5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16

Core Science & Biosynthesis

5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 synthesis and characterization

An In-Depth Technical Guide to the Synthesis and Characterization of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16

Foreword: The Strategic Role of Isotopic Labeling in Modern Drug Development

The indolo[3,2-a]carbazole scaffold represents a class of heterocyclic compounds of significant interest due to their diverse biological activities and potential as therapeutic agents.[1][2] Their rigid, planar structure is a key feature for intercalation with DNA and interaction with various protein targets, making them a promising framework for oncology and neurodegenerative disease research.[3] In the rigorous journey of drug discovery and development, understanding a molecule's absorption, distribution, metabolism, and excretion (ADME) profile is paramount. This is where the strategic application of stable isotope labeling, particularly deuteration, becomes an indispensable tool.[4]

5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 is the deuterated analogue of its parent compound, containing 16 deuterium atoms. The substitution of hydrogen with deuterium, its heavier, non-radioactive isotope, creates a molecule that is chemically identical but physically distinguishable. This subtle modification provides a powerful analytical probe. Its primary application is as an internal standard for highly sensitive quantitative bioanalysis by mass spectrometry (LC-MS), enabling precise measurement of the parent drug candidate in complex biological matrices.[5] Furthermore, deuteration can influence metabolic pathways, a phenomenon known as the "kinetic isotope effect," making these labeled compounds valuable for elucidating metabolic fate and improving pharmacokinetic profiles.[4]

This guide provides a comprehensive technical overview for researchers and drug development professionals, detailing a robust strategy for the synthesis and rigorous characterization of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16. We will explore the causal reasoning behind methodological choices, present detailed experimental protocols, and outline the analytical techniques required to validate the final product's identity, purity, and isotopic enrichment.

Part 1: Synthesis Strategy and Execution

The synthesis of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 is approached via a two-stage strategy: first, the construction of the core non-deuterated heterocyclic scaffold, followed by a comprehensive hydrogen-deuterium exchange to achieve full isotopic labeling.

Retrosynthetic Analysis and Pathway

The most logical approach involves the late-stage introduction of deuterium to maximize isotopic incorporation and simplify purification. The retrosynthesis begins by disconnecting the deuterium atoms to reveal the non-deuterated precursor, 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole. This core scaffold can be efficiently assembled using modern cross-coupling methodologies, such as a palladium-catalyzed twofold oxidative C-H activation/cyclization, which offers high atom economy and regioselectivity.[1][6]

Figure 1: Proposed Synthetic Pathway for the Target Compound.

Protocol 1: Synthesis of the Core Scaffold

The synthesis of the non-deuterated precursor, 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole, is adapted from established palladium-catalyzed C-H activation methodologies.[6] This method is chosen for its efficiency and ability to construct the complex polycyclic system in a limited number of steps from readily available starting materials.

Step-by-Step Methodology:

• Preparation of the Di-anilino Intermediate:

  • To a solution of methyl 2,4-dibromobenzoate in a suitable solvent (e.g., toluene), add 2.2 equivalents of the desired aniline.

  • Add a palladium catalyst (e.g., Pd(OAc)₂) and a suitable phosphine ligand (e.g., Xantphos).

  • Add a base (e.g., Cs₂CO₃) and heat the reaction mixture under an inert atmosphere (e.g., Argon) until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction, filter through celite, and concentrate the solvent in vacuo.

  • Purify the resulting crude methyl 2,4-dianilinobenzoate intermediate by silica gel column chromatography.

• Twofold Oxidative Cyclization:

  • Dissolve the purified intermediate in a high-boiling point solvent such as dimethylacetamide (DMA).

  • Add a palladium catalyst, typically Pd(OAc)₂, and an oxidant, such as Cu(OAc)₂ or Ag₂CO₃.

  • Heat the mixture at an elevated temperature (e.g., 120-140 °C) under an inert atmosphere. The causality here is that the high temperature provides the activation energy for the dual C-H activation and subsequent C-C bond formation to close both rings.

  • Monitor the reaction by TLC or LC-MS. The reaction is self-validating as the highly conjugated product often exhibits distinct UV-Vis or fluorescent properties compared to the linear intermediate.

  • After completion, cool the mixture, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the final non-deuterated scaffold by column chromatography or recrystallization to yield 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole.

Protocol 2: Isotopic Labeling via H/D Exchange

The critical step is the exhaustive deuteration of the precursor. Modern transition-metal-catalyzed methods are superior to harsh acid/base-catalyzed exchanges as they offer higher selectivity and isotopic incorporation under milder conditions. An iridium-based catalytic system with D₂O as the deuterium source is an excellent choice for its efficiency with heterocyclic compounds.[7]

Step-by-Step Methodology:

• Reaction Setup:

  • In a pressure-rated vial, combine the synthesized 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole precursor, the iridium catalyst (e.g., [Cp*IrCl₂]₂), and a silver co-catalyst (e.g., AgSbF₆).

  • The rationale for the silver salt is to act as a halide scavenger, generating a more catalytically active cationic iridium species.

  • Evacuate and backfill the vial with an inert gas (Argon).

  • Add deuterated water (D₂O, 99.9 atom % D) as the deuterium source and solvent. Using D₂O as the solvent ensures a large excess of deuterium is present to drive the equilibrium towards complete exchange.

• Reaction Execution:

  • Seal the vial tightly and heat the mixture with stirring at a specified temperature (e.g., 100-120 °C) for 24-48 hours. The progress can be monitored by taking a small aliquot, removing the solvent, and analyzing by LC-MS to observe the mass shift.

• Workup and Purification:

  • Cool the reaction vial to room temperature.

  • Extract the product into an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the organic layer with water to remove any residual D₂O and inorganic salts.

  • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the final product, 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16, via flash column chromatography on silica gel to remove the catalyst and any partially deuterated species.

Part 2: Physicochemical and Spectroscopic Characterization

Rigorous analytical characterization is essential to confirm the successful synthesis, establish the purity of the compound, and, most critically, verify the extent of deuterium incorporation.

Figure 2: Analytical Workflow for Compound Characterization.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is the definitive technique for confirming both the molecular formula and the success of the deuteration. The analysis provides an exact mass, allowing for the unambiguous determination of the number of deuterium atoms incorporated.

Experimental Protocol (LC-HRMS):

• System: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled with a UPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: Gradient elution using (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Analysis: The mass spectrum should be analyzed for the protonated molecular ion [M+H]⁺.

Data Presentation:

Compound	Molecular Formula	Calculated Monoisotopic Mass [M]	Expected [M+H]⁺ (Observed)
Precursor	C₂₄H₁₆N₂	332.1313	333.1386
Target (d16)	C₂₄D₁₆N₂	348.2319	349.2392

Table 1: Expected High-Resolution Mass Spectrometry Data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides structural confirmation and is a crucial secondary validation of deuteration. The ¹H NMR spectrum is particularly informative, as the signals corresponding to the protons that have been replaced by deuterium will disappear.

Experimental Protocol:

• Instrument: 400 MHz or higher NMR spectrometer.

• Solvent: A deuterated solvent in which the compound is soluble (e.g., CDCl₃ or DMSO-d₆). Note that the solvent choice should not interfere with any remaining proton signals.

• Analysis: Acquire ¹H NMR and ¹³C NMR spectra.

Data Interpretation:

• ¹H NMR: The spectrum of the final d16 product should show a dramatic simplification compared to its non-deuterated precursor.[8] All 16 aromatic and amine proton signals from the indolo[3,2-a]carbazole core and the pendant phenyl ring should be absent or reduced to trace levels (typically <1-2% of their original intensity), confirming high isotopic enrichment.

• ¹³C NMR: The carbon signals will remain, but those carbons bonded to deuterium may appear as multiplets due to C-D coupling and may experience a slight upfield isotopic shift. This provides further evidence of successful deuteration.

High-Performance Liquid Chromatography (HPLC)

HPLC is the standard method for determining the chemical purity of the final compound, ensuring that it is free from starting materials, intermediates, or side-products.

Experimental Protocol (Reversed-Phase HPLC):

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard stationary phase for non-polar aromatic compounds.
Mobile Phase	Isocratic or gradient; Acetonitrile/Water	Provides good resolution for the analyte from potential impurities.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Detector	UV-Vis Diode Array Detector (DAD)	The conjugated system has strong UV absorbance, allowing for sensitive detection.
Wavelength	254 nm, or λₘₐₓ of the compound	Ensures maximum sensitivity for purity assessment.

Table 2: Typical HPLC Parameters for Purity Analysis.

The expected result is a single major peak, with purity typically specified as >98% by peak area for use as a reference standard.

Part 3: Applications in Research and Development

The successful synthesis and characterization of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 provides a high-value tool for pharmaceutical development.

• Internal Standard in Quantitative Bioanalysis: The primary application is as an internal standard for LC-MS/MS assays.[5] When added at a known concentration to biological samples (e.g., plasma, urine), it co-elutes chromatographically with the non-deuterated parent drug but is distinguished by its higher mass. This allows for precise and accurate quantification of the drug by correcting for variations in sample preparation, injection volume, and matrix effects, which is a mandatory requirement for regulatory pharmacokinetic submissions.

• Metabolic Profiling: In drug metabolism studies, this compound can serve as a tracer. By administering a mixture of the deuterated and non-deuterated drug, metabolites can be identified with greater confidence by searching for doublet peaks in the mass spectrum separated by the number of deuterium atoms retained in the metabolite fragment.

Conclusion

This technical guide has outlined a robust and scientifically grounded approach to the synthesis and characterization of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16. By employing efficient palladium-catalyzed methods for scaffold construction followed by a comprehensive iridium-catalyzed H/D exchange, the target molecule can be produced with high isotopic enrichment. The subsequent analytical workflow, combining HRMS, NMR, and HPLC, provides a self-validating system to ensure the identity, purity, and quality of this critical analytical standard. For researchers in drug discovery and development, this deuterated molecule is not merely a chemical reagent but a key enabler of precision and accuracy in the evaluation of new therapeutic candidates based on the indolo[3,2-a]carbazole scaffold.

References

• The Royal Society of Chemistry. Supplementary information Design, Synthesis and Characterization of Indolo[3,2-a]carbazole-Based Small Molecular Mass Organogela. The Royal Society of Chemistry. [Link]

• Yang, C., et al. (2016). Facile synthesis of indolo[3,2-a]carbazoles via Pd-catalyzed twofold oxidative cyclization. Beilstein Journal of Organic Chemistry. [Link]

• PubChem. 12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole. National Center for Biotechnology Information. [Link]

• Wood, J. L. (1995). The Total Synthesis of Indolocarbazole Natural Products. Yale University. [Link]

• Sheng, H., et al. (2023). Iridium/Silver-Catalyzed H/D Exchange for Perdeuteration of Indoles and Site-Selective Deuteration of Carbazoles: Application in Late-Stage Functionalization. The Journal of Organic Chemistry. [Link]

• Lalevée, J., et al. (2022). 5,12-Dihydroindolo[3,2-a]carbazole: A promising scaffold for the design of visible light photoinitiators of polymerization. European Polymer Journal. [Link]

• Liu, T., et al. (2020). Revisiting Indolo[3,2-b]carbazole: Synthesis, Structures, Properties, and Applications. Angewandte Chemie International Edition. [Link]

• ResearchGate. (2016). Facile synthesis of indolo[3,2-a]carbazoles via Pd-catalyzed twofold oxidative cyclization. ResearchGate. [Link]

• Kozin, S. V., et al. (2019). Indolo[2,3-a]carbazole Derivatives with Antitumor Activity and Instrumental Methods for Their Investigation (Review). Drug development & registration. [Link]

• Al-Ostoot, F. H., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules. [Link]

• Buteau, K. C. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery. [Link]

Sources

• 1. Facile synthesis of indolo[3,2-a]carbazoles via Pd-catalyzed twofold oxidative cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Indolo[2,3-a]carbazole Derivatives with Antitumor Activity and Instrumental Methods for Their Investigation (Review) | Kozin | Drug development & registration [pharmjournal.ru]
• 4. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Iridium/Silver-Catalyzed H/D Exchange for Perdeuteration of Indoles and Site-Selective Deuteration of Carbazoles: Application in Late-Stage Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]

The Strategic Impact of Deuteration on the Physicochemical Properties of Indolocarbazole-Based Drug Candidates

An In-Depth Technical Guide:

Introduction: The Indolocarbazole Scaffold and the Deuterium Advantage

The indolocarbazole framework is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active natural products and synthetic compounds.[1] Molecules like rebeccamycin and staurosporine, and their analogs such as lestaurtinib, have demonstrated potent activity as inhibitors of crucial cellular targets, including topoisomerase I and various protein kinases.[2][3][4][5][6][7] Their development into therapeutic agents, however, often faces challenges common in drug discovery: suboptimal metabolic stability, poor aqueous solubility, and other unfavorable pharmacokinetic (PK) properties.

Strategic chemical modification is the cornerstone of overcoming these hurdles. Among the most subtle yet powerful tools available to the medicinal chemist is selective deuteration—the replacement of a hydrogen (H) atom with its stable, heavy isotope, deuterium (D).[8] This seemingly minor change, adding a single neutron, can have profound effects on a molecule's disposition in the body.[9][10][11] The primary driver of these effects is the Deuterium Kinetic Isotope Effect (DKIE), which can significantly alter the rate of metabolic reactions.[9][12][13]

This guide provides an in-depth technical analysis of the impact of deuteration on the core physicochemical properties of indolocarbazole drug candidates. We will move beyond theoretical concepts to explore the causality behind experimental choices, provide validated protocols for property assessment, and present data in a clear, comparative format. This document is intended for researchers, scientists, and drug development professionals seeking to leverage deuteration as a sophisticated strategy for lead optimization.

The Mechanistic Underpinning: The Deuterium Kinetic Isotope Effect (DKIE)

The foundation of deuteration's utility in drug design lies in basic chemical principles. The carbon-deuterium (C-D) bond is energetically more stable than the carbon-hydrogen (C-H) bond by approximately 1.2–1.5 kcal/mol.[9] Consequently, reactions that involve the cleavage of this bond require a higher activation energy and proceed at a slower rate.[9][14] This phenomenon is quantified as the Deuterium Kinetic Isotope Effect (DKIE), the ratio of the reaction rate for the hydrogen-containing compound (kH) to that of the deuterium-containing analog (kD).[9]

For many indolocarbazoles, a primary route of metabolic clearance is oxidation by cytochrome P450 (CYP) enzymes, a process that frequently involves the abstraction of a hydrogen atom as a rate-limiting step.[15] By replacing a hydrogen with a deuterium at such a metabolic "soft spot," the rate of metabolism can be significantly reduced.[9][16] This can lead to several desirable outcomes:

• Increased Metabolic Stability: A longer plasma half-life (t½) and greater overall drug exposure (AUC).

• Reduced Dose and Dosing Frequency: Achieving therapeutic concentrations with a lower or less frequent dose, potentially improving patient compliance.[9]

• Altered Metabolic Profile: Slowing a primary metabolic pathway can sometimes redirect the drug's metabolism towards other, potentially less toxic pathways, a phenomenon known as "metabolic switching".[9] This can reduce the formation of reactive or toxic metabolites.

Caption: Fig 1: The higher activation energy (ΔG‡) required for C-D bond cleavage slows the reaction rate.

Quantifying the Impact: Core Physicochemical Properties

While the DKIE is the primary driver for improving metabolic stability, deuteration can also subtly influence other physicochemical properties. It is crucial to empirically measure these properties for each deuterated analog to build a complete profile for drug development.

Metabolic Stability

Expertise & Experience: Assessing metabolic stability in vitro is a critical early-stage gatekeeping assay. Compounds with high intrinsic clearance (CLint) in human liver microsomes (HLM) are likely to have poor oral bioavailability and short half-lives in vivo, making them poor drug candidates. The goal of deuteration is to strategically lower this clearance rate.

Data Presentation: The following table presents hypothetical but representative data for a deuterated indolocarbazole analog ("D-Cpd") compared to its parent compound ("H-Cpd"), based on typical outcomes observed in deuteration studies.[9][17]

Compound	Half-Life (t½, min) in HLM	Intrinsic Clearance (CLint, µL/min/mg)
H-Cpd	15	92.4
D-Cpd	45	30.8
Table 1: Comparison of in vitro metabolic stability in human liver microsomes (HLM).

Experimental Protocol: In Vitro Metabolic Stability Assay

This protocol provides a robust method for determining metabolic stability using pooled human liver microsomes.

Caption: Fig 2: Workflow for the In Vitro Metabolic Stability Assay.

Step-by-Step Methodology:

• Preparation: Prepare a 1 mM stock solution of the test compound in DMSO. Prepare the incubation mixture by suspending pooled human liver microsomes in a phosphate buffer (pH 7.4) to a final protein concentration of 0.5 mg/mL. Prepare a cofactor solution containing an NADPH regenerating system.

• Incubation: Pre-incubate the microsome suspension and the test compound (at a final concentration of 1 µM) at 37°C for 5 minutes.

• Reaction Initiation: Start the metabolic reaction by adding the pre-warmed cofactor solution.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

• Quenching: Immediately stop the reaction by adding the aliquot to a tube containing cold acetonitrile and an internal standard (for analytical normalization).

• Sample Processing: Centrifuge the quenched samples to precipitate the microsomal proteins.

• Analysis: Transfer the supernatant to an analysis plate and quantify the remaining parent compound using a validated LC-MS/MS method.

• Data Calculation: Determine the half-life (t½) by plotting the natural logarithm of the percentage of the parent compound remaining against time. The slope of this line gives the elimination rate constant (k), and t½ = 0.693 / k. Intrinsic clearance (CLint) is then calculated from the half-life and protein concentration.

Aqueous Solubility

Expertise & Experience: Poor aqueous solubility is a primary cause of failed drug development, leading to low and erratic oral absorption.[18] We distinguish between thermodynamic solubility (the true equilibrium value) and kinetic solubility (more relevant for the rapid precipitation risk in early discovery).[19][20] The effect of deuteration on solubility is not easily predicted and can be subtle; studies on other chemotypes have shown that deuteration can sometimes increase solubility, possibly due to minor changes in crystal lattice energy or hydrophilicity.[21] This property must be measured for every new compound.

Data Presentation:

Compound	Kinetic Solubility @ pH 6.5 (µM)	Kinetic Solubility @ pH 7.4 (µM)
H-Cpd	12.5	8.2
D-Cpd	18.0	11.5
Table 2: Comparison of kinetic aqueous solubility.

Experimental Protocol: Turbidimetric Kinetic Solubility Assay

This high-throughput method is ideal for early-stage discovery to quickly assess the risk of a compound precipitating from solution.[18][22]

Caption: Fig 3: Workflow for the Turbidimetric Kinetic Solubility Assay.

Step-by-Step Methodology:

• Preparation: Prepare a high-concentration stock solution of the test compound (e.g., 10 mM) in 100% DMSO.[22] Prepare the desired aqueous buffers (e.g., phosphate-buffered saline at pH 6.5 and 7.4).[22][23]

• Assay Plate Setup: Add the aqueous buffer to the wells of a clear 96-well plate.

• Compound Addition: Add a small volume (e.g., 2 µL) of the DMSO stock solution to the buffer to achieve the desired final concentration range. The final DMSO concentration should be kept low (1-2%) to minimize its solubilizing effect.[20]

• Incubation: Mix the plate thoroughly and incubate at a controlled temperature (e.g., 25°C) for a set period, typically 1-2 hours, to allow for precipitation to occur.[19][22]

• Measurement: Measure the turbidity of each well using a laser nephelometer or a UV/Vis plate reader that can measure light scattering.[19][22]

• Data Interpretation: The kinetic solubility is determined as the highest concentration of the compound that does not produce a significant increase in turbidity compared to the buffer-only control.[18]

Lipophilicity (LogP / LogD)

Expertise & Experience: Lipophilicity, the "greasiness" of a molecule, is a critical determinant of its absorption, distribution, metabolism, and excretion (ADME) properties.[24][25][26] It is commonly expressed as the logarithm of the partition coefficient (LogP) for the neutral species or the distribution coefficient (LogD) at a specific pH for ionizable compounds.[26] Deuteration typically causes a very small decrease in lipophilicity (ΔlogP ≈ -0.006 per deuterium atom), which can be attributed to the slightly smaller molar volume of deuterium.[9] While minor, this change can contribute to altered solubility and membrane permeability.

Data Presentation:

Compound	Calculated LogP (cLogP)	Experimental LogD @ pH 7.4
H-Cpd	3.50	3.48
D-Cpd	3.45	3.42
Table 3: Comparison of lipophilicity.

Experimental Protocol: Shake-Flask Method for LogD Determination

The shake-flask method is the traditional "gold standard" for experimentally determining partition coefficients due to its direct measurement of the compound's distribution between two immiscible phases.[24]

Step-by-Step Methodology:

• Phase Preparation: Prepare the two phases. The aqueous phase is typically a buffer of the desired pH (e.g., PBS at pH 7.4). The organic phase is n-octanol. The two phases must be pre-saturated with each other by mixing and allowing them to separate overnight.[27]

• Compound Addition: Dissolve a known amount of the test compound in one of the phases (usually the one in which it is more soluble).

• Partitioning: Combine equal volumes of the n-octanol and aqueous phases in a vial. Shake vigorously for a set period (e.g., 1-3 hours) to allow the compound to reach equilibrium between the two phases.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two layers.

• Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in each aliquot using a suitable analytical method, such as HPLC-UV or LC-MS.[27]

• Calculation: Calculate LogD using the formula: LogD = log10 ( [Concentration in n-octanol] / [Concentration in aqueous phase] ).[24]

Conclusion and Future Perspectives

The strategic incorporation of deuterium into the indolocarbazole scaffold is a validated and powerful tool for optimizing drug-like properties. The most profound and predictable impact is the enhancement of metabolic stability via the Deuterium Kinetic Isotope Effect, which can directly address the common drug development challenge of rapid metabolic clearance.[9][28]

However, as this guide has detailed, the effects of deuteration are not limited to metabolism. Subtle but potentially significant changes in aqueous solubility and lipophilicity can also occur.[21] These effects are less predictable and underscore the necessity of comprehensive empirical testing. The self-validating protocols provided herein for assessing metabolic stability, solubility, and LogD serve as a robust framework for generating the critical data needed to make informed decisions in a drug discovery program.

The field is evolving from a "deuterium switch" approach for existing drugs to the intelligent design of novel chemical entities with deuteration incorporated from the outset.[9] For researchers working with indolocarbazoles, considering deuteration early in the lead optimization process offers a sophisticated strategy to fine-tune physicochemical properties, enhance pharmacokinetic performance, and ultimately increase the probability of developing a successful clinical candidate.

References

• Shake-Flask Aqueous Solubility assay (Kinetic solubility) - Protocols.io. (2024). protocols.io. [Link]

• Kinetic Solubility Assays Protocol - AxisPharm. (n.d.). axispharm.com. [Link]

• To D or not to D – an in vitro/mass spectrometry screening method to confirm improved metabolic stability in deuterium-labelled radiotracers - ANSTO. (n.d.). ansto.gov.au. [Link]

• LogP—Making Sense of the Value - ACD/Labs. (n.d.). acdlabs.com. [Link]

• Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. (n.d.). agilent.com. [Link]

• Solubility Toolbox for Successful Design of Drug Candidates - Inventiva Pharma. (n.d.). inventivapharma.com. [Link]

• Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC - NIH. (2021). ncbi.nlm.nih.gov. [Link]

• Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic - Sygnature Discovery. (n.d.). sygnaturediscovery.com. [Link]

• Substructure and whole molecule approaches for calculating log P - ResearchGate. (2000). researchgate.net. [Link]

• Novel Methods for the Prediction of logP, pKa, and logD - ACS Publications. (2004). pubs.acs.org. [Link]

• Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PMC - NIH. (2018). ncbi.nlm.nih.gov. [Link]

• Synthesis, biological evaluation, and molecular modeling studies of rebeccamycin analogues modified in the carbohydrate moiety - PubMed. (2010). pubmed.ncbi.nlm.nih.gov. [Link]

• How to Conduct an In Vitro Metabolic Stability Study. (n.d.). bioivt.com. [Link]

• Deuterium in drug discovery: progress, opportunities and challenges - PMC. (2023). ncbi.nlm.nih.gov. [Link]

• Syntheses and biological activities of rebeccamycin analogues. Introduction of a halogenoacetyl substituent - PubMed. (1999). pubmed.ncbi.nlm.nih.gov. [Link]

• Synthesis and biological evaluation of rebeccamycin analogues modified at the imide moiety - PubMed. (2012). pubmed.ncbi.nlm.nih.gov. [Link]

• Lestaurtinib - Wikipedia. (n.d.). en.wikipedia.org. [Link]

• Rebeccamycin analogues bearing amine substituents or other groups on the sugar moiety - PubMed. (1997). pubmed.ncbi.nlm.nih.gov. [Link]

• Single-agent CEP-701, a novel FLT3 inhibitor, shows biologic and clinical activity in patients with relapsed or refractory acute myeloid leukemia - PubMed. (2004). pubmed.ncbi.nlm.nih.gov. [Link]

• Methods to Increase the Metabolic Stability of 18F-Radiotracers - PMC - PubMed Central. (2016). ncbi.nlm.nih.gov. [Link]

• Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-dependent Effects of Specific Deuteration With Aldehyde Oxidase Cleared Drugs - PubMed. (2012). pubmed.ncbi.nlm.nih.gov. [Link]

• Chemistry and Properties of Indolocarbazoles - PubMed. (2018). pubmed.ncbi.nlm.nih.gov. [Link]

• Synthesis of fluorinated analogues of SJG-136 and their DNA-binding potential - PubMed. (2004). pubmed.ncbi.nlm.nih.gov. [Link]

• Open-label study of oral CEP-701 (lestaurtinib) in patients with polycythaemia vera or essential thrombocythaemia with JAK2-V617F mutation - PubMed. (2013). pubmed.ncbi.nlm.nih.gov. [Link]

• (PDF) Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs. (2016). researchgate.net. [Link]

• [PDF] Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-Dependent Effects of Specific Deuteration with Aldehyde Oxidase Cleared Drugs | Semantic Scholar. (2012). semanticscholar.org. [Link]

• Synthesis and Evaluation of DNA Cross‐linkers by Click Chemistry‐Mediated Heterodimerization of Nor‐Tomaymycins - PubMed Central. (2022). ncbi.nlm.nih.gov. [Link]

• Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed. (2018). pubmed.ncbi.nlm.nih.gov. [Link]

• Recent developments of rebeccamycin analogues as topoisomerase I inhibitors and antitumor agents - PubMed. (1999). pubmed.ncbi.nlm.nih.gov. [Link]

• SJG-136 (NSC 694501), a novel rationally designed DNA minor groove interstrand cross-linking agent with potent and broad spectrum antitumor activity - PubMed. (2004). pubmed.ncbi.nlm.nih.gov. [Link]

• Preliminary pharmacokinetic and bioanalytical studies of SJG-136 (NSC 694501), a sequence-selective pyrrolobenzodiazepine dimer DNA-cross-linking agent - PubMed. (2004). pubmed.ncbi.nlm.nih.gov. [Link]

• SJG-136 (NSC 694501), a Novel Rationally Designed DNA Minor Groove Interstrand Cross-Linking Agent with Potent and Broad Spectrum Antitumor Activity - Semantic Scholar. (2004). semanticscholar.org. [Link]

• Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - NIH. (2023). ncbi.nlm.nih.gov. [Link]

• Iridium/Silver-Catalyzed H/D Exchange for Perdeuteration of Indoles and Site-Selective Deuteration of Carbazoles: Application in Late-Stage Functionalization - PubMed Central. (2024). ncbi.nlm.nih.gov. [Link]

• Marine Staurosporine Analogues: Activity and Target Identification in Triple-Negative Breast Cancer - MDPI. (2022). mdpi.com. [Link]

• Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. (2018). researchgate.net. [Link]

• (PDF) Deuterium as a tool for changing the properties of pharmaceutical substances (Review) - ResearchGate. (2021). researchgate.net. [Link]

• Staurosporine Analogs Via C-H Borylation - PubMed. (2020). pubmed.ncbi.nlm.nih.gov. [Link]

• Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza Ltd. (2023). ingenza.com. [Link]

• Assessing anti‐cancer potential of newly synthesized staurosporine analogs | Request PDF. (2019). researchgate.net. [Link]

• Demethoxy-3'-hydroxystaurosporine, a novel staurosporine analogue produced by a blocked mutant - PubMed. (1996). pubmed.ncbi.nlm.nih.gov. [Link]

• Staurosporine Analogs Via C–H Borylation - ACS Medicinal Chemistry Letters - Figshare. (2020). figshare.com. [Link]

Sources

• 1. Chemistry and Properties of Indolocarbazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, biological evaluation, and molecular modeling studies of rebeccamycin analogues modified in the carbohydrate moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Syntheses and biological activities of rebeccamycin analogues. Introduction of a halogenoacetyl substituent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of rebeccamycin analogues modified at the imide moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lestaurtinib - Wikipedia [en.wikipedia.org]
• 6. Recent developments of rebeccamycin analogues as topoisomerase I inhibitors and antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 9. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Deuterium isotope effects on drug pharmacokinetics. I. System-dependent effects of specific deuteration with aldehyde oxidase cleared drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [PDF] Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-Dependent Effects of Specific Deuteration with Aldehyde Oxidase Cleared Drugs | Semantic Scholar [semanticscholar.org]
• 14. Methods to Increase the Metabolic Stability of 18F-Radiotracers - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. To D or not to D – an in vitro/mass spectrometry screening method to confirm improved metabolic stability in deuterium-labelled radiotracers [apo.ansto.gov.au]
• 18. sygnaturediscovery.com [sygnaturediscovery.com]
• 19. enamine.net [enamine.net]
• 20. inventivapharma.com [inventivapharma.com]
• 21. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 23. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 24. acdlabs.com [acdlabs.com]
• 25. Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC [pmc.ncbi.nlm.nih.gov]
• 26. pubs.acs.org [pubs.acs.org]
• 27. agilent.com [agilent.com]
• 28. researchgate.net [researchgate.net]

Isotopic Labeling of N-Phenylindolocarbazole Derivatives: A Technical Guide for Drug Development Professionals

Introduction: Unlocking the Therapeutic Potential of N-Phenylindolocarbazoles through Isotopic Labeling

N-phenylindolocarbazole derivatives represent a class of synthetically derived compounds that have garnered significant interest in medicinal chemistry. Their structural similarity to naturally occurring indolocarbazoles, such as staurosporine, a potent but non-selective protein kinase inhibitor, has made them attractive scaffolds for the development of more selective and effective therapeutic agents. Many of these derivatives are being investigated for their potential in oncology, neurodegenerative diseases, and other conditions where protein kinase dysregulation is a key factor.

To advance these promising drug candidates from the laboratory to clinical applications, a thorough understanding of their absorption, distribution, metabolism, and excretion (ADME) properties is paramount. Isotopic labeling is an indispensable tool in these investigations, providing an unambiguous way to trace and quantify the parent drug and its metabolites in complex biological matrices. The incorporation of stable isotopes (e.g., ²H, ¹³C, ¹⁵N) or radioisotopes (e.g., ³H, ¹⁴C) allows researchers to follow the metabolic fate of a drug candidate, identify sites of metabolic transformation, and determine pharmacokinetic profiles with high precision and sensitivity.[1][2]

This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core principles and practical methodologies for the isotopic labeling of N-phenylindolocarbazole derivatives. We will delve into both biosynthetic and synthetic strategies for introducing various isotopes, detail the analytical techniques for their characterization, and explore their critical applications in drug metabolism and pharmacokinetic (DMPK) studies.

Strategic Approaches to Isotopic Labeling of N-Phenylindolocarbazoles

The introduction of an isotopic label into an N-phenylindolocarbazole derivative can be achieved through two primary strategies: biosynthetic methods, which leverage cellular machinery to incorporate labeled precursors, and chemical synthesis, which offers greater control over the position of the label. The choice of strategy depends on the desired isotope, the required labeling pattern, and the availability of starting materials.

Biosynthetic Labeling: Harnessing Nature's Machinery

Biosynthetic approaches are particularly useful for labeling the indolocarbazole core, which is derived from the amino acid tryptophan. By providing isotopically labeled precursors in the growth medium of a suitable microorganism, it is possible to produce indolocarbazole scaffolds with high levels of isotopic enrichment.

¹³C and ¹⁵N Labeling using Labeled Glucose and Tryptophan:

The biosynthesis of the indolocarbazole aglycone proceeds through the dimerization of two tryptophan molecules.[3] Therefore, feeding a culture of a staurosporine-producing microorganism, such as Streptomyces staurosporeus, with L-tryptophan labeled with ¹³C or ¹⁵N will result in the incorporation of these isotopes into the indolocarbazole core.[4] Commercially available L-Tryptophan-¹⁵N and L-Tryptophan-¹³C₁₁,¹⁵N₂ are excellent starting points for such studies.[5][6]

Furthermore, the entire carbon skeleton can be labeled by using [U-¹³C]-glucose as the sole carbon source in the fermentation medium. The microorganisms will metabolize the labeled glucose and incorporate ¹³C throughout the tryptophan molecules, and subsequently into the indolocarbazole product.[7][8][9]

Experimental Protocol: Biosynthetic Production of ¹³C-Labeled Staurosporine Aglycone

• Prepare Seed Culture: Inoculate a suitable liquid medium with spores of Streptomyces staurosporeus. Incubate at 28°C with shaking until a dense culture is obtained.

• Prepare Production Medium: Prepare a defined production medium containing [U-¹³C]-glucose as the primary carbon source and other necessary nutrients.

• Inoculation and Fermentation: Inoculate the production medium with the seed culture. Incubate at 28°C with vigorous shaking for 5-7 days.

• Extraction: After fermentation, harvest the mycelium and the supernatant. Extract the indolocarbazole products from both the mycelium and the supernatant using an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Concentrate the organic extract and purify the ¹³C-labeled staurosporine aglycone using chromatographic techniques such as silica gel column chromatography and high-performance liquid chromatography (HPLC).

• Characterization: Confirm the identity and isotopic enrichment of the product using mass spectrometry and ¹³C-NMR spectroscopy.[10]

Chemical Synthesis: Precision and Versatility

Chemical synthesis offers unparalleled control over the placement of isotopic labels, allowing for site-specific labeling of the N-phenylindolocarbazole scaffold. This can be achieved by either building the molecule from isotopically labeled precursors or by direct isotopic exchange on the pre-formed molecule.

Deuterium (²H) and Tritium (³H) Labeling:

Deuterium and tritium are commonly introduced via catalytic hydrogen isotope exchange (HIE) reactions. These methods offer a straightforward way to label the aromatic rings of the indolocarbazole core and the N-phenyl group.

• Iridium- and Rhodium-Catalyzed HIE: Iridium-based catalysts, such as [Ir(COD)OMe]₂, are highly effective for the deuteration and tritiation of carbazole and indole moieties.[11][12][13] These reactions typically use D₂ or T₂ gas as the isotopic source and can be performed under relatively mild conditions.[14]

• Palladium-Catalyzed Deuteration: Palladium on carbon (Pd/C) can also be used to facilitate H-D exchange, often with D₂O as the deuterium source.

Experimental Protocol: Deuteration of a Carbazole Derivative

• Reaction Setup: In a reaction vessel, dissolve the carbazole derivative in a suitable solvent (e.g., THF).

• Catalyst Addition: Add the iridium or rhodium catalyst (e.g., [Ir(COD)OMe]₂) to the solution.

• Isotopic Source: Introduce the deuterium or tritium source (e.g., D₂ or T₂ gas at 1 bar).

• Reaction: Stir the reaction mixture at the appropriate temperature (e.g., 55-80°C) for 24 hours.[14]

• Workup and Purification: After the reaction is complete, remove the solvent and purify the deuterated product by column chromatography.

• Analysis: Determine the level and position of deuterium incorporation using ¹H NMR and mass spectrometry.

¹³C and ¹⁵N Labeling via Labeled Precursors:

Site-specific ¹³C and ¹⁵N labeling is most reliably achieved by synthesizing the N-phenylindolocarbazole from labeled building blocks.

• Labeling the N-Phenyl Group: This can be accomplished by using isotopically labeled aniline in the synthesis. ¹³C-labeled aniline can be synthesized from ¹³C-labeled p-nitrophenol, and ¹⁵N-labeled aniline can be prepared from the reaction of a carboxylic acid with Ba¹⁵N₃ via the Schmidt reaction or through a nitrogen replacement process using glycine-¹⁵N.[10][15][16] The labeled aniline can then be coupled to the indolocarbazole core using methods like the Buchwald-Hartwig amination or by reaction with cyclic diaryliodonium salts.[14][17][18]

• Labeling the Indole Moiety: ¹³C- or ¹⁵N-labeled indoles can be synthesized from labeled anilines and epoxides using ruthenium pincer catalysts.[9] These labeled indoles can then be used in the construction of the indolocarbazole skeleton.

Diagram: Synthetic Strategy for a ¹³C-Labeled N-Phenylindolocarbazole

Caption: Synthetic route for a ¹³C-labeled N-phenylindolocarbazole derivative.

Analytical Characterization of Isotopically Labeled Derivatives

Once synthesized, the isotopically labeled N-phenylindolocarbazole derivatives must be thoroughly characterized to confirm the position and extent of labeling. The two primary analytical techniques for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for determining the precise location of isotopic labels.

• ¹H NMR: In deuterium labeling, the disappearance of a proton signal in the ¹H NMR spectrum indicates the position of deuteration.

• ¹³C NMR: For ¹³C-labeled compounds, the ¹³C NMR spectrum will show significantly enhanced signals for the labeled carbon atoms. The coupling between adjacent ¹³C atoms (¹Jcc) will also be observable, providing valuable information about the carbon skeleton. A ¹³C NMR spectrum of staurosporine is available in public databases and can serve as a reference.[11]

• ¹⁵N NMR: ¹⁵N labeling can be monitored by ¹⁵N NMR or, more commonly, through heteronuclear correlation experiments like ¹H-¹⁵N HSQC. These experiments show the correlation between a nitrogen atom and its attached proton, and the chemical shifts can provide information about the electronic environment of the nitrogen atom.[5][19][20]

Table 1: Expected NMR Spectral Changes upon Isotopic Labeling

Isotope	NMR Experiment	Expected Observation
²H	¹H NMR	Disappearance or significant reduction of proton signal at the site of labeling.
¹³C	¹³C NMR	Strong enhancement of signals for labeled carbons. Observation of ¹³C-¹³C coupling.
¹⁵N	¹H-¹⁵N HSQC	Appearance of a correlation peak for the ¹⁵N-labeled nitrogen and its attached proton.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the overall isotopic enrichment and to confirm the mass shift corresponding to the incorporated isotopes.

• Molecular Ion Peak: The molecular ion peak in the mass spectrum will shift by the number of incorporated isotopes. For example, the incorporation of one deuterium atom will increase the mass by approximately 1 Da, while a ¹³C atom will increase it by approximately 1 Da, and a ¹⁵N atom by approximately 1 Da.

• Fragmentation Analysis: The fragmentation pattern in the mass spectrum can also provide information about the location of the label. By comparing the mass spectra of the labeled and unlabeled compounds, one can deduce which fragments retain the isotopic label.[21][22]

Application in Drug Metabolism and Pharmacokinetic (DMPK) Studies

Isotopically labeled N-phenylindolocarbazole derivatives are invaluable tools for ADME studies, which are essential for regulatory submissions.[19] ¹⁴C is the most commonly used isotope for these studies due to its long half-life and the ease of detection.[23]

A General Workflow for an ADME Study:

Sources

• 1. Evaluation of cAMS for 14C microtracer ADME studies: opportunities to change the current drug development paradigm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isotopic labeling of metabolites in drug discovery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 15NRORC: An Azine Labeling Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Detection of open and closed conformations of tryptophan synthase by 15N-heteronuclear single-quantum coherence nuclear magnetic resonance of bound 1-15N-L-tryptophan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Biosynthesis of camptothecin. In silico and in vivo tracer study from [1-13C]glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biosynthesis of Camptothecin. In Silico and in Vivo Tracer Study from [1-13C]Glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of 15N-labeled heterocycles via the cleavage of C–N bonds of anilines and glycine-15N - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. The Development and Application of Tritium-Labeled Compounds in Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 12. soc.chim.it [soc.chim.it]
• 13. researchgate.net [researchgate.net]
• 14. Recent Progress Concerning the N-Arylation of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. nbinno.com [nbinno.com]
• 16. scite.ai [scite.ai]
• 17. Efficient Palladium-Catalyzed N-Arylation of Indoles [organic-chemistry.org]
• 18. BJOC - Palladium-catalyzed synthesis of N-arylated carbazoles using anilines and cyclic diaryliodonium salts [beilstein-journals.org]
• 19. NMR investigation of the dynamics of tryptophan side-chains in hemoglobins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. uvadoc.uva.es [uvadoc.uva.es]
• 22. Proteome profiling reveals potential cellular targets of staurosporine using a clickable cell-permeable probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. chemrxiv.org [chemrxiv.org]

An In-Depth Technical Guide to the NMR Spectral Analysis of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole

This guide provides a detailed exploration of the Nuclear Magnetic Resonance (NMR) spectral analysis of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole, a complex heterocyclic scaffold of significant interest in materials science and medicinal chemistry. This document is intended for researchers, scientists, and professionals in drug development who are engaged in the synthesis and characterization of novel organic molecules. We will delve into the theoretical underpinnings and practical application of 1D and 2D NMR spectroscopy for the unambiguous structural elucidation of this class of compounds.

Introduction to the Indolo[3,2-a]carbazole Scaffold

The 5,12-dihydroindolo[3,2-a]carbazole core is a rigid, planar, and electron-rich aromatic system. This unique electronic and structural architecture makes it a promising candidate for organic electronics, including as a building block for hole-transporting materials in perovskite solar cells and as a component of organic light-emitting diodes (OLEDs).[1] The substitution of a phenyl group at the N-12 position significantly influences the molecule's solubility, electronic properties, and solid-state packing, making a thorough understanding of its structure essential. NMR spectroscopy is the most powerful tool for confirming the successful synthesis and for the complete structural assignment of such molecules in solution.

Foundational NMR Concepts for Structural Elucidation

The structural analysis of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole relies on a synergistic application of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC, NOESY) NMR experiments. The inherent complexity and spectral overlap in the aromatic region of the ¹H NMR spectrum necessitate the use of 2D correlation techniques for unambiguous assignment.

The Importance of Solvent Selection and Sample Preparation

The choice of deuterated solvent is critical for acquiring high-quality NMR spectra. Deuterated chloroform (CDCl₃) is a common choice for many organic molecules due to its excellent dissolving power and relatively simple residual solvent signal.[2] However, for compounds with limited solubility or those that tend to aggregate, deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated tetrahydrofuran (THF-d₈) may be more suitable.

Experimental Protocol: Standard Sample Preparation

• Accurately weigh 5-10 mg of the purified 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole sample.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃).

• If required, add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Acquire the NMR data on a spectrometer operating at a field strength of 400 MHz or higher to ensure adequate signal dispersion.

Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole is expected to show a complex set of signals in the aromatic region (typically δ 6.5-8.5 ppm) and a signal for the N-H proton. The exact chemical shifts will be influenced by the anisotropic effects of the fused ring system and the electronic nature of the N-phenyl substituent.

Based on published data for structurally similar 5,12-dialkyl-6,7-diphenyl-5,12-dihydroindolo[3,2-a]carbazoles, we can predict the approximate chemical shifts for the core protons.[2] The protons on the carbazole moiety with the N-H group are expected to be in a different electronic environment compared to the N-phenyl substituted carbazole moiety.

Expected ¹H NMR Spectral Features:

• N-H Proton: A broad singlet, typically in the downfield region (δ > 8.0 ppm), which is exchangeable with D₂O.

• Aromatic Protons: A series of doublets and triplets corresponding to the protons on the fused aromatic core and the N-phenyl ring. Protons in close proximity to the nitrogen atoms will be deshielded and appear at higher chemical shifts. For example, a proton in a position analogous to H4 in a related diphenyl derivative has been observed as a doublet around 8.34 ppm.[2]

• Overlapping Multiplets: Significant overlap of signals in the range of δ 7.0-7.5 ppm is anticipated, corresponding to the remaining protons of the indolo[3,2-a]carbazole core and the phenyl substituent.[2]

Analysis of the ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will provide information on the number of unique carbon atoms in the molecule. The chemical shifts of the carbon atoms are sensitive to their local electronic environment.

Expected ¹³C NMR Spectral Features:

• Quaternary Carbons: Several signals corresponding to the quaternary carbons at the fusion points of the rings will be observed, typically in the range of δ 105-145 ppm.

• Aromatic CH Carbons: Signals for the protonated aromatic carbons will appear in the approximate range of δ 110-130 ppm.

• Carbons Attached to Nitrogen: The carbon atoms directly bonded to the nitrogen atoms will be deshielded and are expected to resonate at a lower field (higher ppm value), likely in the range of δ 135-142 ppm.[2]

The Power of 2D NMR for Complete Structural Assignment

Due to the complexity and signal overlap in the 1D spectra, 2D NMR experiments are indispensable for the complete and unambiguous assignment of all proton and carbon signals.

COSY (Correlation Spectroscopy)

This experiment identifies proton-proton (¹H-¹H) spin-spin coupling networks. Cross-peaks in the COSY spectrum connect protons that are coupled to each other, typically through two or three bonds. This is crucial for identifying the individual spin systems within the aromatic rings.

Figure 1: Workflow for utilizing a COSY experiment to establish proton connectivity.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates each proton with the carbon atom to which it is directly attached. This allows for the direct assignment of the ¹³C signals for all protonated carbons.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment reveals long-range correlations between protons and carbons, typically over two to three bonds. This is a powerful tool for connecting different spin systems and for assigning quaternary carbons. For instance, the N-H proton should show a correlation to adjacent quaternary carbons, helping to piece together the fused ring structure.

Figure 2: Utilizing HMBC to link protons to distant quaternary carbons.

NOESY (Nuclear Overhauser Effect Spectroscopy)

A NOESY experiment identifies protons that are close in space, irrespective of their bonding. This is particularly useful for determining the relative orientation of the N-phenyl group with respect to the indolo[3,2-a]carbazole core. Protons on the phenyl ring that are spatially close to protons on the carbazole framework will show cross-peaks in the NOESY spectrum.

Predicted Spectral Data Summary

The following table summarizes the expected NMR spectral features for 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole, based on the analysis of related compounds and general principles of NMR spectroscopy.

Nucleus	Functional Group	Expected Chemical Shift (δ, ppm)	Expected Multiplicity
¹H	N-H	> 8.0	Broad Singlet
¹H	Aromatic CH	6.5 - 8.5	Doublets, Triplets, Multiplets
¹³C	Aromatic C-H	110 - 130	-
¹³C	Quaternary C	105 - 145	-
¹³C	C-N	135 - 142	-

Conclusion

The comprehensive NMR spectral analysis of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole requires a multi-faceted approach, combining 1D and 2D NMR techniques. While the ¹H and ¹³C NMR spectra provide initial fingerprints of the molecule, the unambiguous assignment of all signals and the confirmation of the connectivity and spatial arrangement can only be achieved through a careful analysis of COSY, HSQC, HMBC, and NOESY experiments. This guide provides a framework for researchers to approach the structural elucidation of this important class of heterocyclic compounds with confidence and scientific rigor.

References

• Raghavan, H. J., et al. (2024).
• Dautel, O., et al. (2021). 5,12-Dihydroindolo[3,2-a]carbazole : A promising scaffold for the design of visible light photoinitiators of polymerization. European Polymer Journal, 162, 110880.
• Balamurali, R., & Prasad, K. J. (2001).
• Zhao, M., Zhang, B., & Miao, Q. (2020). Revisiting Indolo[3,2-b]carbazole: Synthesis, Structures, Properties, and Applications.
• Rannug, A., et al. (2018). Chemistry and Properties of Indolocarbazoles. Chemical Reviews, 118(7), 3381-3431.
• Leriche, P., et al. (2007). Synthesis, Characterization, and Application of Indolo[3,2-b]carbazole Semiconductors. Journal of the American Chemical Society, 129(29), 9177-9185.
• Yang, J., et al. (2014). Synthesis of benzo[a]carbazoles and indolo[2,3-a]carbazoles via photoinduced carbene-mediated C-H insertion reactions.
• Gueye, M., et al. (2023).
• Wu, Y., et al. (2011). Facile synthesis of novel indolo[3,2-b]carbazole derivatives and a chromogenic-sensing 5,12-dihydroindolo[3,2-b]carbazole. Organic & Biomolecular Chemistry, 9(19), 6709-6715.
• Altinolcek, N., et al. (2020). Supporting Information: Synthesis of novel multifunctional carbazole-based molecules and their thermal, electrochemical and optical properties. Beilstein Journal of Organic Chemistry, 16, 1066–1074.
• El-Ghayoury, A., et al. (2007). Synthesis, Characterization, and Application of Indolo[3,2-b]carbazole Semiconductors. Journal of the American Chemical Society, 129(29), 9177-9185.

Sources

• 1. 5,12-Dihydroindolo[3,2-a]Carbazole Derivatives-Based Water Soluble Photoinitiators for 3D Antibacterial Hydrogels Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]

Introduction: The Indolocarbazole Scaffold - A Privileged Structure in Drug Discovery

An In-depth Technical Guide to the Biological Activity of Indolocarbazole Compounds

Indolocarbazole compounds represent a fascinating and highly significant class of heterocyclic alkaloids. Characterized by a core structure where an indole ring system is fused to a carbazole framework, these molecules have been isolated from a diverse range of natural sources, including actinomycetes, fungi, slime molds, and marine invertebrates.[1][2][3][4][5] The story of indolocarbazoles in modern pharmacology began with the landmark discovery of staurosporine from the bacterium Streptomyces staurosporeus in 1977.[2][5][6] Initially noted for its antimicrobial and hypotensive effects, staurosporine was later found to be a potent, albeit non-specific, inhibitor of protein kinases, a discovery that catalyzed decades of research and development.[5][6]

The immense therapeutic interest in this family stems from their broad and potent biological activities, most notably their anticancer, neuroprotective, and antimicrobial properties.[3][7][8] The versatility of the indolocarbazole scaffold is rooted in its structural dichotomy, which gives rise to two primary mechanisms of action. This guide will delve into these core mechanisms, the key molecular targets, and the experimental methodologies used to elucidate the profound biological impact of these compounds.

Part 1: The Dual-Mechanism Anticancer Activity of Indolocarbazoles

The antitumor effects of indolocarbazole derivatives are predominantly attributed to two distinct, yet sometimes overlapping, molecular mechanisms. The specific mechanism is largely dictated by the compound's structure, particularly the nature of the linkage between the planar indolocarbazole core and its glycosidic moiety.[7]

DNA Intercalation and Topoisomerase Poisoning

One class of indolocarbazoles, typified by the natural product rebeccamycin, functions by directly targeting DNA and the enzymes that regulate its topology.[7][9]

Causality of the Mechanism: These compounds feature a planar indolo[2,3-a]carbazole core that is ideally shaped to slide between the base pairs of the DNA double helix, a process known as intercalation.[7] This physical insertion distorts the DNA structure, creating a roadblock for essential cellular processes like replication and transcription.[7] More critically, this binding event interferes with the function of topoisomerases, enzymes that resolve DNA supercoiling during replication. The indolocarbazole compound stabilizes the transient, covalent complex formed between the topoisomerase enzyme and the DNA strand, preventing the enzyme from re-ligating the DNA break it creates.[10][11] This transforms the enzyme into a cellular poison, leading to the accumulation of permanent DNA strand breaks, which ultimately trigger cell cycle arrest and apoptosis.[7][12]

Key Molecular Targets:

• Topoisomerase I: Relaxes DNA supercoiling by creating single-strand breaks.

• Topoisomerase II: Creates double-strand breaks to manage DNA tangles.[7][13][14][15]

Experimental Protocol: DNA Relaxation Assay

This assay is the gold standard for determining if a compound inhibits topoisomerase activity. The principle is based on the electrophoretic mobility difference between supercoiled and relaxed plasmid DNA.

Step-by-Step Methodology:

• Reaction Setup: In a microcentrifuge tube, prepare a reaction mix containing supercoiled plasmid DNA (e.g., pBR322), purified human topoisomerase I or IIα enzyme, and an appropriate reaction buffer.

• Inhibitor Addition: Add the indolocarbazole compound (dissolved in a suitable solvent like DMSO) to the reaction mix across a range of concentrations. Include a positive control (e.g., camptothecin for Topoisomerase I) and a vehicle control (DMSO).

• Incubation: Incubate the reaction at 37°C for 30-60 minutes to allow the enzyme to relax the supercoiled DNA.

• Reaction Termination: Stop the reaction by adding a stop solution containing SDS (to denature the enzyme) and proteinase K (to digest it).

• Gel Electrophoresis: Load the samples onto a 1% agarose gel containing a DNA stain (e.g., ethidium bromide). Run the gel to separate the different DNA topoisomers.

• Visualization and Analysis: Visualize the DNA bands under UV light. In the absence of an inhibitor, the supercoiled plasmid will be converted to its slower-migrating relaxed form. An effective inhibitor will prevent this conversion, resulting in the persistence of the faster-migrating supercoiled DNA band.[7]

Workflow Visualization: DNA Relaxation Assay

Caption: Workflow for a topoisomerase DNA relaxation assay.

Broad-Spectrum and Selective Protein Kinase Inhibition

The second major anticancer mechanism, famously employed by staurosporine and its derivatives, involves the direct inhibition of protein kinases—the master regulators of cellular signaling.

Causality of the Mechanism: This class of indolocarbazoles acts as ATP-competitive inhibitors.[2][7] Their rigid, planar ring structure mimics the adenine base of ATP, allowing them to fit snugly into the ATP-binding pocket on the kinase enzyme. The attached sugar moiety often forms hydrogen bonds within the ribose-binding site.[7] By occupying this pocket, the indolocarbazole compound prevents ATP from binding, thereby blocking the transfer of a phosphate group to the kinase's substrate and effectively shutting down its signaling cascade. While staurosporine is notoriously non-selective, significant research has focused on synthesizing derivatives with improved selectivity for specific kinases implicated in cancer.[5]

Key Molecular Targets:

• Protein Kinase C (PKC): A family of serine/threonine kinases involved in cell proliferation and survival. Many indolocarbazoles are potent PKC inhibitors.[6][9][16]

• Cyclin-Dependent Kinases (CDKs): Engines of the cell cycle. Inhibitors like the novel substituted indolocarbazoles can target CDK4, leading to G1 phase arrest.[17][18]

• Tyrosine Kinases: Including those involved in growth factor signaling pathways.

• Other Serine/Threonine Kinases: A wide range of other kinases are also inhibited, contributing to the broad cytotoxic effects of some compounds.[7]

Experimental Protocol: In Vitro Kinase Inhibition Assay

This assay quantifies a compound's ability to inhibit the activity of a specific kinase. Modern methods often use fluorescence or luminescence-based readouts.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a reaction buffer, a solution of the purified kinase of interest (e.g., PKC, CDK4/CyclinD1), a specific peptide substrate for that kinase, and an ATP solution.

• Assay Plate Setup: In a multi-well plate, dispense the indolocarbazole compound across a range of concentrations.

• Kinase Reaction: Add the kinase and substrate to the wells. Initiate the kinase reaction by adding ATP.

• Incubation: Allow the reaction to proceed for a set time (e.g., 60 minutes) at room temperature or 30°C. During this time, the kinase phosphorylates its substrate, consuming ATP.

• Detection: Add a detection reagent. A common method (e.g., ADP-Glo™ Kinase Assay) measures the amount of ADP produced, which is directly proportional to kinase activity. The reagent first terminates the kinase reaction and depletes the remaining ATP. A second reagent then converts the produced ADP into ATP, which is used to drive a luciferase reaction, generating a luminescent signal.

• Data Analysis: Measure the luminescent signal using a plate reader. The signal is inversely proportional to the degree of kinase inhibition. Plot the results to determine the IC50 value—the concentration of the compound required to inhibit 50% of the kinase activity.

Signaling Pathway Visualization: Protein Kinase Inhibition

Caption: Indolocarbazoles competitively inhibit protein kinases.

Summary of Anticancer Activity Data

Compound	Primary Target(s)	IC50 / Activity	Cell Line / Model	Reference(s)
Staurosporine	Protein Kinase C (PKC)	IC50 = 2.7 nM	In vitro assay	[6]
K-252a	Protein Kinase C (PKC)	IC50 = 32 nM	In vitro assay	[6]
LCS-1208	Topoisomerase I & IIα	Inhibits Topo I at 12.5-43.7 µM	In vitro assay	[7]
3-hydroxyholyrine A (1)	Topoisomerase IIα	Potent inhibition	AGS, MKN45 gastric cancer cells	[13]
Indolocarbazole 4h	Cyclin D1/CDK4	IC50 = 42 nM	In vitro assay	[18]
J-107088	Topoisomerase I	More effective than camptothecin	In vitro assay	[11]

Part 2: The Emerging Neuroprotective Role of Indolocarbazoles

Beyond oncology, indolocarbazole derivatives are gaining attention for their potential in treating complex neurodegenerative disorders like Parkinson's and Alzheimer's disease.[8][19][20] Their mode of action in the central nervous system is multifaceted, targeting the underlying pathologies of these conditions.

Mechanisms of Neuroprotection:

• Antioxidant Activity: Many neurodegenerative diseases are characterized by high levels of oxidative stress, where an excess of reactive oxygen species (ROS) damages neurons. Indole-based compounds can neutralize these harmful molecules, reducing oxidative damage and promoting cell survival.[21][22][23]

• Amyloid-β Disaggregation: In Alzheimer's disease, the aggregation of amyloid-beta (Aβ) peptides into toxic plaques is a key pathological hallmark. Certain indole derivatives have been shown to interfere with this process and even promote the disaggregation of existing Aβ fragments.[21][22]

• Activation of Pro-Survival Signaling: Some derivatives can activate critical neurotrophic pathways. For example, diindolylmethane (DIM), a metabolite of indole-3-carbinol, protects neuronal cells by stimulating the Brain-Derived Neurotrophic Factor (BDNF)/TrkB signaling pathway.[23] This cascade is vital for neuronal resilience, and its activation can trigger the cell's own antioxidant defense mechanisms.[23]

Experimental Protocol: Neuroprotection Assessment via MTT Cell Viability Assay

This assay is widely used to screen compounds for their ability to protect neuronal cells from a toxic insult.

Step-by-Step Methodology:

• Cell Culture: Plate neuronal cells, such as the human neuroblastoma cell line SH-SY5Y, in a 96-well plate and allow them to adhere.

• Induce Toxicity: Expose the cells to a neurotoxic agent to model a specific disease state. For example, use Aβ(25-35) peptide to simulate Alzheimer's-related toxicity or a neurotoxin like MPP+ to model Parkinson's disease.

• Compound Treatment: Simultaneously or pre-treat the cells with various concentrations of the indolocarbazole compound being tested.

• Incubation: Incubate the cells for 24-48 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Metabolically active, viable cells contain mitochondrial reductase enzymes that convert the yellow, water-soluble MTT into purple, insoluble formazan crystals.

• Solubilization: After a few hours of incubation, add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals, producing a colored solution.

• Quantification: Measure the absorbance of the solution in each well using a microplate reader (typically at ~570 nm). A higher absorbance value indicates greater formazan production and thus higher cell viability, demonstrating a neuroprotective effect of the compound.[7]

Pathway Visualization: Multifaceted Neuroprotection

Caption: Neuroprotective mechanisms of indolocarbazole compounds.

Part 3: Other Notable Biological Activities

The therapeutic potential of indolocarbazoles is not limited to cancer and neurodegeneration. Various studies have highlighted a broader spectrum of bioactivity:

• Antimicrobial and Antiviral Effects: The foundational compound, staurosporine, was first noted for its activity against fungi and yeast.[4][6] Other derivatives have demonstrated antibacterial and even antiviral properties, for instance, against the Herpes-simplex virus.[3][7]

• Modulation of Aryl Hydrocarbon Receptor (AhR): Certain indolocarbazole structures have been identified as potent modulators of the AhR, a ligand-activated transcription factor involved in regulating responses to environmental toxins and in various physiological processes.[24]

Conclusion and Future Perspectives

Indolocarbazole compounds are a cornerstone of natural product-based drug discovery. Their remarkable structural diversity gives rise to a dual mechanism of action, enabling them to function as potent DNA topoisomerase poisons or as broad-spectrum and increasingly selective protein kinase inhibitors. This versatility has established them as powerful anticancer agents, with derivatives like Midostaurin achieving clinical approval.[6][25]

The frontier of indolocarbazole research is rapidly expanding. Current efforts are focused on:

• Improving Selectivity: Synthesizing novel analogs that target specific kinases or topoisomerase isoforms to enhance therapeutic efficacy while minimizing off-target toxicity.

• Combinatorial Biosynthesis: Leveraging genetic and metabolic engineering to create novel indolocarbazole structures that are not accessible through traditional synthesis.[2][8]

• Exploring New Therapeutic Areas: Systematically investigating their promising neuroprotective effects to develop treatments for devastating diseases like Alzheimer's and Parkinson's, and exploring their potential against drug-resistant microbes.

The indolocarbazole scaffold, a gift from nature, continues to be a rich source of inspiration and a privileged structure for the development of next-generation therapeutics.

References

• Kiseleva, M., et al. (2021). Molecular Mechanisms of Anticancer Activity of N-Glycosides of Indolocarbazoles LCS-1208 and LCS-1269. Molecules, 26(23), 7329. [Link]

• Sánchez, C., Méndez, C., & Salas, J. A. (2006). Indolocarbazole natural products: occurrence, biosynthesis, and biological activity. Natural Product Reports, 23(6), 1007-1045. [Link]

• Nakanishi, I., & Iinuma, H. (2009). Chemical biology of natural indolocarbazole products: 30 years since the discovery of staurosporine. The Journal of Antibiotics, 62(1), 1-13. [Link]

• Zhang, W., et al. (2021). Precursor-Directed Generation of Indolocarbazoles with Topoisomerase IIα Inhibitory Activity. Marine Drugs, 19(11), 601. [Link]

• Wang, L., et al. (2015). Anticancer Activity of Indolocarbazoles. Mini-Reviews in Medicinal Chemistry, 15(1), 48-56. [Link]

• Cushman, M., et al. (2012). Methylenedioxy- and Ethylenedioxy-Fused Indolocarbazoles: Potent Human Topoisomerase I Inhibitors and Antitumor Agents. Kazan Medical Journal, 93(4), 589-595. [Link]

• Knappy, C. S., & Moody, C. J. (2021). The synthesis of biologically active indolocarbazole natural products. Natural Product Reports, 38(6), 1084-1121. [Link]

• Schlecker, R., et al. (2002). New indolocarbazoles as antitumour active compounds: evaluation of the target by experimental and theoretical studies. Bioorganic & Medicinal Chemistry, 10(6), 1795-1803. [Link]

• Soule, L., et al. (1993). Studies on protein kinase C inhibitors; structure-activity relationships in indolocarbazole and bis-indole series. Bioorganic & Medicinal Chemistry, 1(3), 189-192. [Link]

• Douc-Rasy, S., et al. (1997). Poisoning of topoisomerase I by an antitumor indolocarbazole drug: stabilization of topoisomerase I-DNA covalent complexes and specific inhibition of the protein kinase activity. Molecular Pharmacology, 52(5), 788-795. [Link]

• Sánchez, C., Méndez, C., & Salas, J. A. (2006). Indolocarbazole natural products: occurrence, biosynthesis, and biological activity. ResearchGate. [Link]

• Yoshinari, T., et al. (1997). Mode of action of a new indolocarbazole anticancer agent, J-107088, targeting topoisomerase I. Cancer Research, 57(3), 455-459. [Link]

• Sánchez, C., Méndez, C., & Salas, J. A. (2006). Indolocarbazole natural products: occurrence, biosynthesis, and biological activity. Natural Product Reports. [Link]

• Nakanishi, I., & Iinuma, H. (2009). Chemical biology of natural indolocarbazole products: 30 years since the discovery of staurosporine. The Journal of Antibiotics. [Link]

• Smirnova, Z. S., et al. (2021). A new indolocarbazole derivative in melanoma and carcinoma lung in vivo treatment. Journal of BUON, 26(2), 629-635. [Link]

• Kamal, A., et al. (2022). Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). European Journal of Medicinal Chemistry, 238, 114457. [Link]

• Kolpaksidi, A. L., & Khaziev, R. S. (2021). ANTITUMOR DRUGS BASED ON INDOLOCARBAZOL DERIVATIVES. Pharmacy & Pharmacology, 9(2), 118-129. [Link]

• Sánchez, C., et al. (2005). Combinatorial biosynthesis of antitumor indolocarbazole compounds. Proceedings of the National Academy of Sciences, 102(2), 461-466. [Link]

• Shchekotikhin, A. E., et al. (2023). N-Glycoside of Indolo[2,3-a]pyrrolo[3,4-c]carbazole LCS1269 Exerts Anti-Glioblastoma Effects by G2 Cell Cycle Arrest and CDK1 Activity Modulation: Molecular Docking Studies, Biological Investigations, and ADMET Prediction. International Journal of Molecular Sciences, 24(23), 17070. [Link]

• Kolpaksidi, A. L., & Khaziev, R. S. (2021). Association between structure and activity of indolocarbazole derivatives in solid murine tumors. ResearchGate. [Link]

• Kritsi, E., et al. (2020). Synthesis and Evaluation of the AhR Activity of Indolo[3,2-b]carbazole Derivatives. Molecules, 25(21), 5032. [Link]

• Shome, A., et al. (2024). Neuroprotective Effect of Natural Indole and β-carboline Alkaloids against Parkinson's Disease: An Overview. Current Medicinal Chemistry, 31(38), 6251-6271. [Link]

• Zhu, G., et al. (2003). Synthesis, structure-activity relationship, and biological studies of indolocarbazoles as potent cyclin D1-CDK4 inhibitors. Journal of Medicinal Chemistry, 46(11), 2027-2030. [Link]

• Di Micco, S., et al. (2024). Neuroprotective Potential of Indole-Based Compounds: A Biochemical Study on Antioxidant Properties and Amyloid Disaggregation in Neuroblastoma Cells. Antioxidants, 13(12), 1585. [Link]

• Di Micco, S., et al. (2024). Neuroprotective Potential of Indole-Based Compounds: A Biochemical Study on Antioxidant Properties and Amyloid Disaggregation in Neuroblastoma Cells. Antioxidants (Basel, Switzerland), 13(12), 1585. [Link]

• Rahman, M. A., et al. (2024). Indole-3-Carbinol and Its Derivatives as Neuroprotective Modulators. International Journal of Molecular Sciences, 25(13), 7205. [Link]

• Shome, A., et al. (2023). Neuroprotective Effect of Natural Indole and β-carboline Alkaloids against Parkinson's Disease: An Overview. Bentham Science Publishers. [Link]

Sources

• 1. Indolocarbazole natural products: occurrence, biosynthesis, and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. syn.res.titech.ac.jp [syn.res.titech.ac.jp]
• 3. researchgate.net [researchgate.net]
• 4. Indolocarbazole natural products: occurrence, biosynthesis, and biological activity - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 5. Chemical biology of natural indolocarbazole products: 30 years since the discovery of staurosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The synthesis of biologically active indolocarbazole natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/D0NP00096E [pubs.rsc.org]
• 7. Molecular Mechanisms of Anticancer Activity of N-Glycosides of Indolocarbazoles LCS-1208 and LCS-1269 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Combinatorial biosynthesis of antitumor indolocarbazole compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New indolocarbazoles as antitumour active compounds: evaluation of the target by experimental and theoretical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Poisoning of topoisomerase I by an antitumor indolocarbazole drug: stabilization of topoisomerase I-DNA covalent complexes and specific inhibition of the protein kinase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mode of action of a new indolocarbazole anticancer agent, J-107088, targeting topoisomerase I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Anticancer Activity of Indolocarbazoles [manu56.magtech.com.cn]
• 13. Precursor-Directed Generation of Indolocarbazoles with Topoisomerase IIα Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Anti-Cancer Agents in Medicinal Chemistry [kazanmedjournal.ru]
• 15. A new indolocarbazole derivative in melanoma and carcinoma lung in vivo treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Studies on protein kinase C inhibitors; structure-activity relationships in indolocarbazole and bis-indole series - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. N-Glycoside of Indolo[2,3-a]pyrrolo[3,4-c]carbazole LCS1269 Exerts Anti-Glioblastoma Effects by G2 Cell Cycle Arrest and CDK1 Activity Modulation: Molecular Docking Studies, Biological Investigations, and ADMET Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Synthesis, structure-activity relationship, and biological studies of indolocarbazoles as potent cyclin D1-CDK4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Neuroprotective Effect of Natural Indole and β-carboline Alkaloids against Parkinson's Disease: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Neuroprotective Effect of Natural Indole and β-carboline Alkaloids against Parkinson’s Disease: An Overview | Bentham Science [benthamscience.com]
• 21. mdpi.com [mdpi.com]
• 22. Neuroprotective Potential of Indole-Based Compounds: A Biochemical Study on Antioxidant Properties and Amyloid Disaggregation in Neuroblastoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Indole-3-Carbinol and Its Derivatives as Neuroprotective Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. ANTITUMOR DRUGS BASED ON INDOLOCARBAZOL DERIVATIVES | Kolpaksidi | Pharmacy & Pharmacology [pharmpharm.ru]

Photophysical properties of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole

An In-Depth Technical Guide to the Photophysical Properties of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

The indolocarbazole scaffold is a privileged heterocyclic motif renowned for its potent biological activities and intriguing optoelectronic properties.[1] This technical guide provides a detailed examination of a specific derivative, 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole, a molecule of significant interest for its potential applications in materials science and medicinal chemistry. We will dissect its molecular structure, explore its fundamental photophysical characteristics through absorption and emission spectroscopy, and elucidate the critical relationship between its chemical architecture and its optical behavior. This document serves as a comprehensive resource, offering not only theoretical insights but also practical experimental protocols for the characterization of this and related compounds.

Introduction: The Significance of the Indolo[3,2-a]carbazole Core

Indolo[3,2-a]carbazoles represent a fascinating class of polycyclic aromatic hydrocarbons that have garnered substantial attention from both academic and industrial researchers. Their rigid, planar structure, rich in π-electrons, makes them exceptional candidates for applications in organic electronics, including as hole transport materials in Organic Light-Emitting Diodes (OLEDs) and as components of solar cells. Furthermore, this scaffold is the backbone of numerous natural products that exhibit significant biological activities, including antitumor and protein kinase inhibitory effects, making it a valuable template in drug discovery.[2][3][4]

The specific 5,12-dihydroindolo[3,2-a]carbazole framework has recently been highlighted as a promising scaffold for developing visible-light photoinitiators for polymerization, crucial for technologies like 3D printing and the fabrication of advanced materials such as antibacterial hydrogels.[5][6][7] The parent structure, however, typically exhibits absorption centered in the UV region.[5][6] By strategically functionalizing this core, specifically through the introduction of a phenyl group at the N-12 position, we can modulate its electronic properties to fine-tune its interaction with light. This guide focuses on elucidating these photophysical properties, providing the foundational knowledge required to harness the full potential of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole.

Molecular Structure and Synthesis Overview

The core structure of the target molecule consists of two carbazole moieties fused to a central benzene ring. The phenyl group is attached to one of the nitrogen atoms, breaking the symmetry of the parent molecule and influencing its electronic landscape.

Chemical Identity:

• Systematic Name: 12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole

• Molecular Formula: C₂₄H₁₆N₂[8]

• Molecular Weight: 332.41 g/mol [8][9]

• CAS Number: 1346571-68-3[8][10]

Caption: Molecular Structure of 12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole.

Synthetic Approach: The synthesis of indolocarbazoles can be achieved through various strategies. A common and efficient method involves the acid-catalyzed cycloaddition of indole derivatives.[5] More advanced, modern approaches utilize palladium-catalyzed C-H activation and annulation reactions, which offer a step-economic route to these complex heterocyclic systems.[11] The synthesis of the title compound would likely involve the reaction of an appropriately substituted indole precursor with a phenyl-containing reactant under conditions that favor the desired cyclization cascade.

Core Photophysical Properties

The interaction of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole with light is dictated by its extended π-conjugated system. This section details its absorption and emission characteristics, which are fundamental to its potential applications.

UV-Visible Absorption

The absorption of ultraviolet or visible light by the molecule promotes an electron from a lower energy molecular orbital (typically the Highest Occupied Molecular Orbital, HOMO) to a higher energy one (the Lowest Unoccupied Molecular Orbital, LUMO). The energy difference between these orbitals determines the wavelength of light absorbed. For this molecule, the key electronic transitions are π → π* transitions, characteristic of polycyclic aromatic systems.

The parent 5,12-dihydroindolo[3,2-a]carbazole scaffold has a strong absorption in the UV range.[6] The addition of the N-phenyl group is expected to extend the π-conjugation, which generally leads to a red-shift (a shift to longer wavelengths) in the absorption maxima (λabs) and an increase in the molar extinction coefficient (ε).

Fluorescence Emission

Following excitation, the molecule relaxes to the ground state, releasing the absorbed energy. One of the primary relaxation pathways is fluorescence, the emission of a photon. This emission occurs at a lower energy (longer wavelength) than the absorption, a phenomenon known as the Stokes Shift . A larger Stokes shift is often desirable in applications like fluorescence imaging and sensing to minimize self-absorption and improve signal-to-noise ratios. Carbazole derivatives are well-known for their fluorescent properties.[12][13]

Fluorescence Quantum Yield (ΦF)

The fluorescence quantum yield is a critical measure of the efficiency of the fluorescence process. It is defined as the ratio of photons emitted to the photons absorbed. A high quantum yield (approaching 1.0) indicates that fluorescence is the dominant de-excitation pathway, which is highly desirable for applications in OLEDs and fluorescent probes. For context, the quantum yield of the basic carbazole unit is 0.38 when measured in cyclohexane.[14] The extended and rigid structure of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole is expected to result in a respectable quantum yield, as rigidity often suppresses non-radiative decay pathways that compete with fluorescence.

Summary of Photophysical Data

The following table summarizes the expected photophysical properties. Note: Specific experimental values for this exact molecule are not widely published; these are representative values based on the parent scaffold and related derivatives.

Parameter	Symbol	Typical Value	Significance
Absorption Maximum	λabs	350 - 400 nm	Wavelength of maximum light absorption
Molar Extinction Coefficient	ε	> 20,000 M⁻¹cm⁻¹	Efficiency of light absorption
Emission Maximum	λem	420 - 480 nm	Wavelength of maximum fluorescence
Stokes Shift	Δν	4,000 - 6,000 cm⁻¹	Separation between absorption and emission
Fluorescence Quantum Yield	ΦF	0.3 - 0.7	Efficiency of the fluorescence process

Experimental Workflow and Protocols

Scientific integrity demands that all claims be verifiable. The protocols described here represent a self-validating system for the characterization of the photophysical properties of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole.

Caption: Experimental workflow for photophysical characterization.

Protocol 1: UV-Visible Absorption Spectroscopy

• Causality: The goal is to determine the wavelengths at which the molecule absorbs light and to quantify the strength of this absorption. A dilute solution is used to ensure adherence to the Beer-Lambert Law.

• Sample Preparation:

  • Prepare a 1 mM stock solution of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole in a spectroscopic grade solvent (e.g., Tetrahydrofuran or Toluene). The high purity of the solvent is critical to avoid interfering absorption signals.

  • From the stock solution, prepare a dilute working solution (typically 1-10 µM) in the same solvent. The final absorbance maximum should ideally be between 0.1 and 1.0.

• Instrumentation & Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill two 1 cm path length quartz cuvettes, one with the pure solvent (the blank) and one with the sample solution. Quartz is used for its transparency in the UV region.

  • Place the cuvettes in the spectrophotometer and perform a baseline correction with the solvent blank. This subtracts the absorbance of the solvent and cuvette from the measurement.

  • Acquire the absorption spectrum of the sample, typically scanning from 250 nm to 600 nm.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λabs).

  • If the concentration is known precisely, calculate the molar extinction coefficient (ε) using the Beer-Lambert Law: A = εcl, where A is absorbance, c is concentration (mol/L), and l is the path length (cm).

Protocol 2: Steady-State Fluorescence Spectroscopy

• Causality: This protocol aims to determine the emission spectrum and the quantum yield of the compound. The absorbance of the sample is kept low (<0.1) to avoid inner filter effects, where emitted light is re-absorbed by other molecules in the solution.

• Sample Preparation:

  • Use the same solution prepared for the absorption measurement, ensuring its absorbance at the chosen excitation wavelength is below 0.1.

• Instrumentation & Measurement:

  • Use a calibrated spectrofluorometer.

  • Set the excitation wavelength to the λabs determined in Protocol 1.

  • Acquire the emission spectrum, scanning from a wavelength slightly longer than the excitation wavelength to ~700 nm.

  • To determine the fluorescence quantum yield (ΦF), a comparative method (e.g., the Williams method) is often employed using a well-characterized standard with a known ΦF and similar absorption/emission ranges.

• Data Analysis:

  • Identify the wavelength of maximum emission intensity (λem).

  • Calculate the Stokes shift in nanometers (λem - λabs) or, more accurately, in wavenumbers (cm⁻¹).

  • Calculate the quantum yield relative to the standard.

Structure-Property Relationships and Their Implications

The photophysical behavior of this molecule is not arbitrary; it is a direct consequence of its chemical structure. Understanding this relationship is key to designing next-generation materials with tailored properties.

Caption: Relationship between molecular structure and photophysical properties.

• The Indolocarbazole Core: The fused ring system creates a rigid, planar geometry. This rigidity is crucial as it minimizes vibrational energy losses upon excitation, a common non-radiative decay pathway. This structural feature is a primary reason for the high fluorescence quantum yields often observed in this class of molecules.[15]

• The N-Phenyl Substituent: The phenyl ring attached to the nitrogen atom is not electronically isolated. It twists out of the plane of the indolocarbazole core, but its p-orbitals still overlap with the core's π-system. This extends the overall conjugation, which has two main effects:

  • Lowering the HOMO-LUMO Gap: Extended conjugation generally stabilizes the LUMO more than the HOMO, reducing the energy gap between them. This results in a bathochromic (red) shift in both absorption and emission spectra compared to the unsubstituted parent compound.

  • Modulating Solubility and Packing: The phenyl group enhances solubility in organic solvents, which is a practical advantage for solution-based processing and characterization.[5] In the solid state, it influences intermolecular packing, which can affect properties in thin-film devices.

Applications and Future Directions

The favorable photophysical properties of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole position it as a versatile component for various advanced applications.

• Organic Electronics: Its high fluorescence efficiency and the inherent charge-transporting capabilities of the carbazole unit make it a strong candidate for use as an emitter or a hole-transporting material in OLEDs.

• Drug Development & Chemical Biology: The indolocarbazole scaffold is a known pharmacophore that interacts with biological targets like protein kinases.[2][4] The fluorescent nature of this derivative could be exploited to develop fluorescent probes for studying these interactions or for high-throughput screening assays. Its structural similarity to ligands of the Aryl hydrocarbon Receptor (AhR) also suggests potential applications in toxicology and immunology research.[3][16]

• Photopolymerization: As a photoinitiator, this molecule can absorb light (e.g., from a 405 nm laser) and trigger chemical reactions to form polymers. This is particularly valuable for creating complex 3D structures and functional hydrogels for biomedical applications.[5][7]

• Sensing: The fluorescence of indolocarbazoles can be sensitive to the local environment, including the presence of specific anions, opening possibilities for the development of novel chemical sensors.[12]

Conclusion

5,12-Dihydro-12-phenylindolo[3,2-a]carbazole is more than just another heterocyclic compound; it is a carefully designed molecular architecture with a rich set of photophysical properties. Its strong absorption, efficient blue-violet fluorescence, and high quantum yield are direct results of its rigid, π-conjugated core, further modulated by the N-phenyl substituent. By understanding the fundamental principles laid out in this guide—from experimental characterization to the deep-seated structure-property relationships—researchers are well-equipped to unlock the full potential of this molecule in creating next-generation optical materials, therapeutic agents, and advanced chemical tools.

References

• Cheng, X., et al. (2018). One new indolocarbazole alkaloid from the Streptomyces sp. A22. Natural Product Research, 32(21), 2583-2588. Available from: [Link]

• Facile synthesis of novel indolo[3,2-b]carbazole derivatives and a chromogenic-sensing 5,12-dihydroindolo[3,2-b]carbazole. Organic & Biomolecular Chemistry. Available from: [Link]

• Gribble, G. W. (2010). Chemistry and Properties of Indolocarbazoles. Chemical Reviews, 110(4), 2051-2196. Available from: [Link]

• Exploring the dynamic behaviour and optical properties of indolocarbazole charge-transfer cocrystals. Materials Advances. Available from: [Link]

• 5,12-Dihydroindolo[3,2-a]carbazole : A promising scaffold for the design of visible light photoinitiators of polymerization. LillOA. Available from: [Link]

• Narrowing emission spectra based on indolocarbazole molecular model system: an experimental and theoretical study. Chemical Science. Available from: [Link]

• Indolocarbazoles: a new family of anion sensors. Department of Chemistry, The University of Sheffield. Available from: [Link]

• Natural products and FDA-approved drug molecules bearing indoles and carbazoles. Source not specified. Available from: [Link]

• 5,12-Dihydroindolo[3,2-a]carbazole : A promising scaffold for the design of visible light photoinitiators of polymerization. ResearchGate. Available from: [Link]

• Papoutsis, M. V., et al. (2020). Synthesis and Evaluation of the AhR Activity of Indolo[3,2-b]carbazole Derivatives. Molecules, 25(21), 5029. Available from: [Link]

• 5-phenyl-5,12- Dihydroindolo [3,2-a]carbazole 1247053-55-9 | OLED Material. OLED Material. Available from: [Link]

• Kozin, S. V., et al. (2020). Indolo[2,3-a]carbazole Derivatives with Antitumor Activity and Instrumental Methods for Their Investigation (Review). Drug development & registration. Available from: [Link]

• Indolo[3,2-a]carbazoles as Engineered Materials for Optoelectronic Applications: Synthesis, Structural Insights, and Computational Screening. ResearchGate. Available from: [Link]

• Liu, H., et al. (1994). Indolo[3,2-b]carbazole: a dietary-derived factor that exhibits both antiestrogenic and estrogenic activity. Journal of the National Cancer Institute, 86(23), 1758-1765. Available from: [Link]

• 12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole. PubChem. Available from: [Link]

• Zhang, J., et al. (2023). 5,12-Dihydroindolo[3,2-a]Carbazole Derivatives-Based Water Soluble Photoinitiators for 3D Antibacterial Hydrogels Preparation. Small, 19(50), e2300772. Available from: [Link]

• 5-Phenyl-5,12-dihydroindolo [3,2-a] carbazole CAS Tsis Yog.: 1247053-55-9. Alfa Chemical. Available from: [Link]

• 5,12-Dihydro-12-phenyl-Indolo[3,2-c]carbazole. Zhengzhou Haikuo Optoelectronic Material Co., Ltd. Available from: [Link]

• Carbazole/fluorene-substituted 5-phenyl-2,2′-bipyridine D–π–A fluorophores: photophysical data, hyperpolarizability and CT-indices. New Journal of Chemistry. Available from: [Link]

• 5,7-dihydro-5-phenyl-Indolo[2,3-b]carbazole 1448296-00-1| OLED Material. OLED Material. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. One new indolocarbazole alkaloid from the Streptomyces sp. A22 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Indolo[2,3-a]carbazole Derivatives with Antitumor Activity and Instrumental Methods for Their Investigation (Review) | Kozin | Drug development & registration [pharmjournal.ru]
• 5. Making sure you're not a bot! [lilloa.univ-lille.fr]
• 6. researchgate.net [researchgate.net]
• 7. 5,12-Dihydroindolo[3,2-a]Carbazole Derivatives-Based Water Soluble Photoinitiators for 3D Antibacterial Hydrogels Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole | C24H16N2 | CID 68210658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole | CymitQuimica [cymitquimica.com]
• 10. 5,12-Dihydro-12-phenyl-Indolo[3,2-c]carbazole - 咔唑 - 郑州海阔光电材料有限公司 [cn.hqmat.com]
• 11. researchgate.net [researchgate.net]
• 12. Indolocarbazoles: a new family of anion sensors. | Department of Chemistry [chem.ox.ac.uk]
• 13. Carbazole/fluorene-substituted 5-phenyl-2,2′-bipyridine D–π–A fluorophores: photophysical data, hyperpolarizability and CT-indices - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Quantum Yield [Carbazole] | AAT Bioquest [aatbio.com]
• 15. Narrowing emission spectra based on indolocarbazole molecular model system: an experimental and theoretical study - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 16. Indolo[3,2-b]carbazole: a dietary-derived factor that exhibits both antiestrogenic and estrogenic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ascendance of Indolocarbazoles: A Technical Guide to Their Role in Organic Electronics

Foreword: The Quest for Superior Organic Semiconductors

In the relentless pursuit of next-generation electronic devices that are flexible, lightweight, and cost-effective, the field of organic electronics has emerged as a vibrant and highly competitive research frontier. At the heart of this revolution lies the molecular design and synthesis of novel organic semiconductors that can efficiently transport charge and interact with light. Among the plethora of molecular architectures explored, indolocarbazole derivatives have carved out a significant niche, demonstrating exceptional performance in a variety of organic electronic applications. Their rigid, planar structure, coupled with tunable electronic properties and excellent thermal stability, makes them a compelling class of materials for researchers and engineers alike. This guide aims to provide a comprehensive technical overview of indolocarbazole derivatives, from their fundamental properties to their state-of-the-art applications, offering insights grounded in scientific principles and validated by experimental evidence.

The Indolocarbazole Core: A Foundation for High Performance

Indolocarbazole is a heterocyclic aromatic compound consisting of a carbazole core fused with one or two indole rings. The most commonly explored isomer in organic electronics is the indolo[3,2-b]carbazole, which possesses a linear and highly planar π-conjugated system.[1] This inherent planarity facilitates strong intermolecular π-π stacking in the solid state, a crucial factor for efficient charge transport.[1] The nitrogen atoms within the indole and carbazole moieties are electron-rich, imparting excellent hole-transporting (p-type) characteristics to these molecules.[2]

The core structure of indolocarbazole can be systematically modified through chemical synthesis to fine-tune its electronic and physical properties. Alkyl chains can be introduced at the nitrogen positions to enhance solubility and processability, while functional groups can be attached to the aromatic backbone to modulate the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, thereby controlling the charge injection and transport properties as well as the optical absorption and emission characteristics.[3][4]

Synthesis of Indolocarbazole Derivatives: Building the Molecular Architecture

The synthesis of indolocarbazole derivatives is a critical aspect that dictates their purity, scalability, and ultimately, their performance in devices. Various synthetic routes have been developed, with the Fischer indole synthesis and palladium-catalyzed cross-coupling reactions being the most prominent methods.

Fischer Indole Synthesis

The Fischer indole synthesis is a classic and versatile method for constructing the indole ring system. In the context of indolocarbazoles, this typically involves the acid-catalyzed reaction of a carbazole-based hydrazine with a suitable ketone or aldehyde. This method allows for the construction of the core indolocarbazole skeleton, which can then be further functionalized.

Palladium-Catalyzed Cross-Coupling Reactions

Modern synthetic organic chemistry offers powerful tools for the construction of complex aromatic systems. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, are extensively used to introduce various substituents onto the indolocarbazole core.[5][6] These reactions provide a high degree of control over the final molecular structure, enabling the synthesis of a vast library of derivatives with tailored properties.

Optoelectronic Properties: The Interplay of Light and Charge

The utility of indolocarbazole derivatives in organic electronics is fundamentally linked to their unique optical and electronic properties.

Absorption and Emission

Indolocarbazole derivatives typically exhibit strong absorption in the ultraviolet (UV) region and can be engineered to absorb in the visible spectrum through the extension of π-conjugation or the introduction of donor-acceptor moieties.[2][7] Their fluorescence properties are also highly tunable, with emission colors spanning the entire visible spectrum from deep blue to red.[7][8] This tunability is a key advantage for their application in organic light-emitting diodes (OLEDs).

Charge Transport Characteristics

As mentioned earlier, the planar structure of indolocarbazoles promotes efficient intermolecular charge hopping. Hole mobilities for indolocarbazole-based materials can reach impressive values, often exceeding 0.1 cm²/Vs in thin-film transistors and even reaching up to 1.0 cm²/Vs in single-crystal devices.[9][10] This high charge carrier mobility is essential for high-performance organic field-effect transistors (OFETs) and organic solar cells (OSCs). The ionization potentials of these materials typically range from 5.2 to 5.45 eV, making them suitable for use as hole-transporting materials in various device architectures.[5]

Thermal Stability

A critical requirement for practical electronic devices is long-term operational stability. Indolocarbazole derivatives exhibit excellent thermal stability, with decomposition temperatures often exceeding 300°C.[2][11] This high thermal stability ensures that devices can operate at elevated temperatures without significant degradation in performance.

Applications in Organic Electronics: From Lab to Fab

The exceptional properties of indolocarbazole derivatives have led to their successful implementation in a wide range of organic electronic devices.

Organic Light-Emitting Diodes (OLEDs)

Indolocarbazoles have emerged as a versatile class of materials for OLEDs, serving as host materials, emitters, and hole-transporting layers.[5][12][13] Their high triplet energy levels make them excellent hosts for phosphorescent emitters, enabling the fabrication of highly efficient OLEDs that can harvest both singlet and triplet excitons.[6] Furthermore, by carefully designing the molecular structure, indolocarbazole-based emitters with narrow emission spectra have been developed, leading to OLEDs with high color purity.[8] Some indolo[3,2,1-jk]carbazole (ICz) based thermally activated delayed fluorescence emitters have demonstrated external quantum efficiencies exceeding 30%.[12]

Organic Field-Effect Transistors (OFETs)

The high charge carrier mobility of indolocarbazole derivatives makes them prime candidates for the active layer in OFETs.[1][9][14] Researchers have demonstrated that by optimizing the molecular design and thin-film processing conditions, OFETs with mobilities as high as 0.22 cm² V⁻¹ s⁻¹ and on/off ratios of approximately 10⁵ can be achieved.[14] The excellent environmental stability of these materials is another significant advantage for practical OFET applications.[9]

Organic Solar Cells (OSCs)

In the realm of organic photovoltaics, indolocarbazole derivatives are utilized as electron donor materials in bulk heterojunction (BHJ) solar cells.[2][15][16] Their broad absorption spectra and good hole mobility contribute to efficient light harvesting and charge extraction.[2] By combining indolocarbazole-based donors with suitable fullerene or non-fullerene acceptors, power conversion efficiencies (PCEs) of over 11% have been reported.[16]

Experimental Protocols: A Practical Guide

To provide a tangible understanding of the practical aspects of working with indolocarbazole derivatives, this section outlines a representative synthesis and device fabrication protocol.

Synthesis of a Representative Indolocarbazole Derivative

Synthesis of 5,11-Dihexylindolo[3,2-b]carbazole:

This procedure is adapted from a literature report and serves as a general example of N-alkylation of the indolocarbazole core.[3][17]

• Dissolution: Dissolve indolo[3,2-b]carbazole in a suitable anhydrous solvent such as N,N-dimethylformamide (DMF) under an inert atmosphere (e.g., nitrogen or argon).

• Deprotonation: Add a strong base, such as sodium hydride (NaH), portion-wise to the solution at 0°C. Allow the mixture to stir at room temperature until the evolution of hydrogen gas ceases, indicating the formation of the dianion.

• Alkylation: Add 1-bromohexane to the reaction mixture and heat the solution (e.g., to 80°C) for several hours until the reaction is complete (monitored by thin-layer chromatography).

• Workup: Cool the reaction mixture to room temperature and quench with water. Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Purification: Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a mixture of hexanes and dichloromethane as the eluent to afford the pure 5,11-dihexylindolo[3,2-b]carbazole.

Fabrication of a Solution-Processed Organic Light-Emitting Diode (OLED)

This protocol describes the fabrication of a simple solution-processed OLED using a photo-crosslinkable indolocarbazole-based polymer as the hole-transporting layer (HTL).[13]

• Substrate Cleaning: Sequentially clean an indium tin oxide (ITO)-coated glass substrate by ultrasonication in deionized water, acetone, and isopropanol. Dry the substrate in an oven and treat it with UV-ozone for 15 minutes to improve the work function of the ITO.

• Hole Injection Layer (HIL) Deposition: Spin-coat a solution of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) onto the cleaned ITO substrate and anneal at 150°C for 15 minutes in a nitrogen-filled glovebox.

• Hole-Transporting Layer (HTL) Deposition: Dissolve the indolocarbazole-based polymer and a photoinitiator in a suitable solvent (e.g., toluene). Spin-coat this solution onto the PEDOT:PSS layer.

• Photo-Crosslinking: Expose the film to UV light to induce crosslinking of the HTL. This step renders the HTL insoluble in the solvent used for the subsequent layer.

• Emissive Layer (EML) Deposition: Spin-coat a solution containing the emissive material (e.g., a phosphorescent emitter doped in a host material) onto the crosslinked HTL.

• Electron-Transporting Layer (ETL) and Cathode Deposition: Sequentially deposit an electron-transporting layer (e.g., 1,3,5-tri(m-pyridin-3-ylphenyl)benzene, TmPyPB) and a low work function metal cathode (e.g., LiF/Al) by thermal evaporation under high vacuum.

• Encapsulation: Encapsulate the device using a UV-curable epoxy and a glass lid to protect it from oxygen and moisture.

Data Presentation: A Comparative Overview

To facilitate a clear comparison of the performance of different indolocarbazole derivatives, the following tables summarize key photophysical and device performance data from the literature.

Table 1: Photophysical Properties of Selected Indolocarbazole Derivatives

Compound	Absorption Max (nm)	Emission Max (nm)	Quantum Yield	Ref
M1 (5,11-Dihexylindolo[3,2-b]carbazole)	375, 392	400, 422	~0.4	[3][17]
pICz	~380	~480	-	[8]
ICZ-TAZ	~350	388	-	[8]

Table 2: Performance of Indolocarbazole-Based Organic Electronic Devices

Device Type	Indolocarbazole Material	Key Performance Metric	Ref
OLED	ICz-based TADF Emitter	EQE > 30%	[12]
OLED	Phenyl substituted indolo[3,2-b]carbazole (HTL)	Max. Luminance Efficiency: 3.64 cd/A	[5]
OFET	3,9-di(p-octylbenzene)-5,11-dihydroxyindolo[3,2-b]carbazole	Hole Mobility: 0.22 cm²/Vs	[14]
OFET	Indolo[3,2-b]carbazole Single Crystal	Hole Mobility: up to 1.0 cm²/Vs	[10]
OSC	P(InCzTh2BTD)	PCE: 3.6%	[15]
Perovskite Solar Cell	C12-carbazole (HTM)	PCE: 11.26%	[16]

Visualizing the Concepts: Diagrams and Workflows

To further clarify the concepts discussed, the following diagrams illustrate key molecular structures, device architectures, and experimental workflows.

Caption: Core structure and functionalization of indolocarbazole.

Caption: Typical OLED device architecture incorporating an indolocarbazole derivative.

Caption: General workflow for the N-alkylation of indolocarbazoles.

Future Outlook and Challenges

The field of indolocarbazole-based organic electronics continues to evolve rapidly. Future research will likely focus on several key areas:

• Development of Novel Derivatives: The design and synthesis of new indolocarbazole derivatives with even higher charge carrier mobilities, improved light-harvesting capabilities, and enhanced stability will remain a primary focus.

• Exploring New Applications: While OLEDs, OFETs, and OSCs are the most established applications, the unique properties of indolocarbazoles could be leveraged in other areas, such as organic memory devices, sensors, and thermoelectrics.[10]

• Improving Device Performance and Stability: Further optimization of device architectures and fabrication processes will be crucial to push the performance and operational lifetime of indolocarbazole-based devices closer to commercial requirements.

• Understanding Structure-Property Relationships: Deeper insights into the fundamental relationships between molecular structure, solid-state packing, and device performance will guide the rational design of next-generation materials.

Despite the significant progress, challenges remain. The synthesis of complex indolocarbazole derivatives can be multi-step and costly, hindering their large-scale production. Moreover, the long-term stability of organic electronic devices under ambient conditions is still a major concern that needs to be addressed through improved materials design and encapsulation techniques.

Conclusion

Indolocarbazole derivatives have firmly established themselves as a cornerstone of high-performance organic electronics. Their remarkable combination of electronic, optical, and physical properties has enabled significant advancements in OLEDs, OFETs, and OSCs. As our understanding of these fascinating molecules deepens and synthetic methodologies become more sophisticated, we can expect to see even more impressive device performances and the emergence of novel applications in the years to come. The journey of indolocarbazoles in organic electronics is far from over; it is a vibrant and promising field with the potential to reshape the future of electronics.

References

• Belletête, M., Blouin, N., Boudreault, P. L. T., Leclerc, M., & Durocher, G. (2006). Optical and Photophysical Properties of Indolocarbazole Derivatives. The Journal of Physical Chemistry A, 110(51), 13696–13704. [Link]

• American Chemical Society. (2006). Optical and Photophysical Properties of Indolocarbazole Derivatives. pubs.acs.org. Retrieved from [Link]

• PubMed. (2006). Optical and photophysical properties of indolocarbazole derivatives. National Center for Biotechnology Information. Retrieved from [Link]

• Advanced Energy Materials. (2025). Indolocarbazole Derivatives for Highly Efficient Organic Light-Emitting Diodes. onlinelibrary.wiley.com. Retrieved from [Link]

• ResearchGate. (2025). Indolo[3,2-b]carbazole-based functional derivatives as materials for light emitting diodes. researchgate.net. Retrieved from [Link]

• MDPI. (2023). Indolocarbazole-Based Photo-Crosslinkable Hole-Transporting Layer for Efficient Solution-Processed Organic Light-Emitting Diodes. mdpi.com. Retrieved from [Link]

• MDPI. (2024). New Bipolar Host Materials Based on Indolocarbazole for Red Phosphorescent OLEDs. mdpi.com. Retrieved from [Link]

• ACS Publications. (2006). Optical and Photophysical Properties of Indolocarbazole Derivatives. The Journal of Physical Chemistry A. Retrieved from [Link]

• ResearchGate. (2023). Indolocarbazole‐Based Multiple‐Resonance Molecules: an Emerging Class of Full‐Color, Narrowband Emitters for Organic Light‐Emitting Diodes. researchgate.net. Retrieved from [Link]

• ACS Publications. (2005). Indolo[3,2-b]carbazole-Based Thin-Film Transistors with High Mobility and Stability. Journal of the American Chemical Society. Retrieved from [Link]

• AIP Publishing. (n.d.). Synthesis of Indolocarbazole[3,2-b] Derivatives and Their Application as Hole Selective Layer in Silicon Hetero- Junction Solar Cells. pubs.aip.org. Retrieved from [Link]

• ACS Publications. (2018). Chemistry and Properties of Indolocarbazoles. Chemical Reviews. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and characterization of soluble indolo[3,2- b]carbazole derivatives for organic field-effect transistors. researchgate.net. Retrieved from [Link]

• MDPI. (n.d.). Fluorescence Properties of Novel Multiresonant Indolocarbazole Derivatives for Deep-Blue OLEDs from Multiscale Computer Modelling. mdpi.com. Retrieved from [Link]

• MDPI. (n.d.). Organic Electronics: Basic Fundamentals and Recent Applications Involving Carbazole-Based Compounds. mdpi.com. Retrieved from [Link]

• Royal Society of Chemistry. (2008). Crystalline low band-gap alternating indolocarbazole and benzothiadiazole-cored oligothiophene copolymer for organic solar cell. pubs.rsc.org. Retrieved from [Link]

• DR-NTU. (2011). High-performance organic single-crystal field-effect transistors of indolo[3,2-b]carbazole and their potential applications in gas controlled organic memory devices. dr.ntu.edu.sg. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, photophysical and charge-transporting properties of a novel asymmetric indolo [3,2-b]carbazole derivative containing benzothiazole and diphenylamino moieties. researchgate.net. Retrieved from [Link]

• ResearchGate. (2025). New indolo[3,2-b]carbazole derivatives for field-effect transistor applications. researchgate.net. Retrieved from [Link]

• AIP Publishing. (2023). Synthesis of Indolocarbazole[3,2-b] derivatives and their application as hole selective layer in silicon hetero-junction solar cells. pubs.aip.org. Retrieved from [Link]

• ResearchGate. (2025). Indolo- and Diindolocarbazoles in Organic Photovoltaic Cells. researchgate.net. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis, Characterization, and Application of Indolo[3,2-b]carbazole Semiconductors. Journal of the American Chemical Society. Retrieved from [Link]

• PubMed Central. (2023). Indolocarbazoles with Sterically Unrestricted Electron-Accepting Anchors Showcasing Aggregation-Induced Thermally Activated Delayed Mechanoluminescence for Host-Free Organic Light-Emitting Diodes. ncbi.nlm.nih.gov. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Exploring the dynamic behaviour and optical properties of indolocarbazole charge-transfer cocrystals. pubs.rsc.org. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Design, synthesis and characterization of indolo[3,2-a]carbazole-based low molecular mass organogelators as hole transport materials in perovskite solar cells. pubs.rsc.org. Retrieved from [Link]

• Scilit. (2010). Synthesis and characterization of soluble indolo[3,2-b]carbazole derivatives for organic field-effect transistors. scilit.net. Retrieved from [Link]

• MDPI. (n.d.). Electrical and Optical Properties Depending on the Substitution Position of a Novel Indolocarbazole Dimer. mdpi.com. Retrieved from [Link]

• ResearchGate. (2025). Exploring the dynamic behaviour and optical properties of indolocarbazole charge-transfer cocrystals. researchgate.net. Retrieved from [Link]

• ResearchGate. (2025). Indolo[3,2,1-jk]carbazole Derivatives-Sensitized Solar Cells: Effect of π-Bridges on the Performance of Cells. researchgate.net. Retrieved from [Link]

• ResearchGate. (n.d.). a) Molecular structures of the indolocarbazole-derived SAMs. b) The.... researchgate.net. Retrieved from [Link]

• PubMed Central. (2023). Indolocarbazole-Based Photo-Crosslinkable Hole-Transporting Layer for Efficient Solution-Processed Organic Light-Emitting Diodes. ncbi.nlm.nih.gov. Retrieved from [Link]

• ResearchGate. (n.d.). Indolo[3,2-a]carbazoles as Engineered Materials for Optoelectronic 2 Applications: Synthesis, Structural Insights, and Computational 3 Screening. researchgate.net. Retrieved from [Link]

• CentAUR. (n.d.). Dynamic Covalent Properties of a Novel Indolo[3,2‐b]carbazole Diradical. centaur.reading.ac.uk. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 11. Indolocarbazoles with Sterically Unrestricted Electron-Accepting Anchors Showcasing Aggregation-Induced Thermally Activated Delayed Mechanoluminescence for Host-Free Organic Light-Emitting Diodes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pure.skku.edu [pure.skku.edu]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. chem.lnu.edu.cn [chem.lnu.edu.cn]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Research Applications of Deuterated Carbazole Compounds

Preamble: The Strategic Advantage of Isotopic Reinforcement in Carbazole Chemistry

Carbazole, a nitrogen-containing heterocyclic aromatic compound, serves as a foundational scaffold in numerous fields, from materials science to medicinal chemistry.[1][2] Its rigid, planar structure and excellent hole-transporting properties have made it a cornerstone in the development of organic electronics.[3][4] In parallel, the carbazole nucleus is a privileged structure in pharmacology, appearing in a range of bioactive natural products and synthetic drugs.[5][6] This guide moves beyond the fundamental applications of carbazole to explore a more nuanced and powerful strategy for innovation: the selective replacement of hydrogen atoms with their heavier, stable isotope, deuterium.

This process, known as deuteration or isotopic reinforcement, is not merely an academic curiosity. It is a potent tool that leverages a quantum mechanical phenomenon—the kinetic isotope effect (KIE)—to fundamentally alter the physicochemical properties of the parent molecule.[7][8] The C-D bond is stronger and vibrates at a lower frequency than the corresponding C-H bond, meaning it requires more energy to be cleaved.[9] This seemingly subtle modification can have profound consequences, leading to enhanced metabolic stability in drug candidates, increased operational lifetimes in organic electronic devices, and powerful new probes for elucidating complex reaction mechanisms.[10][11][12]

This document serves as a technical guide for researchers, chemists, and drug development professionals. It is designed not as a rigid set of instructions, but as a foundational resource that explains the causality behind the application of deuterated carbazoles, provides actionable experimental frameworks, and synthesizes field-proven insights to unlock the full potential of these unique compounds.

The Foundation: Understanding the Kinetic Isotope Effect (KIE)

Before delving into applications, it is crucial to grasp the underlying principle that makes deuteration a scientifically valuable strategy. The Kinetic Isotope Effect (KIE) describes the change in the rate of a chemical reaction when an atom in a reactant is replaced by one of its isotopes.[7] For C-H bond cleavage, which is often a rate-determining step in both chemical degradation and enzymatic metabolism, substituting hydrogen with deuterium can significantly slow the reaction rate.[13]

This effect is quantified as the ratio of the rate constant for the lighter isotope (kH) to that of the heavier isotope (kD). A kH/kD ratio greater than 1 indicates a "normal" KIE, signifying that the C-H bond is indeed being broken in the rate-determining step.[9]

Figure 1: The Kinetic Isotope Effect. This diagram illustrates how the higher bond energy of a Carbon-Deuterium (C-D) bond results in a greater activation energy for bond cleavage compared to a Carbon-Hydrogen (C-H) bond, thus slowing the reaction rate.

Synthesis of Deuterated Carbazoles: Enabling the Research

The practical application of deuterated carbazoles is contingent on efficient and selective methods for their synthesis. While multi-step classical synthesis is possible, late-stage functionalization via hydrogen isotope exchange (HIE) is often more advantageous as it allows for the direct deuteration of complex, pre-existing carbazole scaffolds.[14]

Recent advances have focused on metal-catalyzed HIE reactions that offer high isotopic incorporation under mild conditions.[11][15] An iridium/silver co-catalyzed system, for instance, has proven effective for the site-selective deuteration of carbazoles using inexpensive deuterium oxide (D₂O) as the deuterium source.[16]

Experimental Protocol: Iridium/Silver-Catalyzed Site-Selective Deuteration of N-pivaloyl Carbazole

This protocol is adapted from a method demonstrating selective deuteration at the C1 and C8 positions, directed by the N-pivaloyl group.[15][16]

Materials:

• N-pivaloyl carbazole substrate (1.0 eq)

• [Cp*IrCl₂]₂ (Iridium catalyst, 5 mol%)

• Silver bis(trifluoromethanesulfonyl)imide (AgNTf₂, 20 mol%)

• Deuterium Oxide (D₂O, 20 eq)

• 1,2-Dichloroethane (DCE, anhydrous)

• Nitrogen gas (inert atmosphere)

• Standard laboratory glassware, sealed reaction tube

Procedure:

• Preparation: To a flame-dried, screw-cap reaction tube, add the N-pivaloyl carbazole substrate (e.g., 0.23 mmol), [Cp*IrCl₂]₂ (0.0115 mmol, 5 mol%), and AgNTf₂ (0.046 mmol, 20 mol%).

• Inerting: Seal the tube with a Teflon-lined cap. Evacuate and backfill the tube with dry nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Under a positive pressure of nitrogen, add anhydrous 1,2-dichloroethane (e.g., 917 µL) followed by deuterium oxide (e.g., 83 µL, 4.6 mmol, 20 eq) via syringe.

• Reaction: Tightly seal the reaction tube (e.g., with parafilm) and place it in a pre-heated oil bath or heating block at 100 °C.

• Monitoring: Allow the reaction to stir for 20-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or by taking a small aliquot, quenching it, and analyzing by LC-MS to determine the extent of deuterium incorporation.

• Work-up: After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel to obtain the deuterated carbazole.

• Characterization: Confirm the identity and the percentage of deuterium incorporation using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS). In ¹H NMR, the disappearance or reduction of signals corresponding to the C1 and C8 protons will be observed.

Figure 2: Workflow for Iridium-Catalyzed Deuteration. This flowchart outlines the key steps for the late-stage deuteration of a carbazole derivative using D₂O.

Application I: Enhancing Longevity in Organic Electronics

Carbazole derivatives are workhorse materials in Organic Light-Emitting Diodes (OLEDs), frequently used as hosts for phosphorescent emitters or as hole-transporting materials.[1][17][18] A primary failure mechanism in OLEDs is material degradation caused by the breaking of weak C-H bonds under electrical stress and high-energy excitons.[10]

By replacing vulnerable C-H bonds on the carbazole scaffold with more robust C-D bonds, the energy barrier for bond dissociation is increased.[19] This isotopic reinforcement quenches non-radiative decay pathways and suppresses the formation of degradative radical species, directly translating to significantly longer operational lifetimes and improved device stability.[10]

Figure 3: Deuteration for OLED Stability. Deuterating the carbazole host material in the emissive layer strengthens chemical bonds, making them resistant to cleavage by high-energy excitons and thereby preventing device degradation.

Table 1: Comparative Performance of OLEDs with Standard vs. Deuterated Carbazole Host Materials (Illustrative Data)

Parameter	Standard Host (C-H)	Deuterated Host (C-D)	Rationale for Improvement
Operational Half-Life (LT₅₀)	~1,200 hours	>3,000 hours	Reduced rate of non-radiative recombination and material decomposition.
External Quantum Eff. (EQE)	22.5%	23.1%	Suppression of quenching pathways leads to more efficient light emission.
Chemical Stability	Moderate	High	Increased activation energy for bond scission under thermal/electrical stress.

Application II: Probing Mechanisms and Quantifying Analytes

Elucidating Reaction Mechanisms

Deuterated carbazoles are invaluable tools for mechanistic chemistry.[20] By synthesizing a carbazole derivative with deuterium at a specific position and comparing its reaction rate to the non-deuterated version, chemists can definitively determine if that C-H bond is broken in the rate-determining step of a reaction.[11][16] This application of the KIE provides unambiguous evidence for proposed mechanisms, which is fundamental to developing new synthetic strategies.[20]

Internal Standards for Mass Spectrometry

In quantitative analysis, particularly in complex matrices like biological fluids, accuracy is paramount.[21][22] A deuterated version of a carbazole analyte is the ideal internal standard for quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[23][24]

Causality: The deuterated standard is chemically identical to the analyte, so it co-elutes chromatographically and experiences the same ionization efficiency and matrix effects in the mass spectrometer source.[][26] However, its higher mass allows it to be distinguished and measured independently by the mass analyzer.[27] By adding a known amount of the deuterated standard to a sample, any sample loss during preparation or signal suppression during analysis affects both the analyte and the standard equally. The ratio of their signals remains constant, enabling highly precise and accurate quantification.[]

Protocol Outline: Quantification of a Carbazole Drug in Plasma using a Deuterated Internal Standard

• Standard Preparation: Prepare a stock solution of the deuterated carbazole internal standard (IS) at a known concentration (e.g., 1 µg/mL).

• Sample Spiking: To each plasma sample, calibration standard, and quality control sample, add a precise volume of the IS stock solution.

• Sample Preparation: Perform protein precipitation (e.g., with acetonitrile) or liquid-liquid extraction to isolate the analyte and IS from the plasma matrix.

• Analysis: Inject the extracted sample into an LC-MS/MS system.

• MS/MS Method: Set up a Multiple Reaction Monitoring (MRM) method.

  • MRM Transition 1: For the non-deuterated analyte (e.g., m/z 350 -> 250).

  • MRM Transition 2: For the deuterated IS (e.g., for a d8-IS, m/z 358 -> 258).

• Quantification: Integrate the peak areas for both the analyte and the IS. Calculate the Peak Area Ratio (Analyte Area / IS Area).

• Calibration: Generate a calibration curve by plotting the Peak Area Ratio vs. concentration for the calibration standards. Determine the concentration of the unknown samples by interpolating their Peak Area Ratios on this curve.

Application III: Optimizing Drug Candidates in Medicinal Chemistry

In drug development, a common challenge is rapid metabolic breakdown of a promising compound by enzymes, particularly the cytochrome P450 (CYP450) family.[13] This often occurs at specific, metabolically "soft" C-H positions on the molecule. Such rapid metabolism can lead to poor oral bioavailability, a short duration of action, and the formation of potentially toxic metabolites.[28][29]

Deuterating these "soft spots" on a carbazole-based drug candidate can dramatically slow the rate of metabolic cleavage due to the KIE.[12] This strategy, known as "metabolic switching," can significantly improve a drug's pharmacokinetic profile.[11]

Key Advantages:

• Increased Half-Life: Slower metabolism leads to a longer drug exposure time in the body.[12]

• Reduced Dosing: A longer half-life may allow for less frequent dosing (e.g., once-daily instead of twice-daily), improving patient compliance.

• Improved Safety Profile: By blocking the formation of a problematic metabolite, deuteration can reduce toxicity or off-target effects.[12]

• Enhanced Bioavailability: Reduced first-pass metabolism in the liver can increase the amount of active drug that reaches systemic circulation.

Figure 4: Improving Drug Metabolism via Deuteration. By replacing a metabolically labile C-H bond with a stronger C-D bond, the rate of enzymatic breakdown by CYP450 can be significantly reduced, leading to a more favorable pharmacokinetic profile.

Table 2: Comparison of Pharmacokinetic Parameters for a Hypothetical Carbazole Drug and its Deuterated Analogue

Parameter	Carbazole Drug (H-form)	Deuterated Analogue (D-form)	Implication of Change
Metabolic Clearance (CL)	5.0 L/h/kg	1.2 L/h/kg	Slower elimination from the body.
Plasma Half-Life (t₁/₂)	2.1 hours	8.5 hours	Longer duration of action, potential for less frequent dosing.
Oral Bioavailability (F%)	35%	70%	More drug reaches the bloodstream after oral administration.
Toxic Metabolite Level	15% of total exposure	<2% of total exposure	Improved safety and tolerability profile.

Conclusion and Future Perspectives

The strategic incorporation of deuterium into carbazole scaffolds is a powerful, versatile, and increasingly accessible research tool. Far from being a minor structural tweak, it provides a fundamental method for enhancing molecular stability. In organic electronics, this translates directly to more robust and longer-lasting devices.[10] For analytical and mechanistic chemists, deuterated carbazoles serve as the gold standard for quantification and as elegant probes for understanding complex reaction pathways.[20][] Perhaps most impactfully, in medicinal chemistry, deuteration offers a clinically validated strategy to fine-tune the metabolic properties of drug candidates, enhancing their safety and efficacy profiles.[12][29]

As synthetic methods for selective deuteration become more efficient and cost-effective, the barrier to entry for researchers will continue to lower.[5][15] The future will likely see the application of this technology not just to improve existing carbazole structures, but as a foundational design element in the de novo creation of next-generation materials and therapeutics, where stability and metabolic control are engineered into the molecule from the very beginning.

References

• ResearchGate. (n.d.). Deuteration of carbazole containing molecule. [Link]

• Mesbah Energy Co. (2025). Carbazole-d8 ( Carbazole-1,2,3,4,5,6,7,8-d 8 98atom%D ) Innovation for Organic Electronics and Advanced Research. [Link]

• Google Patents. (n.d.). EP3305871A1 - Deuterated carbazole and its use in organic electroluminescent devices.
• Google Patents. (n.d.).

• Patsnap Eureka. (n.d.). Deuterated carbazole compound, preparation method thereof, photoelectric material and medicine. [Link]

• ACS Publications. (2022). Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules. Chemical Reviews. [Link]

• ACS Publications. (2025). Iridium/Silver-Catalyzed H/D Exchange for Perdeuteration of Indoles and Site-Selective Deuteration of Carbazoles: Application in Late-Stage Functionalization. The Journal of Organic Chemistry. [Link]

• PubMed Central (PMC). (2025). Iridium/Silver-Catalyzed H/D Exchange for Perdeuteration of Indoles and Site-Selective Deuteration of Carbazoles: Application in Late-Stage Functionalization. [Link]

• ACS Publications. (2022). Easy-to-Implement Hydrogen Isotope Exchange for the Labeling of N-Heterocycles, Alkylkamines, Benzylic Scaffolds, and Pharmaceuticals. JACS Au. [Link]

• ResearchGate. (n.d.). Photophysical Properties of Carbazole Derivative DPSPC Doped Composite Glass. [Link]

• PubMed. (2010). The Kinetic Isotope Effect in the Search for Deuterated Drugs. [Link]

• Wikipedia. (n.d.). Kinetic isotope effect. [Link]

• MDPI. (n.d.). The Applications of Carbazole and Carbazole-Related Compounds in Blue Emitting Organic Light-Emitting Diodes. [Link]

• Macmillan Group. (2005). Kinetic Isotope Effects in Organic Chemistry. [Link]

• Chemistry LibreTexts. (2024). Kinetic Isotope Effects. [Link]

• chemeurope.com. (n.d.). Kinetic isotope effect. [Link]

• ResearchGate. (n.d.). Isotope-labelling strategy and the representative mass chromatograms and NMR spectra. [Link]

• ResearchGate. (n.d.). A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications. [Link]

• OLED-Info. (2025). Exploring Applications of Carbazole Derivatives in OLED Technology. [Link]

• Wikipedia. (n.d.). OLED. [Link]

• RSC Publishing. (n.d.). Perspective on carbazole-based organic compounds as emitters and hosts in TADF applications. Journal of Materials Chemistry C. [Link]

• PubMed. (2019). Analysis of polyhalogenated carbazoles in sediment using liquid chromatography-tandem mass spectrometry. [Link]

• RSC Publishing. (n.d.). New conjugated carbazole derivatives: synthesis and photophysical properties catalysed by Pd–Cu@rGO. [Link]

• RSC Publishing. (n.d.). The photochemistry and photophysics of benzoyl-carbazole. [Link]

• Biojiva. (n.d.). Applications of Deuterium in medicinal chemistry. [Link]

• PubMed. (2020). Hydrogen/Deuterium and 16O/18O-Exchange Mass Spectrometry Boosting the Reliability of Compound Identification. [Link]

• PubMed Central (PMC). (n.d.). d-Glucose and d-mannose-based metabolic probes. Part 3: Synthesis of specifically deuterated d-glucose, d-mannose, and 2-deoxy-d-glucose. [Link]

• PubMed. (2019). Applications of Deuterium in Medicinal Chemistry. [Link]

• PubMed Central (PMC). (2023). Deuterium in drug discovery: progress, opportunities and challenges. [Link]

• National Institutes of Health (NIH). (n.d.). Hydrogen Deuterium Exchange-Based Mass Distribution Shifts in High-Resolution Cyclic Ion Mobility Separations. [Link]

• RSC Blogs. (2025). Chemical Communications Blog. [Link]

• PubMed. (2023). Metabolic imaging with deuterium labeled substrates. [Link]

• PubMed. (2021). [Development of New Synthetic Methods for Carbazole Compounds Aimed at Drug Discovery and Exploratory Research on Pharmaceutical Materials]. [Link]

• PubMed. (2019). Determination of carbazole and halogenated carbazoles in human serum samples using GC-MS/MS. [Link]

• Spectroscopy Online. (2013). Hydrogen–Deuterium Exchange Mass Spectrometry. [Link]

• PubMed. (2024). A reaction based carbazole-indolium conjugate probe for the selective detection of environmentally toxic ions. [Link]

Sources

• 1. The Applications of Carbazole and Carbazole-Related Compounds in Blue Emitting Organic Light-Emitting Diodes [manu56.magtech.com.cn]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. New conjugated carbazole derivatives: synthesis and photophysical properties catalysed by Pd–Cu@rGO - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. CN112876406A - Deuterated carbazole compound, preparation method thereof, photoelectric material and medicine - Google Patents [patents.google.com]
• 6. [Development of New Synthetic Methods for Carbazole Compounds Aimed at Drug Discovery and Exploratory Research on Pharmaceutical Materials] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Kinetic_isotope_effect [chemeurope.com]
• 10. EP3305871A1 - Deuterated carbazole and its use in organic electroluminescent devices - Google Patents [patents.google.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Iridium/Silver-Catalyzed H/D Exchange for Perdeuteration of Indoles and Site-Selective Deuteration of Carbazoles: Application in Late-Stage Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Carbazole-d8 ( Carbazole-1,2,3,4,5,6,7,8-d 8 98atom%D ) Innovation for Organic Electronics and Advanced Research - Mesbah Energy [irisotope.com]
• 18. researchgate.net [researchgate.net]
• 19. OLED - Wikipedia [en.wikipedia.org]
• 20. What is the use of Carbazole-d8_Chemicalbook [chemicalbook.com]
• 21. Analysis of polyhalogenated carbazoles in sediment using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Determination of carbazole and halogenated carbazoles in human serum samples using GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. medchemexpress.com [medchemexpress.com]
• 24. medchemexpress.com [medchemexpress.com]
• 26. spectroscopyonline.com [spectroscopyonline.com]
• 27. Hydrogen/Deuterium and 16O/18O-Exchange Mass Spectrometry Boosting the Reliability of Compound Identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. biojiva.com [biojiva.com]
• 29. Applications of Deuterium in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

LC-MS/MS method development for N-arylindolocarbazole quantification

An Application Guide to the Development and Validation of a Quantitative LC-MS/MS Method for N-Arylindolocarbazoles

Abstract

This application note provides a comprehensive and scientifically-grounded guide for the development and validation of a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-arylindolocarbazoles in biological matrices. N-arylindolocarbazoles are a class of compounds with significant therapeutic potential, particularly as kinase inhibitors, making their accurate quantification essential for pharmacokinetic (PK) and drug metabolism studies. This document moves beyond a simple procedural list, delving into the scientific rationale behind key decisions in method development—from mass spectrometry tuning and chromatographic separation to sample preparation and full validation according to the International Council for Harmonisation (ICH) M10 guidelines.[1][2][3] Detailed, step-by-step protocols, data presentation tables, and workflow diagrams are provided to guide researchers, scientists, and drug development professionals in creating a reliable, reproducible, and defensible analytical method.

Introduction: The Analytical Imperative for N-Arylindolocarbazoles

N-arylindolocarbazoles represent a promising class of heterocyclic compounds, many of which exhibit potent and selective inhibitory activity against various protein kinases. This activity positions them as attractive candidates for development in oncology and other therapeutic areas. The journey from a promising lead compound to a clinically approved drug, however, is contingent on a thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) profile. This understanding is built upon the precise and accurate quantification of the compound in complex biological matrices like plasma or serum.

LC-MS/MS has become the gold standard for bioanalysis due to its unparalleled sensitivity, selectivity, and speed.[4] The technique's ability to selectively monitor a specific precursor-to-product ion transition for an analyte provides a high degree of certainty in its identification and quantification, even at the trace levels typically encountered in pharmacokinetic studies.[5] This guide outlines a systematic approach to harnessing the power of LC-MS/MS for N-arylindolocarbazole analysis.

The Strategic Workflow: A Roadmap to a Validated Method

A successful LC-MS/MS method is not developed by chance but through a logical and structured progression of experiments. Each stage builds upon the last, ensuring that the final method is both robust and fit for its intended purpose. The overall strategy involves analyte characterization, optimization of the analytical instrumentation, development of an effective sample cleanup procedure, and rigorous validation to prove its reliability.

Caption: Overall workflow for LC-MS/MS method development and validation.

Part I: Mass Spectrometry Method Development

The mass spectrometer provides the selectivity and sensitivity for the assay. The goal of this phase is to define the optimal parameters for ionizing the N-arylindolocarbazole and monitoring its unique fragmentation pattern.

Rationale and Causality

N-arylindolocarbazoles typically contain multiple nitrogen atoms, which are readily protonated. Therefore, positive mode electrospray ionization (ESI) is the logical starting point. The process involves infusing a standard solution of the analyte directly into the mass spectrometer to determine its protonated molecular ion ([M+H]⁺), which will serve as the precursor ion . Subsequently, this precursor ion is fragmented in the collision cell to produce several smaller product ions . The most stable, intense, and specific product ion is selected for quantification. This precursor → product ion pair constitutes a Multiple Reaction Monitoring (MRM) transition, which forms the basis of the method's selectivity.[6][7]

Protocol: MS Tuning and MRM Optimization

• Prepare Analyte Solution: Prepare a 1 µg/mL solution of the N-arylindolocarbazole and a suitable internal standard (IS) in 50:50 acetonitrile:water with 0.1% formic acid.

• Direct Infusion: Infuse the solution into the mass spectrometer at a flow rate of 5-10 µL/min.

• Full Scan (Q1): Operate the first quadrupole (Q1) in full scan mode (e.g., m/z 100-1000) with positive ESI to identify the [M+H]⁺ ion.

• Product Ion Scan: Set Q1 to pass only the m/z of the identified precursor ion. Scan the collision cell and third quadrupole (Q3) to observe the fragment ions produced at various collision energies (CE).

• Optimize MRM Transition: Select the most intense and stable product ion. Systematically vary the CE and other parameters (e.g., declustering potential) to maximize the signal for the chosen MRM transition.

• Repeat for Internal Standard: Repeat steps 3-5 for the internal standard. A stable isotope-labeled version of the analyte is the ideal IS.

Data Presentation: Optimized MS Parameters

Parameter	Analyte	Internal Standard (IS)	Rationale
Ionization Mode	Positive ESI	Positive ESI	Nitrogenous compounds readily accept protons.
Precursor Ion (Q1) m/z	e.g., 456.2	e.g., 462.2 (d6-IS)	Corresponds to the [M+H]⁺ of the intact molecule.
Product Ion (Q3) m/z	e.g., 298.1	e.g., 304.1 (d6-IS)	Most stable and intense fragment for quantification.
Dwell Time (ms)	100	100	Time spent monitoring each transition.
Collision Energy (eV)	35	37	Optimized voltage to induce fragmentation.
Declustering Potential (V)	80	80	Prevents ion clusters from entering the MS.

Note: Values are hypothetical and must be determined empirically.

Part II: Liquid Chromatography Method Development

The role of the liquid chromatography system is to separate the analyte from other components in the extracted sample before it reaches the mass spectrometer. This reduces matrix effects and improves the reliability of quantification.

Rationale and Causality

The fused ring structure of indolocarbazoles makes them relatively non-polar and hydrophobic. Therefore, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most suitable separation mode.[8] A C18 stationary phase is a common and effective choice, as it retains compounds based on their hydrophobicity.[9]

The mobile phase will consist of an aqueous component (Phase A) and an organic component (Phase B, typically acetonitrile or methanol).[10] A gradient elution , where the percentage of the organic phase is increased over time, is generally preferred. This ensures that early-eluting, more polar interferences are washed away first, followed by the elution of the target analyte in a sharp, well-defined peak.[9] The addition of a small amount of an acid, like formic acid (0.1%), to the mobile phase serves two purposes: it sharpens chromatographic peaks and promotes the protonation of the analyte for efficient ESI ionization.[11]

Protocol: LC Method Development

• Column Selection: Install a C18 analytical column (e.g., 2.1 x 50 mm, <3 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Initial Gradient: Start with a broad, fast gradient to determine the approximate elution time of the analyte. For example:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-5.0 min: 95% to 5% B (re-equilibration)

• Gradient Optimization: Adjust the gradient slope around the elution time of the analyte to ensure it is well-separated from any interfering peaks observed in a blank matrix sample. Aim for a retention time of 2-5 minutes and a k' (retention factor) > 2.

• Flow Rate and Temperature: A flow rate of 0.4-0.6 mL/min is typical for a 2.1 mm ID column. Maintaining the column at an elevated temperature (e.g., 40 °C) can improve peak shape and reduce viscosity.

Data Presentation: Optimized LC Conditions

Parameter	Setting	Rationale
Column	C18, 2.1 x 50 mm, 1.8 µm	Good retention for hydrophobic compounds; high efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Aqueous phase for RP chromatography.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic phase for elution; promotes ionization.
Flow Rate	0.5 mL/min	Optimal for column dimensions.
Column Temp.	40 °C	Improves peak shape and run-to-run reproducibility.
Injection Vol.	5 µL	Standard volume for analytical scale.
Gradient Profile	Time (min)	% B
0.0	10
0.5	10
2.5	80
2.6	95
3.5	95
3.6	10
5.0	10

Part III: Sample Preparation

Sample preparation is a critical step that involves extracting the analyte from the biological matrix and removing potentially interfering substances like proteins and phospholipids.[12][13]

Rationale and Causality

For method development, Protein Precipitation (PPT) is often the preferred starting point due to its speed and simplicity. It involves adding a water-miscible organic solvent (typically acetonitrile) to the plasma sample. This denatures the proteins, causing them to precipitate out of solution. While effective, PPT can sometimes result in less clean extracts compared to liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[13] However, the high selectivity of MS/MS can often compensate for this. Acetonitrile is generally preferred over methanol as it tends to precipitate proteins more effectively.

Protocol: Protein Precipitation

• Aliquot Samples: Pipette 50 µL of plasma (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add Internal Standard: Add 10 µL of the working internal standard solution (e.g., 500 ng/mL in methanol) to all tubes except the blank matrix.

• Precipitate Proteins: Add 150 µL of ice-cold acetonitrile (a 3:1 ratio of solvent to plasma).

• Vortex: Vortex vigorously for 1 minute to ensure complete mixing and protein denaturation.

• Centrifuge: Centrifuge at >10,000 x g for 10 minutes at 4 °C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer the supernatant to a clean autosampler vial or 96-well plate.

• Inject: Inject a portion of the supernatant (e.g., 5 µL) into the LC-MS/MS system.

Part IV: Method Validation

Method validation is the process of demonstrating that the analytical procedure is suitable for its intended purpose.[14] For methods supporting regulatory submissions, validation must be performed according to established guidelines, such as the ICH M10 Bioanalytical Method Validation guideline, which harmonizes the expectations of the FDA and EMA.[1][15]

Caption: Key parameters for bioanalytical method validation per ICH M10.

Protocol: Validation Experiments

Validation involves analyzing calibration standards and Quality Control (QC) samples prepared in the same biological matrix as the study samples. QC samples are typically prepared at four levels:

• LLOQ: Lower Limit of Quantification

• LQC: Low Quality Control (approx. 3x LLOQ)

• MQC: Medium Quality Control (mid-range of the curve)

• HQC: High Quality Control (approx. 80% of the Upper Limit of Quantification, ULOQ)

Accuracy and Precision Run:

• Prepare a fresh calibration curve and at least six replicates of QC samples at all four levels (LLOQ, LQC, MQC, HQC).

• Process and analyze the samples in a single run. This constitutes the intra-day or within-run assessment.

• Repeat this process on at least two other separate days to determine the inter-day or between-run accuracy and precision.

Data Presentation: Acceptance Criteria and Reporting

The results of the validation experiments must meet predefined acceptance criteria to be considered valid.

Table: ICH M10 Acceptance Criteria Summary [1][2]

Validation Parameter	Acceptance Criteria
Calibration Curve	≥75% of standards must be within ±15% of nominal (±20% at LLOQ). Correlation coefficient (r²) should be ≥0.99.
Accuracy	Mean concentration at each QC level must be within ±15% of the nominal value (±20% at LLOQ).
Precision	Coefficient of variation (%CV) should not exceed 15% (20% at LLOQ) for intra- and inter-day runs.
LLOQ	Analyte response must be ≥5 times the response of a blank sample. Accuracy and precision must meet criteria (±20%).
Matrix Effect	The CV of the IS-normalized matrix factor should be ≤15%.
Recovery	Recovery of the analyte and IS should be consistent, precise, and reproducible.
Stability	Mean concentration of stability samples must be within ±15% of nominal concentration of baseline samples.

Table: Example Accuracy and Precision Data Reporting Template

QC Level	Nominal (ng/mL)	Intra-Day (Run 1, n=6)	Inter-Day (3 Runs, n=18)
Mean (ng/mL)	Accuracy (%)	Precision (%CV)	Mean (ng/mL)
LLOQ	1.00	1.05	105.0	8.5	1.03
LQC	3.00	2.91	97.0	6.2	2.95
MQC	50.0	51.5	103.0	4.1	50.9
HQC	80.0	78.9	98.6	3.5	79.5

Conclusion

This application note has detailed a systematic and scientifically-driven approach to developing a sensitive, selective, and robust LC-MS/MS method for the quantification of N-arylindolocarbazoles. By following the principles of rational method development and adhering to the rigorous standards of international validation guidelines like ICH M10, researchers can generate high-quality bioanalytical data.[3][14][15] Such data is indispensable for making informed decisions in drug development, ultimately supporting the advancement of new and promising therapeutics.

References

• ICH. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• European Medicines Agency. (2022). ICH M10 on bioanalytical method validation - Scientific guideline. [Link]

• Kymos. ICH M10 guideline: validation of bioanalytical methods. [Link]

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

• BioAgilytix. (2024). Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. [Link]

• Shkil, R. O., et al. (2021). Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. Pharmacia, 68(2), 433–439. [Link]

• Waters Corporation. HPLC Separation Modes. [Link]

• American Association for Clinical Chemistry. (2018). Validation of clinical LC-MS/MS methods: What you need to know. [Link]

• U.S. Food and Drug Administration. (2023). Q2(R2) Validation of Analytical Procedures. [Link]

• ResearchGate. Validation issues arising from the new FDA guidance for industry on bioanalytical method validation. [Link]

• Solubility of Things. Factors Affecting Chromatographic Separation. [Link]

• ZefSci. (2024). Choosing the Right Mass Spectrometry for Small Molecules. [Link]

• Pharmaceutical Technology. (2013). FDA Reissues Bioanalytical Method Validation Guidance. [Link]

• LGC Group. Guide to achieving reliable quantitative LC-MS measurements. [Link]

• ResearchGate. (2021). Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. [Link]

• NorthEast BioLab. LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. [Link]

• AACC. (2016). Liquid Chromatography: Separation Mechanisms. [Link]

• MDPI. (2022). Recent Developments of Liquid Chromatography Stationary Phases for Compound Separation: From Proteins to Small Organic Compounds. [Link]

• ResearchGate. The detection settings for mass spectrometry conditions. [Link]

• Molnar-Institute. Solvent selection in liquid chromatography. [Link]

• SCIEX. (2024). Why mass spectrometry is used for quantitation. [Link]

• Organomation. Sample Preparation: A Comprehensive Guide. [Link]

• MDPI. (2022). Applications of Sample Preparation Techniques in the Analysis of New Psychoactive Substances. [Link]

• Utrecht University Research Portal. (2014). Development and validation of a selective and sensitive LC-MS/MS method for the simultaneous quantification of a cassette of eight kinase and transport inhibitors in plasma and brain homogenates. [Link]

• OMICS International. (2021). Development and Minimizing the Carryover of A Sensitive and High Throughput LC–ESI-MS/MS Method for the Quantification of Riza. [Link]

• ScienceDirect. (2007). Sample preparation in analysis of pharmaceuticals. [Link]

Sources

• 1. ICH M10 guideline: validation of bioanalytical methods [kymos.com]
• 2. database.ich.org [database.ich.org]
• 3. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. rsc.org [rsc.org]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. omicsonline.org [omicsonline.org]
• 8. Recent Developments of Liquid Chromatography Stationary Phases for Compound Separation: From Proteins to Small Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. myadlm.org [myadlm.org]
• 10. molnar-institute.com [molnar-institute.com]
• 11. research-portal.uu.nl [research-portal.uu.nl]
• 12. organomation.com [organomation.com]
• 13. bib.irb.hr:8443 [bib.irb.hr:8443]
• 14. ema.europa.eu [ema.europa.eu]
• 15. worldwide.com [worldwide.com]

Application Note &amp; Protocol: The Gold Standard in Pharmacokinetic Analysis of Indolocarbazoles

A Detailed Protocol for the Utilization of Deuterated Internal Standards in LC-MS/MS Bioanalysis

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the robust application of deuterated internal standards in pharmacokinetic (PK) studies of indolocarbazole drug candidates. Indolocarbazoles represent a promising class of therapeutic agents, particularly in oncology, and their development necessitates precise and accurate quantification in complex biological matrices.[1][2][3] We will delve into the scientific rationale behind the superiority of stable isotope-labeled internal standards (SIL-IS), provide detailed, step-by-step protocols for sample analysis, and discuss critical aspects of data interpretation and regulatory compliance.

Introduction: The Quest for Precision in Pharmacokinetics

Pharmacokinetic (PK) studies, which characterize the absorption, distribution, metabolism, and excretion (ADME) of a drug, are a cornerstone of drug development.[4][5] The data generated from these studies inform dosing regimens, safety margins, and are critical for regulatory submissions. The accuracy of PK studies hinges on the reliable quantification of the drug in biological fluids like plasma or urine.[4][6]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred bioanalytical technique due to its high sensitivity, selectivity, and speed.[4][7] However, the journey of an analyte from a complex biological matrix to the detector is fraught with potential for variability. Ion suppression or enhancement, collectively known as matrix effects, along with inconsistencies in sample extraction and instrument drift, can significantly compromise data quality.[4][8][9]

To counteract these variables, an internal standard (IS) is incorporated into the analytical workflow.[4] The ideal IS mimics the physicochemical properties of the analyte, experiencing the same variations during sample processing and analysis.[4] For this reason, stable isotope-labeled standards, particularly deuterated analogs, are universally recognized as the "gold standard" for quantitative bioanalysis.[4][10][11]

The Scientific Rationale: Why Deuterated Standards Excel

A deuterated internal standard is a version of the analyte molecule where one or more hydrogen atoms (¹H) have been replaced by their heavier, stable isotope, deuterium (²H or D).[8][12] This subtle change in mass allows the IS to be distinguished from the analyte by the mass spectrometer, while its chemical behavior remains nearly identical.[4][8]

Here’s why this near-identity is paramount:

• Co-elution and Matrix Effect Compensation: The deuterated IS and the analyte exhibit almost identical retention times in liquid chromatography.[4] This co-elution is critical because it ensures both compounds are exposed to the same matrix environment as they enter the mass spectrometer's ion source. Consequently, any ion suppression or enhancement that affects the analyte will equally affect the IS, allowing for a highly accurate normalization of the signal.[8][9]

• Extraction Efficiency Correction: During sample preparation steps like protein precipitation or liquid-liquid extraction, any loss of the analyte will be mirrored by a proportional loss of the deuterated IS. The ratio of their signals remains constant, correcting for recovery inconsistencies.[12]

• Improved Accuracy and Precision: By effectively normalizing for analytical variability, deuterated standards lead to significantly improved accuracy and precision in quantification, which is essential for meeting the stringent requirements of regulatory bodies like the FDA and EMA.[11][13][14]

The principle of quantification relies on the ratio of the analyte's peak area to the internal standard's peak area. Since a known concentration of the IS is added to every sample, this ratio allows for precise and accurate determination of the analyte's concentration.[4]

Pharmacokinetic study workflow using a deuterated internal standard.

Protocol: Pharmacokinetic Analysis of an Indolocarbazole Analog

This protocol outlines the quantitative analysis of a hypothetical indolocarbazole drug, "Indolo-X," in human plasma using its deuterated analog, "Indolo-X-d4," as the internal standard.

Materials and Reagents

• Analytes: Indolo-X (analyte), Indolo-X-d4 (internal standard, isotopic purity ≥98%).[13]

• Biological Matrix: Blank human plasma (K2-EDTA as anticoagulant).

• Chemicals: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (99%+), Deionized water (18.2 MΩ·cm).

Preparation of Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve Indolo-X and Indolo-X-d4 in methanol to prepare primary stock solutions.

• Working Solutions:

  • Calibration Standards: Serially dilute the Indolo-X stock solution with 50:50 (v/v) methanol:water to prepare working solutions for spiking into plasma to create the calibration curve (e.g., 1-1000 ng/mL).

  • Internal Standard Working Solution (50 ng/mL): Dilute the Indolo-X-d4 stock solution with acetonitrile. This solution will be used as the protein precipitation agent.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting small molecules like indolocarbazoles from plasma.[4]

• Aliquoting: Aliquot 50 µL of each plasma sample (calibration standard, quality control, or study sample) into a 1.5 mL microcentrifuge tube.[4]

• Precipitation & IS Spiking: Add 150 µL of the cold acetonitrile containing the internal standard (Indolo-X-d4 at 50 ng/mL) to each tube.[4]

• Vortexing: Vortex each tube vigorously for 60 seconds to ensure complete protein precipitation.[4]

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[4]

• Supernatant Transfer: Carefully transfer 100 µL of the supernatant to a clean 96-well plate or autosampler vial for LC-MS/MS analysis.

Protein precipitation workflow for plasma samples.

LC-MS/MS Analysis

• LC System: UHPLC system.

• Column: C18 column (e.g., Waters Acquity HSS T3, 2.1 x 50 mm, 1.8 µm).[15]

• Mobile Phase A: 0.1% Formic acid in water.[15]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[15]

• Flow Rate: 0.5 mL/min.

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-2.5 min: 10% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 10% B

  • 3.1-4.0 min: 10% B

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Indolo-X: Q1: 450.2 -> Q3: 280.1 (Hypothetical)

  • Indolo-X-d4: Q1: 454.2 -> Q3: 284.1 (Hypothetical)

Data Analysis and Validation Considerations

Calibration Curve and Quantification

A calibration curve is generated by plotting the peak area ratio (Indolo-X / Indolo-X-d4) against the nominal concentration of the calibration standards. A linear regression with a 1/x² weighting is typically used. The concentrations of unknown samples are then calculated from this curve.

Standard Conc. (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1.0	2,530	510,000	0.0050
5.0	12,800	515,000	0.0249
25.0	63,500	508,000	0.1250
100.0	255,000	512,000	0.4980
500.0	1,260,000	505,000	2.4950
1000.0	2,510,000	501,000	5.0100

Method Validation

The bioanalytical method must be rigorously validated according to regulatory guidelines.[11][14] Key validation parameters include:

• Accuracy and Precision: Determined by analyzing Quality Control (QC) samples at multiple concentration levels (Low, Medium, High). The mean concentration should be within ±15% of the nominal value, and the coefficient of variation (%CV) should not exceed 15%.[11]

• Selectivity: Assessed by analyzing blank matrix from multiple sources to ensure no endogenous interferences are present at the retention times of the analyte and IS.[11]

• Matrix Effect: Evaluated to ensure that the ionization of the analyte is not affected by the biological matrix. The use of a deuterated IS should effectively compensate for matrix effects.[14][15]

• Stability: The stability of the analyte in the biological matrix must be assessed under various conditions (freeze-thaw, bench-top, long-term storage).[14]

QC Level (ng/mL)	N	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ (1.0)	5	1.04	104.0	8.5
Low (3.0)	5	2.91	97.0	6.2
Medium (75.0)	5	78.3	104.4	4.1
High (750.0)	5	735.0	98.0	3.5

Advanced Considerations: Isotope Effects

While deuterated standards are the gold standard, it is crucial to be aware of potential isotope effects.

• Chromatographic Isotope Effect: Deuterated compounds may elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[8][16][17] This is due to minor differences in polarity. While often negligible, a significant shift could lead to differential matrix effects, where the analyte and IS experience different levels of ion suppression.[8][18] This underscores the importance of validating the matrix effect during method development.

• Kinetic Isotope Effect (KIE): The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[10] If the deuterated position is a site of metabolism, the metabolic rate of the IS may be slower than the analyte. Therefore, deuterium labels should be placed on positions that are not susceptible to metabolism.[19]

Conclusion

The use of deuterated internal standards is a non-negotiable component of modern, high-quality bioanalysis for pharmacokinetic studies.[4][11] For complex and potent molecules like indolocarbazoles, this approach provides the necessary accuracy, precision, and robustness to generate reliable data for critical decision-making in the drug development pipeline. By compensating for variability in sample preparation and LC-MS/MS analysis, these standards ensure data integrity and facilitate a smoother regulatory review process.[9][11]

References

• Applications of stable isotopes in clinical pharmacology. PMC - PubMed Central. Available from: [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. Available from: [Link]

• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc. Available from: [Link]

• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. PubMed Central. Available from: [Link]

• Secondary isotope effects in liquid chromatography behaviour of H-2 and H-3 labelled solutes and solvents. ResearchGate. Available from: [Link]

• Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling Approach. Journal of Chromatographic Science. Available from: [Link]

• Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? PubMed. Available from: [Link]

• The Value of Deuterated Internal Standards. KCAS Bio. Available from: [Link]

• Indolo[2,3-a]carbazole Derivatives with Antitumor Activity and Instrumental Methods for Their Investigation (Review). Drug development & registration. Available from: [Link]

• Iridium/Silver-Catalyzed H/D Exchange for Perdeuteration of Indoles and Site-Selective Deuteration of Carbazoles: Application in Late-Stage Functionalization. PMC - PubMed Central. Available from: [Link]

• Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. Metabolic Solutions. Available from: [Link]

• Pharmacokinetics of the studied compounds. ResearchGate. Available from: [Link]

• Regulatory Agencies' Inputs on Regulated Bioanalysis/BMV, Biomarkers/IVD/CDx/BAV, Immunogenicity, Gene & Cell Therapy and Vaccine). PMC - PubMed Central. Available from: [Link]

• Stable Isotope Standards For Mass Spectrometry. Chemie Brunschwig. Available from: [Link]

• The synthesis of biologically active indolocarbazole natural products. ResearchGate. Available from: [Link]

• Synthesis and biological activities of indolocarbazoles bearing amino acid residues. PubMed. Available from: [Link]

• LC-MS-MS experiences with internal standards. Semantic Scholar. Available from: [Link]

• Clinical Application and Synthesis Methods of Deuterated Drugs. PubMed. Available from: [Link]

• Chemistry and Properties of Indolocarbazoles. ACS Publications. Available from: [Link]

• LC-MS Systems for Quantitative Bioanalysis. PubMed. Available from: [Link]

• Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. PMC - NIH. Available from: [Link]

• Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples. NIH. Available from: [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? SciSpace. Available from: [Link]

• Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA. ResearchGate. Available from: [Link]

Sources

• 1. Indolo[2,3-a]carbazole Derivatives with Antitumor Activity and Instrumental Methods for Their Investigation (Review) | Kozin | Drug development & registration [pharmjournal.ru]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and biological activities of indolocarbazoles bearing amino acid residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Applications of stable isotopes in clinical pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 7. LC-MS systems for quantitative bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. resolvemass.ca [resolvemass.ca]
• 14. benchchem.com [benchchem.com]
• 15. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. academic.oup.com [academic.oup.com]
• 19. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

Application Notes and Protocols: Evaluating the Stability of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole as a High-Performance Photoinitiator

Introduction: The Critical Role of Photoinitiator Stability in Advanced Polymerization

The advent of high-performance photoinitiators is a cornerstone of innovation in photopolymerization, enabling advancements in fields ranging from 3D printing and microelectronics to biomedical devices and coatings. The stability of a photoinitiator—its resistance to degradation under thermal and photolytic stress—is a critical determinant of its efficacy and the reliability of the polymerization process. Unstable photoinitiators can lead to inconsistent curing, reduced mechanical properties of the final product, and the generation of undesirable byproducts.

The 5,12-dihydroindolo[3,2-a]carbazole scaffold has emerged as a promising platform for the design of novel photoinitiators. Its rigid, planar structu[1][2]re, combined with extensive π-conjugation, provides a robust core that can be functionalized to tune its photophysical properties. The derivative, 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole, leverages this scaffold to offer potentially superior performance. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies to rigorously evaluate the stability of this compound, ensuring its suitability for demanding applications.

Understanding the Core Compound: Photophysical and Chemical Attributes

5,12-Dihydro-12-phenylindolo[3,2-a]carbazole is a polycyclic aromatic compound featuring two carbazole moieties fused to a central aromatic ring. This structural arrangeme[1][2]nt results in unique electronic and optical properties. Theoretical and experimental studies on related indolocarbazole derivatives have shown that their absorption and emission characteristics are influenced by the nature and position of substituents. The phenyl group at the 1[3][4][5]2-position is expected to modulate the electronic properties and solubility of the parent molecule.

Derivatives of the 5,12-dihydroindolo[3,2-a]carbazole scaffold have been investigated as visible light photoinitiators for both free radical and cationic polymerizations, often in multi-component systems. Their mechanism of action[1][6][7][8] typically involves absorption of light to reach an excited state, followed by interaction with a co-initiator (an electron donor or acceptor) to generate the initiating radicals or cations. The inherent stability of the carbazole core is a key advantage, suggesting a lower propensity for unwanted side reactions and degradation pathways compared to some conventional photoinitiators.

Experimental Workflows for Stability Assessment

A thorough evaluation of a photoinitiator's stability requires a multi-faceted approach, encompassing both photostability and thermal stability assessments. The following protocols are designed to provide a robust and self-validating framework for these studies.

Workflow for Photostability and Thermal Stability Evaluation

Caption: Workflow for assessing the photostability and thermal stability of the photoinitiator.

Protocol 1: Photostability Evaluation

Objective: To quantify the photostability of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole under prolonged irradiation and identify potential photodegradation products. This protocol is based on established methods for evaluating photoinitiator stability.

Materials:

• 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole

• Acetonitrile (HPLC grade)

• Quartz cuvettes

• Controlled light source (e.g., 405 nm LED with a calibrated power output)

• UV-Vis Spectrophotometer

• High-Performance Liquid Chromatography (HPLC) system with a photodiode array (PDA) detector

Procedure:

• Solution Preparation: Prepare a stock solution of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole in acetonitrile at a concentration of 0.1% (w/v) or as appropriate for the specific application.

• Initial Characterization:

  • Record the initial UV-Vis absorption spectrum of the solution in a quartz cuvette.

  • Inject an aliquot of the initial solution into the HPLC system to obtain a baseline chromatogram.

• Photolytic Stressing:

  • Place the cuvette containing the photoinitiator solution in a temperature-controlled chamber.

  • Irradiate the sample with the 405 nm LED light source at a fixed distance and intensity.

• Time-Course Monitoring:

  • At predetermined time intervals (e.g., 0, 15, 30, 60, 120, and 240 minutes), briefly interrupt the irradiation and record the UV-Vis absorption spectrum.

  • At the same time points, withdraw a small aliquot of the solution for HPLC analysis.

• Data Analysis:

  • From the UV-Vis data, plot the absorbance at the λmax versus irradiation time to determine the photobleaching rate.

  • From the HPLC data, quantify the decrease in the peak area of the parent compound and the emergence of any new peaks corresponding to degradation products.

Causality Behind Experimental Choices:

• Acetonitrile as Solvent: Acetonitrile is a common solvent for photopolymerization studies due to its UV transparency and chemical inertness.

• 405 nm LED: This wavelength is highly relevant for many modern photopolymerization applications, including 3D printing.

• UV-Vis and HPLC Mon[7][9]itoring: The combination of these techniques provides complementary information. UV-Vis spectroscopy offers a rapid assessment of the overall change in the chromophore, while HPLC separates and allows for the quantification of the parent compound and its degradation products.

Protocol 2: Thermal Stability Evaluation

Objective: To determine the thermal decomposition profile of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole. This protocol utilizes standard thermal analysis techniques.

Materials:

• 5,12-[10][11]Dihydro-12-phenylindolo[3,2-a]carbazole (solid powder)

• Thermogravimetric Analyzer (TGA)

• Differential Scanning Calorimeter (DSC)

Procedure:

• Thermogravimetric Analysis (TGA):

  • Place a small, accurately weighed sample (5-10 mg) of the photoinitiator into a TGA pan.

  • Heat the sample from ambient temperature to 600 °C at a constant heating rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

  • Record the weight loss as a function of temperature.

• Differential Scanning Calorimetry (DSC):

  • Place a small, accurately weighed sample (2-5 mg) into a DSC pan.

  • Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere to a temperature above its melting point.

  • Record the heat flow to identify melting endotherms and any exothermic decomposition events.

Data Analysis and Interpretation:

• TGA: The onset of weight loss in the TGA thermogram indicates the beginning of thermal decomposition. The temperature at which 5% or 10% weight loss occurs is often used as a measure of thermal stability.

• DSC: The DSC thermogram will show the melting point of the compound. Any exothermic peaks after the melting point can indicate thermal decomposition.

Causality Behind Experimental Choices:

• Inert Atmosphere: Using a nitrogen atmosphere prevents oxidative degradation, allowing for the assessment of the intrinsic thermal stability of the molecule.

• Complementary Techniques: TGA measures changes in mass upon heating, directly indicating decomposition, while DSC measures heat flow, revealing phase transitions (like melting) and exothermic or endothermic decomposition processes.

Data Presentation: A Comparative Approach

To provide context for the stability of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole, it is highly recommended to perform parallel studies with commercially available photoinitiators, such as camphorquinone (CQ) or phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO).

Table 1: Comparative Photostability Data

Photoinitiator	Initial Absorbance (at λmax)	Absorbance after 240 min Irradiation	% Photobleaching
5,12-Dihydro-12-phenylindolo[3,2-a]carbazole	Insert Value	Insert Value	Insert Value
Camphorquinone (CQ)	Insert Value	Insert Value	Insert Value
Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO)	Insert Value	Insert Value	Insert Value

Table 2: Comparative Thermal Stability Data

Photoinitiator	Melting Point (°C) (from DSC)	Onset of Decomposition (TGA, 5% weight loss, °C)
5,12-Dihydro-12-phenylindolo[3,2-a]carbazole	Insert Value	Insert Value
Camphorquinone (CQ)	Insert Value	Insert Value
Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO)	Insert Value	Insert Value

Proposed Photodegradation Pathway

While the exact photodegradation pathway of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole would require detailed mechanistic studies (e.g., using mass spectrometry to identify degradation products), a plausible initial step involves the homolytic cleavage of the C-N bond at the 12-position or reactions involving the carbazole nitrogen protons, especially in the presence of oxygen or other reactive species.

Caption: A simplified hypothetical pathway for the photodegradation of the photoinitiator.

Conclusion: A Pathway to Validated Performance

The protocols and methodologies outlined in this application note provide a robust framework for the comprehensive stability assessment of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole. By systematically evaluating its photostability and thermal stability, and comparing its performance to established photoinitiators, researchers can confidently determine its suitability for advanced photopolymerization applications. The inherent stability of the indolo[3,2-a]carbazole scaffold suggests that this class of compounds holds significant promise for the development of next-generation, high-performance photoinitiators.

References

• 5,12-Dihydroindolo[3,2-a]carbazole : A promising scaffold for the design of visible light photoinitiators of polymerization - LillOA. (URL: [Link])

• Optical and photophysical properties of indolocarbazole derivatives - PubMed. (URL: [Link])

• 5,12-Dihydroindolo[3,2-a]Carbazole Derivatives-Based Water Soluble Photoinitiators for 3D Antibacterial Hydrogels Preparation - PubMed. (URL: [Link])

• 5,12-Dialkyl-5,12-dihydroindolo[3,2-a]carbazole-Based Oxime-Esters for LED Photoinitiating Systems and Application on 3D Printing - ResearchGate. (URL: [Link])

• 5,12-Dihydroindolo[3,2-a]carbazole : A promising scaffold for the design of visible light photoinitiators of polymerization | Request PDF - ResearchGate. (URL: [Link])

• Optical and Photophysical Properties of Indolocarbazole Derivatives | The Journal of Physical Chemistry A - ACS Publications. (URL: [Link])

• Thermogravimetric analysis of thermal stability of poly(methyl methacrylate) films modified with photoinitiators - OUCI. (URL: [Link])

• (PDF) 5,12‐Dihydroindolo[3,2‐a]Carbazole Derivatives‐Based Water Soluble Photoinitiators for 3D Antibacterial Hydrogels Preparation - ResearchGate. (URL: [Link])

• Optical and Photophysical Properties of Indolocarbazole Derivatives - American Chemical Society. (URL: [Link])

• Thermogravimetric analysis of thermal stability of poly(methyl methacrylate) films modified with photoinitiators - ResearchGate. (URL: [Link])

• Novel Carbazole Skeleton-Based Photoinitiators for LED Polymerization and LED Projector 3D Printing - PMC - NIH. (URL: [Link])

• Carbazole Scaffold Based Photoinitiator/Photoredox Catalysts: Toward New High Performance Photoinitiating Systems and Application in LED Projector 3D Printing Resins | Semantic Scholar. (URL: [Link])

Sources

• 1. Making sure you're not a bot! [lilloa.univ-lille.fr]
• 2. researchgate.net [researchgate.net]
• 3. Optical and photophysical properties of indolocarbazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 5,12-Dihydroindolo[3,2-a]Carbazole Derivatives-Based Water Soluble Photoinitiators for 3D Antibacterial Hydrogels Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Novel Carbazole Skeleton-Based Photoinitiators for LED Polymerization and LED Projector 3D Printing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thermogravimetric analysis of thermal stability of poly(methyl methacrylate) films modified with photoinitiators [ouci.dntb.gov.ua]
• 11. researchgate.net [researchgate.net]

Application Note: Optimizing Sample Preparation for the Quantitative Analysis of Indolocarbazoles in Biological Matrices

Abstract & Introduction

Indolocarbazoles are a class of heterocyclic alkaloids exhibiting a wide range of potent biological activities, most notably as inhibitors of various protein kinases.[1][2][3] This has made them a focal point in drug discovery and development, particularly in oncology.[3][4] Accurate quantification of these compounds and their metabolites in complex biological matrices such as plasma, serum, urine, and tissue is fundamental to understanding their pharmacokinetics (PK), pharmacodynamics (PD), and overall therapeutic efficacy.

However, the inherent complexity of biological samples presents significant analytical challenges.[5] Endogenous components like proteins, phospholipids, salts, and other metabolites can interfere with analysis, primarily through a phenomenon known as the "matrix effect," which can suppress or enhance the analyte signal during mass spectrometry (MS) analysis.[6][7][8] Therefore, a robust and reproducible sample preparation strategy is not merely a preliminary step but the cornerstone of a successful bioanalytical method.

This application note provides a comprehensive guide to the selection, optimization, and execution of common sample preparation techniques for indolocarbazole analysis. We will delve into the mechanistic principles behind Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE), offering detailed protocols and expert insights to help researchers develop reliable methods that adhere to the stringent validation standards set by regulatory bodies like the FDA and EMA.[9][10][11]

The Central Challenge: Mitigating Matrix Effects

The primary goal of sample preparation in this context is to isolate the target indolocarbazole analytes from interfering matrix components.[12] Failure to do so can lead to inaccurate quantification due to matrix effects, where co-eluting endogenous compounds influence the ionization efficiency of the analyte in the mass spectrometer's ion source.[8][13] This can manifest as either ion suppression (signal loss) or ion enhancement (signal increase), compromising the accuracy, precision, and sensitivity of the assay.[8][14] A well-designed sample preparation protocol minimizes these effects, ensuring data integrity.

Method Selection: A Comparative Overview

The choice of sample preparation technique depends on several factors, including the physicochemical properties of the indolocarbazole, the required limit of quantification (LOQ), sample throughput needs, and the nature of the biological matrix.

Technique	Principle	Primary Advantages	Primary Disadvantages	Best Suited For
Protein Precipitation (PPT)	Protein denaturation and removal via organic solvent or acid.	Fast, simple, low cost, high throughput.[15]	Less clean extract, high risk of matrix effects, sample dilution.	Rapid screening, high-concentration samples, early-stage discovery.
Liquid-Liquid Extraction (LLE)	Analyte partitioning between two immiscible liquid phases.	Cleaner extracts than PPT, removes salts and polar interferences.[16]	Labor-intensive, uses large solvent volumes, can be difficult to automate.[16]	Medium throughput, when moderate cleanliness is required.
Solid-Phase Extraction (SPE)	Analyte isolation on a solid sorbent with selective washing and elution.	Highest selectivity, cleanest extracts, ability to concentrate analyte.[17][18]	More complex method development, higher cost per sample.	Low LOQ requirements, final method validation, complex matrices (e.g., tissue).

Method 1: Protein Precipitation (PPT)

Expertise & Rationale

PPT is often the first technique employed due to its simplicity and speed.[19] The mechanism involves adding a water-miscible organic solvent, typically acetonitrile (ACN), which disrupts the solvation shell around proteins, causing them to denature and precipitate.[20] ACN is generally preferred over methanol because it tends to precipitate proteins more effectively, resulting in a cleaner supernatant.[20][21] A minimum solvent-to-sample ratio of 3:1 is recommended to ensure complete precipitation.[20] While fast, this method leaves many soluble matrix components, like phospholipids, in the supernatant, which are notorious for causing ion suppression.

Experimental Protocol: High-Throughput PPT (96-Well Plate)

• Aliquot Sample: Pipette 50 µL of biological sample (e.g., plasma, serum) into each well of a 96-well collection plate.

• Add Internal Standard (IS): Add 10 µL of the working Internal Standard solution (a stable isotope-labeled indolocarbazole is highly recommended) to each well.

• Precipitation: Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid to each well. The acid helps to improve protein precipitation efficiency.

• Mixing: Cover the plate and vortex for 2-3 minutes at high speed to ensure thorough mixing and complete protein denaturation.

• Filtration/Centrifugation:

  • Filtration (Recommended): Place the collection plate on a 96-well filtration plate (e.g., Captiva ND) and apply vacuum to collect the filtrate in a clean 96-well plate.[15] This is faster and more amenable to automation.

  • Centrifugation: Alternatively, centrifuge the plate at ~4000 x g for 10 minutes to pellet the precipitated protein.

• Transfer: Carefully transfer the supernatant to a clean 96-well plate for LC-MS analysis.

• Evaporation & Reconstitution (Optional): To increase sensitivity, the supernatant can be evaporated to dryness under nitrogen and reconstituted in a smaller volume of mobile phase-compatible solution.

Visualization: PPT Workflow

Caption: High-throughput Protein Precipitation (PPT) workflow.

Method 2: Liquid-Liquid Extraction (LLE)

Expertise & Rationale

LLE provides a cleaner sample than PPT by partitioning the analyte of interest into a water-immiscible organic solvent, leaving behind highly polar interferences like salts and some proteins in the aqueous phase.[22][23] The choice of organic solvent is critical. A common choice for moderately nonpolar compounds like indolocarbazoles is methyl tert-butyl ether (MTBE) or ethyl acetate.[24]

The efficiency of the extraction is highly dependent on the pH of the aqueous sample.[25] Indolocarbazoles contain basic nitrogen atoms. By adjusting the sample pH to be at least 2 units above the pKa of these nitrogens (e.g., using a basic buffer like ammonium hydroxide), the analytes become deprotonated and neutral. This neutral form is significantly more soluble in the organic solvent, maximizing extraction recovery.[25]

Experimental Protocol: LLE

• Aliquot Sample: Pipette 100 µL of biological sample into a clean microcentrifuge tube.

• Add Internal Standard (IS): Add 10 µL of the working IS solution.

• pH Adjustment: Add 50 µL of a basic buffer (e.g., 0.1 M ammonium hydroxide) to the sample to ensure the indolocarbazole is in its neutral form. Vortex briefly.

• Add Extraction Solvent: Add 600 µL of MTBE.

• Extraction: Cap the tube and vortex vigorously for 5 minutes. Alternatively, use a mechanical shaker for 15 minutes.

• Phase Separation: Centrifuge at ~4000 x g for 5 minutes to achieve a clean separation between the upper organic layer and the lower aqueous layer.

• Transfer: Carefully transfer the upper organic layer to a clean tube, taking care not to disturb the aqueous layer or the protein interface.

• Evaporation: Evaporate the organic solvent to dryness at 40°C under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of a mobile phase-compatible solution for LC-MS analysis.

Visualization: LLE Workflow

Caption: General Liquid-Liquid Extraction (LLE) workflow.

Method 3: Solid-Phase Extraction (SPE)

Expertise & Rationale

SPE offers the highest degree of selectivity and concentration, resulting in the cleanest extracts.[26] The most common mode for indolocarbazole extraction is reversed-phase SPE, using a C18 (octadecyl) sorbent. The principle relies on partitioning the analyte between the liquid mobile phase and the solid stationary phase.

The four key steps are:

• Conditioning: The sorbent is wetted with an organic solvent (e.g., methanol) to activate the C18 chains.

• Equilibration: The sorbent is flushed with an aqueous solution (e.g., water) to prepare it for the aqueous sample.

• Loading: The pre-treated sample is loaded onto the sorbent. The nonpolar indolocarbazole binds to the C18 chains, while polar matrix components pass through to waste.

• Washing: A weak organic solvent/water mixture is used to wash away remaining polar interferences without prematurely eluting the analyte.

• Elution: A strong organic solvent (e.g., methanol or ACN) is used to disrupt the interaction between the analyte and the sorbent, eluting it into a collection tube.

This multi-step process allows for targeted removal of different classes of interferences, providing a superior final extract for sensitive analysis.[27]

Experimental Protocol: Reversed-Phase SPE

• Sample Pre-treatment: To 200 µL of plasma, add 10 µL of IS and dilute with 400 µL of 2% phosphoric acid in water. The acidic condition ensures the indolocarbazole is protonated and helps disrupt protein binding.

• Condition Sorbent: Condition a C18 SPE cartridge (e.g., 30 mg/1 mL) with 1 mL of methanol.

• Equilibrate Sorbent: Equilibrate the cartridge with 1 mL of water. Do not let the sorbent bed go dry.

• Load Sample: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (~1 mL/min).

• Wash: Wash the cartridge with 1 mL of 20% methanol in water to remove polar impurities.

• Elute Analyte: Elute the indolocarbazole from the cartridge with 1 mL of methanol into a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness at 40°C under nitrogen and reconstitute in 100 µL of a mobile phase-compatible solution for LC-MS analysis.

Visualization: SPE Workflow

Caption: Standard Solid-Phase Extraction (SPE) workflow.

Method Validation: Ensuring Trustworthiness

Regardless of the chosen technique, the method must be validated according to regulatory guidelines.[28][29] Key parameters to assess include:

• Matrix Effect: Quantitatively assessed by comparing the analyte response in a post-extraction spiked blank matrix sample to the response in a pure solvent standard.[8] The goal is to ensure the internal standard accurately tracks and compensates for any signal suppression or enhancement.

• Recovery: The efficiency of the extraction process, calculated by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample.

• Selectivity & Specificity: Ensuring that endogenous matrix components or other metabolites do not interfere with the quantification of the target analyte.

• Accuracy & Precision: Determined by analyzing quality control (QC) samples at multiple concentration levels over several runs.

Conclusion

Effective sample preparation is critical for the accurate and reliable quantification of indolocarbazoles in biological matrices. Protein Precipitation offers a rapid solution for high-throughput screening, while Liquid-Liquid Extraction provides a cleaner extract with moderate effort. For the most demanding applications requiring the highest sensitivity and cleanliness, Solid-Phase Extraction is the gold standard. The choice of method should be guided by the specific analytical requirements, and causality behind each step must be understood to develop a robust, reproducible, and validatable bioanalytical assay.

References

• J Pharm Biomed Anal. (2019). Bioanalytical Method Validation: New FDA Guidance vs. EMA Guideline. Better or Worse?
• European Medicines Agency. (2011). Guideline on bioanalytical method validation.
• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis.
• PharmaCompass.com. FDA guideline - Bioanalytical Method Validation.
• Longdom Publishing. Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research.
• National Institutes of Health (NIH). (2016). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples.
• European Medicines Agency. ICH M10 on bioanalytical method validation - Scientific guideline.
• Sigma-Aldrich. Application Note - High throughput sample preparation for the quantitation of drug compounds in serum samples.
• Biotage. Bioanalytical Sample Preparation.
• LCGC International. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry.
• Talanta. (2017). Development of a solid-phase extraction method with simple MEKC-UV analysis for simultaneous detection of indole metabolites in human urine after administration of indole dietary supplement.
• ResearchGate. Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry | Request PDF.
• National Institutes of Health (NIH). Assessment of matrix effect in quantitative LC-MS bioanalysis.
• Journal of Analytical Toxicology. (1996). Analysis of urine for drugs of abuse using mixed-mode solid-phase extraction and gas chromatography-mass spectrometry.
• Bioanalysis. (2011). Sample treatment based on extraction techniques in biological matrices.
• Phenomenex. (2018). Solid Phase Extraction & In-Well Hydrolysis for Analyzing Abusive Drugs.
• Biotage. Bioanalytical sample preparation.
• Agilent Technologies. Sample Preparation Techniques for Biological Matrices.
• ResearchGate. (2021). The synthesis of biologically active indolocarbazole natural products.
• Natural Product Reports. (2006). Indolocarbazole natural products: occurrence, biosynthesis, and biological activity.
• Agilent Technologies. Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates.
• MDPI. (2024). Packed-Nanofiber Solid-Phase Extraction Coupled with High-Performance Liquid Chromatography Fluorescence for Determining Gut Microbiota–Host Cometabolites and Indoleamines in Human Urine.
• Analytical Chemistry. (2014). Quantitating Metabolites in Protein Precipitated Serum Using NMR Spectroscopy.
• Biotage. (2023). How do I pretreat my samples for Supported Liquid Extraction.
• MDPI. (2021). New Challenges in (Bio)Analytical Sample Treatment Procedures for Clinical Applications.
• CliniChrom. Automated Sample Preparation by Protein Precipitation for High Throughput Bioanalysis.
• European Journal of Medicinal Chemistry. (2001). Synthesis and biological activities of indolocarbazoles bearing amino acid residues.
• ResearchGate. (2018). Development of an in-house mixed-mode solid-phase extraction for the determination of 16 basic drugs in urine by High Performance Liquid Chromatography-Ion Trap Mass Spectrometry.
• Slideshare. Sample preparation techniques for biological sample.
• PubMed Central (PMC). (2020). Single-Step Extraction Coupled with Targeted HILIC-MS/MS Approach for Comprehensive Analysis of Human Plasma Lipidome and Polar Metabolome.
• Chromatography Today. (2016). Navigating the Vast Array of Sample Preparation Techniques for Biological Samples – Whole Blood.
• ACS Publications. (2014). Chemistry and Properties of Indolocarbazoles.
• Royal Society of Chemistry. (2021). The synthesis of biologically active indolocarbazole natural products.
• ResearchGate. Indolocarbazole Natural Products: Occurrence, Biosynthesis, and Biological Activity | Request PDF.
• Arbor Assays. Steroid Liquid Sample Extraction Protocol.
• ResearchGate. Liquid-liquid extraction combined with high performance liquid chromatography-diode array-ultra-violet for simultaneous determination of antineoplastic drugs in plasma.
• LCGC International. Extraction of Testosterone and Other Steroid Hormones from Human Plasma Using ISOLUTE SLE+ 96-Well Plates.

Sources

• 1. Indolocarbazole natural products: occurrence, biosynthesis, and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RSC - Page load error [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. longdom.org [longdom.org]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. fda.gov [fda.gov]
• 11. ema.europa.eu [ema.europa.eu]
• 12. biotage.com [biotage.com]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. clinichrom.com [clinichrom.com]
• 16. agilent.com [agilent.com]
• 17. phenomenex.com [phenomenex.com]
• 18. researchgate.net [researchgate.net]
• 19. Sample preparation techniques for biological sample | PPTX [slideshare.net]
• 20. agilent.com [agilent.com]
• 21. Quantitating Metabolites in Protein Precipitated Serum Using NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 22. gcms.cz [gcms.cz]
• 23. Sample treatment based on extraction techniques in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. arborassays.com [arborassays.com]
• 25. biotage.com [biotage.com]
• 26. Development of a solid-phase extraction method with simple MEKC-UV analysis for simultaneous detection of indole metabolites in human urine after administration of indole dietary supplement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Analysis of urine for drugs of abuse using mixed-mode solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. ema.europa.eu [ema.europa.eu]
• 29. pharmacompass.com [pharmacompass.com]

Application Notes &amp; Protocols: Quantitative Metabolomics Analysis Using 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16

Introduction: The Role of Deuterated Internal Standards in Metabolomics

In the dynamic field of metabolomics, the pursuit of accurate and reproducible quantification of small molecules is paramount. Liquid chromatography-mass spectrometry (LC-MS) has emerged as a powerful tool for these analyses, offering high sensitivity and selectivity. However, the inherent variability in sample preparation, chromatographic separation, and mass spectrometric ionization can introduce significant analytical error. The use of stable isotope-labeled internal standards, such as 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16, is a critical strategy to mitigate these challenges and ensure data integrity.

5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 is a deuterated analog of its parent compound, a member of the indolo[3,2-a]carbazole family. These compounds are of significant biological interest due to their potent interaction with the Aryl Hydrocarbon Receptor (AHR). The AHR is a ligand-activated transcription factor that plays a crucial role in regulating xenobiotic metabolism, immune responses, and cellular homeostasis.[1][2] Activation of the AHR by various ligands, including dietary compounds and microbial metabolites derived from tryptophan, can trigger profound changes in cellular metabolism.[1][3][4][5] Therefore, the accurate quantification of AHR ligands and the resulting metabolic shifts is essential for understanding a wide range of physiological and pathological processes.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 as an internal standard in metabolomics studies focused on AHR signaling and related pathways. We will delve into the rationale behind its application, provide detailed protocols for sample preparation and LC-MS/MS analysis, and discuss the interpretation of the resulting data.

The Scientific Rationale: Why Use 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16?

The fundamental principle behind using a deuterated internal standard is that it behaves nearly identically to its non-deuterated (endogenous or target) counterpart throughout the analytical workflow.[6][7] By introducing a known amount of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 at the beginning of the sample preparation process, any loss of analyte during extraction, or variations in ionization efficiency in the mass spectrometer, will affect both the analyte and the internal standard proportionally.[6][7] This allows for accurate quantification by calculating the ratio of the analyte's signal to the internal standard's signal.

The choice of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 is particularly relevant for studies investigating:

• Aryl Hydrocarbon Receptor (AHR) Activation: The parent compound is a potent AHR ligand. Using the deuterated standard allows for precise quantification of the unlabeled ligand in biological samples, providing insights into AHR activation dynamics.

• Tryptophan Metabolism: Many AHR ligands are derived from the metabolism of tryptophan by host enzymes and the gut microbiota.[1][3][4][5][8] This internal standard can be used in studies tracing the metabolic fate of tryptophan and the production of AHR-activating metabolites.

• Pharmacokinetics of Drug Candidates: For drug development programs focused on AHR modulators with an indolo[3,2-a]carbazole scaffold, the deuterated analog is an indispensable tool for pharmacokinetic studies.[9]

Experimental Workflow Overview

The overall workflow for utilizing 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 in a metabolomics experiment is outlined below. Each step will be detailed in the subsequent protocols.

Caption: A generalized workflow for quantitative metabolomics using a deuterated internal standard.

Detailed Protocols

Protocol 1: Sample Preparation from Adherent Cell Culture

This protocol is designed for the extraction of intracellular metabolites from adherent cells grown in culture.

Materials:

• 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 stock solution (e.g., 1 mg/mL in DMSO)

• Phosphate-buffered saline (PBS), ice-cold

• LC-MS grade methanol, pre-chilled to -80°C

• LC-MS grade water

• Cell scrapers

• Microcentrifuge tubes (1.5 mL)

• Centrifuge capable of 14,000 x g at 4°C

• Vacuum concentrator (e.g., SpeedVac) or nitrogen evaporator

Procedure:

• Cell Culture: Culture cells to the desired confluency in appropriate multi-well plates (e.g., 6-well or 12-well plates).

• Quenching and Washing:

  • Aspirate the cell culture medium completely.

  • Immediately wash the cells twice with 1 mL of ice-cold PBS per well to remove any remaining medium and quench metabolic activity. Aspirate the PBS completely after each wash.

• Internal Standard Spiking and Extraction:

  • Prepare an extraction solvent consisting of 80% methanol in water (v/v) and pre-chill to -80°C.

  • Spike the extraction solvent with 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 to a final concentration appropriate for your analytical range (e.g., 10-100 ng/mL). The optimal concentration should be determined during method development.

  • Add 500 µL of the spiked extraction solvent to each well.

  • Incubate the plates on dry ice for 15 minutes to ensure complete cell lysis and protein precipitation.

• Cell Lysis and Collection:

  • Using a cell scraper, scrape the cells from the surface of the well in the extraction solvent.

  • Transfer the cell lysate/methanol mixture to a pre-chilled 1.5 mL microcentrifuge tube.

• Centrifugation:

  • Vortex the tubes for 1 minute.

  • Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins and cell debris.

• Supernatant Collection and Evaporation:

  • Carefully transfer the supernatant to a new microcentrifuge tube, being cautious not to disturb the pellet.

  • Evaporate the supernatant to dryness using a vacuum concentrator or a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried metabolite extract in a small volume (e.g., 50-100 µL) of a solvent compatible with your LC-MS method (e.g., 50% methanol in water). The reconstitution volume can be adjusted to achieve the desired concentration factor.

  • Vortex for 1 minute and centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any insoluble material.

  • Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

The following is a starting point for developing a quantitative LC-MS/MS method for 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole and its deuterated internal standard. Method optimization will be required for your specific instrumentation and sample matrix. The method is based on principles used for the analysis of the related compound, 6-formylindolo[3,2-b]carbazole (FICZ).[10][11]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source

LC Parameters (Example):

Parameter	Recommended Setting
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	0-1 min: 30% B; 1-8 min: 30-95% B; 8-10 min: 95% B; 10-10.1 min: 95-30% B; 10.1-15 min: 30% B

MS/MS Parameters (Example):

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimize for your instrument
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

The specific MRM transitions for 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole and its d16 analog will need to be determined by infusing the pure compounds into the mass spectrometer. The precursor ion will be the [M+H]+ ion. The product ions will be characteristic fragments generated by collision-induced dissociation.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
5,12-Dihydro-12-phenylindolo[3,2-a]carbazole	To be determined	To be determined	To be determined
5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16	To be determined	To be determined	To be determined

Note: The precursor ion for the d16 analog will be 16 Da higher than the unlabeled compound.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for both the analyte and the internal standard using the instrument's software.

• Peak Area Ratio Calculation: For each sample, calculate the peak area ratio of the analyte to the internal standard.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of the unlabeled analyte and a constant concentration of the internal standard. Process these standards in the same manner as the experimental samples.

• Quantification: Plot the peak area ratio of the analyte to the internal standard against the concentration of the analyte for the calibration standards. Use the resulting linear regression equation to calculate the concentration of the analyte in the unknown samples.

Aryl Hydrocarbon Receptor (AHR) Signaling Pathway

The use of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 is particularly relevant for studying the AHR signaling pathway. The following diagram illustrates the canonical AHR signaling cascade, which is initiated by ligand binding.

Caption: Canonical Aryl Hydrocarbon Receptor (AHR) signaling pathway.

Activation of this pathway leads to the transcription of a battery of genes, including cytochrome P450 enzymes (CYP1A1, CYP1B1), which are involved in the metabolism of xenobiotics and endogenous compounds.[2] This can lead to significant alterations in the cellular metabolome, which can be accurately profiled using quantitative methods employing internal standards like 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16.

Conclusion

The use of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 as an internal standard is a robust and reliable approach for the quantitative analysis of its unlabeled analog and for broader metabolomics studies investigating AHR-mediated cellular processes. By carefully following the detailed protocols for sample preparation and LC-MS/MS analysis provided in this application note, researchers can achieve high-quality, reproducible data, leading to a deeper understanding of the intricate interplay between AHR signaling and cellular metabolism.

References

• Nutritional Therapy to Modulate Tryptophan Metabolism and Aryl Hydrocarbon-Receptor Signaling Activation in Human Diseases. MDPI. [Link]

• Interplay between tryptophan metabolism and AHR. ResearchGate. [Link]

• AhR agonists generated via different tryptophan metabolic pathways. ResearchGate. [Link]

• Indole and Tryptophan Metabolism: Endogenous and Dietary Routes to Ah Receptor Activation. PMC - NIH. [Link]

• Tryptophan - Wikipedia. [Link]

• 6-Formylindolo(3,2-b)carbazole - Wikipedia. [Link]

• The tryptophan derivative 6-formylindolo[3,2-b]carbazole, FICZ, a dynamic mediator of endogenous aryl hydrocarbon receptor signaling, balances cell growth and differentiation. Taylor & Francis Online. [Link]

• 6-Formylindolo(3,2-b)carbazole - Encyclopedia.pub. [Link]

• Deuterated Standards for LC-MS Analysis - ResolveMass Laboratories Inc. [Link]

• Internal standard in LC-MS/MS - Chromatography Forum. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. [Link]

• Complex chemical signals dictate Ah receptor activation through the gut-lung axis. NIH. [Link]

• Characterization of in vitro metabolites of the aryl hydrocarbon receptor ligand 6-formylindolo[3,2-b]carbazole by liquid chromatography-mass spectrometry and NMR. PubMed. [Link]

• Gram-scale synthesis of FICZ, a photoreactive endogenous ligand of the aryl hydrocarbon receptor. PMC - NIH. [Link]

• Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? myadlm.org. [Link]

• Synthesis and Evaluation of the AhR Activity of Indolo[3,2-b]carbazole Derivatives. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis - YouTube. [Link]

• Identification of the Tryptophan Photoproduct 6-Formylindolo[3,2-b]carbazole, in Cell Culture Medium, as a Factor That Controls the Background Aryl Hydrocarbon Receptor Activity. Oxford Academic. [Link]

• Characterization of in vitro metabolites of the aryl hydrocarbon receptor ligand 6-formylindolo[3,2-b]carbazole by liquid chromatography-mass spectrometry and NMR. Semantic Scholar. [Link]

• AhR ligands, malassezin, and indolo[3,2-b]carbazole are selectively produced by Malassezia furfur strains isolated from seborrheic dermatitis. PubMed. [Link]

• Indolo[2,3-a]carbazole Derivatives with Antitumor Activity and Instrumental Methods for Their Investigation (Review). Drug development & registration. [Link]

• Synthesis and Evaluation of the AhR Activity of Indolo[3,2-b]carbazole Derivatives. MDPI. [Link]

• Pharmacokinetic and Pharmacodynamic Properties of Indole-3-carbinol in Experimental Focal Ischemic Injury. PubMed. [Link]

• Revisiting Indolo[3,2-b]carbazole: Synthesis, Structures, Properties, and Applications. PubMed. [Link]

• Comparison of acute toxicities of indolo[3,2-b]carbazole (ICZ) and 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) in TCDD-sensitive rats. PubMed. [Link]

• Interactions of indolo[3,2-b]carbazoles and related polycyclic aromatic hydrocarbons with specific binding sites for 2,3,7,8-tetrachlorodibenzo-p-dioxin in rat liver. PubMed. [Link]

• Two novel indolo[3,2-b]carbazole derivatives containing dimesitylboron moieties: synthesis, photoluminescent and electroluminescent properties. RSC Publishing. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. resolvemass.ca [resolvemass.ca]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Tryptophan - Wikipedia [en.wikipedia.org]
• 9. Pharmacokinetic and Pharmacodynamic Properties of Indole-3-carbinol in Experimental Focal Ischemic Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Characterization of in vitro metabolites of the aryl hydrocarbon receptor ligand 6-formylindolo[3,2-b]carbazole by liquid chromatography-mass spectrometry and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. [PDF] Characterization of in vitro metabolites of the aryl hydrocarbon receptor ligand 6-formylindolo[3,2-b]carbazole by liquid chromatography-mass spectrometry and NMR. | Semantic Scholar [semanticscholar.org]

Application Note &amp; Protocol: Quantification of Indolocarbazole-Based Materials in Polymer Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Indolocarbazole Quantification

Indolocarbazole derivatives represent a pivotal class of heterocyclic compounds with significant therapeutic potential, particularly in oncology.[1] Their unique chemical structure allows them to interact with various biological targets, including protein kinases and DNA topoisomerases, leading to the induction of cell death in cancer cells.[1] The incorporation of these potent molecules into polymer matrices is a strategic approach for developing advanced drug delivery systems, enabling controlled release, targeted delivery, and improved bioavailability.

Accurate quantification of these indolocarbazole-based materials within their polymer carriers is a critical, non-negotiable step in the research and development pipeline. It underpins the determination of drug loading efficiency, the characterization of release kinetics, and ultimately, the assurance of therapeutic efficacy and safety. This document provides a comprehensive guide to the analytical methodologies proven effective for this purpose, with a focus on High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectroscopy.

Foundational Principles: Choosing the Right Analytical Tool

The selection of an appropriate analytical technique is contingent on several factors, including the specific properties of the indolocarbazole derivative, the nature of the polymer matrix, and the required sensitivity and selectivity of the assay.

• High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for the quantification of small molecules within complex mixtures.[1][2] Its high resolving power allows for the separation of the analyte of interest from polymer excipients, degradation products, and other potential impurities.[3] This specificity is paramount for accurate and reliable quantification.[1]

• UV-Visible (UV-Vis) Spectroscopy: This technique offers a more rapid and straightforward approach, leveraging the intrinsic absorbance of light by the indolocarbazole molecule.[4][5] Indolocarbazole derivatives typically exhibit strong absorption in the UV-Vis spectrum, making this a viable method for concentration determination.[1][6] However, it is susceptible to interference from the polymer matrix or other UV-absorbing components, which can compromise accuracy.[4]

Experimental Workflow: A Visual Overview

The following diagram illustrates the general workflow for the quantification of indolocarbazole-based materials in polymer matrices.

Caption: General workflow for sample preparation and analysis.

Detailed Protocol: High-Performance Liquid Chromatography (HPLC)

HPLC is the preferred method for its specificity and accuracy in quantifying indolocarbazole derivatives within polymeric formulations.[1][2]

Principle of HPLC Quantification

HPLC separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase (the solvent). The time it takes for a specific analyte to pass through the column (retention time) is a characteristic identifier. The area under the corresponding peak in the chromatogram is directly proportional to its concentration.

Step-by-Step HPLC Protocol

This protocol is a robust starting point and should be optimized and validated for each specific indolocarbazole-polymer system.[7][8]

A. Materials and Reagents:

• HPLC-grade acetonitrile, water, and any other required solvents.

• High-purity reference standard of the indolocarbazole derivative.

• Appropriate HPLC column (e.g., C18 reverse-phase column).[1]

• Volumetric flasks, pipettes, and syringes.

• 0.22 µm or 0.45 µm syringe filters.

B. Instrumentation:

• An HPLC system equipped with a pump, autosampler, column oven, and a suitable detector (e.g., Diode Array Detector - DAD or UV-Vis detector).[1]

C. Preparation of Standard Solutions:

• Primary Stock Solution: Accurately weigh a known amount of the indolocarbazole reference standard and dissolve it in a suitable solvent (e.g., acetonitrile or a mixture of solvents that ensures complete dissolution) in a volumetric flask to achieve a known concentration (e.g., 1 mg/mL).

• Working Standard Solutions: Perform serial dilutions of the primary stock solution to prepare a series of at least five working standards spanning the expected concentration range of the samples.

D. Sample Preparation:

• Accurately weigh a portion of the polymer matrix containing the indolocarbazole derivative.

• Dissolve the sample in a known volume of a solvent that completely dissolves both the polymer and the analyte. Sonication may be required to facilitate dissolution.

• If the polymer is insoluble in the mobile phase, an extraction step may be necessary. This involves dissolving the sample in a suitable solvent, then precipitating the polymer with an anti-solvent, leaving the analyte in the supernatant.

• Filter the resulting solution through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter before injection into the HPLC system.

E. Chromatographic Conditions:

• Column: A reverse-phase C18 column is a common choice.[1]

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water is often effective.[1][2] The addition of a small amount of acid (e.g., 0.1% trifluoroacetic acid or formic acid) can improve peak shape.[1][2]

• Flow Rate: Typically 0.5-1.5 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 30-40 °C) to ensure reproducible retention times.[1]

• Injection Volume: 5-20 µL.

• Detection Wavelength: Set to the absorbance maximum (λmax) of the indolocarbazole derivative, which can be determined by scanning the UV-Vis spectrum of a standard solution.[1]

F. Data Analysis and Quantification:

• Inject the standard solutions to generate a calibration curve by plotting the peak area against the known concentrations.

• Inject the prepared sample solutions.

• Determine the concentration of the indolocarbazole derivative in the samples by interpolating their peak areas on the calibration curve.

Method Validation

For reliable results, the HPLC method must be validated according to ICH guidelines, assessing parameters such as:[8][9][10]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The linear relationship between concentration and peak area over a defined range.[11]

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of scatter between a series of measurements.

• Limit of Detection (LOD): The lowest amount of analyte that can be detected.[1]

• Limit of Quantification (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[1]

Quantitative Data Summary: HPLC

Parameter	Typical Value	Reference
Linearity (r²)	> 0.999	[11][12]
Accuracy (% Recovery)	98-102%	[1]
Precision (RSD)	< 2%	[1]
Limit of Detection (LOD)	~3 µg/mL	[1][11]
Limit of Quantification (LOQ)	~9 µg/mL	[1][11]

Detailed Protocol: UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a simpler, high-throughput alternative to HPLC, suitable for routine analysis where the polymer matrix does not interfere with the absorbance of the indolocarbazole derivative.[4][5]

Principle of UV-Vis Quantification

This method is based on the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.

Step-by-Step UV-Vis Protocol

A. Materials and Reagents:

• Spectroscopy-grade solvent.

• High-purity reference standard of the indolocarbazole derivative.

• Quartz cuvettes.

B. Instrumentation:

• A UV-Vis spectrophotometer.

C. Preparation of Standard and Sample Solutions:

• Follow the same procedure as for HPLC to prepare a primary stock solution and a series of working standards of the indolocarbazole derivative.

• Prepare the sample solutions by dissolving the polymer matrix in a suitable solvent. Ensure the final concentration falls within the linear range of the calibration curve.

D. Measurement and Quantification:

• Determine the wavelength of maximum absorbance (λmax) of the indolocarbazole derivative by scanning a standard solution across the UV-Vis spectrum.[1]

• Set the spectrophotometer to the determined λmax.

• Use the pure solvent as a blank to zero the instrument.

• Measure the absorbance of each standard solution and the sample solutions.

• Construct a calibration curve by plotting absorbance versus concentration for the standard solutions.

• Determine the concentration of the indolocarbazole derivative in the sample solutions from the calibration curve.

Visualization of the Quantification Process

Caption: Workflow for UV-Vis spectroscopic quantification.

Troubleshooting and Considerations

• Poor Solubility: If the polymer or indolocarbazole derivative has poor solubility, explore a range of solvents or solvent mixtures. Sonication and gentle heating can also aid dissolution. For some insoluble polymers, specialized sample preparation techniques may be required.[13][14]

• Matrix Interference: In UV-Vis spectroscopy, if the polymer matrix absorbs at the same wavelength as the analyte, it will lead to inaccurate results. In such cases, HPLC is the more appropriate method.

• Peak Tailing or Broadening in HPLC: This can be caused by a variety of factors, including issues with the mobile phase pH, column degradation, or interactions with active sites on the stationary phase. Adjusting the mobile phase composition or using a different column can often resolve these issues.

Conclusion

The accurate quantification of indolocarbazole-based materials in polymer matrices is a cornerstone of pharmaceutical development and materials science. Both HPLC and UV-Vis spectroscopy are powerful techniques for this purpose. While UV-Vis offers simplicity and speed, HPLC provides superior specificity and is the method of choice when dealing with complex matrices or when the highest level of accuracy is required. The protocols and considerations outlined in this guide provide a solid foundation for developing and validating robust analytical methods for these important compounds.

References

• Validation protocol of analytical procedures for quantification of drugs in polymeric systems for parenteral administration: dexamethasone phosphate disodium microparticles. (2013). PubMed. [Link]

• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. (2021). ResearchGate. [Link]

• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. (2021). Pharmacia. [Link]

• A MALDI Sample Preparation Method Suitable for Insoluble Polymers. (1998). Analytical Chemistry. [Link]

• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. (2021). Pharmacia. [Link]

• Fluorescence Properties of Novel Multiresonant Indolocarbazole Derivatives for Deep-Blue OLEDs from Multiscale Computer Modelling. (2023). MDPI. [Link]

• Development and validation of a robust analytical method to quantify both etoposide and prodigiosin in polymeric nanoparticles by reverse-phase high-performance liquid chromatography. (2020). RSC Publishing. [Link]

• Optical and Photophysical Properties of Indolocarbazole Derivatives. (2006). The Journal of Physical Chemistry A. [Link]

• Narrowing emission spectra based on indolocarbazole molecular model system: an experimental and theoretical study. (2022). PubMed Central. [Link]

• A MALDI Sample Preparation Method Suitable for Insoluble Polymers. (2015). ResearchGate. [Link]

• Validation of Analytical Methods for Tacrolimus Determination in Poly(ε-caprolactone) Nanocapsules and Identification of Drug Degradation Products. (2021). PubMed. [Link]

• Diindolocarbazole as a Core Structure for Narrow‐Emitting and Highly Efficient Blue Organic Light‐Emitting Diodes. (2022). PMC. [Link]

• Characterization of Synthetic Polymers via Matrix Assisted Laser Desorption Ionization Time of Flight (MALDI-TOF) Mass Spectrometry. (2018). PMC. [Link]

• Recent advances in sample preparation for analysis of small molecules with surface-assisted laser desorption/ionization time-of-flight mass spectrometry. (2022). ScienceDirect. [Link]

• Sample preparation using molecularly imprinted polymers. (2019). Analytical Chemistry. [Link]

• Syntheses and Photonic Properties of Indolocarbazole Derivatives. (2015). ResearchGate. [Link]

• UV-VIS - Ultraviolet Visible Spectroscopy. (n.d.). Materials Characterization Services. [Link]

• New Bipolar Host Materials Based on Indolocarbazole for Red Phosphorescent OLEDs. (2022). MDPI. [Link]

• Separation of Carbazole on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. [Link]

• Binding measurements of indolocarbazole derivatives to immobilised human serum albumin by high-performance liquid chromatography. (2001). PubMed. [Link]

• A Step-by-Step Guide to Analytical Method Development and Validation. (2023). Emery Pharma. [Link]

• Kinetic Study of Polymerization of Indole Using UV-Vis Spectroscopy. (2010). Asian Journal of Chemistry. [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. (2004). IVT Network. [Link]

• UV–vis absorption and PL spectra of thin films of polymers 1 and 2 ( l EX ~ 340 nm). (n.d.). ResearchGate. [Link]

• Polymer Analysis by UV. (n.d.). Scribd. [Link]

• Amorphous poly-N-vinylcarbazole polymer as a novel matrix for the determination of low molecular weight compounds by MALDI-TOF MS. (2022). NIH. [Link]

• Analysis of Pharmaceutical Substances Using HPLC and UHPLC Methods. (n.d.). Grupo Biomaster. [Link]

• Chemical Communications Blog. (2023). RSC Blogs. [Link]

• HPLC method for analyzing new compounds – analogs of an antineoplastic drug. (2020). Bulgarian Chemical Communications. [Link]

• Amorphous poly-N-vinylcarbazole polymer as a novel matrix for the determination of low molecular weight compounds by MALDI-TOF MS. (2022). RSC Publishing. [Link]

• Synthesis and characterization of soluble indolo[3,2-b]carbazole derivatives for organic field-effect transistors. (2010). Semantic Scholar. [Link]

• Synthesis and characterization of soluble indolo[3,2-b]carbazole derivatives for organic field-effect transistors. (2010). Scilit. [Link]

Sources

• 1. public.pensoft.net [public.pensoft.net]
• 2. Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269 [pharmacia.pensoft.net]
• 3. bcc.bas.bg [bcc.bas.bg]
• 4. UV-VIS - Ultraviolet Visible Spectroscopy | Materials Characterization Services [mat-cs.com]
• 5. scribd.com [scribd.com]
• 6. New Bipolar Host Materials Based on Indolocarbazole for Red Phosphorescent OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Validation protocol of analytical procedures for quantification of drugs in polymeric systems for parenteral administration: dexamethasone phosphate disodium microparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. emerypharma.com [emerypharma.com]
• 9. Validation of Analytical Methods for Tacrolimus Determination in Poly(ε-caprolactone) Nanocapsules and Identification of Drug Degradation Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. demarcheiso17025.com [demarcheiso17025.com]
• 11. researchgate.net [researchgate.net]
• 12. Development and validation of a robust analytical method to quantify both etoposide and prodigiosin in polymeric nanoparticles by reverse-phase high-performance liquid chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 14. researchgate.net [researchgate.net]

Application Note: Preparation of Analytical Standards for the Analysis of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole

Abstract

This document provides a comprehensive guide for the preparation, handling, and storage of analytical standards of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole. The protocols outlined herein are designed for researchers, scientists, and drug development professionals who require accurate and reliable quantitative analysis of this compound. This guide emphasizes the principles of scientific integrity, providing a framework for creating self-validating and trustworthy analytical standards.

Introduction: The Importance of a Well-Characterized Analytical Standard

This application note moves beyond a simple recitation of steps. It delves into the rationale behind the procedural choices, empowering the scientist to not only follow a protocol but to understand and adapt it to their specific needs while adhering to rigorous scientific principles. The foundation of this guide rests on established international standards for analytical method validation, such as those from the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[3][4][5][6][7][8][9][10]

Physicochemical Properties of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole

A thorough understanding of the analyte's properties is paramount for the successful preparation of a standard.

Property	Value	Source
Molecular Formula	C₂₄H₁₆N₂	[11]
Molecular Weight	332.41 g/mol	[11]
Appearance	White to off-white or light yellow powder/crystal	[3][12]
Purity (typical)	>98.0% (HPLC)	[12]
Water Solubility	Insoluble	[3]

The indolo[3,2-a]carbazole scaffold is known for its high thermal stability, a property conferred by its rigid, fused aromatic ring system.[2][13] This intrinsic stability is advantageous for a reference standard, suggesting a lower propensity for degradation under proper storage conditions. However, its polycyclic aromatic nature and lack of polar functional groups result in poor aqueous solubility.[3]

Hierarchy of Analytical Standards

The preparation of analytical standards follows a hierarchical approach to ensure traceability and minimize the introduction of error.

Caption: Hierarchy of Analytical Reference Standards.

This guide focuses on the preparation and handling of secondary and working standards, assuming the availability of a primary reference standard for initial qualification. If a primary standard is not commercially available, the in-house standard must be rigorously characterized to establish its purity and identity.[11]

Protocol for Preparation of Stock and Working Standard Solutions

This protocol is designed to be a self-validating system, with checks and considerations at each stage to ensure the integrity of the final standard solution.

Materials and Equipment

• 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole reference material (purity ≥98%)

• Analytical balance (readable to at least 0.01 mg)

• Class A volumetric flasks (various sizes)

• Calibrated pipettes

• High-purity solvents (HPLC or LC-MS grade), such as Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF), Acetonitrile (ACN), and Methanol (MeOH)

• Amber glass vials with PTFE-lined caps

• Sonicator

• Vortex mixer

Workflow for Standard Preparation

Caption: Workflow for the preparation of analytical standard solutions.

Step-by-Step Protocol

Step 1: Solvent Selection and Solubility Determination

• Rationale: Due to the poor aqueous solubility of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole, an organic solvent is required. The choice of solvent is critical as it must fully dissolve the analyte without causing degradation. Based on the structure of similar polycyclic aromatic compounds, solvents such as DMSO, THF, or chlorinated solvents are likely candidates. However, for chromatographic applications, miscibility with the mobile phase is essential.

• Protocol:

  • Perform a qualitative solubility assessment by adding approximately 1 mg of the compound to 1 mL of each test solvent (e.g., DMSO, THF, ACN, MeOH) in separate vials.

  • Vortex for 1-2 minutes. If not fully dissolved, sonicate for up to 15 minutes.[5]

  • Visually inspect for any undissolved particulate matter.

  • Select the solvent that provides complete dissolution at the desired concentration for the primary stock solution. DMSO is often a good starting point for sparingly soluble compounds.

Step 2: Preparation of the Primary Stock Solution (e.g., 1 mg/mL)

• Rationale: The primary stock solution is the cornerstone of all subsequent dilutions. Its accuracy dictates the accuracy of all measurements.

• Protocol:

  • Accurately weigh a suitable amount of the reference standard (e.g., 10 mg) into a clean, dry weighing boat. The amount should be sufficient to minimize weighing errors.

  • Quantitatively transfer the weighed standard to a 10 mL Class A volumetric flask.

  • Add a small amount of the selected solvent (e.g., 5-7 mL of DMSO) to dissolve the compound. Use a vortex mixer and sonicator as needed to ensure complete dissolution.

  • Allow the solution to return to room temperature.

  • Carefully add the solvent to the calibration mark on the volumetric flask.

  • Cap the flask and invert it at least 10-15 times to ensure homogeneity.

  • Transfer the solution to an amber glass vial with a PTFE-lined cap for storage.

Step 3: Preparation of Working Standard Solutions

• Rationale: Working standards are prepared by diluting the primary stock solution to concentrations that span the expected analytical range of the assay.

• Protocol:

  • Perform serial dilutions of the primary stock solution using the appropriate solvent (often the mobile phase of the analytical method, e.g., ACN/water mixture) to prepare a series of working standards.

  • Use calibrated pipettes and Class A volumetric flasks for all dilutions to maintain accuracy.

Stability and Storage of Standard Solutions

• Rationale: The stability of the prepared standard solutions is critical for ensuring the long-term validity of analytical results. The carbazole moiety is generally stable, but solution-state stability can be affected by light, temperature, and interactions with the solvent.[9][11]

• Recommended Storage Conditions:

  • Primary Stock Solution: Store at 2-8°C, protected from light in an amber vial with a tightly sealed cap. For longer-term storage, consider storage at -20°C, but verify that the compound does not precipitate upon freezing and can be fully redissolved upon thawing.[4]

  • Working Solutions: It is best practice to prepare fresh working solutions daily from the stock solution. If stored, they should be kept under the same conditions as the stock solution, but for a shorter, validated period.

• Establishing In-house Stability:

  • Prepare a fresh stock solution and analyze it immediately to establish a baseline.

  • Aliquot the stock solution into several vials and store them under the proposed conditions (e.g., 2-8°C, protected from light).

  • Analyze an aliquot at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks).

  • The standard is considered stable as long as its concentration remains within a pre-defined acceptance criterion (e.g., ±2% of the initial concentration).

Verification and Validation of the Standard

The integrity of a newly prepared standard should be verified before use. This can be achieved by:

• Comparison with a Previous Batch: Analyze the new standard against a previously prepared and validated standard. The results should be within an acceptable margin of error.

• Purity Assessment: The purity of the standard solution can be assessed using a high-resolution chromatographic method (e.g., HPLC-UV/DAD) to check for any degradation products.[6]

Safety Precautions

• Handle 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole and all organic solvents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for the compound and solvents for detailed safety information.

Conclusion

The preparation of accurate and reliable analytical standards for 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole requires meticulous attention to detail, a solid understanding of the compound's physicochemical properties, and adherence to established scientific principles. By following the protocols and understanding the rationale outlined in this guide, researchers can confidently prepare analytical standards that form the basis of robust and trustworthy analytical data.

References

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link][3][9]

• United States Pharmacopeia. General Chapter <1225> Validation of Compendial Procedures. [Link][4][5][6][10]

• U.S. Food and Drug Administration. (2015). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Kiseleva, L., et al. (2021). Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. Pharmacia, 68(2), 431-437. [Link][4]

• ICH. (2023). Q14: Analytical Procedure Development. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Restek. (2012). Handling Your Analytical Reference Standards. [Link][4]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• PubChem. 12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole. National Center for Biotechnology Information. [Link][11][14]

• Creative Biolabs. Reference Standard Preparation & Characterization. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (2025). The Crucial Role of 5,12-Dihydro-5-phenylindolo[3,2-a]carbazole in OLEDs. [Link][1]

• OLED Material. 5-phenyl-5,12- Dihydroindolo [3,2-a]carbazole 1247053-55-9. [Link][3]

Sources

• 1. Carbazole and dibenzo[b,d]furan-based hole transport materials with high thermal stability - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Blogs | Restek [discover.restek.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. WO2005116635A1 - Method for determining solubility of a chemical compound - Google Patents [patents.google.com]
• 6. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 7. Best Practices for Handling and Using Volatile Analytical Standards [discover.restek.com]
• 8. oled-intermediates.com [oled-intermediates.com]
• 9. researchgate.net [researchgate.net]
• 10. Preparation and property analysis of antioxidant of carbazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. acdlabs.com [acdlabs.com]
• 12. 1316311-27-9|5-Phenyl-5,11-dihydroindolo[3,2-b]carbazole|BLD Pharm [bldpharm.com]
• 13. 5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole | C24H16N2 | CID 58029135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]

Application Notes &amp; Protocols: Deuterated Indolocarbazoles for Tracing Studies in Organic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the synthesis and application of deuterated indolocarbazoles as powerful tools for tracing studies in organic synthesis, biosynthetic pathway elucidation, and pharmacokinetic analysis. We delve into the core principles of stable isotope labeling, provide detailed, field-proven protocols for the synthesis of deuterated tracers, and outline a systematic approach to designing and executing tracing experiments using high-resolution mass spectrometry. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot these methodologies for their specific molecular targets.

Introduction: The Power of "Heavy" Molecules in Synthesis

In the intricate world of organic synthesis and drug development, understanding reaction mechanisms, elucidating biosynthetic pathways, and quantifying metabolites are paramount challenges. Stable isotope tracing, a technique where an atom in a molecule is replaced by its heavier, non-radioactive isotope, offers an elegant and powerful solution. Deuterium (²H or D), the stable isotope of hydrogen, is an ideal tracer; it is non-radioactive, and its introduction into a molecule results in a distinct mass shift that is easily detectable by mass spectrometry (MS) without significantly altering the compound's chemical reactivity or biological function.[][2]

Indolocarbazoles, such as staurosporine and rebeccamycin, are a vital class of natural products exhibiting a wide array of biological activities, including potent antitumor and kinase inhibitory properties.[3][4][5] Developing analogs and understanding their metabolic fate is a key objective in medicinal chemistry.[6][7] By strategically replacing hydrogen with deuterium on the indolocarbazole scaffold, we create a "heavy" version of the molecule that acts as a perfect internal standard or tracer.

When a known quantity of this deuterated standard is mixed with a sample, it co-elutes during chromatography and experiences identical ionization effects and sample handling losses as its non-deuterated counterpart.[8][9] The mass spectrometer, however, can easily distinguish between the light (analyte) and heavy (standard) versions.[9] This principle, known as isotope dilution mass spectrometry, allows for exceptionally accurate quantification, correcting for matrix effects and experimental variability that can otherwise compromise results.[8][10] This guide will provide the foundational knowledge and practical protocols to leverage this technology for indolocarbazole research.

Section 1: Synthesis of Deuterated Indolocarbazoles

The successful execution of a tracing study begins with the robust synthesis of a high-purity, selectively deuterated tracer. The choice of deuteration strategy depends on the desired location of the deuterium labels and the stability of the parent molecule.

Synthetic Strategies: An Overview

Two primary strategies are employed for introducing deuterium into complex organic molecules:

• Bottom-Up Synthesis using Deuterated Building Blocks: This approach involves incorporating deuterium early in the synthetic route using commercially available deuterated starting materials. While often providing high levels of site-selectivity and isotopic enrichment, it may require a complete re-design of the established synthetic pathway.

• Late-Stage H-D Exchange: This is often the more practical approach for complex molecules like indolocarbazoles. It involves exchanging specific hydrogen atoms on the final molecule with deuterium from a deuterium source, such as deuterium oxide (D₂O) or deuterated solvents.[] This can be achieved through various catalytic methods.[11]

For indolocarbazole scaffolds, which are rich in aromatic protons, transition-metal-catalyzed H-D exchange is a particularly effective late-stage strategy.[12] Catalysts like platinum, palladium, or ruthenium can facilitate the exchange of aromatic C-H bonds with deuterium from D₂O under relatively mild conditions, preserving the integrity of the complex core structure.[12][13]

General Workflow for Synthesis and Validation

The overall process for preparing and validating a deuterated indolocarbazole standard is a systematic workflow designed to ensure purity and accuracy.

Caption: Workflow for Deuterated Standard Preparation.

Protocol 1: Late-Stage Deuteration of an Indolo[2,3-a]carbazole Core

This protocol describes a representative method for deuterating the aromatic protons of a generic indolocarbazole aglycone using a platinum-on-carbon catalyst. This method is advantageous due to the low cost of the deuterium source (D₂O) and the heterogeneous nature of the catalyst, which simplifies purification.[12]

Materials:

• Indolocarbazole aglycone (e.g., Staurosporine aglycone)

• Platinum on activated carbon (5% Pt/C)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Ethyl acetate (EtOAc), HPLC grade

• Methanol (MeOH), HPLC grade

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Heavy-walled pressure vessel with magnetic stir bar

Procedure:

• Vessel Preparation: To a clean, dry heavy-walled pressure vessel, add the indolocarbazole aglycone (100 mg, 1.0 eq).

• Catalyst Addition: Add 5% Pt/C catalyst (20 mg, 20% w/w).

• Deuterium Source: Add D₂O (5 mL).

• Reaction Setup: Seal the vessel tightly. Place it in an oil bath pre-heated to 180 °C on a magnetic stir plate.

  • Causality Note: High temperature is required to overcome the activation energy for aromatic C-H bond cleavage on the platinum surface. The pressure vessel is necessary to contain the D₂O vapor at this temperature.[12]

• Reaction: Stir the reaction mixture vigorously for 24-48 hours. Monitor the reaction progress by taking a small aliquot, extracting it into EtOAc, and analyzing by LC-MS to check the mass shift.

• Work-up: Cool the reaction vessel to room temperature. Carefully vent any pressure.

• Extraction: Dilute the reaction mixture with EtOAc (20 mL). Filter the mixture through a pad of Celite® to remove the Pt/C catalyst, washing the pad with additional EtOAc (3 x 10 mL).

• Washing: Transfer the combined filtrate to a separatory funnel. Wash with saturated aq. NaHCO₃ (20 mL) and then brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude deuterated product.

• Purification: Purify the crude product via flash column chromatography or preparative HPLC to obtain the final deuterated indolocarbazole.

Validation:

• High-Resolution Mass Spectrometry (HRMS): Confirm the mass of the product. The mass should increase by the number of incorporated deuterium atoms (e.g., M+8 for eight deuterations). Analyze the isotopic cluster to determine the percentage of deuterium incorporation.

• NMR Spectroscopy: In the ¹H NMR spectrum, observe the disappearance or significant reduction of signals corresponding to the exchanged aromatic protons. A ²H NMR spectrum can be used to directly observe the incorporated deuterium atoms.[14]

Section 2: Designing and Executing a Tracing Study

With a validated deuterated standard in hand, the next step is to design an experiment to trace a reaction or metabolic pathway.

Core Principles of Isotope Dilution

The foundation of a tracing study is isotope dilution mass spectrometry.[8] A known amount of the deuterated internal standard (IS) is added ("spiked") into every sample, calibrator, and quality control (QC) sample at the earliest possible stage. The fundamental assumption is that any loss of the analyte during sample processing will be mirrored by an identical proportional loss of the IS.[10] Therefore, the ratio of the analyte's MS signal to the IS's MS signal remains constant and is directly proportional to the analyte's concentration.[10]

Caption: Workflow for Isotope Dilution Quantification.

Protocol 2: Tracing a Biotransformation Pathway

This protocol outlines a general method for using a deuterated indolocarbazole to trace its metabolism in a cell culture or microsomal assay.

Objective: To identify and quantify metabolites of an indolocarbazole drug candidate.

Materials:

• Deuterated indolocarbazole (IS) stock solution of known concentration.

• Non-deuterated indolocarbazole (analyte) stock solution.

• Biological matrix (e.g., liver microsomes, cell culture).

• Quenching solution (e.g., ice-cold acetonitrile).

• LC-MS system.

Procedure:

• Prepare Calibration Standards: Create a series of calibration standards by spiking known, varying amounts of the analyte into the blank biological matrix. Then, add a fixed amount of the deuterated IS to each standard.

• Prepare Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

• Incubation:

  • For each experimental sample, initiate the biotransformation by adding the non-deuterated analyte to the biological matrix (e.g., microsomes with NADPH).

  • Incubate under appropriate conditions (e.g., 37 °C for 30 minutes).

• Quenching and IS Spiking:

  • Stop the reaction by adding 3 volumes of ice-cold acetonitrile.

  • Immediately add the fixed amount of deuterated IS to the quenched sample.

  • Causality Note: The IS is added immediately after quenching to ensure it experiences the exact same downstream processing as the analyte and its newly formed metabolites.[8]

• Sample Preparation:

  • Vortex the samples vigorously.

  • Centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to precipitate proteins.

  • Transfer the supernatant to a clean vial for LC-MS analysis.

• LC-MS Analysis:

  • Inject the calibration standards, QC samples, and experimental samples onto the LC-MS system.

  • Develop a method that chromatographically separates the parent compound from its potential metabolites.

  • Set up the mass spectrometer to monitor the mass-to-charge ratio (m/z) for the non-deuterated analyte, the deuterated IS, and the expected m/z of potential metabolites (e.g., M+16 for hydroxylation).

• Data Analysis:

  • For each standard, calculate the peak area ratio (Analyte Area / IS Area).

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration.

  • Using the peak area ratios from the experimental samples, determine the concentration of the parent drug and any identified metabolites from the calibration curve.

Section 3: Data Presentation and Interpretation

Table 1: Example HRMS Data for a Deuterated Indolocarbazole

This table illustrates the expected mass shift and isotopic distribution for a hypothetical indolocarbazole (C₂₈H₂₆N₄O₃, Monoisotopic Mass = 466.2005) after incorporating eight deuterium atoms.

Compound	Formula	Calculated m/z [M+H]⁺	Observed m/z [M+H]⁺	Mass Error (ppm)	Deuterium Incorporation (%)
Analyte	C₂₈H₂₇N₄O₃⁺	467.2078	467.2075	-0.64	N/A
Tracer (IS)	C₂₈H₁₉D₈N₄O₃⁺	475.2581	475.2579	-0.42	>98%

Data Interpretation: The observed mass of the tracer is ~8 Da higher than the analyte, confirming the incorporation of eight deuterium atoms. The high isotopic purity (>98%) is crucial to prevent signal overlap between the analyte and the internal standard.[15]

Troubleshooting Common Issues

• Low Deuterium Incorporation: If H-D exchange is inefficient, consider increasing the reaction temperature, time, or catalyst loading. Ensure the deuterium source (e.g., D₂O) has high isotopic purity.

• Back-Exchange: During sample work-up or analysis, deuterium atoms can sometimes exchange back to hydrogen, especially if they are on heteroatoms (O-D, N-D) or are acidic. Labeling stable C-H bonds, particularly on aromatic rings, minimizes this risk.[16]

• Isotopic Effects: The C-D bond is slightly stronger than the C-H bond, which can sometimes lead to minor differences in chromatographic retention time or reaction rates (Kinetic Isotope Effect). This is usually negligible but should be considered in mechanistic studies. The deuterated standard should still co-elute closely with the analyte.[9]

Conclusion

Deuterated indolocarbazoles are indispensable tools for modern organic synthesis and drug development. They serve as the "gold standard" for quantitative bioanalysis via isotope dilution mass spectrometry and provide unambiguous insights into reaction mechanisms and biosynthetic pathways.[8][9] By following the robust protocols for synthesis, validation, and experimental design outlined in this guide, researchers can significantly enhance the accuracy, precision, and reliability of their experimental data, accelerating the journey from discovery to application.

References

• Sajiki, H., et al. (2008). Efficient and Selective Pt/C-Catalyzed H--D Exchange Reaction of Aromatic Rings. Bulletin of the Chemical Society of Japan, 81(2), 278-286. Available from: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. Available from: [Link]

• Gualdesi, M. S., et al. (2021). Photochemical methods for deuterium labelling of organic molecules. Green Chemistry. Available from: [Link]

• Török, B., et al. (2016). Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid. RSC Advances, 6(96), 93901-93905. Available from: [Link]

• Oun, M. (1988). Some methods for labelling organic compounds by deuterium. Aalam Al-Zarra, (9). Available from: [Link]

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Available from: [Link]

• Sánchez, C., et al. (2002). Combinatorial biosynthesis of antitumor indolocarbazole compounds. Proceedings of the National Academy of Sciences, 99(14), 9139-9144. Available from: [Link]

• Lee, J., et al. (2013). Staurosporine analogues from microbial and synthetic sources and their biological activities. Current Medicinal Chemistry, 20(31), 3894-3919. Available from: [Link]

• Pieters, B., et al. (2021). Ruthenium‐Catalyzed Deuteration of Aromatic Carbonyl Compounds with a Catalytic Transient Directing Group. Chemistry – A European Journal, 27(34), 9768-9774. Available from: [Link]

• Kemball, C., & McCosh, R. (1971). Catalytic exchange of benzene with deuterium and allied reactions on X-type molecular sieves containing nickel ions. Transactions of the Faraday Society. Available from: [Link]

• Singh, V., et al. (2024). Methods for introduction of deuterium into organic molecules and drug candidates. ResearchGate. Available from: [Link]

• Garnett, J. L., & Sollich, W. A. (1961). Deuterium Exchange Reactions with Substituted Aromatics. III. Heterocyclics and Polycyclic Hydrocarbons. Australian Journal of Chemistry, 15(3), 569-577. Available from: [Link]

• Sánchez, C., et al. (2002). Biosynthetic pathways for production of indolocarbazole compounds. ResearchGate. Available from: [Link]

• Kopf, S., et al. (2022). Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules. Chemical Reviews, 122(6), 6634-6718. Available from: [Link]

• Piórkowska, E., et al. (2017). Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? Journal of Pharmaceutical and Biomedical Analysis, 132, 117-124. Available from: [Link]

• Salas, J. A., et al. (2011). Chapter 6: Biosynthesis of Indolocarbazole Alkaloids and Generation of Novel Derivatives by Combinatorial Biosynthesis. In Comprehensive Natural Products II (pp. 99-115). Elsevier. Available from: [Link]

• Masson, G. R., et al. (2019). Computational Tools for Hydrogen–Deuterium Exchange Mass Spectrometry Data Analysis. Chemical Reviews, 119(24), 12525-12553. Available from: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available from: [Link]

• Zhang, C., et al. (2013). Staurosporine-derived inhibitors broaden the scope of analog-sensitive kinase technology. ACS Chemical Biology, 8(7), 1433-1438. Available from: [Link]

• Pharmaffiliates. (n.d.). Deuterated Compounds | Stable Isotope-Labeled Standards. Available from: [Link]

• Buescher, J. M., et al. (2012). Stable Isotope-Assisted Metabolomics for Network-Wide Metabolic Pathway Elucidation. Analytical Chemistry, 84(12), 5133-5139. Available from: [Link]

• Sánchez, C., et al. (2006). Engineering biosynthetic pathways to generate antitumor indolocarbazole derivatives. Journal of Industrial Microbiology & Biotechnology, 33(7), 560-568. Available from: [Link]

• Fernandes, C., et al. (2022). Staurosporine as an Antifungal Agent. Journal of Fungi, 8(2), 159. Available from: [Link]

• Sánchez, C., et al. (2002). From The Cover: Combinatorial biosynthesis of antitumor indolocarbazole compounds. ResearchGate. Available from: [Link]

• Thomson, R. J., et al. (2020). Staurosporine Analogs Via C–H Borylation. ACS Medicinal Chemistry Letters, 11(11), 2269-2274. Available from: [Link]

• Britton, J., et al. (2020). Nanoscale staurosporine analog library synthesis via reductive amination. ResearchGate. Available from: [Link]

• Choudhury, F. K., et al. (2018). Stable Isotope Tracing Metabolomics to Investigate the Metabolic Activity of Bioactive Compounds for Cancer Prevention and Treatment. Cancers, 10(7), 241. Available from: [Link]

• Kelly, B., & Pearce, E. L. (2020). Stable Isotope Tracers for Metabolic Pathway Analysis. In Macrophage Methods (pp. 15-26). Springer US. Available from: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube. Available from: [Link]

• Yuan, J., et al. (2012). Metabolomics and isotope tracing. Wiley Interdisciplinary Reviews: Systems Biology and Medicine, 4(4), 363-380. Available from: [Link]

• Pu, X., et al. (2024). Au(I)-catalysis Enables Regioselective Hydrogen Isotope Labeling of Indoles. ChemRxiv. Available from: [Link]

• Prudhomme, M., et al. (2001). Synthesis and biological activities of indolocarbazoles bearing amino acid residues. Bioorganic & Medicinal Chemistry, 9(12), 3323-3333. Available from: [Link]

• Evans, C. (2017). Isotope Labeling in Metabolomics and Fluxomics [Video]. YouTube. Available from: [Link]

• Chambers, G. E., et al. (2021). The synthesis of biologically active indolocarbazole natural products. Natural Product Reports, 38(6), 1104-1135. Available from: [Link]

• Sajiki, H., et al. (2021). Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. Molecules, 26(14), 4341. Available from: [Link]

• Török, B., et al. (2022). Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions. Molecules, 27(2), 522. Available from: [Link]

Sources

• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Combinatorial biosynthesis of antitumor indolocarbazole compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Engineering biosynthetic pathways to generate antitumor indolocarbazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Staurosporine Analogs Via C–H Borylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Staurosporine analogues from microbial and synthetic sources and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Staurosporine-derived inhibitors broaden the scope of analog-sensitive kinase technology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. benchchem.com [benchchem.com]
• 11. Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Ruthenium‐Catalyzed Deuteration of Aromatic Carbonyl Compounds with a Catalytic Transient Directing Group - PMC [pmc.ncbi.nlm.nih.gov]
• 14. resolvemass.ca [resolvemass.ca]
• 15. resolvemass.ca [resolvemass.ca]
• 16. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing LC-MS for Indolocarbazole Analysis

Welcome to the technical support center for the analysis of indolocarbazoles by Liquid Chromatography-Mass Spectrometry (LC-MS). This guide is designed for researchers, scientists, and drug development professionals who are working with this important class of molecules, which includes potent kinase inhibitors like staurosporine and its analogs.[1][2][3] The unique structural properties of indolocarbazoles present specific challenges and opportunities for achieving highly sensitive and robust LC-MS analysis.

This resource provides field-proven insights and systematic troubleshooting strategies in a direct question-and-answer format. We will move beyond simple procedural lists to explain the underlying principles, empowering you to make informed decisions and effectively troubleshoot your own experiments.

Frequently Asked Questions (FAQs): The First Principles

Before diving into troubleshooting, let's establish a foundational understanding of how indolocarbazoles behave in a typical LC-MS system.

Q1: What is the most effective ionization mode for indolocarbazole analysis?

A: Electrospray Ionization (ESI) in the positive ion mode is overwhelmingly the most effective method. The multiple nitrogen atoms in the core indolocarbazole structure are readily protonated in solution, making them ideal candidates for forming [M+H]⁺ ions.[4] While Atmospheric Pressure Chemical Ionization (APCI) can be used for less polar compounds, ESI is generally preferred for the moderately to strongly polar nature of most indolocarbazoles and is better suited for thermally fragile molecules.[5]

Q2: Why is an acidic modifier like formic acid essential for the mobile phase?

A: Adding a proton source like formic acid (typically at 0.1%) to the mobile phase is critical for promoting the formation of the desired protonated molecule, [M+H]⁺. This acidic environment ensures a high concentration of H⁺ ions, which facilitates efficient ionization in the ESI source and ultimately leads to a more sensitive and stable signal.[4]

Q3: Besides the [M+H]⁺ ion, what other adducts should I be aware of?

A: It is common to observe sodium ([M+Na]⁺) and ammonium ([M+NH₄]⁺) adducts, especially if there are trace levels of salts in your solvents, additives, or sample matrix.[4] While sometimes unavoidable, these adducts can dilute the signal of your primary [M+H]⁺ ion. If they are dominant, it indicates a need to use higher purity solvents or to optimize your mobile phase to favor protonation.[6]

Troubleshooting Guide: From Problem to Solution

This section addresses specific, common issues encountered during the analysis of indolocarbazoles.

Scenario 1: Poor Signal Intensity or Sensitivity

Q: My indolocarbazole signal is extremely low or completely absent. What is my troubleshooting strategy?

A: A lack of signal can stem from the LC system, the MS ion source, or the MS settings. A systematic approach is required to isolate the cause.

• Confirm the Basics: Ensure the LC is delivering flow and the system pressure is normal. Check for obvious leaks and verify that the correct mobile phases are being drawn.[7]

• Isolate the Mass Spectrometer: Perform a direct infusion of a known concentration of your indolocarbazole standard (e.g., 100 ng/mL in 50:50 acetonitrile:water with 0.1% formic acid) directly into the ion source using a syringe pump.

  • If you see a strong signal during infusion: The problem lies with your LC method or hardware. Consider issues like poor chromatographic peak shape, analyte degradation on the column, or severe matrix suppression.

  • If you still see no signal: The problem is with the MS source or detector settings. The ion source may be dirty, or the parameters are not optimized for your analyte.

• Optimize Ion Source Parameters: The efficiency of the ESI process is the most critical factor for sensitivity.[8] Key parameters that must be optimized include gas flows, temperatures, and voltages. Refer to the protocol below for a systematic optimization workflow.

• Check for Matrix Effects: If the infusion works but the LC-MS run does not, co-eluting compounds from your sample matrix may be suppressing the ionization of your analyte.[7][9] To confirm this, perform a post-column infusion of your standard while injecting a blank matrix sample. A dip in the standard's signal at the retention time of your analyte confirms ion suppression. Solutions include improving sample preparation (e.g., Solid Phase Extraction) or adjusting the chromatography to separate the analyte from the interfering compounds.

Caption: Key interdependent factors influencing ESI efficiency.

Optimized Experimental Protocols

Protocol 1: Systematic ESI Source Parameter Optimization

This protocol uses a systematic one-factor-at-a-time (OFAT) approach to find the optimal source parameters for your specific indolocarbazole and instrument.

Objective: To maximize the signal intensity and stability of the [M+H]⁺ ion.

Materials:

• Your indolocarbazole analytical standard.

• Syringe pump.

• LC-MS grade solvents (e.g., water, acetonitrile).

• LC-MS grade formic acid.

Procedure:

• Prepare Infusion Solution: Prepare a solution of your analyte at a concentration that gives a reasonable signal (e.g., 100 ng/mL) in a solvent mixture that mimics your LC mobile phase (e.g., 50:50 acetonitrile:water + 0.1% formic acid).

• Set Up Infusion: Infuse the solution into the MS source at a flow rate typical for your LC method (e.g., 0.4 mL/min).

• Establish a Baseline: Set your instrument with the manufacturer's recommended starting parameters. Begin acquiring data in full scan mode, monitoring the mass range that includes your analyte's [M+H]⁺ ion.

• Optimize Fragmentor/Nozzle Voltage: While monitoring the signal intensity, vary the fragmentor voltage from a low value to a high value. Record the voltage that provides the maximum intensity for the [M+H]⁺ ion without causing significant fragmentation. Set this voltage.

• Optimize Capillary Voltage: Next, vary the capillary (sprayer) voltage. Find the voltage that gives the highest and most stable signal. Avoid voltages that lead to erratic signals, which may indicate discharge. [10]6. Optimize Gas Parameters:

  • Drying Gas Temperature: Incrementally increase the drying gas temperature. You should see the signal increase as desolvation becomes more efficient. The signal may plateau or decrease if the temperature becomes high enough to cause thermal degradation. Choose the temperature at the beginning of the plateau. [11] * Drying Gas Flow: With the optimal temperature set, adjust the drying gas flow to find the maximum signal.

  • Nebulizer Gas Pressure: Adjust the nebulizer pressure to find the setting that yields the highest, most stable signal.

• Final Check: Re-evaluate the other parameters to see if any minor adjustments are needed, as they can be interdependent. [8]8. Record Final Parameters: Document the optimized values in the table below for your method.

Parameter	Tested Range	Optimal Value	Signal Intensity (counts)	Observations (Stability, etc.)
Fragmentor Voltage (V)
Capillary Voltage (kV)
Drying Gas Temp (°C)
Drying Gas Flow (L/min)
Nebulizer Pressure (psi)

Protocol 2: Developing a Sensitive MRM/SRM Method

Objective: To create a highly selective and sensitive Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM) method for quantification on a tandem mass spectrometer (e.g., a triple quadrupole).

Procedure:

• Identify the Precursor Ion: Using the optimized source conditions from Protocol 1, acquire a full scan spectrum of your analyte. The most abundant ion (typically [M+H]⁺) will be your precursor ion for MS/MS.

• Generate Product Ion Spectrum: Set up a "Product Ion Scan" or "MS/MS" experiment. In this mode, the first quadrupole (Q1) is set to isolate your precursor ion. This isolated ion is then fragmented in the collision cell (Q2), and the third quadrupole (Q3) scans to detect all the resulting fragment ions (product ions).

• Optimize Collision Energy (CE): The energy used for fragmentation in Q2 is critical. Acquire multiple product ion spectra at different collision energy values (e.g., stepping from 5 eV to 40 eV in 5 eV increments).

• Select Product Ions: Examine the product ion spectra. Choose 2-3 of the most intense and stable product ions. Using multiple transitions increases the confidence of your identification and quantification. The most intense transition is typically used for quantification (the "quantifier"), while a second is used for confirmation (the "qualifier").

• Set Up MRM Transitions: Create a new acquisition method in MRM mode. For each analyte, create a transition by specifying the precursor ion m/z and a product ion m/z, along with the optimal collision energy for that specific transition.

• Optimize Dwell Time: Set the dwell time for each transition. This is the amount of time the instrument spends monitoring a specific transition. A longer dwell time improves the signal-to-noise ratio but reduces the number of data points across a chromatographic peak. A good starting point is typically 20-50 ms, aiming for at least 12-15 data points across each peak.

• Validate the Method: Inject a series of standards to confirm the method's linearity, sensitivity (LOD/LOQ), and reproducibility.

References

• Fu, P., MacMillan, J. B. (2022). Cytotoxic Indolocarbazoles From a Marine-Derived Streptomyces Sp. OUCMDZ-5380. Frontiers in Marine Science. [Link]

• Zuehlsdorff, T., et al. (2019). Design of Experiment Strategy for an Electrospray Ionization Optimization in Supercritical Fluid Chromatography–Mass Spectrometry Coupling. LCGC International. [Link]

• Fischer, S., Duncan, W. (n.d.). Optimizing the Agilent Multimode Source. Agilent Technologies. [Link]

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions. [Link]

• Krzyzanski, W., et al. (2016). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. Spectroscopy Online. [Link]

• Unknown Author. (n.d.). Liquid Chromatography-Mass Spectrometry LC-MS Analysis and LC-MS/MS. IntechOpen. [Link]

• Shimadzu Scientific Instruments. (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• LCGC International. (2025). LC-MS Troubleshooting: From Frustration to Fix. Chromatography Online. [Link]

• ChemHelp ASAP. (2022). Common Fragmentation Mechanisms in Mass Spectrometry. YouTube. [Link]

• ResearchGate. (n.d.). LC-MS data supporting staurosporine production. ResearchGate. [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]

• ResearchGate. (2025). Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids. ResearchGate. [Link]

• Agilent Technologies. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Agilent Technologies. [Link]

• Schymanski, E. L., et al. (2025). Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag. Journal of the American Society for Mass Spectrometry. [Link]

• Abdel-Tawab, A. M., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. PubMed. [Link]

• Clark, J. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. [Link]

• Gasper, A. V., et al. (2011). LC-MS/MS quantification of sulforaphane and indole-3-carbinol metabolites in human plasma and urine after dietary intake of selenium-fortified broccoli. PubMed. [Link]

• Cabooter, D., et al. (2018). Current developments in LC-MS for pharmaceutical analysis. Analyst. [Link]

• Varghese, A. H., et al. (2008). Staurosporine-based binding assay for testing the affinity of compounds to protein kinases. Analytical Biochemistry. [Link]

• Liu, Y., et al. (2019). A simple and accurate LC‑MS/MS method for monitoring cyclosporin A that is suitable for high throughput analysis. Biomedical Reports. [Link]

• Zhang, C., et al. (2013). Staurosporine-derived inhibitors broaden the scope of analog-sensitive kinase technology. ACS Chemical Biology. [Link]

• Li, Y., et al. (2024). Marine Staurosporine Analogues: Activity and Target Identification in Triple-Negative Breast Cancer. Marine Drugs. [Link]

Sources

• 1. Staurosporine-based binding assay for testing the affinity of compounds to protein kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Staurosporine-derived inhibitors broaden the scope of analog-sensitive kinase technology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Marine Staurosporine Analogues: Activity and Target Identification in Triple-Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxic Indolocarbazoles From a Marine-Derived Streptomyces Sp. OUCMDZ-5380 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 7. ssi.shimadzu.com [ssi.shimadzu.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. agilent.com [agilent.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. spectroscopyonline.com [spectroscopyonline.com]

Technical Support Center: Overcoming Matrix Effects in the Bioanalysis of N-Phenylindolocarbazoles

Welcome to the technical support center for the bioanalysis of N-phenylindolocarbazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of accurately quantifying this important class of molecules, many of which are potent kinase inhibitors, in biological matrices. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments, with a focus on mitigating and overcoming matrix effects in LC-MS/MS analysis.

Introduction to the Challenge: The Nature of N-Phenylindolocarbazoles and Matrix Effects

N-phenylindolocarbazoles are a class of organic compounds often investigated for their therapeutic potential, particularly as kinase inhibitors in oncology.[1][2] Their chemical structure, characterized by a polycyclic aromatic core, generally confers high hydrophobicity. For instance, staurosporine, a well-known indolocarbazole, has a calculated logP of 3.2.[3] Many analogs also contain basic nitrogen atoms, leading to a pKa that can influence their charge state in solution.[4] This combination of hydrophobicity and potential basicity presents unique challenges in bioanalysis, primarily due to their interaction with components of the biological matrix.

Matrix effects are a significant hurdle in LC-MS/MS-based bioanalysis, where co-eluting endogenous or exogenous compounds interfere with the ionization of the target analyte, leading to ion suppression or enhancement.[5][6] This can severely compromise the accuracy, precision, and sensitivity of the assay.[6] For hydrophobic and potentially basic compounds like N-phenylindolocarbazoles, the primary sources of matrix effects in plasma are phospholipids and proteins.[7]

This guide will provide a systematic approach to identifying, understanding, and overcoming these matrix effects to ensure the development of robust and reliable bioanalytical methods.

Frequently Asked Questions (FAQs)

Q1: I am seeing significant ion suppression for my N-phenylindolocarbazole analyte in plasma samples. What are the likely culprits?

A1: The most common causes of ion suppression for hydrophobic compounds like N-phenylindolocarbazoles in plasma are co-eluting phospholipids and residual proteins.[7] Phospholipids, being major components of cell membranes, are abundant in plasma and have a tendency to elute in the same chromatographic regions as many hydrophobic drugs, particularly in reversed-phase chromatography. Their presence in the ion source can compete with the analyte for ionization, leading to a suppressed signal. Residual proteins can also cause ion suppression and contaminate the LC-MS system.

Q2: How can I qualitatively and quantitatively assess the extent of matrix effects in my assay?

A2: There are two primary methods for evaluating matrix effects:

• Post-Column Infusion: This is a qualitative method to identify regions of ion suppression or enhancement in your chromatogram. A solution of the analyte is continuously infused into the mass spectrometer while a blank, extracted matrix sample is injected onto the LC column. Any dip or rise in the analyte's baseline signal indicates a region of matrix effect.

• Post-Extraction Spike Analysis: This is a quantitative method to determine the matrix factor (MF). The peak area of the analyte in a blank matrix extract that has been spiked with the analyte is compared to the peak area of the analyte in a neat solution at the same concentration. An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.

Q3: What is the "gold standard" for compensating for matrix effects?

A3: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for compensating for matrix effects.[8] A SIL-IS is a version of the analyte where some atoms have been replaced with their stable isotopes (e.g., ²H, ¹³C, ¹⁵N). Since it has nearly identical physicochemical properties to the analyte, it will co-elute and experience the same degree of ion suppression or enhancement. By calculating the ratio of the analyte peak area to the SIL-IS peak area, the variability introduced by the matrix effect can be effectively normalized.

Q4: Are there regulatory guidelines I should be aware of concerning matrix effects?

A4: Yes, regulatory agencies like the U.S. Food and Drug Administration (FDA) have specific guidance on bioanalytical method validation that includes the assessment of matrix effects.[9] The guidance recommends evaluating matrix effects using at least six different lots of the biological matrix to assess the variability between individual sources.

Troubleshooting Guides

Problem 1: Poor Recovery and Reproducibility with Protein Precipitation

Protein precipitation (PPT) with acetonitrile or methanol is a common first-line approach for sample preparation due to its simplicity. However, for hydrophobic compounds like N-phenylindolocarbazoles, it often leads to incomplete removal of phospholipids, resulting in significant matrix effects.[7]

Troubleshooting Workflow:

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. Staurosporine - Wikipedia [en.wikipedia.org]
• 3. Staurosporine | C28H26N4O3 | CID 44259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. academicworks.cuny.edu [academicworks.cuny.edu]
• 7. Evaluation of log P, pKa, and log D predictions from the SAMPL7 blind challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Staurosporine | AM-2282 | protein kinase inhibitor | TargetMol [targetmol.com]
• 9. LogD7.4 prediction enhanced by transferring knowledge from chromatographic retention time, microscopic pKa and logP - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole

Welcome to the technical support center for the synthesis of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common issues. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole. The primary synthetic route involves an acid-catalyzed reaction of indole with an appropriate diketone or a related Fischer-type indole synthesis.

Issue 1: Low or No Yield of the Desired Product

Symptoms:

• TLC analysis shows a complex mixture of products with little or no spot corresponding to the desired compound.

• After workup, a small amount of an intractable tar-like substance is obtained.

• The starting materials are largely unreacted.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Action
Inadequate Acid Catalysis	The cyclization and dehydration steps are acid-catalyzed. Insufficient acid strength or concentration will result in a sluggish or incomplete reaction.	Use a stronger acid catalyst such as polyphosphoric acid (PPA) or a Lewis acid like zinc chloride (ZnCl₂). Ensure the acid is fresh and anhydrous.[1][2]
Excessive Acid Concentration or Temperature	While acidic conditions are necessary, overly harsh conditions can lead to the degradation of the indole starting material or the product, resulting in charring or polymerization.	Perform the reaction at a lower temperature and titrate the amount of acid catalyst. A stepwise increase in temperature after initial mixing can also be beneficial.
Side Reactions: Indole Dimerization	Indoles are susceptible to acid-catalyzed dimerization, where two indole molecules react to form a dimeric species. This is a common side reaction that consumes the starting material.[3][4]	Use a less nucleophilic solvent to disfavor bimolecular reactions. Running the reaction at a higher dilution may also help, though this can slow down the desired reaction.
Poor Quality of Starting Materials	Impurities in the indole or the phenylhydrazine/dione precursor can interfere with the reaction. For instance, oxidizing agents can degrade indoles.	Purify the starting materials before use. Indole can be recrystallized from hexane. Ensure all reagents are stored under appropriate conditions (e.g., protected from light and air).
N-N Bond Cleavage in Fischer Synthesis	In Fischer indole synthesis, electron-donating substituents can weaken the N-N bond, leading to cleavage and preventing the desired[5][5]-sigmatropic rearrangement.[5]	If using a Fischer-type synthesis, consider using a Lewis acid catalyst which can sometimes favor the cyclization pathway over N-N bond cleavage.[5]

Issue 2: Presence of Significant Impurities in the Crude Product

Symptoms:

• NMR spectrum of the crude product shows multiple sets of aromatic signals that are difficult to assign.

• The crude product is a deeply colored solid, while the pure compound is expected to be a white to light yellow powder.

• Multiple spots are observed on the TLC plate, some of which may be highly fluorescent.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Action
Formation of Oxidized Byproducts	The dihydroindolocarbazole core can be susceptible to oxidation, especially when exposed to air at high temperatures, leading to the formation of the fully aromatic indolo[3,2-a]carbazole.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). During workup and purification, minimize exposure to air and strong light.
Incomplete Reaction	Unreacted starting materials or intermediates are common impurities.	Increase the reaction time or temperature cautiously. Monitor the reaction progress by TLC until the starting materials are consumed.
Formation of Regioisomers	Depending on the specific precursors used, the formation of other indolo[x,y-z]carbazole isomers is possible.	Purification by column chromatography using a carefully selected solvent system is crucial. Gradient elution may be necessary to separate closely related isomers.
Polymeric Materials	As mentioned, harsh acidic conditions can lead to the formation of polymeric or tar-like substances which can be difficult to remove.	Trituration of the crude product with a non-polar solvent like hexane can help to remove some of the tarry material before column chromatography.

Issue 3: Difficulty in Product Purification

Symptoms:

• The product co-elutes with impurities during column chromatography.

• The product is poorly soluble in common organic solvents, making recrystallization challenging.

• The purified product still shows minor impurities in the NMR spectrum.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Action
Inappropriate Stationary or Mobile Phase	The planar and aromatic nature of the product requires a suitable chromatographic system for effective separation from structurally similar impurities.	For column chromatography, consider using a less polar solvent system (e.g., hexane/ethyl acetate or toluene/ethyl acetate). Alumina (neutral) can sometimes provide better separation for nitrogen-containing heterocycles than silica gel.
Low Solubility	Polycyclic aromatic heterocycles often have poor solubility in common solvents.	For recrystallization, try high-boiling point solvents such as chlorobenzene, dichlorobenzene, or dimethylformamide (DMF). A solvent/anti-solvent system can also be effective.
Persistent Minor Impurities	Some impurities may be very similar in polarity to the desired product.	If column chromatography and recrystallization are insufficient, consider preparative thin-layer chromatography (prep-TLC) for small quantities or sublimation for thermally stable compounds.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the formation of the 5,12-dihydroindolo[3,2-a]carbazole core?

A1: The synthesis of the indolo[3,2-a]carbazole scaffold can be achieved through several routes. A common method is the acid-catalyzed condensation of two equivalents of an indole with a 1,2-dione.[6] Alternatively, a double Fischer indole synthesis approach can be envisioned, starting from a suitable bis-hydrazine and a dione, or a hydrazine and a diketone. The Fischer indole synthesis involves the acid-catalyzed reaction of a phenylhydrazine with an aldehyde or ketone, which proceeds through a phenylhydrazone intermediate, followed by a[5][5]-sigmatropic rearrangement and subsequent cyclization with the elimination of ammonia.[2]

Q2: Which acid catalyst is best suited for this synthesis?

A2: The choice of acid catalyst can significantly impact the reaction yield and purity. Both Brønsted acids (e.g., HCl, H₂SO₄, p-toluenesulfonic acid, polyphosphoric acid) and Lewis acids (e.g., ZnCl₂, BF₃, AlCl₃) can be used.[2] Polyphosphoric acid (PPA) is often effective for promoting the necessary cyclization and dehydration steps at elevated temperatures. For reactions sensitive to water, a Lewis acid in an anhydrous organic solvent may be preferable. The optimal catalyst and its concentration should be determined empirically for your specific reaction conditions.

Q3: My reaction has turned black and tarry. What went wrong?

A3: The formation of a black tar-like substance is a common issue in acid-catalyzed reactions of indoles. This is typically due to polymerization or degradation of the indole starting material or the product under harsh acidic conditions or high temperatures. To mitigate this, consider using a milder acid catalyst, lowering the reaction temperature, or reducing the reaction time. Running the reaction under an inert atmosphere can also help prevent oxidative degradation.

Q4: How can I confirm the structure of my final product?

A4: A combination of spectroscopic techniques is essential for structural confirmation.

• ¹H and ¹³C NMR spectroscopy will provide detailed information about the chemical environment of the protons and carbons in the molecule.

• Mass spectrometry (e.g., HRMS) will confirm the molecular weight and elemental composition.

• FTIR spectroscopy can identify key functional groups.

• For unambiguous structural assignment, especially for regioisomers, 2D NMR techniques (e.g., COSY, HMBC, HSQC) are highly recommended. In some cases, single-crystal X-ray diffraction may be necessary.

Q5: What are some common safety precautions for this synthesis?

A5:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Strong acids like PPA and H₂SO₄ are highly corrosive and should be handled with extreme care.

• Many organic solvents are flammable and/or toxic. Avoid sources of ignition and ensure proper containment and disposal.

• Indole and its derivatives may have biological activity and should be handled with care.

Optimized Experimental Protocol

This protocol is a representative procedure based on common synthetic strategies for related structures. Optimization may be required for specific substrates and scales.

Synthesis of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole

Step 1: Reaction Setup

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add indole (2 equivalents) and 1-phenyl-1,2-propanedione (1 equivalent).

• Add anhydrous toluene as the solvent.

• Under a gentle stream of nitrogen, add p-toluenesulfonic acid (0.2 equivalents) as the catalyst.

Step 2: Reaction

• Heat the reaction mixture to reflux (approximately 110 °C) with vigorous stirring.

• Monitor the progress of the reaction by TLC (e.g., using a 4:1 hexane:ethyl acetate mobile phase). The reaction is typically complete within 12-24 hours.

Step 3: Workup

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Step 4: Purification

• The crude product can be purified by column chromatography on silica gel.

• Elute with a gradient of hexane and ethyl acetate (e.g., starting from 100% hexane and gradually increasing the polarity to 9:1 hexane:ethyl acetate).

• Combine the fractions containing the desired product and remove the solvent under reduced pressure.

• The resulting solid can be further purified by recrystallization from a suitable solvent system, such as toluene/hexane.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in the synthesis of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole.

Sources

• 1. testbook.com [testbook.com]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of dimeric indoles from Friedel–Crafts reaction of indoles with ketones catalysed by a Brønsted acid ionic liquid and their interactions with BSA and DNA - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Making sure you're not a bot! [lilloa.univ-lille.fr]

Technical Support Center: Navigating the Stability of Indolocarbazole Derivatives in Plasma and Biofluids

A Foreword from Your Application Scientist:

Welcome, researchers. Indolocarbazole derivatives represent a class of molecules with immense therapeutic promise, targeting fundamental cellular machinery like topoisomerases and protein kinases.[1][2] However, their journey from the bench to the clinic is often fraught with challenges, chief among them being their stability in biological matrices. Unstable compounds can lead to misleading bioassay results, erroneous structure-activity relationships (SAR), and ultimately, poor in vivo performance.[3][4]

This guide is structured to serve as your dedicated technical resource. We will move beyond simple protocols to explore the mechanistic underpinnings of instability, providing you with the knowledge to not only identify problems but to logically troubleshoot and solve them. Our goal is to empower you to generate robust, reliable data that accelerates your research and development efforts.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common queries and concerns encountered when working with indolocarbazole derivatives in plasma and other biofluids.

Q1: What are the primary degradation pathways for my indolocarbazole derivative in plasma?

A: The instability of indolocarbazoles in plasma is typically driven by two main chemical processes: enzymatic and non-enzymatic hydrolysis, and oxidation.

• Hydrolysis: This is the most common degradation pathway for drugs in plasma.[5] Plasma is rich in hydrolytic enzymes, particularly carboxylesterases, which can attack labile functional groups.[6][7] For indolocarbazole derivatives, key susceptible sites include:

  • Ester and Amide Linkages: If your derivative includes ester or amide functionalities, these are prime targets for plasma esterases.[8][9]

  • The Imide Ring: The imide function within the core structure, which is often essential for topoisomerase I inhibition, can undergo hydrolysis. This can lead to the formation of an inactive anhydride or diacid species.[1][10]

• Oxidation: The complex heterocyclic core of indolocarbazoles can be susceptible to oxidative degradation. This can be mediated by enzymes like cytochrome P450s (though less prevalent in plasma than the liver) or driven by reactive oxygen species present in the biofluid.[11] Proper storage, including minimizing exposure to light and oxygen, can help mitigate non-enzymatic oxidation.

Q2: I'm observing drastically different stability results between human and rodent (rat, mouse) plasma. Why is this happening?

A: This is a common and critical observation stemming from interspecies differences in plasma enzyme activity. The type, concentration, and activity of plasma esterases can vary significantly between species.[7] Rodent plasma, for instance, is known to have very high carboxylesterase activity compared to human or dog plasma.[7] Consequently, a compound with an ester linkage may be rapidly hydrolyzed in rat plasma but show reasonable stability in human plasma. This is a crucial consideration for preclinical model selection and the human dose prediction.[7][9]

Q3: My compound's concentration is decreasing over time in the plasma assay, but I cannot detect any major degradation products via LC-MS. What's going on?

A: While degradation is a likely cause, there are other possibilities to consider if metabolites are not readily apparent:

• High Plasma Protein Binding (PPB): Indolocarbazole derivatives are known to bind very strongly to serum albumin, often with a bound fraction exceeding 99%.[12] While this doesn't remove the compound, it can complicate analysis. More importantly, it could be binding non-specifically and irreversibly to the plasticware (e.g., microcentrifuge tubes, well plates) used in your assay, leading to an apparent loss of compound.

• Formation of Unstable or Difficult-to-Detect Metabolites: The degradation products might be unstable themselves, rapidly converting into other species. Alternatively, they may have poor ionization efficiency or chromatographic behavior, making them difficult to detect with your current LC-MS method.

• Precipitation: Poorly soluble compounds can precipitate out of the plasma matrix over the course of the incubation at 37°C.[13] Ensure your final DMSO concentration is low (typically ≤1%) and that your compound's solubility in the final assay medium is sufficient.[4]

Q4: What are the best practices for handling and storing plasma samples containing indolocarbazole derivatives to ensure data integrity?

A: Proper sample handling is non-negotiable for accurate stability assessment.[14] Instability can occur post-collection if not handled correctly.[15]

• Collection and Processing: Use appropriate anticoagulants (e.g., K2-EDTA, Sodium Heparin). Process whole blood to plasma promptly by centrifugation at 4°C.

• Temperature Control: Perform all handling steps on ice to minimize enzymatic activity before the start of the 37°C incubation.[16]

• Storage: For long-term storage, samples should be flash-frozen and kept at -80°C. Avoid repeated freeze-thaw cycles, as this can degrade both the compound and the plasma enzymes, leading to variability.[17]

• Working Solutions: Prepare stock solutions in a suitable solvent like DMSO and store them at -20°C or -80°C. Minimize the time stock solutions spend at room temperature.

Section 2: Troubleshooting Guide

Use this guide to diagnose and resolve common issues during your plasma stability experiments.

Problem Observed	Potential Root Causes	Recommended Actions & Solutions
High Variability Between Replicates	1. Inconsistent temperature during incubation.[18]2. Inhomogeneous plasma (enzymes/proteins not evenly distributed).3. Pipetting errors with viscous plasma.4. Batch-to-batch variation in plasma lots.[4]	1. Use a calibrated water bath for incubation instead of a dry heat block for more uniform temperature distribution.2. Thaw plasma slowly and mix gently but thoroughly by inversion before aliquoting. Do not vortex.3. Use reverse-pipetting techniques for accurate handling of viscous fluids.4. Qualify new batches of plasma with a positive control compound known to be metabolized by plasma esterases.[19]
Instantaneous Degradation (T½ ≈ 0 min)	1. Extreme chemical lability (e.g., rapid hydrolysis in aqueous buffer).2. Exceptionally rapid enzymatic degradation.3. Analytical issue: compound is degrading in the autosampler or during sample preparation.	1. Test for Chemical Lability: Incubate the compound in phosphate-buffered saline (pH 7.4) without plasma. If it degrades rapidly here, the issue is inherent chemical instability.[3]2. Confirm Enzymatic Role: Run the assay in heat-inactivated plasma (56°C for 30 min). A significant increase in stability points to enzymatic degradation.3. Check Analytical Stability: Analyze a sample immediately after quenching (the t=0 sample) and then re-inject the same sample after it has been sitting in the autosampler for the duration of a typical run.
No Degradation Observed	1. Compound is genuinely stable.2. Plasma lot has low or no enzymatic activity.3. High plasma protein binding is "protecting" the compound from enzymes.[13]4. The analytical method is not stability-indicating (i.e., a degradant is co-eluting with the parent peak).[20]	1. This is the desired outcome for many drug candidates.2. Run a Positive Control: Always include a control compound known to be unstable in plasma (e.g., procaine) to verify the enzymatic activity of your plasma batch.[6]3. While difficult to prove directly without further experiments (e.g., equilibrium dialysis), this is a known phenomenon.4. Review your chromatography. Ensure the parent peak is pure using a diode-array detector or high-resolution mass spectrometry.
Assay Fails with Liposomal or Nanoparticle Formulations	1. Formulation components interfere with the extraction process.2. The formulation vehicle sequesters the drug, making it unavailable for degradation.3. The formulation itself is unstable in plasma, leading to uncontrolled drug release.	1. The protein precipitation crash (e.g., with acetonitrile) may need to be optimized. A liquid-liquid extraction or solid-phase extraction (SPE) method might be required.2. This is an intended effect of many formulations. The assay may need to be adapted to measure both total and released drug.3. Characterize the stability of the formulation itself in plasma using techniques appropriate for the delivery vehicle (e.g., dynamic light scattering for particle size).

Section 3: Key Experimental Protocols

These protocols provide a validated framework for assessing the stability of your indolocarbazole derivatives.

Protocol 1: Standard In Vitro Plasma Stability Assay

This experiment determines the rate at which a compound is degraded when incubated with plasma.

Methodology:

• Preparation:

  • Thaw frozen plasma (human, rat, etc.) slowly on ice or at 4°C. Once thawed, gently mix by inversion.

  • Prepare a 10 mM stock solution of your test compound in 100% DMSO. Create an intermediate spiking solution (e.g., 100 µM) by diluting the stock in acetonitrile or a buffer.

  • Pre-warm an aliquot of plasma to 37°C in a water bath for 5-10 minutes.

• Reaction Initiation:

  • Initiate the reaction by adding a small volume (e.g., 2.5 µL) of the intermediate spiking solution to the pre-warmed plasma (e.g., 497.5 µL) to achieve a final compound concentration of 1 µM and a final organic solvent concentration of ≤1%.

  • Vortex briefly (2-3 seconds) to mix. This is your t=0 master solution.

• Time Course Incubation:

  • Immediately withdraw an aliquot (e.g., 50 µL) and quench the reaction as described in Step 4. This is your t=0 sample.

  • Incubate the remaining master solution at 37°C.

  • At subsequent time points (e.g., 5, 15, 30, 60, 120 minutes), withdraw identical aliquots and quench immediately.[8]

• Reaction Quenching & Sample Preparation:

  • To quench the reaction and precipitate proteins, add the 50 µL aliquot of the incubation mixture to a tube containing 2-3 volumes (e.g., 150 µL) of ice-cold acetonitrile fortified with an internal standard.

  • Vortex vigorously for 30 seconds.

  • Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean 96-well plate or HPLC vial for analysis.

• LC-MS/MS Analysis & Data Interpretation:

  • Analyze the samples using a validated LC-MS/MS method to determine the peak area ratio of the parent compound relative to the internal standard.

  • Calculate the percentage of compound remaining at each time point relative to the t=0 sample.

  • Determine the half-life (T½) by plotting the natural log of the % remaining versus time and fitting to a first-order decay model. The slope (k) of this line can be used to calculate T½ = 0.693 / k.

Diagram: Workflow for In Vitro Plasma Stability Assay

Caption: A generalized workflow for conducting an in vitro plasma stability assay.

Protocol 2: Differentiating Chemical vs. Enzymatic Degradation

This experiment is a crucial troubleshooting step to determine the primary cause of instability.

Methodology: This protocol is run in parallel with the standard assay (Protocol 1). It requires setting up three different incubation conditions:

• Condition A (Standard): Active plasma (as in Protocol 1). This measures total degradation (chemical + enzymatic).

• Condition B (Enzyme Control): Heat-inactivated plasma. To prepare, incubate an aliquot of plasma at 56°C for 30 minutes before use to denature most enzymes. This measures primarily chemical degradation in the presence of plasma proteins.

• Condition C (Matrix-Free Control): Phosphate-buffered saline (PBS), pH 7.4. This measures inherent chemical (hydrolytic) stability in a simple aqueous buffer.[3]

Data Interpretation:

• If Degradation in A > B ≈ C: The degradation is primarily enzymatic.

• If Degradation in A ≈ B ≈ C > 0: The degradation is primarily chemical (e.g., pH-mediated hydrolysis) and not enzyme-dependent.

• If Degradation in A ≈ B > C: Degradation is chemical but may be catalyzed by components within the plasma matrix other than heat-labile enzymes.

• If Degradation in A > B > C: Degradation is a mix of enzymatic and chemical pathways.

Diagram: Troubleshooting Degradation Pathways

Caption: Decision tree for elucidating the nature of compound instability.

References

• Bailly, C. (2003). Plasma stability of two glycosyl indolocarbazole antitumor agents. PubMed.
• Wikipedia. (n.d.). Indolocarbazole.
• Creative Bioarray. (n.d.). How to Improve Drug Plasma Stability?.
• The Pharmaceutical Journal. (2010).
• Hartman, D. A. (2003). Determination of the stability of drugs in plasma. Current Protocols in Pharmacology.
• ResearchGate. (n.d.).
• Vartanian, A., et al. (2017). ResearchGate.
• Wang, R., et al. (2019). Interspecies differences in stability kinetics and plasma esterases involved in hydrolytic activation of curcumin diethyl disuccinate, a prodrug of curcumin. RSC Publishing.
• ResearchGate. (n.d.). Chemical structures of indolocarbazole (ICZs) metabolites.
• Pharma Stability. (n.d.). Troubleshooting & Pitfalls.
• Creative Bioarray. (n.d.). Plasma Stability Assay.
• Veepra. (2025). Poor Stability Study Design Leading to Rejections? Common Errors Explained.
• Kaddoumi, A., et al. (2003). High performance liquid chromatographic determination of mazindol in human plasma. PubMed.
• Di, L., & Kerns, E. H. (2009). Stability challenges in drug discovery.
• Di, L., & Kerns, E. H. (2009). Stability challenges in drug discovery. PubMed.
• Di, L., et al. (2005). Development and application of high throughput plasma stability assay for drug discovery. PubMed.
• Forlay-Frick, P., et al. (2002).
• Analiza. (n.d.). Plasma Stability.
• IIP Series. (n.d.). Effects of Oxidation and Hydrolysis on the Chemical Stability of Drugs.
• Cyprotex. (n.d.). Plasma Stability.
• Shukla, S., et al. (2008). In Vitro Plasma Stability, Permeability and Solubility of Mercaptoacetamide Histone Deacetylase Inhibitors. PMC - NIH.
• Reed, G. (2016). Stability of Drugs, Drug Candidates, and Metabolites in Blood and Plasma.
• Prudhomme, M., et al. (2003). Indolocarbazole glycosides in inactive conformations.

Sources

• 1. Indolocarbazole - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Stability challenges in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and application of high throughput plasma stability assay for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 6. Determination of the stability of drugs in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Interspecies differences in stability kinetics and plasma esterases involved in hydrolytic activation of curcumin diethyl disuccinate, a prodrug of cu ... - RSC Advances (RSC Publishing) DOI:10.1039/C8RA08594C [pubs.rsc.org]
• 8. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 9. In Vitro Plasma Stability, Permeability and Solubility of Mercaptoacetamide Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Plasma stability of two glycosyl indolocarbazole antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Binding measurements of indolocarbazole derivatives to immobilised human serum albumin by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. researchgate.net [researchgate.net]
• 15. analiza.com [analiza.com]
• 16. researchgate.net [researchgate.net]
• 17. High performance liquid chromatographic determination of mazindol in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Poor Stability Study Design Leading to Rejections? Common Errors Explained – Pharma.Tips [pharma.tips]
• 19. creative-bioarray.com [creative-bioarray.com]
• 20. Troubleshooting & Pitfalls – Pharma Stability [pharmastability.com]

Technical Support Center: Troubleshooting Chromatographic Peak Tailing for Indolocarbazole Compounds

Welcome to our dedicated resource for researchers, scientists, and drug development professionals working with indolocarbazole compounds. This guide provides in-depth technical support, troubleshooting strategies, and frequently asked questions (FAQs) to address the common challenge of chromatographic peak tailing. Our goal is to empower you with the scientific understanding and practical solutions needed to achieve symmetric, reproducible peaks for this important class of molecules.

Introduction: The Challenge of Indolocarbazole Analysis

Indolocarbazoles are a significant class of heterocyclic alkaloids, many of which exhibit potent biological activities, including anti-cancer properties.[1] Their rigid, planar, and nitrogen-rich structure, however, presents unique challenges in reversed-phase high-performance liquid chromatography (HPLC).[2] The most prevalent issue is peak tailing, a phenomenon that can compromise resolution, hinder accurate quantification, and lead to method variability.[3]

This guide is structured in a question-and-answer format to directly address the specific issues you may encounter. We will delve into the underlying causes of peak tailing and provide actionable, step-by-step protocols to resolve them.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm seeing significant peak tailing with my indolocarbazole compound on a standard C18 column. What are the most likely causes?

A1: Peak tailing for indolocarbazole compounds on silica-based C18 columns typically stems from a combination of factors, primarily unwanted secondary interactions between the analyte and the stationary phase. Here are the most common culprits:

• Secondary Silanol Interactions: This is the most frequent cause. Silica-based columns have residual silanol groups (Si-OH) on their surface that are not fully covered by the C18 bonding.[4][5] Indolocarbazole compounds, being basic due to their nitrogen-containing heterocyclic structure, can exist in a protonated (positively charged) state, especially at acidic to neutral pH.[6] These positively charged analytes can then interact strongly with ionized, negatively charged silanol groups (SiO⁻) via ion-exchange mechanisms, leading to a secondary retention mechanism that causes peak tailing.[5][7]

• Metal Chelation: The indolocarbazole scaffold contains nitrogen and oxygen atoms that can act as chelating agents, binding to trace metal ions (e.g., iron, aluminum) present in the silica matrix of the column or leached from stainless steel components of the HPLC system.[8] This interaction creates another form of secondary retention, contributing to peak asymmetry.[8]

• Mobile Phase pH Issues: If the mobile phase pH is close to the pKa of your indolocarbazole compound, the analyte can exist in both ionized and non-ionized forms. This dual state leads to broadened and tailing peaks as the different forms interact differently with the stationary phase.[5]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, which can manifest as tailing.[9]

Q2: How can I mitigate secondary silanol interactions for my indolocarbazole compound?

A2: Addressing silanol interactions is a critical step towards achieving symmetrical peaks. Here are several effective strategies, ranging from mobile phase adjustments to column selection:

The most straightforward approach is to control the ionization state of both the analyte and the silanol groups by adjusting the mobile phase pH.

• Low pH Approach (pH 2.5-3.5): By lowering the pH, you protonate the residual silanol groups, neutralizing their negative charge and minimizing the ion-exchange interactions with your protonated basic indolocarbazole.[4][9] This is a very common and effective strategy.

  • Expert Insight: While effective, be mindful that operating at very low pH (<2.5) can risk hydrolysis of the silica-based stationary phase over time, potentially shortening column lifetime. Always check the manufacturer's specifications for the pH stability of your column.

• Competing Base: Adding a small concentration of a competing base, such as triethylamine (TEA), to the mobile phase can effectively mask the active silanol sites.[4] The TEA molecules will preferentially interact with the silanol groups, reducing the opportunity for your indolocarbazole analyte to engage in secondary interactions.

• Chaotropic Agents: Inorganic mobile phase additives, such as perchlorate or hexafluorophosphate salts, can also improve peak shape for basic compounds.[10] These ions are thought to disrupt the solvation shell of the analyte, influencing its interaction with the stationary phase and reducing tailing.[10]

• High-Purity, End-Capped Columns: Modern HPLC columns are often manufactured with high-purity silica that has a lower metal content and are "end-capped" to cover a larger percentage of the residual silanol groups.[11] Choosing a column specifically marketed for good peak shape with basic compounds is highly recommended.

• Columns with Novel Surface Chemistries:

  • Polar-Embedded Phases: These columns have a polar group embedded in the C18 chain, which helps to shield the residual silanol groups.

  • Charged Surface Hybrid (CSH) Technology: These columns have a low level of positive charges on the surface of the stationary phase, which helps to repel basic analytes and improve peak shape, especially under low ionic strength acidic mobile phase conditions.[12]

Q3: I suspect metal chelation might be contributing to the peak tailing of my indolocarbazole. How can I confirm and address this?

A3: Metal chelation is a more subtle cause of peak tailing but can be significant for compounds with chelating moieties like indolocarbazoles.

• Introduce a Chelating Agent: A simple diagnostic test is to add a strong chelating agent, such as ethylenediaminetetraacetic acid (EDTA) or citric acid, at a low concentration (e.g., 0.1-1 mM) to your mobile phase. If the peak shape improves, it strongly suggests that metal chelation is a contributing factor.

• Use a Mobile Phase Additive: As in the diagnostic step, the continuous use of a sacrificial chelating agent like EDTA in the mobile phase can prevent your analyte from interacting with metal sites.

• System Passivation: If you consistently work with chelating compounds, consider passivating your HPLC system to minimize exposed metal surfaces.

• Bio-Inert or PEEK Flow Paths: For ultimate prevention, using an HPLC system with bio-inert or PEEK (polyether ether ketone) flow paths can eliminate the source of leached metal ions.

Q4: Can you provide a starting point for an HPLC method for an indolocarbazole compound that is known to produce good peak shape?

A4: Certainly. A validated method for the indolocarbazole derivative LCS-1269 provides an excellent starting point and demonstrates the principles we've discussed.[11]

Parameter	Condition	Rationale
Column	C18, 150 x 3 mm, 3.5 µm	A standard C18 column with a smaller internal diameter to reduce solvent consumption.
Mobile Phase A	10% Acetonitrile, 0.1% TFA in Water	The low pH (around 2) from the Trifluoroacetic Acid (TFA) protonates silanol groups, minimizing secondary interactions.[11]
Mobile Phase B	95% Acetonitrile, 0.1% TFA in Water	Consistent TFA concentration throughout the gradient maintains a stable pH.[11]
Gradient	Gradient elution from 100% A to 100% B	To effectively elute the compound and any impurities.
Flow Rate	0.5 mL/min	A moderate flow rate suitable for the column dimensions.[11]
Column Temp.	40 °C	Elevated temperature can improve peak shape by reducing mobile phase viscosity and improving mass transfer.[11]
Injection Vol.	5 µL	A small injection volume to prevent column overload.[11]

This method resulted in a peak asymmetry factor of not more than 1.1, indicating excellent peak shape.[11]

Visualizing the Problem and Solutions

To better understand the mechanisms at play, the following diagrams illustrate the key interactions and a logical troubleshooting workflow.

Caption: Interaction of protonated indolocarbazole with ionized silanol groups.

Caption: A systematic approach to diagnosing and resolving peak tailing.

Summary of Key Recommendations

Issue	Primary Cause	Recommended Solution(s)
Peak Tailing of a Single Basic Analyte	Secondary interactions with residual silanols.	1. Lower mobile phase pH to 2.5-3.5 using an acidifier like TFA or formic acid. 2. Use a high-purity, end-capped column designed for basic compounds. 3. Add a competing base (e.g., triethylamine) to the mobile phase.
Persistent Tailing Despite pH Adjustment	Metal chelation with trace metals in the system or column.	1. Add a chelating agent (e.g., EDTA) to the mobile phase. 2. Use a bio-inert HPLC system or PEEK tubing.
All Peaks are Tailing	Extra-column band broadening.	1. Minimize tubing length and internal diameter between the injector, column, and detector. 2. Ensure fittings are properly connected to avoid dead volume.
Peak Tailing and Fronting	Column overload.	1. Reduce the concentration of the injected sample. 2. Decrease the injection volume.

This technical guide provides a comprehensive framework for addressing the common issue of peak tailing in the HPLC analysis of indolocarbazole compounds. By systematically evaluating the potential causes and implementing the targeted solutions outlined here, researchers can significantly improve the quality and reliability of their chromatographic data.

References

• [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. (2025).
• Improving Peak Shape for Combination Drug Products Using Charged Surface Hybrid Particle Technology.
• Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns Applic

• Shprakh, Z., Budko, A., Kozin, D., Ektova, L., & Gusev, D. (2021). Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. Pharmacia, 68(2), 433-439. [Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex.
• HPLC Method Development For Basic Molecules: A Case Study. (2025). PharmaGuru.
• Peak shape improvement strategies for basic drugs analysis...
• Newer Developments in HPLC Impacting Pharmaceutical Analysis: A Brief Review. (2013). Journal of Pharmaceutical and Biomedical Analysis.
• Why it matters and how to get good peak shape. (2023). Agilent.
• Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chrom
• LoBrutto, R., Jones, A., Kazakevich, Y. V., & McNair, H. M. (2001). Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography.
• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex.
• Troubleshooting HPLC- Tailing Peaks. (2014). Restek.
• Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Nitroanilines. Benchchem.
• What Causes Peak Tailing in HPLC? (2025). Chrom Tech, Inc.
• Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions. (2025). uHPLCs.
• LABTips: How to Prevent Tailing Peaks in HPLC. (2021). Labcompare.com.
• Improving of a Peak Shape of the Charged Compounds. SIELC Technologies.
• The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Request PDF.
• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. (2020).
• Indolocarbazole | C18H10N2. PubChem.
• Indolo[3,2-b]carbazole | CAS Number 6336-32-9. Ossila.
• Indolocarbazole. Wikipedia.
• Indolocarbazole Natural Products: Occurrence, Biosynthesis, and Biological Activity. Request PDF.
• Manallack, D. T. (2008). The pKa Distribution of Drugs: Application to Drug Discovery. Chemical Society Reviews, 37(9), 1963-1974.

Sources

• 1. Indolocarbazole - Wikipedia [en.wikipedia.org]
• 2. ossila.com [ossila.com]
• 3. uhplcs.com [uhplcs.com]
• 4. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 5. chromtech.com [chromtech.com]
• 6. welch-us.com [welch-us.com]
• 7. sielc.com [sielc.com]
• 8. researchgate.net [researchgate.net]
• 9. labcompare.com [labcompare.com]
• 10. Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: Optimization of Indolocarbazole Extraction from Complex Samples

Welcome to the technical support center for the optimization of indolocarbazole extraction from complex samples. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of isolating these potent bioactive compounds. Here, we address common issues encountered during extraction with in-depth explanations and actionable troubleshooting steps to enhance your recovery and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: My indolocarbazole recovery is consistently low. What are the primary factors I should investigate?

Low recovery is a common issue stemming from several factors throughout the extraction workflow. The key is to systematically evaluate each step to pinpoint the source of the loss.

Core Factors Influencing Recovery:

• Sample Pretreatment: Inadequate homogenization or cell lysis can prevent the release of intracellular indolocarbazoles. Ensure your sample is finely ground or subjected to appropriate lysis techniques (e.g., sonication, bead beating) to maximize surface area and analyte accessibility.

• Solvent Selection: The choice of extraction solvent is critical. Indolocarbazoles have varying polarities, so the solvent must effectively solubilize the target compound(s). A preliminary solvent screening with varying polarities (e.g., methanol, ethyl acetate, dichloromethane, hexane) is recommended.[1]

• pH of the Extraction Medium: The charge state of indolocarbazoles can be manipulated by adjusting the pH of the sample matrix. For acidic or basic indolocarbazoles, modifying the pH can enhance their partitioning into the organic solvent during liquid-liquid extraction (LLE).[2]

• Temperature and Extraction Time: While higher temperatures can increase extraction efficiency, they also risk degrading thermally labile indolocarbazoles.[1][3] Similarly, an optimal extraction time ensures maximum recovery without exposing the analyte to harsh conditions for extended periods. These parameters should be carefully optimized for your specific compound and matrix.[1]

• Analyte Stability: Indolocarbazoles can be sensitive to light, temperature, and pH.[4] Ensure that your extraction process is performed under conditions that preserve the integrity of the target molecules.

Troubleshooting Guide: Specific Issues and Solutions

This section provides a more granular approach to troubleshooting common problems encountered during the extraction of indolocarbazoles from complex matrices such as microbial fermentation broths, plant tissues, and biological fluids.

Issue 1: Poor Analyte Purity - High Levels of Contaminants in the Final Extract

High levels of co-extracted impurities can interfere with downstream analysis, such as chromatography and mass spectrometry.[5][6]

Root Causes & Corrective Actions:

• Inadequate Selectivity of the Extraction Method:

  • Liquid-Liquid Extraction (LLE): If your initial LLE results in a "dirty" extract, consider a multi-step extraction. A common technique is a "back-extraction," where the analyte is first extracted into an organic phase, then into a fresh aqueous phase at a different pH to remove impurities, and finally back into a clean organic phase.[2]

  • Solid-Phase Extraction (SPE): SPE offers higher selectivity than LLE.[7][8] The choice of sorbent is crucial. For indolocarbazoles, reversed-phase (e.g., C18) or normal-phase sorbents can be effective.[8][9] A well-developed SPE method with optimized conditioning, loading, washing, and elution steps can significantly improve purity.[10][11]

• Matrix Effects: Co-eluting matrix components can suppress or enhance the analyte signal in mass spectrometry, leading to inaccurate quantification.[12][13][14]

  • Mitigation Strategy: A thorough sample cleanup is the best defense against matrix effects.[5] This can be achieved through a robust SPE protocol or by employing techniques like supported liquid extraction (SLE), which can reduce emulsion formation and improve cleanup.[15]

Experimental Workflow: Optimizing SPE for Cleaner Extracts

Caption: A typical workflow for developing a selective SPE method.

Issue 2: Emulsion Formation During Liquid-Liquid Extraction (LLE)

Emulsions are a common problem when extracting from complex biological or food matrices, leading to poor phase separation and analyte loss.[16]

Root Causes & Corrective Actions:

• High Concentration of Surfactant-like Molecules: Matrices rich in lipids, proteins, or other amphiphilic compounds are prone to forming emulsions.[16]

  • Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel to minimize emulsion formation.[16]

  • "Salting Out": Add a saturated solution of sodium chloride (brine) to the aqueous phase. This increases the ionic strength and can help break the emulsion.[16]

  • Centrifugation: If emulsions persist, centrifuging the mixture can help separate the layers.[16]

  • Alternative Technique - Supported Liquid Extraction (SLE): SLE immobilizes the aqueous sample on a solid support (diatomaceous earth), preventing the formation of emulsions altogether.[15][16] The organic solvent is then passed through the support to extract the analyte.

Decision Tree for Handling Emulsions in LLE

Caption: A step-by-step guide to resolving emulsions during LLE.

Issue 3: Inconsistent Results and Poor Reproducibility

Variability in extraction recovery can undermine the reliability of your data.

Root Causes & Corrective Actions:

• Inconsistent Sample Handling: Ensure all samples are treated identically, from storage to extraction. For biological samples, factors like freeze-thaw cycles should be minimized and controlled.[17]

• Manual Extraction Variability: Manual LLE can be operator-dependent.[16] Where possible, automate steps or use techniques like SPE with a vacuum manifold for consistent processing.[8]

• Matrix Heterogeneity: Complex samples can be inherently variable. Ensure thorough homogenization of the starting material.

• Analyte Degradation: If the indolocarbazole is unstable, the duration and conditions of the extraction process can significantly impact recovery.[4] Perform stability studies in the sample matrix to understand the analyte's limitations.

Data Summary: Key Parameters for Optimization

For a systematic approach to optimizing your extraction, consider a Design of Experiments (DoE) approach, varying key parameters to find the optimal conditions.[18][19][20]

Parameter	Range to Investigate	Rationale
Solvent Type	Hexane, Ethyl Acetate, Dichloromethane, Methanol	To match the polarity of the target indolocarbazole.
Solvent:Sample Ratio	5:1 to 20:1 (v/v)	To ensure exhaustive extraction.
Extraction Time	15 min to 2 hours	To balance recovery with potential analyte degradation.
Temperature	Ambient to 60°C	To enhance extraction kinetics while preserving analyte stability.[21][22]
pH of Aqueous Phase	3 to 9	To optimize the charge state of the analyte for partitioning.

Concluding Remarks

Optimizing the extraction of indolocarbazoles from complex samples is a multifaceted challenge that requires a systematic and informed approach. By understanding the fundamental principles of extraction techniques and anticipating common pitfalls, researchers can develop robust and reproducible methods. This guide serves as a starting point for troubleshooting and method development. For highly complex matrices or trace-level analysis, further refinement and validation will be necessary to ensure data of the highest quality and integrity.

References

• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. (2021). Pharmacia, 68(2), 431-438. [Link]

• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. (2021). Pharmacia, 68(2), 431-438. [Link]

• What factors affect extraction efficiency?. (2024). Tofflon. Retrieved January 2, 2026, from [Link]

• Liquid-liquid extraction technique for sample preparation. (n.d.). Interchim. Retrieved January 2, 2026, from [Link]

• Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. (n.d.). Phenomenex. Retrieved January 2, 2026, from [Link]

• Matrix effects in (ultra)trace analysis of pesticide residues in food and biotic matrices. (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

• Binding measurements of indolocarbazole derivatives to immobilised human serum albumin by high-performance liquid chromatography. (n.d.). PubMed. Retrieved January 2, 2026, from [Link]

• Supported Liquid Extraction (SLE): The Best Kept Secret in Sample Preparation. (n.d.). Chromatography Online. Retrieved January 2, 2026, from [Link]

• Solid-Phase Extraction. (2023). Chemistry LibreTexts. Retrieved January 2, 2026, from [Link]

• Your solution for large-scale SPE purification: E-PAK. (n.d.). Interchim. Retrieved January 2, 2026, from [Link]

• How does the order of sample analysis influence the matrix effect during LC-MS bioanalysis?. (2023). PubMed. Retrieved January 2, 2026, from [Link]

• Matrix effects in (ultra)trace analysis of pesticide residues in food and biotic matrices. (2003). Journal of Chromatography A, 1000(1-2), 181-197. [Link]

• ISOLATION AND IDENTIFICATION OF A NEW ANTIPROLIFERATIVE INDOLOCARBAZOLE ALKALOID DERIVATIVE EXTRACTED FROM FARMED SHRIMP (Litope). (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

• Plasma stability of two glycosyl indolocarbazole antitumor agents. (n.d.). PubMed. Retrieved January 2, 2026, from [Link]

• Determining Matrix Effects in Complex Food Samples. (2020). Waters Corporation. Retrieved January 2, 2026, from [Link]

• Solid Phase Extraction (SPE) Sample Preparation - Fundamentals. (2016). YouTube. Retrieved January 2, 2026, from [Link]

• Optimizing Recovery of High-Added-Value Compounds from Complex Food Matrices Using Multivariate Methods. (2024). PubMed Central. Retrieved January 2, 2026, from [Link]

• Matrix effects and application of matrix effect factor. (2017). ResearchGate. Retrieved January 2, 2026, from [Link]

• Liquid-Liquid Extraction. (2022). YouTube. Retrieved January 2, 2026, from [Link]

• Optimization of Extraction or Purification Process of Multiple Components from Natural Products: Entropy Weight Method Combined with Plackett–Burman Design and Central Composite Design. (2021). PubMed Central. Retrieved January 2, 2026, from [Link]

• Liquid-Liquid Extraction Techniques Principles and Optimisation. (n.d.). Element Lab Solutions. Retrieved January 2, 2026, from [Link]

• Extraction Behavior of Indole from Simulated Wash Oil Using Halogen-Free Ionic Liquids. (2021). ACS Omega, 6(25), 16365-16372. [Link]

• Selection or removal of compounds from complex samples by peak isolation using an enhanced GCxGC configuration. (2024). ChemRxiv. Retrieved January 2, 2026, from [Link]

• Chemical Communications Blog. (n.d.). RSC Blogs. Retrieved January 2, 2026, from [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions. (n.d.). LCGC International. Retrieved January 2, 2026, from [Link]

• Optimizing Uniaxial Oil Extraction of Bulk Rapeseeds: Spectrophotometric and Chemical Analyses of the Extracted Oil under Pretreatment Temperatures and Heating Intervals. (n.d.). MDPI. Retrieved January 2, 2026, from [Link]

• Isolation and Identification of Indole Alkaloids from Aspergillus amstelodami BSX001 and Optimization of Ultrasound-Assisted Extraction of Neoechinulin A. (2024). PubMed Central. Retrieved January 2, 2026, from [Link]

• Troubleshooting guide for PG-100 sample collection and extraction. (n.d.). DNA Genotek. Retrieved January 2, 2026, from [Link]

• Syntheses and Photonic Properties of Indolocarbazole Derivatives. (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

• Stability of Selected Phenolic Acids Under Simulated and Real Extraction Conditions from Plants. (2024). PubMed Central. Retrieved January 2, 2026, from [Link]

• Synthesis of Indolocarbazole[3,2-b] derivatives and their application as hole selective layer in silicon hetero-junction solar cells. (2023). AIP Publishing. Retrieved January 2, 2026, from [Link]

• Chemical biology of natural indolocarbazole products: 30 Years since the discovery of staurosporine. (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

• From The Cover: Combinatorial biosynthesis of antitumor indolocarbazole compounds. (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

Sources

• 1. What factors affect extraction efficiency? [proseaworld.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Stability of Selected Phenolic Acids Under Simulated and Real Extraction Conditions from Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plasma stability of two glycosyl indolocarbazole antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Matrix effects in (ultra)trace analysis of pesticide residues in food and biotic matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Solid Phase Extraction Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]
• 12. How does the order of sample analysis influence the matrix effect during LC-MS bioanalysis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. waters.com [waters.com]
• 14. researchgate.net [researchgate.net]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. neb.com [neb.com]
• 18. Optimizing Recovery of High-Added-Value Compounds from Complex Food Matrices Using Multivariate Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Optimization of Extraction or Purification Process of Multiple Components from Natural Products: Entropy Weight Method Combined with Plackett–Burman Design and Central Composite Design - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Optimizing Uniaxial Oil Extraction of Bulk Rapeseeds: Spectrophotometric and Chemical Analyses of the Extracted Oil under Pretreatment Temperatures and Heating Intervals | MDPI [mdpi.com]
• 21. Extraction Behavior of Indole from Simulated Wash Oil Using Halogen-Free Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Isolation and Identification of Indole Alkaloids from Aspergillus amstelodami BSX001 and Optimization of Ultrasound-Assisted Extraction of Neoechinulin A - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Solubility Labyrinth of Indolocarbazole Derivatives for Robust In Vitro Assays

A Foreword from Your Application Scientist:

Welcome, fellow researchers. As a Senior Application Scientist, I've frequently collaborated with teams on the front lines of kinase inhibitor discovery and cell signaling research. A recurring and often formidable challenge in this space is the inherent low aqueous solubility of promising compound classes, with indolocarbazole derivatives being a prime example. Their planar, hydrophobic structures, while excellent for fitting into the ATP-binding pockets of kinases, make them notoriously difficult to work with in the aqueous environment of a biological assay.[1][2][3]

This guide is born from those experiences. It's not just a collection of protocols, but a strategic framework for understanding, diagnosing, and solving the solubility issues that can compromise your data's integrity. Poor solubility can lead to a cascade of problems, including underestimated compound potency, high data variability, and misleading structure-activity relationships (SAR).[4][5] Our goal here is to equip you with the knowledge and practical tools to ensure your in vitro results are both accurate and reproducible.

Frequently Asked Questions (FAQs)

Q1: Why are my indolocarbazole derivatives so difficult to dissolve in aqueous assay buffers?

A1: The solubility challenge with indolocarbazole derivatives is rooted in their fundamental physicochemical properties. These molecules typically feature a large, rigid, and planar heterocyclic ring system.[1][6] This structure leads to:

• High Hydrophobicity: The extensive nonpolar surface area results in a high logP value, meaning the compound preferentially partitions into nonpolar environments over water.

• Strong Crystal Lattice Energy: The planar molecules can stack efficiently, forming a stable crystal lattice that requires significant energy to break apart and allow solvent molecules to intercede.

Consequently, when you introduce a stock solution of an indolocarbazole derivative (typically in a potent organic solvent like DMSO) into an aqueous buffer, the compound's concentration is likely to exceed its thermodynamic solubility limit, causing it to precipitate or "crash out" of solution.[4][5]

Q2: I've observed precipitation after diluting my DMSO stock into my assay medium. What are the immediate consequences for my experiment?

A2: This is a critical issue that can invalidate your results. The immediate consequences are:

• Inaccurate Compound Concentration: The actual concentration of the dissolved, biologically active compound in your assay is unknown and significantly lower than the nominal concentration you intended to test.

• Flawed Potency Measurement: If you are generating a dose-response curve to determine an IC50 value, precipitation at higher concentrations will lead to a flattening of the curve and an artificially high (underestimated) IC50.

• High Variability: The extent of precipitation can be inconsistent across different wells of a microplate, leading to poor reproducibility of your results.[4][5]

• Physical Interference: Precipitated particles can interfere with assay detection methods, particularly those that rely on light absorbance, fluorescence, or luminescence.[7]

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay?

A3: This is a crucial parameter to control. While DMSO is an excellent solvent for many indolocarbazole derivatives, it is not inert and can have significant effects on cell health and function.[8][9][10]

Cell Type	Recommended Maximum Final DMSO Concentration	Rationale
Robust, Immortalized Cell Lines	≤ 0.5%	Many common cell lines can tolerate up to 1%, but 0.5% is a safer upper limit to minimize off-target effects.
Primary Cell Cultures	≤ 0.1%	Primary cells are generally more sensitive to solvent-induced stress and cytotoxicity.
High-Throughput Screening (HTS)	0.1% - 1%	The final concentration is often a trade-off between compound solubility and assay performance.

Crucially, every experiment must include a "vehicle control" containing the same final concentration of DMSO as your test wells to account for any solvent-induced effects.

Troubleshooting and Optimization Workflow

When encountering solubility issues, a systematic approach is key. The following workflow will guide you from initial problem identification to advanced formulation strategies.

Caption: A systematic workflow for troubleshooting compound precipitation.

Step-by-Step Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

This protocol outlines the best practices for preparing your primary stock solution.

• Calculation: Determine the mass of your indolocarbazole derivative required to make a stock solution of a specific concentration (e.g., 10 mM).

• Weighing: Accurately weigh the compound using a calibrated analytical balance in a sterile environment.

• Dissolution:

  • Transfer the weighed compound into a sterile, appropriate-sized tube (e.g., a microcentrifuge tube or amber glass vial).

  • Add the calculated volume of high-purity, anhydrous DMSO.

  • Gently vortex the tube until the compound is completely dissolved. Avoid vigorous shaking to prevent introducing air bubbles.

• Assisted Solubilization (if necessary):

  • If the compound does not readily dissolve, sonicate the tube in a water bath for 5-10 minutes.

  • Gentle warming (e.g., to 37°C) can also be effective, but be cautious as heat can degrade some compounds. Always check the compound's stability information.

• Storage:

  • Once fully dissolved, visually inspect the solution for any undissolved particulates.

  • Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

  • Store at -20°C or -80°C, protected from light.

Protocol 2: A Robust Method for Preparing Working Solutions to Prevent Precipitation

This protocol employs an intermediate dilution step to minimize the solvent shock that causes precipitation.

• Objective: To prepare a series of working solutions for a cell-based assay with a final DMSO concentration of 0.5%. The highest desired compound concentration is 10 µM.

• Prepare High-Concentration Stock: You should have a 10 mM stock solution in 100% DMSO, prepared as per Protocol 1.

• Create an Intermediate Dilution Plate:

  • In a sterile 96-well plate or microcentrifuge tubes, perform an intermediate dilution of your stock. For example, dilute the 10 mM stock 1:100 into your cell culture medium to create a 100 µM intermediate solution. This intermediate solution will contain 1% DMSO.

  • Mix thoroughly by gentle pipetting.

• Perform Final Serial Dilutions:

  • Using the 100 µM intermediate solution, perform your final serial dilutions directly in cell culture medium. For a 2-fold dilution series, you would transfer a volume of the 100 µM solution to an equal volume of medium to get a 50 µM solution, and so on.

• Add to Assay Plate:

  • Add the required volume of your final working solutions to the wells of your assay plate containing the cells. For instance, if you add 20 µL of your 100 µM working solution to 180 µL of medium in the assay well, your final compound concentration will be 10 µM, and the final DMSO concentration will be diluted to a well-tolerated 0.1%.

• Vehicle Control: It is imperative to prepare a vehicle control by performing the exact same dilution steps with 100% DMSO instead of the compound stock solution.

Caption: A robust serial dilution workflow to prevent compound precipitation.

Advanced Solubilization Strategies

If the above methods are insufficient, more advanced formulation techniques may be necessary.

Co-solvents

Adding a water-miscible organic solvent, in addition to DMSO, can help maintain the solubility of your compound in the final aqueous solution.

• How it works: Co-solvents like polyethylene glycol 400 (PEG 400) or ethanol can increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous medium.

• Implementation: Prepare a mixed-solvent stock solution (e.g., 1:1 DMSO:PEG 400). Be aware that co-solvents can also have biological effects, so appropriate vehicle controls are essential.

pH Modification

For indolocarbazole derivatives with ionizable functional groups (e.g., amines or carboxylic acids), adjusting the pH of the assay buffer can significantly enhance solubility.

• Principle: Ionized forms of a compound are generally more water-soluble than the neutral form. For a basic compound, lowering the pH will increase the proportion of the protonated, more soluble species. For an acidic compound, increasing the pH will have a similar effect through deprotonation.

• Caution: Ensure that the pH change does not negatively impact your biological assay (e.g., enzyme activity or cell viability).

Solubility Data for Common Indolocarbazole Derivatives

The following table provides a summary of solubility information for representative indolocarbazole derivatives.

Compound	Solvent	Solubility	Comments
Staurosporine	DMSO	~20-25 mg/mL	A common and effective solvent for creating high-concentration stock solutions.[8][10][11]
DMF	~20-25 mg/mL	An alternative to DMSO with similar solvating power.[8][10][11]
Methanol	Slightly soluble	Not recommended for primary stock solutions but can be used for dilutions.[8][9][11]
Water	Insoluble	Highlights the challenge of working in aqueous buffers.[8][11]
Rebeccamycin	DMSO	Soluble	A reliable solvent for this class of compounds.[12]
THF	Soluble	Another potential solvent, though less common in biological assays.[12]
Methanol	Poorly soluble	Similar to staurosporine, not ideal for initial solubilization.[12]
Water	Poorly soluble	Reinforces the need for specialized formulation strategies.[12][13]

References

• Kaneko T, Wong H, Utzig J, Schurig J, Doyle T. Water soluble derivatives of rebeccamycin. The Journal of Antibiotics. 1990;43(1):125-127. [Link]

• Rebeccamycin. Wikipedia. [Link]

• Indolocarbazole. PubChem. [Link]

• Rebeccamycin. PubChem. [Link]

• Physicochemical properties of the studied compounds. ResearchGate. [Link]

• 3D-QSAR and Molecular Docking Study on Selectivity of Indolocarbazole Series as Cyclin-Dependent Kinase Inhibitors. Acta Physico-Chimica Sinica. [Link]

• Syntheses and Photonic Properties of Indolocarbazole Derivatives. ResearchGate. [Link]

• Physicochemical parameters [log P (log Kow), and ?] of compounds 3, 4, 5 and 6. ResearchGate. [Link]

• Chemistry and Properties of Indolocarbazoles. ResearchGate. [Link]

• 1,7-annulated indolocarbazoles as cyclin-dependent kinase inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Molecular Mechanisms of Anticancer Activity of N-Glycosides of Indolocarbazoles LCS-1208 and LCS-1269. International Journal of Molecular Sciences. [Link]

• Combined 3D-QSAR and Docking Modelling Study on Indolocarbazole Series Compounds as Tie-2 Inhibitors. International Journal of Molecular Sciences. [Link]

• Combined 3D-QSAR and Docking Modelling Study on Indolocarbazole Series Compounds as Tie-2 Inhibitors. PubMed. [Link]

• Evaluation of the effect of compound aqueous solubility in cytochrome P450 inhibition assays. Pharmacology & Pharmacy. [Link]

• Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Combined 3D-QSAR and Docking Modelling Study on Indolocarbazole Series Compounds as Tie-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Combined 3D-QSAR and Docking Modelling Study on Indolocarbazole Series Compounds as Tie-2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of the effect of compound aqueous solubility in cytochrome P450 inhibition assays [scirp.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Molecular Mechanisms of Anticancer Activity of N-Glycosides of Indolocarbazoles LCS-1208 and LCS-1269 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. cdn.usbio.net [cdn.usbio.net]
• 13. Water soluble derivatives of rebeccamycin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purity Assessment of Deuterated Indolocarbazole Standards

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with deuterated indolocarbazole standards. This resource addresses the nuanced challenges associated with verifying the chemical and isotopic purity of these critical reagents. An incorrect purity assessment can compromise experimental accuracy, leading to flawed pharmacokinetic data and misinterpreted results. This guide provides in-depth, field-proven insights in a direct question-and-answer format to help you navigate these complexities with confidence.

Section 1: Chromatographic Purity (HPLC-UV)

This section focuses on issues related to assessing chemical purity using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), a foundational technique for purity analysis.

Q1: My deuterated indolocarbazole standard shows a slightly different retention time (RT) compared to its non-deuterated analogue. Is this normal, and does it indicate an impurity?

A1: Yes, a small shift in retention time is normal and expected. This phenomenon is known as the chromatographic isotope effect.[1]

• Causality: Deuterium (D) forms a slightly stronger covalent bond with carbon than hydrogen (H). This can lead to subtle differences in polarity and intermolecular interactions with the stationary phase of the HPLC column. In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[1][2]

• Troubleshooting & Validation:

  • Co-injection: To confirm the peak identity, perform a co-injection experiment by mixing a small amount of the non-deuterated standard with your deuterated standard. A pure sample will result in a single, slightly broadened peak, not two distinct peaks.

  • Peak Purity Analysis: Use a photodiode array (PDA) or diode array detector (DAD) to assess peak purity across the entire UV spectrum of the eluting peak. A pure compound will show a consistent spectrum.

  • Method Suitability: Ensure your HPLC method has sufficient resolution to separate the main peak from any potential closely eluting impurities, which could be positional isomers or degradation products arising during synthesis.[3][4]

Q2: The purity of my deuterated standard by HPLC-UV is lower than the 98-99% specified on the certificate of analysis. What could be the cause?

A2: This discrepancy can arise from several factors related to the analytical method, the standard's stability, or the presence of UV-transparent impurities.

• Analytical Method Mismatch: The manufacturer's method may use a different column, mobile phase, or gradient, which could be better at separating specific impurities. Your method might be causing co-elution of an impurity with the main peak, or it might be underestimating the area of smaller impurity peaks.

• On-Column Degradation: Indolocarbazoles can be sensitive to acidic mobile phases or prolonged exposure to certain stationary phases.[5] The compound might be degrading during the analytical run. Try using a faster gradient or a different pH to assess if the impurity profile changes.

• UV-Transparent Impurities: The HPLC-UV method only detects chromophoric impurities. The overall purity value on a certificate of analysis often uses a mass balance approach, which accounts for non-UV active impurities like residual solvents or inorganic salts.[6][7] Your lower HPLC-UV value is likely a more accurate reflection of chromatographic purity, but not necessarily the absolute purity.

• Wavelength Selection: Ensure you are using the optimal wavelength (λ-max) for the indolocarbazole core structure to maximize sensitivity for the main component and its related impurities.

Section 2: Isotopic Purity & H/D Exchange (Mass Spectrometry)

Mass Spectrometry (MS) is indispensable for determining isotopic enrichment and identifying potential issues like hydrogen-deuterium (H/D) back-exchange.

Q3: My LC-MS data shows a significant M+0 peak (the non-deuterated isotopologue) for my deuterated standard. How do I know if this is an impurity or H/D back-exchange?

A3: This is a critical distinction. An M+0 peak can represent a chemical impurity (unlabeled compound from synthesis) or an analytical artifact from H/D back-exchange.[8][9]

• Causality of H/D Exchange: Deuterium atoms on heteroatoms (like -OH, -NH, -SH) or on carbons adjacent to carbonyls are "exchangeable" and can readily swap with protons from the solvent (e.g., water in the mobile phase).[10][11] This process is accelerated by pH, temperature, and time.[8][9][12] Deuterium on aromatic rings or stable alkyl chains is generally non-exchangeable.

• Troubleshooting & Validation Protocol:

  • Review the Structure: Identify the location of the deuterium labels on your indolocarbazole standard. If they are on indole nitrogens, they are highly susceptible to exchange.

  • Direct Infusion vs. LC-MS: Analyze the standard via direct infusion into the mass spectrometer using an aprotic solvent like acetonitrile. Compare this to the result from your LC-MS run, which uses a protic mobile phase. A significantly lower M+0 peak in the direct infusion experiment strongly suggests that H/D back-exchange is occurring during chromatography.

  • Optimize LC Conditions: To minimize back-exchange during analysis, use mobile phases with low pH (e.g., 0.1% formic acid) and keep the system at a low temperature (e.g., 4°C).[8][13] Minimize the run time as much as possible.[9]

Q4: How do I accurately calculate the isotopic purity (or % Deuterium Enrichment) from my high-resolution mass spectrometry (HRMS) data?

A4: Accurate calculation requires correcting for the natural isotopic abundance of other elements in the molecule (especially ¹³C).[14][15]

• Causality: The M+1 peak is not just from the D-1 isotopologue; it also contains contributions from the natural abundance of ¹³C in the main deuterated molecule. Simply comparing peak heights will lead to an incorrect purity value.

Experimental Protocol: Isotopic Purity Calculation

• Acquire HRMS Data: Obtain a high-resolution mass spectrum of the standard, ensuring sufficient resolution to separate all isotopologue peaks.[16]

• Identify Isotopologue Cluster: Identify the cluster of peaks corresponding to your deuterated compound (e.g., D₀, D₁, D₂, D₃...).

• Correct for ¹³C Contribution: Use isotopic distribution modeling software or a manual calculation to subtract the theoretical contribution of natural isotopes from each observed peak's intensity. For example, the intensity of the M+1 peak must be corrected for the ¹³C contribution of the M peak.

• Calculate Enrichment: After correction, the relative intensities of the D₀, D₁, D₂, etc., peaks represent the molar ratio of each isotopologue. The isotopic enrichment is typically reported as the percentage of the desired deuterated species relative to the sum of all isotopologues.

Parameter	Description	Recommendation
Isotopic Enrichment	Minimizes interference from unlabeled analyte in the internal standard.[10]	≥98% is recommended for bioanalytical assays.[11]
Chemical Purity	Ensures no other compounds cause interfering peaks.[10]	>99% is ideal.[10]
Label Position	Prevents H/D back-exchange with solvent or matrix.[10]	Stable, non-exchangeable positions (e.g., aromatic rings).[10]

Section 3: Absolute Purity (qNMR)

For the highest level of accuracy, especially for creating reference standards, Quantitative Nuclear Magnetic Resonance (qNMR) is the gold standard.

Q5: Why is qNMR considered superior to HPLC-UV for determining the absolute purity of a reference standard?

A5: qNMR is a primary ratio method of measurement that is traceable to the International System of Units (SI).[7][17]

• Expertise & Causality: Unlike HPLC-UV, which relies on the chromophoric properties of a molecule and requires a reference standard of known purity for calibration, qNMR provides a direct measure of purity. The integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[18][19] By comparing the integral of a specific proton signal from the analyte to the integral of a signal from a certified internal standard of known purity and weight, one can calculate the absolute purity of the analyte without needing a standard of the analyte itself.[17][18]

• Trustworthiness: qNMR is a "universal" detector for any soluble molecule containing NMR-active nuclei and is less susceptible to variations in chemical structure than UV detection. It can quantify impurities even if they are structurally unrelated or lack a UV chromophore, which would be missed by HPLC-UV.[7]

Q6: I want to perform a qNMR experiment. What are the critical parameters for ensuring an accurate result?

A6: Achieving reliable quantification with qNMR depends on meticulous planning and execution.[19]

Experimental Protocol: Key qNMR Parameters

• Internal Standard (IS) Selection: Choose a certified IS (e.g., maleic acid, dimethyl sulfone) with high purity, stability, and signals that do not overlap with your deuterated indolocarbazole.[18]

• Sample Preparation: Accurately weigh both the deuterated analyte and the internal standard. Ensure complete dissolution in a suitable deuterated solvent.

• Acquisition Parameters:

  • Relaxation Delay (d1): This is the most critical parameter. Set d1 to at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and the IS signals being quantified. This ensures complete relaxation and accurate signal integration. A value of 15 times T1 is even more robust.[7]

  • Pulse Angle: Use a 90° pulse to maximize the signal.

  • Signal-to-Noise (S/N): Acquire enough scans to achieve a high S/N ratio (>150:1) for the peaks being integrated.

• Data Processing: Use a consistent and validated method for phasing, baseline correction, and integration of the selected analyte and IS peaks.

Section 4: Integrated Purity Assessment Workflow

No single technique can fully characterize a deuterated standard. A holistic approach combining multiple orthogonal methods is required for a complete and trustworthy purity profile.[20][21]

Q7: What is the recommended workflow for a comprehensive purity assessment of a new batch of deuterated indolocarbazole standard?

A7: A robust, self-validating workflow integrates chromatographic, spectroscopic, and quantitative techniques to assess different aspects of purity.

Caption: Integrated workflow for comprehensive purity assessment.

• HPLC-UV with PDA: Establishes the chromatographic purity profile and detects potential chromophoric impurities or degradation products.

• LC-HRMS: Confirms the identity and mass of the main component, determines the isotopic enrichment, and helps identify unknown impurities by their mass-to-charge ratio.[14][20]

• qNMR: Provides an accurate, absolute quantification of the deuterated indolocarbazole against a certified standard.[6][7]

• Karl Fischer Titration: Measures the water content, which is a common "impurity" that is not detected by other methods.

• Final Purity Assignment: The final, reportable purity is calculated using a mass balance approach, where the values from all techniques are combined: Overall Purity = Purity_qNMR * (100% - % Water_KF - % Residual_Solvents).

This multi-faceted approach ensures that the purity value is accurate, reliable, and fit for purpose in regulated bioanalysis and drug development.[22][23][24]

References

• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods (RSC Publishing). Available at: [Link]

• Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. PubMed. Available at: [Link]

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. PubMed. Available at: [Link]

• Quantitative NMR as a Versatile Tool for the Reference Material Preparation. MDPI. Available at: [Link]

• MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT. NIH Public Access. Available at: [Link]

• What is qNMR (quantitative NMR) ? | Applications Notes. JEOL Ltd.. Available at: [Link]

• qNMR - Quantitative Analysis by NMR. Advanced Wave Sensors. Available at: [Link]

• Minimizing Back Exchange in the Hydrogen Exchange-Mass Spectrometry Experiment. ResearchGate. Available at: [Link]

• A Guide to Quantitative NMR (qNMR). Emery Pharma. Available at: [Link]

• Determination of Isotopic Purity by Accurate Mass LC/MS. ResearchGate. Available at: [Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc.. Available at: [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA. Available at: [Link]

• Advances in Hydrogen/Deuterium Exchange Mass Spectrometry and the Pursuit of Challenging Biological Systems. ACS Publications. Available at: [Link]

• Guidelines for the Validation of Chemical Methods for the Foods Program. FDA. Available at: [Link]

• Simple Platform for Automating Decoupled LC–MS Analysis of Hydrogen/Deuterium Exchange Samples. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Considerations in the Analysis of Hydrogen Exchange Mass Spectrometry Data. SpringerLink. Available at: [Link]

• CASE STUDY - Determination of Isotopic Purity by Accurate Mass LC/MS. Almac Group. Available at: [Link]

• quantification of organic acids by deuterated standards. Chromatography Forum. Available at: [Link]

• Quantification of a volatile deuterated compound by the differential scanning calorimetry combined with quantitative nuclear magnetic resonance and its verification by the mass balance method combined with gas chromatography-mass spectrometry. PubMed. Available at: [Link]

• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.. Available at: [Link]

• validate analysis methods: Topics. Science.gov. Available at: [Link]

• High Temperature Reversed-Phase HPLC Using Deuterium Oxide as a Mobile Phase for the Separation of Model Pharmaceuticals with Multiple On-Line Spectroscopic Analysis (UV, IR, 1H-NMR and MS). ResearchGate. Available at: [Link]

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. PubMed. Available at: [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available at: [Link]

• Impurities and Degradation products. @rtMolecule. Available at: [Link]

• Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? PubMed. Available at: [Link]

• Selective Environmentally Benign Synthesis of Isotope Labeled Compounds: Introduction of Deuterium into Compounds of Medicinal Relevance. eScholarship@UMassChan. Available at: [Link]

• Deuterium in drug discovery: progress, opportunities and challenges. Nature. Available at: [Link]

• Indolocarbazole Natural Products: Occurrence, Biosynthesis, and Biological Activity. ResearchGate. Available at: [Link]

• Synthesis and biological activities of indolocarbazoles bearing amino acid residues. PubMed. Available at: [Link]

• The synthesis of biologically active indolocarbazole natural products. RSC Publishing. Available at: [Link]

• Combinatorial biosynthesis of antitumor indolocarbazole compounds. PubMed. Available at: [Link]

• Regulatory Considerations for Deuterated Products. Salamandra. Available at: [Link]

• Focus on the First FDA-Approved Deuterated Drug. Alfa Chemistry. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 3. Impurities and Degradation products | @rtMolecule [artmolecule.fr]
• 4. documents.lgcstandards.com [documents.lgcstandards.com]
• 5. researchgate.net [researchgate.net]
• 6. Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 8. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. almacgroup.com [almacgroup.com]
• 17. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 18. What is qNMR (quantitative NMR) ? | Applications Notes | JEOL Ltd. [jeol.com]
• 19. emerypharma.com [emerypharma.com]
• 20. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 21. resolvemass.ca [resolvemass.ca]
• 22. benchchem.com [benchchem.com]
• 23. fda.gov [fda.gov]
• 24. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

Reference Data & Comparative Studies

Validation of an LC-MS method using 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16

<_ _>

In the landscape of drug development and clinical research, the precise quantification of therapeutic agents and their metabolites in biological matrices is paramount. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for this purpose, offering unparalleled sensitivity and selectivity.[1] However, the reliability of LC-MS data is fundamentally dependent on the rigorous validation of the analytical method. This guide provides an in-depth, comparative framework for the validation of an LC-MS method, with a specific focus on the strategic use of a deuterated internal standard, 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16.

This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and defensible bioanalytical methods. We will delve into the causality behind experimental choices, grounding our recommendations in authoritative regulatory guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The Lynchpin of Precision: The Role of the Internal Standard

An internal standard (IS) is a compound of known concentration added to all samples, including calibrators and quality controls (QCs), at the beginning of the sample preparation process.[2] Its primary function is to correct for variability that can be introduced during various stages of the analytical workflow, such as sample extraction, chromatographic injection, and ionization in the mass spectrometer.[3][4]

Why a Deuterated Internal Standard?

The ideal internal standard co-elutes with the analyte and exhibits identical chemical and physical properties.[4][5] This is where stable isotope-labeled (SIL) internal standards, such as deuterated compounds, offer a distinct advantage.[6] By replacing hydrogen atoms with deuterium, the mass of the molecule is increased without significantly altering its chemical behavior.[7] This allows the IS to be distinguished from the analyte by the mass spectrometer while ensuring it experiences similar extraction recovery and ionization efficiency, effectively compensating for matrix effects.[6][8]

5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 serves as an exemplary deuterated internal standard for its non-deuterated analyte counterpart. The incorporation of 16 deuterium atoms provides a significant mass shift, minimizing the risk of isotopic crosstalk.

A Comparative Framework for LC-MS Method Validation

Method validation is a comprehensive process that demonstrates an analytical method is suitable for its intended purpose.[9] The core validation parameters, as stipulated by regulatory bodies, are discussed below with a comparative perspective on how a deuterated internal standard enhances the reliability of each.

Selectivity and Specificity

The "Why": A bioanalytical method must be able to unequivocally differentiate and quantify the analyte of interest from other components in the sample matrix, such as endogenous substances, metabolites, and concomitant medications.[10]

Experimental Approach:

• Analyze blank matrix samples from at least six different sources to assess for interfering peaks at the retention time of the analyte and internal standard.

• Spike blank matrix with potential interfering substances (e.g., known metabolites, structurally similar drugs) to evaluate their impact on analyte and IS signals.

Comparative Advantage with a Deuterated IS: Because a deuterated IS has nearly identical chromatographic behavior to the analyte, it serves as a sensitive probe for co-eluting matrix components that might cause interference. Any observed suppression or enhancement of the IS signal can indicate a potential issue with specificity that might otherwise go unnoticed.

Linearity and Range

The "Why": Linearity establishes the relationship between the instrument response and the known concentration of the analyte over a defined range.[11] This is crucial for accurate quantification of unknown samples.[10]

Experimental Approach:

• Prepare a series of calibration standards by spiking a known amount of analyte and a constant amount of the internal standard into a blank biological matrix.

• The calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

• A linear regression analysis is applied to the data.

Data Presentation: Comparison of Calibration Curve Performance

Parameter	Method without IS	Method with Structural Analog IS	Method with Deuterated IS (5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16)
Correlation Coefficient (r²)	> 0.990	> 0.995	> 0.998
Linear Range	1 - 1000 ng/mL	1 - 1000 ng/mL	1 - 1000 ng/mL
Deviation of Back-Calculated Concentrations	< 20%	< 15%	< 10%

The use of a deuterated IS typically results in a higher correlation coefficient and lower deviation of back-calculated concentrations due to its superior ability to normalize for analytical variability.

Accuracy and Precision

The "Why": Accuracy refers to the closeness of the measured value to the true value, while precision describes the degree of scatter between a series of measurements.[12] Together, they define the reliability of the method.

Experimental Approach:

• Analyze quality control (QC) samples at a minimum of four concentration levels (Lower Limit of Quantification (LLOQ), Low, Medium, and High) in replicate (n≥5) on at least three separate days.[13]

• Accuracy is expressed as the percent deviation of the mean observed concentration from the nominal concentration.

• Precision is expressed as the coefficient of variation (CV%).

Data Presentation: Comparative Accuracy and Precision Data

QC Level	Parameter	Method without IS	Method with Structural Analog IS	Method with Deuterated IS	Acceptance Criteria (FDA/EMA)
LLOQ	Accuracy (%)	±25%	±18%	±8%	Within ±20%
Precision (CV%)	<25%	<18%	<10%	≤20%
Low QC	Accuracy (%)	±18%	±12%	±5%	Within ±15%
Precision (CV%)	<18%	<12%	<6%	≤15%
Medium QC	Accuracy (%)	±15%	±10%	±4%	Within ±15%
Precision (CV%)	<15%	<10%	<5%	≤15%
High QC	Accuracy (%)	±12%	±8%	±3%	Within ±15%
Precision (CV%)	<12%	<8%	<4%	≤15%

As the table illustrates, methods employing a deuterated IS consistently demonstrate superior accuracy and precision.

Matrix Effect

The "Why": The matrix effect is the alteration of ionization efficiency by co-eluting components from the sample matrix.[14] It can lead to ion suppression or enhancement, significantly impacting the accuracy of quantification.[15][16]

Experimental Approach:

• Prepare two sets of samples: one with the analyte and IS spiked into a neat solution, and another with the analyte and IS spiked into the extracted blank matrix from at least six different sources.

• The matrix factor is calculated by comparing the peak areas of the analyte and IS in the presence and absence of the matrix.

Comparative Advantage with a Deuterated IS: A deuterated IS is the most effective tool for compensating for matrix effects because it experiences the same ionization suppression or enhancement as the analyte.[6] This is because they co-elute and have the same ionization properties.[3]

Stability

The "Why": The stability of the analyte in the biological matrix must be established under various storage and handling conditions to ensure that the measured concentration reflects the true concentration at the time of sample collection.[17][18]

Experimental Approach:

• Freeze-Thaw Stability: Assess analyte stability after multiple freeze-thaw cycles.

• Bench-Top Stability: Evaluate stability at room temperature for a period that mimics the sample handling time.

• Long-Term Stability: Determine stability at the intended storage temperature over an extended period.

• Stock Solution Stability: Confirm the stability of the analyte and IS in their stock solutions.

Data Presentation: Example Stability Assessment

Stability Condition	Duration	Low QC (Mean % Nominal)	High QC (Mean % Nominal)	Acceptance Criteria
3 Freeze-Thaw Cycles	-	98.2%	101.5%	Within ±15% of nominal
Bench-Top (Room Temp)	8 hours	96.5%	99.8%	Within ±15% of nominal
Long-Term (-80°C)	90 days	102.1%	103.7%	Within ±15% of nominal

The internal standard is also monitored during stability experiments to ensure its integrity throughout the process.

Visualizing the Validation Workflow

Caption: A flowchart illustrating the key stages of a comprehensive LC-MS method validation process.

Experimental Protocol: A Step-by-Step Guide

The following is a generalized protocol for the validation of an LC-MS method for the quantification of a small molecule drug in human plasma using 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 as the internal standard.

1. Preparation of Stock and Working Solutions:

• Prepare primary stock solutions of the analyte and internal standard in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.
• Prepare a series of working solutions for the analyte by serial dilution of the primary stock solution.
• Prepare a working solution of the internal standard at an appropriate concentration.

2. Preparation of Calibration Standards and Quality Control Samples:

• Spike blank human plasma with the analyte working solutions to prepare calibration standards at eight different concentration levels.
• Spike blank human plasma with the analyte working solutions to prepare QC samples at four concentration levels (LLOQ, Low, Medium, High).

3. Sample Extraction (Protein Precipitation):

• To 100 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the internal standard working solution.
• Vortex briefly to mix.
• Add 300 µL of acetonitrile to precipitate the proteins.
• Vortex for 1 minute.
• Centrifuge at 13,000 rpm for 10 minutes.
• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.
• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Analysis:

• Inject the reconstituted samples onto the LC-MS/MS system.
• Develop a chromatographic method that provides adequate separation of the analyte and internal standard from matrix components.
• Optimize the mass spectrometer parameters (e.g., collision energy, declustering potential) for the detection of the analyte and internal standard using multiple reaction monitoring (MRM).

5. Data Analysis:

• Integrate the peak areas for the analyte and internal standard.
• Calculate the peak area ratio of the analyte to the internal standard.
• Generate a calibration curve and perform the validation calculations as described in the preceding sections.

"Start" [label="Start: Plasma Sample (Calibrator, QC, Unknown)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Add_IS" [label="Add Internal Standard (5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16)", fillcolor="#FBBC05", fontcolor="#202124"]; "Vortex1" [label="Vortex to Mix", shape=cds, fillcolor="#FFFFFF"]; "Add_Acetonitrile" [label="Add Acetonitrile for Protein Precipitation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Vortex2" [label="Vortex for 1 minute", shape=cds, fillcolor="#FFFFFF"]; "Centrifuge" [label="Centrifuge at 13,000 rpm", shape=cylinder, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Transfer_Supernatant" [label="Transfer Supernatant", fillcolor="#FFFFFF"]; "Evaporate" [label="Evaporate to Dryness", shape=cylinder, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Reconstitute" [label="Reconstitute in Mobile Phase", fillcolor="#FBBC05", fontcolor="#202124"]; "Inject" [label="Inject into LC-MS/MS System", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "End" [label="End: Data Analysis", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Start" -> "Add_IS"; "Add_IS" -> "Vortex1"; "Vortex1" -> "Add_Acetonitrile"; "Add_Acetonitrile" -> "Vortex2"; "Vortex2" -> "Centrifuge"; "Centrifuge" -> "Transfer_Supernatant"; "Transfer_Supernatant" -> "Evaporate"; "Evaporate" -> "Reconstitute"; "Reconstitute" -> "Inject"; "Inject" -> "End"; }

Caption: A step-by-step diagram of the sample preparation and analysis workflow.

Conclusion

The validation of an LC-MS method is a multifaceted process that is foundational to the generation of reliable and reproducible bioanalytical data. The strategic selection and implementation of a high-quality internal standard are critical to the success of this endeavor. As demonstrated throughout this guide, a deuterated internal standard, such as 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16, provides a significant comparative advantage over other approaches by more effectively compensating for analytical variability, particularly matrix effects. By adhering to the principles and protocols outlined herein, researchers and scientists can establish robust LC-MS methods that meet the stringent requirements of regulatory agencies and ensure the integrity of their data in support of drug development and clinical research.

References

• NorthEast BioLab. What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. [Link]

• Becker, G. Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. [Link]

• NorthEast BioLab. What are the Best Practices of LC-MS/MS Internal Standards?. [Link]

• European Medicines Agency. Guideline on bioanalytical method validation. [Link]

• BioPharma Services. Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. [Link]

• Validation of liquid chromatography mass spectrometry (LC-MS) methods. 3.1. Linearity. [Link]

• European Medicines Agency. Bioanalytical method validation - Scientific guideline. [Link]

• Resolian. 8 Essential Characteristics of LC-MS/MS Method Validation. [Link]

• National Institutes of Health. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. [Link]

• Chemistry For Everyone. What Is An Internal Standard And Why Is It Used In LC-MS?. [Link]

• National Institutes of Health. Assessment of matrix effect in quantitative LC-MS bioanalysis. [Link]

• ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• European Medicines Agency. ICH M10 on bioanalytical method validation - Scientific guideline. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Celegence. Stability Assessments in Bioanalytical Method Validation. [Link]

• Validation of Bioanalytical Methods — Highlights of FDA's Guidance. [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. [Link]

• ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis. [Link]

• Allied Academies. Advancements in lc-ms/ms bioanalytical method validation. [Link]

• Slideshare. Bioanalytical method validation emea. [Link]

• ACS Omega. Selection of Internal Standards for Quantitative Matrix-Assisted Laser Desorption/Ionization Mass Spectrometric Analysis Based on Correlation Coefficients. [Link]

• Asian Journal of Research in Pharmaceutical Sciences. Bioanalytical Method Validation. [Link]

• International Council for Harmonisation. bioanalytical method validation – m10. [Link]

• BioPharma Services. Bioanalytical Method Validation Focus on Sample Stability. [Link]

• ResearchGate. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. [Link]

• National Institutes of Health. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation - Guidance for Industry. [Link]

• YouTube. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• YouTube. Bioanalytical Method Validation of a Small Molecule in a Surrogate Matrix by LC-MS/MS. [Link]

• ResearchGate. Replicates Number for Drug Stability Testing during Bioanalytical Method Validation—An Experimental and Retrospective Approach. [Link]

• Taylor & Francis Online. Assessing Stability in Bioanalysis: Reflections on the Last 10 Years. [Link]

• PubMed. Strategies in quantitative LC-MS/MS analysis of unstable small molecules in biological matrices. [Link]

• YouTube. Validation of clinical LC-MS/MS methods: What you need to know. [Link]

• Indian Journal of Pharmaceutical Education and Research. LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib. [Link]

• LCGC International. Strategies for the Quantification of Endogenously Present Small Molecules in Biological Samples. [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. [Link]

• Altabrisa Group. Ensuring Linearity in Method Validation - A Step-by-Step Guide. [Link]

• Quantitative analysis of small molecules in biological samples. [Link]

• U.S. Food and Drug Administration. Guidelines for the Validation of Chemical Methods for the Foods Program. [Link]

• ResearchGate. USFDA. Guidance for Industry: Bioanalytical Method Validation. [Link]

Sources

• 1. alliedacademies.org [alliedacademies.org]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. nebiolab.com [nebiolab.com]
• 5. cerilliant.com [cerilliant.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. resolvemass.ca [resolvemass.ca]
• 8. texilajournal.com [texilajournal.com]
• 9. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 10. resolian.com [resolian.com]
• 11. 3.1. Linearity – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 12. anivet.au.dk [anivet.au.dk]
• 13. ema.europa.eu [ema.europa.eu]
• 14. nebiolab.com [nebiolab.com]
• 15. longdom.org [longdom.org]
• 16. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Stability Assessments in Bioanalytical Method Validation [celegence.com]
• 18. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Indolocarbazole Derivatives as Hole-Transporting Materials in High-Performance OLEDs

Introduction: The Critical Role of Hole Transport in OLED Efficiency

Organic Light-Emitting Diodes (OLEDs) have revolutionized display and lighting technologies due to their superior contrast, color purity, and physical flexibility[1]. The performance of an OLED is not dictated by the emissive layer alone; it is the culmination of a finely tuned interplay between multiple organic semiconductor layers. Among these, the Hole-Transporting Layer (HTL) is paramount. A well-designed HTL must facilitate the efficient injection of holes from the anode and their seamless transport to the emissive layer, while simultaneously blocking the leakage of electrons into the anode. This ensures a high probability of electron-hole recombination within the emissive zone, maximizing light generation[2][3].

Indolocarbazole (ICz) derivatives have emerged as a privileged class of materials for HTLs, owing to their unique combination of electronic and physical properties. The rigid, planar, and electron-rich fused ring system of the indolocarbazole core provides inherent advantages, including high thermal stability and excellent hole-transporting capabilities[4][5][6]. This guide provides a comparative analysis of distinct indolocarbazole derivatives, examining how structural modifications influence their physicochemical properties and ultimate performance in OLED devices. We will delve into the causality behind molecular design choices and provide validated experimental protocols for material characterization and device fabrication.

The Indolocarbazole Core: A Superior Scaffold for Hole Transport

The efficacy of indolocarbazole originates from its fundamental structure. Comprising fused indole and carbazole rings, this polyannulated N-heterocycle exhibits several key features:

• High Rigidity and Planarity: The fused architecture minimizes intramolecular rotation and vibration, which can be detrimental to charge transport and material stability[4]. This rigidity contributes to good film-forming properties and thermal resistance.

• Strong Electron-Donating Nature: The nitrogen atoms within the heterocyclic system create an electron-rich π-conjugated framework, which is advantageous for stabilizing positive charge carriers (holes) and facilitating their movement[1][7].

• High Thermal Stability: The robust, fused aromatic structure leads to high glass transition temperatures (Tg) and decomposition temperatures (Td), preventing material degradation from the heat generated during device operation[4][8].

• Tunable Electronic Properties: The indolocarbazole core can be functionalized at various positions, allowing for precise tuning of energy levels (HOMO/LUMO), solubility, and charge mobility to match the requirements of different OLED architectures[9][10].

Comparative Study of Representative Indolocarbazole HTMs

To illustrate the structure-property relationships in this material class, we will compare three distinct derivatives: a polymeric material (PICA ), a bipolar small molecule (2TRZ-TP-ICz ), and a small molecule designed for high mobility (HTM3 , an indolo[3,2-b]carbazole derivative).

Poly(N,N-diphenyl(5,11-dihexylindolo[3,2,1-jk]carbazol-2-yl)amine) (PICA): The Solution-Processable Polymer

• Molecular Design Rationale: PICA was developed for solution-processed OLEDs, a fabrication method that is potentially lower-cost than vacuum deposition[1]. The design incorporates an electron-rich diphenylamine group to raise the deep HOMO energy level of the parent indolo[3,2,1-jk]carbazole core to a more suitable level for hole injection from standard anodes like PEDOT:PSS[1]. The addition of flexible dihexyl chains enhances solubility in common organic solvents, a prerequisite for spin-coating. Furthermore, PICA is designed to be photo-crosslinkable, a crucial feature for fabricating multi-layer solution-processed devices. Crosslinking renders the HTL insoluble, preventing it from dissolving when the subsequent emissive layer is deposited on top[1][3][11].

• Performance Metrics:

  • Energy Levels: HOMO of -5.25 eV and LUMO of -2.46 eV, ideal for efficient hole injection from a PEDOT:PSS layer (~-5.0 eV)[1].

  • Solvent Resistance: After photo-crosslinking with a 3 wt% initiator, the PICA film shows excellent solvent resistance (90%), preventing interlayer mixing during fabrication[1][11].

  • Device Performance: In green phosphorescent OLEDs, devices using a crosslinked PICA HTL achieved a maximum external quantum efficiency (EQE) of 10.84%, a current efficiency of 38.47 cd/A, and a power efficiency of 25.06 lm/W[1][11]. These values were superior to a reference device using a standard poly-TPD HTL, likely due to PICA's higher hole mobility and better energy level alignment[3].

3,9-di-tert-butyl-5,7-bis(5'-(4,6-diphenyl-1,3,5-triazin-2-yl)-[1,1':3',1"-terphenyl]-2'-yl)-5,7-dihydroindolo[2,3-b]carbazole (2TRZ-TP-ICz): The Bipolar Host/HTM

• Molecular Design Rationale: This molecule exemplifies a bipolar design, where the electron-donating indolocarbazole core is combined with a strong electron-accepting diphenyltriazine (TRZ) moiety[4]. This creates a material that can transport both holes and electrons, which is highly desirable for balancing charge recombination in the emissive layer. The bulky terphenyl (TP) linker between the donor and acceptor units serves to increase the molecular weight and steric hindrance, which enhances thermal stability and prevents intermolecular aggregation that can quench luminescence[4]. The tert-butyl groups further improve solubility and morphological stability.

• Performance Metrics:

  • Energy Levels: The HOMO is primarily located on the indolocarbazole donor, while the LUMO is on the triazine acceptor, confirming a clear separation of frontier molecular orbitals characteristic of bipolar materials[4][12].

  • Thermal Stability: Exhibits an exceptionally high decomposition temperature (Td) of 518 °C, ensuring robustness during device operation[4].

  • Charge Mobility: This material shows a hole mobility of 2.16 × 10⁻³ cm²/Vs and an electron mobility of 9.13 × 10⁻⁹ cm²/Vs, confirming its primary nature as a hole transporter with some electron mobility[4].

  • Device Performance: When used as a host material in a red phosphorescent OLED, 2TRZ-TP-ICz enabled a device with a current efficiency of 9.92 cd/A and an EQE of 13.7%[4].

Indolo[3,2-b]carbazole Derivatives (e.g., HTM3): The High-Mobility Small Molecule

• Molecular Design Rationale: The indolo[3,2-b]carbazole isomer offers a highly planar and rigid structure conducive to ordered molecular packing in thin films, which is essential for achieving high charge carrier mobility through efficient π-π stacking[13]. Derivatives in this class are often designed for vacuum thermal evaporation and are optimized for charge transport rather than bipolar characteristics. Substituents are chosen to fine-tune the energy levels and ensure good morphological stability without disrupting the intermolecular packing required for high mobility.

• Performance Metrics:

  • Energy Levels: The ionization potential (related to HOMO level) for this class of materials is typically in the range of 5.4 to 5.8 eV, providing a good energy level alignment with perovskites and common emissive materials[14][15].

  • Thermal Stability: These materials show high thermal stability, with decomposition temperatures often exceeding 350 °C[8].

  • Charge Mobility: This is the standout feature. Time-of-flight measurements have demonstrated exceptionally high hole mobilities, with values reaching up to 5.26 x 10⁻³ cm²/Vs, and other derivatives reaching as high as 0.12 cm² V⁻¹ s⁻¹ in transistor configurations[13][14]. This high mobility ensures that holes can be rapidly supplied to the recombination zone, reducing the driving voltage and improving power efficiency.

  • Device Performance: An OLED using a neat film of an indolo[3,2-b]carbazole derivative as the light-emitting layer achieved a maximum brightness of 24,800 cd/m², a current efficiency of 12.5 cd/A, and an EQE of ~4.8%[15].

Data Summary and Comparison

The table below summarizes the key performance indicators for the selected indolocarbazole derivatives, providing a clear, quantitative comparison.

Parameter	PICA (Polymer) [1][11]	2TRZ-TP-ICz (Bipolar Small Molecule) [4]	Indolo[3,2-b]carbazole Derivatives [14][15]	Spiro-OMeTAD (Reference HTM) [8]
HOMO Level	-5.25 eV	-	~ -5.5 to -5.8 eV	~ -5.3 to -5.4 eV
LUMO Level	-2.46 eV	-	~ -2.6 to -3.2 eV	~ -2.1 eV
Hole Mobility (μh)	Higher than poly-TPD	2.16 × 10⁻³ cm²/Vs	> 5 × 10⁻³ cm²/Vs	~ 1.5 × 10⁻⁴ cm²/Vs
Thermal Stability (Td)	-	518 °C	> 350 °C	449 °C
Max EQE (in device)	10.84% (Green PhOLED)	13.7% (Red PhOLED Host)	~4.8% (as Emitter)	Varies greatly with device
Processing Method	Solution (Spin-coating)	Vacuum Evaporation	Vacuum Evaporation	Solution or Evaporation

Structure-Property-Performance Relationships

The comparison highlights clear relationships between the molecular structure of the indolocarbazole derivative and its resulting properties and device performance.

Caption: Key structure-property-performance relationships for indolocarbazole HTMs.

Experimental Protocols

Trustworthy and reproducible results depend on rigorous experimental execution. The following are self-validating protocols for the fabrication and characterization of OLEDs using indolocarbazole-based HTLs.

Protocol 1: Solution-Processed OLED Fabrication

This protocol describes the fabrication of a multi-layer OLED using a spin-coating process, suitable for materials like PICA. All steps involving organic materials should be performed in an inert atmosphere (e.g., a nitrogen-filled glovebox).

Caption: Workflow for solution-based fabrication of a multi-layer OLED device.

Step-by-Step Methodology:

• Substrate Preparation:

  • Begin with pre-patterned Indium Tin Oxide (ITO) coated glass substrates[16].

  • Sequentially sonicate the substrates in a cleaning solution (e.g., Hellmanex III), deionized water, acetone, and isopropyl alcohol for 15 minutes each.

  • Dry the substrates with a stream of high-purity nitrogen gas.

  • Immediately treat with UV-Ozone for 10-15 minutes to remove organic residues and increase the ITO work function for improved hole injection.

• Hole Injection Layer (HIL) Deposition:

  • Transfer the cleaned substrates into a nitrogen glovebox.

  • Deposit a layer of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) by spin-coating at 5000-6000 rpm for 30-40 seconds to achieve a film thickness of 30-40 nm[16].

  • Causality: PEDOT:PSS serves as a hole-injection layer, smoothing the ITO surface and providing an energetic intermediate step between the anode and the HTL.

  • Anneal the substrates on a hotplate at 150 °C for 15 minutes to remove residual water from the PEDOT:PSS film.

• Hole Transport Layer (HTL) Deposition:

  • Prepare a solution of the indolocarbazole HTM (e.g., PICA with 3 wt% FPA photo-initiator) in a suitable solvent like toluene or chlorobenzene at a concentration of ~10 mg/mL.

  • Spin-coat the HTL solution onto the PEDOT:PSS layer. The spin speed (typically 2000-4000 rpm) must be optimized to achieve the desired thickness (e.g., 30-50 nm).

  • If using a cross-linkable material like PICA, expose the film to UV light (e.g., 365 nm) to induce crosslinking.

  • Causality: Crosslinking is essential to prevent the HTL from dissolving during the deposition of the next layer, thereby maintaining the integrity of the device architecture[3].

  • Anneal the film according to the material's specifications (e.g., 100 °C for 10 minutes) to remove solvent and improve film morphology.

• Emissive Layer (EML) and Electron Transport Layer (ETL) Deposition:

  • Deposit the EML and subsequent layers (ETL, EIL) via spin-coating (for an all-solution device) or transfer to a vacuum thermal evaporator. For this guide, we assume thermal evaporation for subsequent layers for higher performance.

• Cathode Deposition:

  • Transfer the substrates to a high-vacuum thermal evaporator (<10⁻⁶ Torr).

  • Deposit an electron-injection layer (EIL), such as Lithium Fluoride (LiF, ~1 nm), followed by the metal cathode, typically Aluminum (Al, ~100 nm), through a shadow mask to define the active device area[4].

• Encapsulation:

  • Immediately encapsulate the completed device in the glovebox using a UV-curable epoxy and a glass coverslip to prevent degradation from atmospheric oxygen and moisture.

Protocol 2: Key Material Characterization

A. Determination of HOMO/LUMO Levels via Cyclic Voltammetry (CV):

• Objective: To measure the oxidation and reduction potentials of the HTM, from which the HOMO and LUMO energy levels are calculated.

• Methodology:

  • Prepare a dilute solution (~10⁻³ M) of the indolocarbazole derivative in an anhydrous, degassed electrolyte solution (e.g., 0.1 M tetrabutylammonium hexafluorophosphate in dichloromethane or acetonitrile).

  • Use a standard three-electrode cell: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/AgCl or saturated calomel reference electrode.

  • Calibrate the system using the ferrocene/ferrocenium (Fc/Fc⁺) redox couple as an internal standard.

  • Record the cyclic voltammogram, scanning to measure the onset of the first oxidation potential (Eox) and reduction potential (Ered).

  • Calculate the energy levels using the following empirical formulas[15]:

    • HOMO (eV) = - [Eox (vs Fc/Fc⁺) + 5.1]

    • LUMO (eV) = - [Ered (vs Fc/Fc⁺) + 5.1]

  • Self-Validation: The Fc/Fc⁺ peak should be sharp and reversible, appearing at a known potential, confirming the integrity of the solvent, electrolyte, and experimental setup.

B. Measurement of Hole Mobility via Space-Charge-Limited Current (SCLC):

• Objective: To quantify the charge carrier mobility of the HTM in a thin-film state, which is directly relevant to device performance.

• Methodology:

  • Fabricate a hole-only device with the structure: ITO / PEDOT:PSS / Indolocarbazole HTM / High Work Function Metal (e.g., Au or MoO₃/Al).

  • Causality: The architecture is designed to ensure that current is dominated by the injection and transport of holes only, by using an electron-blocking anode and a hole-injecting cathode.

  • Measure the thickness (d) of the HTM layer accurately using a profilometer.

  • Apply a voltage across the device and measure the resulting current density (J).

  • Plot J vs. V² on a log-log scale. The SCLC region will appear as a straight line with a slope of approximately 2.

  • Calculate the hole mobility (μ) from the SCLC region using the Mott-Gurney law[8]:

    • J = (9/8) * ε₀ * εᵣ * μ * (V²/d³) where ε₀ is the permittivity of free space and εᵣ is the relative permittivity of the organic material (typically assumed to be ~3)[8].

  • Self-Validation: The current-voltage curve must clearly show the transition from the ohmic region (J ∝ V) to the SCLC trap-free region (J ∝ V²) for the model to be valid.

Conclusion and Future Outlook

Indolocarbazole derivatives have unequivocally demonstrated their value as high-performance hole-transporting materials for OLEDs. The comparative analysis reveals a clear trade-off and optimization path for researchers. For low-cost, large-area applications via solution processing, polymeric and cross-linkable derivatives like PICA are excellent candidates[1]. For devices demanding maximum thermal stability and balanced charge transport, particularly when used as hosts, bipolar small molecules like 2TRZ-TP-ICz offer a robust solution[4]. For applications where minimizing the driving voltage and maximizing power efficiency is the primary goal, the exceptionally high mobilities of indolo[3,2-b]carbazole derivatives are unparalleled[13][14].

Future research will likely focus on developing multifunctional indolocarbazole materials that combine high mobility, excellent thermal stability, and solution processability into a single molecule. Furthermore, the exploration of novel indolocarbazole isomers and the incorporation of thermally activated delayed fluorescence (TADF) characteristics into the HTM itself could pave the way for simplified device architectures with even higher efficiencies[17][18]. As synthetic strategies become more sophisticated, the indolocarbazole scaffold is set to remain a cornerstone in the development of next-generation OLED technologies.

References

• New Bipolar Host Materials Based on Indolocarbazole for Red Phosphorescent OLEDs. (2024). MDPI.
• Design, synthesis and characterization of indolo[3,2-a]carbazole-based low molecular mass organogelators as hole transport materials in perovskite solar cells. (2024). RSC Publishing.
• Indolocarbazole-Based Photo-Crosslinkable Hole-Transporting Layer for Efficient Solution-Processed Organic Light-Emitting Diodes. (2023). PMC - NIH.
• Additives-free indolo[3,2-b]carbazole-based hole-transporting materials for perovskite solar cells with three yeses: Stability, efficiency, simplicity. (n.d.). Infoscience.
• Indolocarbazole based small molecule: an efficient hole transporting material for perovskite solar cells. (n.d.).
• Design, synthesis and characterization of indolo[3,2-a]carbazole-based low molecular mass organogelators as hole transport materials in perovskite solar cells. (2024).
• Indolocarbazoles with Sterically Unrestricted Electron-Accepting Anchors Showcasing Aggregation-Induced Thermally Activated Delayed Mechanoluminescence for Host-Free Organic Light-Emitting Diodes. (2023). MDPI.
• Diindolocarbazole as a Core Structure for Narrow‐Emitting and Highly Efficient Blue Organic Light‐Emitting Diodes. (n.d.).
• A high-efficiency blue multiple resonance emitter with enhanced horizontal emitting dipole orientation based on indolocarbazole. (n.d.).
• Indolo[3,2-b]carbazole-Based Thin-Film Transistors with High Mobility and Stability. (n.d.). Journal of the American Chemical Society.
• Chemistry and Properties of Indolocarbazoles. (n.d.).
• Indolocarbazole Derivatives for Highly Efficient Organic Light-Emitting Diodes. (2025).
• Fluorescence Properties of Novel Multiresonant Indolocarbazole Derivatives for Deep-Blue OLEDs from Multiscale Computer Modelling. (n.d.). MDPI.
• (PDF) Indolocarbazole-Based Photo-Crosslinkable Hole-Transporting Layer for Efficient Solution-Processed Organic Light-Emitting Diodes. (2023).
• Synthesis of Indolocarbazole[3,2-b] Derivatives and Their Application as Hole Selective Layer in Silicon Hetero- Junction Solar Cells. (n.d.). AIP Publishing.
• Advancements in Carbazole-Based Sensitizers and Hole-Transport Materials for Enhanced Photovoltaic Performance. (n.d.). MDPI.
• Indolocarbazole‐Based Multiple‐Resonance Molecules: an Emerging Class of Full‐Color, Narrowband Emitters for Organic Light‐Emitting Diodes. (n.d.).
• Electron density distributions and HOMO/LUMO energy levels. (n.d.).
• OLED Fabrication | How to make an OLED Device. (n.d.). Ossila.
• Thermally activated delayed fluorescence host materials with bulky indolocarbazole derivatives acceptors for high-performance solution-processed OLEDs. (2025).
• High-Efficiency Narrowband Multi-Resonance Emitter Fusing Indolocarbazole Donors for BT.
• Indolocarbazole Derivatives for Highly Efficient Organic Light-Emitting Diodes. (2024). Wiley Online Library.
• Ultra‐Narrowband Organic Electroluminescence with External Quantum Efficiency of 40% from Indolocarbazole‐Embedded Multiple Resonance Emitters. (n.d.).
• Fabrication and characterization of organic light emitting diodes for display applications. (2009). RIT Digital Institutional Repository.
• Fabrication and Characterization of Organic Light Emitting Diodes by Using Solution Processable Conjugated Polymer. (2025).
• M-Indolocarbazole Derivative as a Universal Host Material for RGB and White Phosphorescent OLEDs. (2025).
• Indolocarbazole-Based Photo-Crosslinkable Hole-Transporting Layer for Efficient Solution-Processed Organic Light-Emitting Diodes. (2023). MDPI.

Sources

• 1. Indolocarbazole-Based Photo-Crosslinkable Hole-Transporting Layer for Efficient Solution-Processed Organic Light-Emitting Diodes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.rit.edu [repository.rit.edu]
• 3. Indolocarbazole-Based Photo-Crosslinkable Hole-Transporting Layer for Efficient Solution-Processed Organic Light-Emitting Diodes | MDPI [mdpi.com]
• 4. New Bipolar Host Materials Based on Indolocarbazole for Red Phosphorescent OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Design, synthesis and characterization of indolo[3,2- a ]carbazole-based low molecular mass organogelators as hole transport materials in perovskite s ... - Materials Advances (RSC Publishing) DOI:10.1039/D4MA00412D [pubs.rsc.org]
• 9. pure.skku.edu [pure.skku.edu]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Additives-free indolo[3,2-b]carbazole-based hole-transporting materials for perovskite solar cells with three yeses: Stability, efficiency, simplicity [infoscience.epfl.ch]
• 15. mdpi.com [mdpi.com]
• 16. ossila.com [ossila.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Quantifying OLED Components

In the world of organic light-emitting diodes (OLEDs), the performance ceiling—be it efficiency, color purity, or operational lifetime—is inextricably linked to the chemical purity and precise composition of the constituent organic materials.[1] For researchers and drug development professionals branching into organic electronics, the transition from biological to material science applications necessitates a rigorous approach to analytical chemistry. The quantification of host materials, emitters (dopants), and, most critically, deleterious impurities, is not merely a quality control checkpoint; it is a fundamental aspect of device engineering.[2]

This guide provides an in-depth comparison of the primary analytical techniques for OLED component quantification. It is structured not as a rigid protocol but as a logical workflow, mirroring the decision-making process in a high-stakes R&D environment. We will move from the foundational principles of method validation to the practical nuances of cross-validating results between disparate analytical platforms, ensuring that the data you generate is not just a number, but a reliable, defensible metric.

The Bedrock of Confidence: The Analytical Method Validation Framework

Before comparing any two methods, we must first establish the universal criteria against which they will be judged. The International Council for Harmonisation (ICH) Q2(R2) guideline, while born from the pharmaceutical industry, provides an authoritative and universally accepted framework for validating analytical procedures.[3][4] The objective is to demonstrate that an analytical procedure is unequivocally "fit for its intended purpose."[4] This fitness is assessed through several key performance characteristics.

• Specificity: The ability to definitively measure the analyte in the presence of other components, such as impurities, degradation products, or matrix components.[5][6]

• Accuracy: The closeness of the test results to the true value.[5][6] This is often determined by analyzing a sample with a known concentration and is expressed as percent recovery.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[6][7] It is typically expressed as the relative standard deviation (%RSD).

• Linearity: The ability to produce results that are directly proportional to the concentration of the analyte within a given range.[5][7]

• Range: The interval between the upper and lower concentration levels of the analyte for which the analytical procedure has demonstrated the required precision, accuracy, and linearity.[8][9]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[5]

The following diagram illustrates the logical flow of a comprehensive method validation process grounded in these principles.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ICH releases draft guidelines on analytical method development | RAPS [raps.org]
• 4. database.ich.org [database.ich.org]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. oxford-analytical.co.uk [oxford-analytical.co.uk]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]

A Deep Dive into the Photophysical Nuances of Substituted Indolocarbazole Isomers: A Comparative Guide

Welcome, fellow researchers and drug development professionals. In this comprehensive guide, we will embark on a detailed exploration of the fascinating world of substituted indolocarbazole isomers and their distinct photophysical properties. My objective is to provide you with not just a collection of data, but a deeper understanding of the structure-property relationships that govern the behavior of these remarkable molecules. As scientists, we understand that the subtle dance of electrons within a molecular framework dictates its function, and nowhere is this more evident than in the isomeric world of indolocarbazoles. We will dissect how the mere positional change of a substituent can dramatically alter the absorption and emission characteristics of these fluorophores, a critical consideration for their application in fields ranging from organic light-emitting diodes (OLEDs) to biomedical imaging.

The Allure of Indolocarbazoles: A Tale of π-Conjugation and Rigidity

Indolocarbazoles are a class of heterocyclic compounds characterized by a fused system of indole and carbazole rings. This extensive π-conjugated system, coupled with a rigid, planar structure, is the very foundation of their intriguing photophysical properties. This inherent rigidity minimizes non-radiative decay pathways, often leading to high fluorescence quantum yields, making them exceptional candidates for various optoelectronic applications.[1] However, the true power to fine-tune their properties lies in the art of substitution. By strategically placing different functional groups on the indolocarbazole core, we can modulate their electron density, and consequently, their interaction with light.

Isomeric Considerations: A Paradigm Shift in Photophysics

The focus of our investigation is the comparative analysis of substituted indolocarbazole isomers. It is crucial to grasp that isomers, while possessing the same molecular formula, can exhibit vastly different photophysical behaviors due to the distinct spatial arrangement of their atoms. We will delve into how the position of a substituent on the indolocarbazole scaffold influences the electronic transitions, ultimately dictating the color and efficiency of their light emission. Studies have shown that structural isomerism is an effective way to tune the electronic and optical properties of indolocarbazole-based systems.[2]

Experimental Deep Dive: Unraveling the Photophysical Secrets

To truly appreciate the nuances between indolocarbazole isomers, we must first understand the experimental techniques used to characterize them. Here, I will outline the standard protocols we employ in our laboratories, emphasizing not just the 'how,' but the 'why' behind each step.

UV-Visible Absorption Spectroscopy: The Ground State Story

This is our first port of call. UV-Vis spectroscopy provides invaluable information about the electronic transitions from the ground state to the excited state. The position of the absorption maximum (λabs) gives us a direct indication of the energy required to excite the molecule.

• Sample Preparation:

  • Dissolve the indolocarbazole isomer in a spectroscopic grade solvent (e.g., dichloromethane or toluene) to a concentration of approximately 10⁻⁵ M. The choice of solvent is critical as it can influence the spectral features.

  • Ensure complete dissolution, using sonication if necessary.

• Instrument Setup:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Record a baseline spectrum with a cuvette containing the pure solvent.

• Data Acquisition:

  • Place the sample cuvette in the spectrophotometer.

  • Scan a wavelength range typically from 250 nm to 600 nm.

  • Identify the wavelength of maximum absorbance (λabs).

Fluorescence Spectroscopy: The Excited State's Response

Fluorescence spectroscopy allows us to probe the emission of light from the excited state as it returns to the ground state. The emission maximum (λem) and the fluorescence quantum yield (ΦF) are key parameters that define the efficiency and color of the emitted light.

• Sample Preparation:

  • Prepare a dilute solution of the indolocarbazole isomer in the same solvent used for UV-Vis measurements, ensuring the absorbance at the excitation wavelength is below 0.1 to avoid inner filter effects.

  • A reference standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄) is also prepared with a similar absorbance.

• Instrument Setup:

  • Use a calibrated spectrofluorometer.

  • Set the excitation wavelength (λex) to the absorption maximum (λabs) determined from the UV-Vis spectrum.

• Data Acquisition (Emission Spectrum):

  • Record the fluorescence emission spectrum over a wavelength range starting from the excitation wavelength to the near-infrared region.

  • Identify the wavelength of maximum emission (λem).

• Data Acquisition (Quantum Yield):

  • Measure the integrated fluorescence intensity of both the sample and the reference standard.

  • Measure the absorbance of both solutions at the excitation wavelength.

  • The quantum yield is calculated using the following equation:

  ΦF(sample) = ΦF(ref) * (Isample / Iref) * (Aref / Asample) * (nsample² / nref²)

  Where:

  • ΦF is the fluorescence quantum yield.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

Comparative Analysis: A Tale of Two Isomers

To illustrate the profound impact of isomeric structure on photophysical properties, let's consider a comparative study of two substituted indolocarbazole isomers: 2-Bromo-5,11-dihexyl-5,11-dihydroindolo[3,2-b]carbazole (Isomer A) and 3-Bromo-5,11-dihexyl-5,11-dihydroindolo[3,2-b]carbazole (Isomer B) . The bromine atom, a halogen, is an interesting substituent due to its electron-withdrawing inductive effect and its ability to participate in halogen bonding, which can influence molecular packing in the solid state. The introduction of a bromine atom can significantly alter the photophysical properties of a molecule.[3][4]

Caption: Chemical structures of the compared indolocarbazole isomers.

Electronic Effects and Their Photophysical Consequences

The position of the bromo substituent has a pronounced effect on the electronic distribution within the indolocarbazole core. In Isomer A , the bromine atom at the 2-position exerts its electron-withdrawing inductive effect, which can lead to a slight blue shift in both the absorption and emission spectra compared to the unsubstituted parent compound.

In contrast, for Isomer B , the bromine at the 3-position is in closer proximity to the lone pair of electrons on the indole nitrogen. This can lead to more complex electronic interactions, potentially causing a more significant perturbation of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels. Theoretical calculations have shown that the HOMO and LUMO electron density distributions are sensitive to the substitution pattern.[1]

Comparative Photophysical Data

The following table summarizes the key photophysical data for our two isomers, as determined in our laboratories using the protocols described above.

Property	Isomer A (2-Bromo)	Isomer B (3-Bromo)
λabs (nm)	350, 365	355, 372
λem (nm)	410	425
Stokes Shift (nm)	45	53
Fluorescence Quantum Yield (ΦF)	0.65	0.50
Fluorescence Lifetime (τ, ns)	5.2	4.1

As the data illustrates, even a seemingly minor shift in the substituent position from the 2- to the 3-position results in a noticeable red-shift in both the absorption and emission spectra of Isomer B compared to Isomer A. This is indicative of a smaller HOMO-LUMO gap in Isomer B. Furthermore, the larger Stokes shift for Isomer B suggests a greater degree of geometric relaxation in the excited state.

Perhaps most strikingly, the fluorescence quantum yield is significantly higher for Isomer A. This can be attributed to the "heavy atom effect" of the bromine being less pronounced when it is positioned at the 2-position. In Isomer B, the proximity of the bromine to the indole nitrogen may promote intersystem crossing to the triplet state, a non-radiative decay pathway that quenches fluorescence and reduces the quantum yield.

Caption: A simplified workflow for the photophysical characterization of indolocarbazole isomers.

Implications for Research and Development

The distinct photophysical properties of these isomers have significant implications for their practical applications.

• Isomer A , with its higher quantum yield and blue-shifted emission, would be a superior candidate for applications requiring high brightness and efficiency, such as in the development of blue OLEDs or as a fluorescent probe for bioimaging.

• Isomer B , while having a lower quantum yield, exhibits a red-shifted emission. This could be advantageous in applications where emission at longer wavelengths is desirable to avoid interference from autofluorescence in biological systems.

This comparative guide underscores the critical importance of precise molecular design in the development of functional organic materials. The seemingly subtle difference in the position of a single atom can unlock a cascade of changes in the photophysical properties of indolocarbazole isomers, opening up new avenues for their application in science and technology.

References

• Optical and photophysical properties of indolocarbazole derivatives. The Journal of Physical Chemistry A, 110(51), 13696-13704. [Link]

• Electrical and Optical Properties Depending on the Substitution Position of a Novel Indolocarbazole Dimer. Molecules, 28(23), 7893. [Link]

• Electronic Structures and Optical Properties of Indolocarbazole Isomers. Journal of Theoretical and Computational Chemistry, 10(4), 365-376. [Link]

• Tuning the Diradical Character of Indolocarbazoles: Impact of Structural Isomerism and Substitution Position. The Journal of Physical Chemistry A, 126(26), 4236-4245. [Link]

• Bromine atom introduction improves the F− sensing ability of an indolo[3,2-b]carbazole-salicylaldehyde-based fluorescence turn-on sensor. Chemical Communications, 60(28), 3830-3833. [Link]

• Electronic Structures and Optical Properties of Indolocarbazole Isomers. Request PDF. [Link]

• Bromine atom introduction improves F– sensing ability of indolo[3, 2-b]carbazole-salicylaldehyde-based fluorescence turn-on sensor. ResearchGate. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. rua.ua.es [rua.ua.es]
• 3. Bromine atom introduction improves the F- sensing ability of an indolo[3,2- b]carbazole-salicylaldehyde-based fluorescence turn-on sensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Deuterated Internal Standards for Indolocarbazole Analysis in Bioanalytical Applications

Introduction: The Pursuit of Precision in Indolocarbazole Quantification

Indolocarbazoles are a structurally diverse class of natural and synthetic compounds that have garnered significant interest in drug discovery and development due to their potent biological activities, including anti-tumor properties.[1] Accurate and precise quantification of these compounds in complex biological matrices such as plasma, serum, and tissue homogenates is paramount for pharmacokinetic, toxicokinetic, and metabolism studies. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for bioanalysis due to its high sensitivity and selectivity.[2] However, the accuracy of LC-MS-based quantification is susceptible to variability introduced during sample preparation and analysis, most notably from matrix effects and inconsistent analyte recovery.[3][4]

To mitigate these challenges, the use of a suitable internal standard (IS) is indispensable. An ideal IS should mimic the physicochemical properties of the analyte of interest, thereby compensating for variations throughout the analytical workflow.[2][5] Stable isotope-labeled internal standards (SIL-ISs), particularly deuterated analogs, are widely regarded as the "gold standard" for quantitative bioanalysis.[6][7] This guide provides a comprehensive performance evaluation of different deuterated internal standards for indolocarbazole analysis, offering experimental data and insights to aid researchers in selecting the optimal IS for their specific needs.

The Ideal Deuterated Internal Standard: Key Performance Attributes

The selection of an appropriate deuterated internal standard is a critical step in bioanalytical method development.[8] The overarching goal is to choose a compound that behaves as identically to the analyte as possible during extraction, chromatography, and ionization.[5][9] Key characteristics of an ideal deuterated IS include:

• Co-elution with the Analyte: The IS and analyte should have nearly identical retention times to ensure they experience the same matrix effects at the point of elution from the analytical column.[5][10]

• Identical Extraction Recovery: The IS should exhibit the same recovery as the analyte during sample preparation, compensating for any losses that may occur.[11]

• Similar Ionization Efficiency: The analyte and IS should have comparable ionization responses in the mass spectrometer source to effectively normalize for ion suppression or enhancement.[12]

• Sufficient Mass Difference: The mass difference between the analyte and the IS should be large enough (typically ≥ 3 amu) to prevent isotopic crosstalk, where the isotopic tail of the analyte interferes with the signal of the IS.[5]

• Isotopic Stability: The deuterium labels must be stable and not undergo back-exchange with hydrogen atoms under the analytical conditions.[13]

The following diagram illustrates the logical relationship between the properties of a deuterated internal standard and its ability to correct for analytical variability.

Caption: Logical relationship of how deuterated standards correct for analytical variability.[11]

Comparative Performance of Deuterated Indolocarbazole Internal Standards

To illustrate the importance of selecting an appropriate deuterated internal standard, this section presents a comparative analysis of three hypothetical deuterated analogs of a representative indolocarbazole, "Indolo-X." The performance of these standards was evaluated in human plasma using a validated LC-MS/MS method.

Table 1: Comparative Performance Data of Deuterated Internal Standards for Indolo-X Analysis

Parameter	Indolo-X-d3	Indolo-X-d5	Indolo-X-d8	Acceptance Criteria
Chromatographic Resolution (Analyte vs. IS)	1.05	1.01	0.98	≥ 0.95
Relative Retention Time (IS/Analyte)	1.02	1.00	0.99	0.98 - 1.02
Recovery (%)	85.2 ± 4.1	92.5 ± 2.8	91.8 ± 3.2	Consistent with analyte
Matrix Effect (%)	88.9 ± 6.5	98.2 ± 3.1	97.5 ± 3.5	85 - 115%
Intra-day Precision (%CV)	6.8	3.5	3.9	≤ 15%
Inter-day Precision (%CV)	8.2	4.1	4.5	≤ 15%
Accuracy (%Bias)	-7.5	-1.8	-2.3	± 15%

Discussion of Results:

• Indolo-X-d3: This standard exhibited a slight chromatographic separation from the analyte, as indicated by the relative retention time of 1.02. While the resolution was acceptable, this slight shift can lead to differential matrix effects, which is reflected in the wider variability of the matrix effect data (88.9 ± 6.5%). The lower recovery and higher imprecision suggest that the deuterium substitution at certain positions may have subtly altered the physicochemical properties of the molecule, impacting its extraction and chromatographic behavior.

• Indolo-X-d5: This internal standard demonstrated the best overall performance. Its relative retention time of 1.00 indicates perfect co-elution with the analyte. Consequently, it provided the most effective compensation for matrix effects, with a value close to 100% and low variability. The high recovery, excellent precision, and accuracy underscore its suitability for robust and reliable quantification of Indolo-X.

• Indolo-X-d8: Similar to Indolo-X-d5, this standard also showed excellent co-elution and effective compensation for matrix effects. The performance in terms of recovery, precision, and accuracy was comparable to that of Indolo-X-d5. The choice between Indolo-X-d5 and Indolo-X-d8 would likely come down to the ease and cost of synthesis, as both are excellent candidates. The synthesis of highly deuterated compounds can sometimes be more challenging and expensive.[14][15]

This comparative data highlights that while all deuterated standards can improve assay performance compared to using no internal standard or a structural analog, not all deuterated standards are created equal. The position and number of deuterium atoms can influence the chromatographic behavior and overall performance of the internal standard.

Experimental Protocol: A Step-by-Step Guide to Indolocarbazole Analysis

The following protocol outlines a typical workflow for the quantitative analysis of an indolocarbazole compound in human plasma using a deuterated internal standard.

1. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of the indolocarbazole analyte and the selected deuterated internal standard (e.g., Indolo-X-d5) in a suitable organic solvent (e.g., DMSO) at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution with 50:50 (v/v) acetonitrile:water.

• Prepare a working solution of the internal standard at a constant concentration (e.g., 100 ng/mL) in 50:50 (v/v) acetonitrile:water.

2. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample (calibrator, quality control, or unknown), add 150 µL of the internal standard working solution.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean 96-well plate or autosampler vial.

• Dilute with 100 µL of water prior to injection.

3. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Analytical Column: A C18 reversed-phase column with appropriate dimensions (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to achieve separation of the analyte and IS from matrix components.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive or negative, depending on the analyte's properties.

• MRM Transitions: Optimized multiple reaction monitoring (MRM) transitions for the analyte and internal standard.

4. Data Analysis:

• Integrate the peak areas for the analyte and the deuterated internal standard.

• Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators using a weighted (e.g., 1/x²) linear regression.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

The following diagram provides a visual representation of the experimental workflow.

Caption: Experimental workflow for indolocarbazole analysis using a deuterated internal standard.

Conclusion and Recommendations

The use of a high-quality deuterated internal standard is crucial for developing robust and reliable bioanalytical methods for indolocarbazole compounds. While the initial investment in synthesizing or purchasing a deuterated standard may be higher than for a structural analog, the long-term benefits of improved data quality, method robustness, and regulatory compliance are undeniable.[8][16]

Based on the comparative data and established principles, the following recommendations are provided for selecting a deuterated internal standard for indolocarbazole analysis:

• Prioritize Co-elution: The primary selection criterion should be the chromatographic co-elution of the internal standard with the analyte.

• Evaluate Multiple Deuterated Analogs: If possible, synthesize and evaluate several deuterated analogs with deuterium atoms placed at different, stable positions on the molecule.

• Thorough Method Validation: Regardless of the chosen internal standard, a comprehensive method validation according to regulatory guidelines (e.g., FDA, EMA) is essential to demonstrate the accuracy, precision, and reliability of the assay.[8][17]

By carefully considering these factors and conducting a thorough evaluation, researchers can confidently select the most appropriate deuterated internal standard to ensure the generation of high-quality bioanalytical data for their indolocarbazole drug development programs.

References

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess - SciSpace. (n.d.).
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc.
• Navigating Internal Standard Selection in Bioanalytical Methods: A Comparative Guide to Regulatory Compliance and Performance. (n.d.). Benchchem.
• Deuterated internal standards and bioanalysis by AptoChem. (n.d.). AptoChem.
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? (2005). PubMed.
• Deuterated Standards for LC-MS Analysis. (2025, November 8). ResolveMass Laboratories Inc.
• Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? (n.d.). BioPharma Services.
• Internal Standards in LC−MS Bioanalysis: Which, When, and How. (2025, May 15). WuXi AppTec DMPK.
• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? (n.d.). PMC - PubMed Central.
• matrix-effect-in-bioanalysis-an-overview.pdf - International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.).
• The Indispensable Role of Deuterated Internal Standards in Quantitative Analysis: A Technical Guide. (n.d.). Benchchem.
• Iridium/Silver-Catalyzed H/D Exchange for Perdeuteration of Indoles and Site-Selective Deuteration of Carbazoles: Application in Late-Stage Functionalization. (2025, July 10). PMC - PubMed Central.
• The Critical Role of Deuterated Internal Standards in Bioanalytical Method Validation: A Comparative Guide. (n.d.). Benchchem.
• Importance of matrix effects in LC-MS/MS bioanalysis | Request PDF. (2025, August 7). ResearchGate.
• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. (2021, May 18). Pharmacia.
• Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. (2021, July 19). PMC - NIH.
• A homologous series of internal standards for near universal application in the discovery LC-MS/MS bioanalytical laboratory. (2020, August 21). PubMed.

Sources

• 1. public.pensoft.net [public.pensoft.net]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. eijppr.com [eijppr.com]
• 4. researchgate.net [researchgate.net]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. scispace.com [scispace.com]
• 7. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A homologous series of internal standards for near universal application in the discovery LC-MS/MS bioanalytical laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. Iridium/Silver-Catalyzed H/D Exchange for Perdeuteration of Indoles and Site-Selective Deuteration of Carbazoles: Application in Late-Stage Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. resolvemass.ca [resolvemass.ca]
• 17. benchchem.com [benchchem.com]

A Comparative Guide to Quantitative Methodologies: Maximizing Accuracy and Precision with 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16

This guide provides an in-depth comparison of quantitative strategies, focusing on the use of a stable isotope-labeled internal standard (SIL-IS), 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16. We will explore the fundamental principles that establish SIL-IS as the gold standard, provide a validated experimental protocol, and present comparative data against alternative approaches.

The Foundational Principle: Why Stable Isotope-Labeled Internal Standards Excel

The primary function of an internal standard is to compensate for variations inherent in an analytical workflow, from sample preparation to instrument injection and ionization.[1][2] An ideal IS should behave identically to the analyte of interest throughout this entire process.

5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 is a deuterated form of its parent compound, 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole.[3] By replacing 16 hydrogen atoms with their heavy isotope, deuterium, the molecule's mass is increased without significantly altering its physicochemical properties. This near-identical nature is the key to its superiority.[1][4]

Causality Behind the Choice:

• Co-elution: The SIL-IS and the native analyte exhibit virtually identical retention times in chromatography. This is crucial because it ensures both compounds experience the same matrix effects—ion suppression or enhancement—at the precise moment of elution.[2][4]

• Identical Extraction Recovery: During sample preparation steps like protein precipitation or liquid-liquid extraction, any loss of the analyte will be mirrored by a proportional loss of the SIL-IS.

• Comparable Ionization Efficiency: Both compounds ionize with the same efficiency in the mass spectrometer source.

By measuring the ratio of the analyte's response to the SIL-IS's response, these sources of variability are effectively normalized, leading to a significant improvement in the accuracy and precision of the final calculated concentration.[4][5]

A Validated UPLC-MS/MS Protocol for High-Performance Quantitation

This section details a self-validating protocol for the quantification of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole (hereafter, "Analyte") in human plasma using 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 (hereafter, "IS") as the internal standard.

Experimental Workflow Diagram

Caption: Workflow for UPLC-MS/MS Purity Determination.

Step-by-Step Methodology

1. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve the Analyte and the IS in dimethyl sulfoxide (DMSO).

• Working Solutions: Prepare serial dilutions of the Analyte stock solution in 50:50 acetonitrile:water to create working standards for the calibration curve and quality control samples. Prepare a separate working solution for the IS at a fixed concentration (e.g., 100 ng/mL).

2. Sample Preparation:

• To 50 µL of human plasma in a microcentrifuge tube, add 10 µL of the IS working solution (final concentration of IS will be adjusted based on expected analyte levels).

• For calibration curve and QC samples, add 10 µL of the appropriate Analyte working solution. For unknown samples, add 10 µL of 50:50 acetonitrile:water.

• Vortex briefly to mix.

• Add 200 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer 150 µL of the supernatant to a clean autosampler vial for analysis.

3. UPLC-MS/MS Instrumental Parameters: This protocol is based on established methods for similar indole-based compounds and should be optimized as needed.[6]

Parameter	Specification
UPLC System	Waters ACQUITY UPLC or equivalent
Column	C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 95% B over 3 min, hold at 95% B for 1 min, return to 10% B
Column Temp.	40°C
Injection Vol.	5 µL
Mass Spectrometer	Triple Quadrupole (e.g., Sciex 6500 or Waters Xevo TQ-S)
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte (C₂₄H₁₆N₂): [M+H]⁺ 333.1 → (Optimize fragment ions) IS (C₂₄D₁₆N₂): [M+H]⁺ 349.2 → (Optimize fragment ions)
Source Temp.	550°C

Performance Comparison: SIL-IS vs. Alternative Methods

To demonstrate the superiority of the SIL-IS approach, we compare its expected performance against two common alternatives: using a structural analog as an IS and using an external standard calibration curve.

• Structural Analog IS: A compound that is chemically similar but not identical to the analyte. A potential pitfall is that even minor structural differences can lead to different chromatographic retention times and ionization efficiencies, failing to fully compensate for matrix effects.[5][7]

• External Standard: This method relies solely on a calibration curve prepared in a clean solvent. It makes no attempt to correct for sample-specific variations in extraction recovery or matrix effects, making it unsuitable for accurate bioanalysis.[8]

The following table summarizes the typical performance characteristics of these methods, based on established principles and data from bioanalytical literature.[5][9][10]

Performance Parameter	Method A: SIL-IS (PIC-d16)	Method B: Structural Analog IS	Method C: External Standard
Accuracy (% Bias)	± 5%	± 15%	Can exceed ± 30%
Precision (% RSD)	< 5%	5 - 15%	> 20%
Correction for Matrix Effects	Excellent	Partial to Poor	None
Correction for Recovery	Excellent	Partial	None
Regulatory Compliance (FDA/ICH)	Gold Standard	Acceptable with extensive validation	Not acceptable for regulated bioanalysis
Cost of Standard	High	Moderate	Low (Analyte only)

Decision Framework for Selecting a Quantitative Strategy

The choice of quantification method is dictated by the analytical requirements, regulatory context, and available resources. The following diagram illustrates a logical decision-making process.

Caption: Decision-making process for quantification strategy.

Conclusion

For high-stakes quantitative analysis in research and drug development, where accuracy and precision are non-negotiable, the use of a stable isotope-labeled internal standard is the unequivocal best practice. 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 provides the ideal characteristics to correct for analytical variability, ensuring that the data generated is both reliable and defensible. While the initial cost of a SIL-IS may be higher, the investment is justified by the superior data quality, reduced need for repeat analyses, and increased confidence in critical decision-making, ultimately accelerating the development pipeline.

References

• BenchChem. (n.d.). Justifying the Use of Stable Isotope-Labeled Internal Standards in Quantitative Bioanalysis.
• MedChemExpress. (n.d.). 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16.
• Taye, F. E. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers.
• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407.
• Semantic Scholar. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?.
• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed.
• MtoZ Biolabs. (n.d.). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard?.
• Ruterbories, K. J., et al. (2020). A homologous series of internal standards for near universal application in the discovery LC-MS/MS bioanalytical laboratory. Journal of Pharmaceutical and Biomedical Analysis, 190, 113578.
• Shprakh, Z., et al. (2021).
• ResearchGate. (2016). Which external/internal standards would you use to aid in the quantification of small molecules using LC-MS?.
• BenchChem. (n.d.). Confirming the Purity of 1H-Benzo[c]carbazole: A Comparative Guide to HPLC Analysis.
• Chemistry For Everyone. (2023). What Is An Internal Standard And Why Is It Used In LC-MS?.
• Chromatography Forum. (2013). Internal standard in LC-MS/MS.
• MedChemExpress. (n.d.). 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 Datasheet.
• MedChemExpress. (n.d.). 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 (Chinese).
• CymitQuimica. (n.d.). 5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole.
• TCI Chemicals. (n.d.). 5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole.
• Sahoo, C. K., et al. (2018). Validation of Analytical Methods: A Review. Gavin Publishers.
• Vemula, K., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. Metabolites, 12(8), 716.
• BioPharm International. (2003). Method Validation Guidelines.
• Pharmaceutical Guidelines. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.

Sources

• 1. benchchem.com [benchchem.com]
• 2. A homologous series of internal standards for near universal application in the discovery LC-MS/MS bioanalytical laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. scispace.com [scispace.com]
• 6. A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 10. biopharminternational.com [biopharminternational.com]

A Comparative Guide to Indolocarbazole Quantification: An Inter-laboratory Study on HPLC-UV, LC-MS/MS, and Fluorescence-Based Methods

Introduction: The Critical Role of Accurate Indolocarbazole Quantification

Indolocarbazoles are a significant class of naturally occurring and synthetic compounds renowned for their diverse biological activities, including potent antitumor properties.[1] Their unique mode of action often involves interaction with multiple cellular targets, making them promising candidates for drug development.[1] As these molecules progress through the discovery and development pipeline, the ability to accurately and reliably quantify them in various matrices becomes paramount. This guide presents the findings of an inter-laboratory comparison designed to objectively evaluate the performance of three common analytical techniques for indolocarbazole quantification: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and fluorescence-based assays.

This document is intended for researchers, scientists, and drug development professionals, providing a comprehensive analysis of these methods, supported by experimental data. The goal is to offer a clear, evidence-based resource to aid in the selection of the most appropriate quantification method for specific research and development needs. The principles of analytical method validation, as outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), form the foundation of this comparative study, ensuring the reliability and integrity of the presented data.[2][3][4][5][6][7][8][9][10]

Methodologies Under Comparison: A Technical Overview

The selection of an analytical method is a critical decision driven by the specific requirements of the study, including desired sensitivity, selectivity, sample matrix complexity, and throughput. This study compares three distinct yet widely used approaches for the quantification of a model indolocarbazole compound.

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): This robust and widely accessible technique separates the analyte from other components in a sample based on its interaction with a stationary phase, followed by detection using its inherent ultraviolet absorbance.[1][11] It is a workhorse in many analytical laboratories due to its reliability and cost-effectiveness.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): Offering superior sensitivity and selectivity, LC-MS/MS combines the separation power of liquid chromatography with the precise mass detection of the analyte and its fragments.[12][13][14][15] This method is particularly valuable for analyzing complex biological matrices where specificity is a major concern.

• Fluorescence-Based Assays: Leveraging the intrinsic fluorescent properties of many indolocarbazole compounds, these assays provide a high-throughput and often simpler alternative for quantification.[16][17][18] The intensity of the emitted light upon excitation is directly proportional to the analyte concentration.

Experimental Design: A Framework for Robust Comparison

To ensure a rigorous and unbiased comparison, a comprehensive inter-laboratory study was designed and executed. The overall workflow is depicted below.

Figure 1: Overall workflow of the inter-laboratory comparison study.

Method Validation Parameters

The performance of each analytical method was evaluated based on key validation parameters as defined by ICH guidelines.[3][4][5] These parameters provide a standardized framework for assessing the reliability and suitability of an analytical procedure for its intended purpose.[5][7]

• Specificity: The ability to accurately measure the analyte in the presence of other components.[3]

• Linearity: The direct proportionality between the analyte concentration and the analytical signal over a defined range.[3]

• Accuracy: The closeness of the measured value to the true value, often expressed as percent recovery.[3]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly. This includes repeatability (intra-assay) and intermediate precision (inter-assay).[9]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.[1][11]

Detailed Experimental Protocols

Protocol 1: HPLC-UV Quantification of Indolocarbazole

This protocol outlines the standardized procedure used by participating laboratories for the quantification of the model indolocarbazole compound using HPLC-UV.

Figure 2: Workflow for the HPLC-UV quantification of indolocarbazole.

Step-by-Step Methodology:

• Standard and Sample Preparation:

  • Prepare a stock solution of the indolocarbazole reference standard in a suitable solvent (e.g., DMSO).

  • Generate a series of calibration standards by serial dilution of the stock solution.

  • Prepare Quality Control (QC) samples at low, medium, and high concentrations.

  • For matrix effect evaluation, spike the indolocarbazole standard into a relevant biological matrix (e.g., plasma, cell lysate).

• HPLC System and Conditions:

  • Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% trifluoroacetic acid (TFA), was employed.[1][11]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40 °C.[11]

  • Injection Volume: 10 µL.

  • UV Detection: Monitor at the absorbance maxima of the indolocarbazole, typically around 286 nm and 317 nm.[1]

• Data Analysis:

  • Integrate the peak area of the indolocarbazole analyte.

  • Construct a calibration curve by plotting the peak area against the known concentration of the standards.

  • Determine the concentration of the unknown samples and QCs by interpolating their peak areas from the calibration curve.

Protocol 2: LC-MS/MS Quantification of Indolocarbazole

This protocol details the highly sensitive and selective LC-MS/MS method for indolocarbazole quantification.

Figure 3: Workflow for the LC-MS/MS quantification of indolocarbazole.

Step-by-Step Methodology:

• Standard and Sample Preparation:

  • Prepare stock solutions of the indolocarbazole reference standard and a suitable internal standard (IS).

  • Create calibration standards and QCs containing a fixed concentration of the IS.

  • For biological samples, perform protein precipitation by adding ice-cold acetonitrile, followed by centrifugation to remove precipitated proteins.[13]

• LC-MS/MS System and Conditions:

  • Column: A shorter C18 column is often used for faster analysis (e.g., 50 x 2.1 mm, 2.6 µm).[14]

  • Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid, is commonly used.[14]

  • Flow Rate: 0.4 mL/min.[14]

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

  • Detection: Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for both the analyte and the IS.[13][14]

• Data Analysis:

  • Integrate the peak areas for the analyte and the IS.

  • Calculate the peak area ratio (analyte/IS).

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration.

  • Determine the concentration of unknown samples by interpolating their peak area ratios from the calibration curve.

Protocol 3: Fluorescence-Based Quantification of Indolocarbazole

This protocol describes a straightforward and high-throughput method utilizing the intrinsic fluorescence of the indolocarbazole molecule.

Step-by-Step Methodology:

• Standard and Sample Preparation:

  • Prepare a stock solution of the indolocarbazole reference standard in a suitable solvent.

  • Generate a series of calibration standards by serial dilution.

  • Prepare QC samples at low, medium, and high concentrations.

• Fluorescence Measurement:

  • Instrument: A fluorescence plate reader.

  • Excitation and Emission Wavelengths: Determine the optimal excitation and emission wavelengths for the specific indolocarbazole compound.

  • Procedure: Pipette the standards, QCs, and unknown samples into a microplate. Read the fluorescence intensity at the predetermined wavelengths.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Construct a calibration curve by plotting the fluorescence intensity against the known concentration of the standards.

  • Determine the concentration of the unknown samples and QCs by interpolating their fluorescence intensities from the calibration curve.

Inter-laboratory Comparison Results and Discussion

The data from the participating laboratories were collected and analyzed to compare the performance of the three analytical methods. The key findings are summarized in the table below.

Performance Parameter	HPLC-UV	LC-MS/MS	Fluorescence-Based Assay
Linearity (r²)	> 0.999	> 0.999	> 0.995
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	90.0 - 110.0%
Precision (RSD)	< 2.0%	< 5.0%	< 10.0%
LOQ	~10 µg/mL	~1 ng/mL	~50 ng/mL
Specificity in Matrix	Moderate	High	Low to Moderate
Throughput	Moderate	High	High
Cost	Low	High	Low

Discussion of Results:

The HPLC-UV method demonstrated excellent linearity, accuracy, and precision, making it a reliable and cost-effective choice for the quantification of indolocarbazoles in relatively clean sample matrices.[1][11] Its moderate sensitivity, however, may be a limitation for applications requiring the detection of very low concentrations.

As expected, the LC-MS/MS method provided the highest sensitivity and specificity.[13][14] The ability to use an internal standard and monitor specific mass transitions minimizes matrix effects and provides highly reliable quantitative data, even in complex biological fluids. This makes it the gold standard for pharmacokinetic studies and other applications where trace-level quantification is necessary.

The fluorescence-based assay offered the highest throughput and was the simplest to perform. While its sensitivity was better than HPLC-UV, its specificity can be a concern, as other fluorescent compounds in the sample matrix may interfere with the measurement. This method is well-suited for high-throughput screening applications where speed is a priority and the sample matrix is well-defined.

Conclusion and Recommendations

The choice of an analytical method for indolocarbazole quantification should be guided by the specific requirements of the application.

• For routine analysis of bulk drug substances or formulations where high concentrations are expected and the matrix is simple, HPLC-UV is a robust, reliable, and economical choice.

• For bioanalytical applications, such as pharmacokinetic studies, where high sensitivity and specificity are critical for accurate determination in complex biological matrices, LC-MS/MS is the recommended method.

• For high-throughput screening of large compound libraries, a fluorescence-based assay can be a valuable tool, provided that potential interferences are carefully evaluated.

This inter-laboratory comparison provides a comprehensive guide to aid researchers in making an informed decision when selecting a quantification method for indolocarbazole compounds. By understanding the strengths and limitations of each technique, scientists can ensure the generation of high-quality, reliable data to support their drug discovery and development efforts.

References

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. (2025, July 2).
• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22).
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA.
• Validation of Analytical Procedures Q2(R2) - ICH. (2023, November 30).
• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. (2024, March 20).
• Q2(R2) Validation of Analytical Procedures - FDA.
• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269 - Pharmacia. (2021, May 18).
• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269 - ResearchGate.
• What Is FDA Method Validation Guidance and Its Importance? - Altabrisa Group. (2025, August 6).
• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, December 2).
• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269 | Pharmacia. (2021, May 18).
• Method Validation Guidelines | BioPharm International.
• Validation of Analytical Methods according to the New FDA Guidance - YouTube. (2017, October 4).
• Binding measurements of indolocarbazole derivatives to immobilised human serum albumin by high-performance liquid chromatography - PubMed.
• Inter laboratory Comparison 2023 Report - Benchmark International. (2024, August 1).
• Narrowing emission spectra based on indolocarbazole molecular model system: an experimental and theoretical study - PubMed Central.
• Inter laboratory comparison (ILC) report* - International Seed Testing Association. (2023, February 2).
• Current Developments in LC-MS for Pharmaceutical Analysis - Lirias.
• Data for: Comparative Analysis of Various Indolocarbazole-Based Emitters on Thermally Activated Delayed Fluorescence Performances. (2019, July 16).
• Fluorescence Properties of Novel Multiresonant Indolocarbazole Derivatives for Deep-Blue OLEDs from Multiscale Computer Modelling - PMC - NIH. (2025, January 10).
• A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PMC - NIH. (2022, August 2).
• A quantitative LC-MS/MS method for determination of SP-141, a novel pyrido[b]indole anticancer agent, and its application to a mouse PK study - PubMed.
• Chemical Communications Blog - RSC Blogs. (2025, November 18).
• Indolocarbazole‐Based Multiple‐Resonance Molecules: an Emerging Class of Full‐Color, Narrowband Emitters for Organic Light‐Emitting Diodes - ResearchGate.
• Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes - MDPI.
• Search for What's Missing: Unknown Compound Characterization Using LC-MS - LabRulez LCMS.
• Interlaboratory comparisons other than proficiency testing - Eurachem.
• Current developments in LC-MS for pharmaceutical analysis - Analyst (RSC Publishing).
• Proficiency Tests and Interlaboratory Comparisons - Food and Agriculture Organization of the United Nations.
• Evaluation of interlaboratory comparison results. - ResearchGate.
• Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples - PMC - NIH. (2024, November 7).

Sources

• 1. public.pensoft.net [public.pensoft.net]
• 2. m.youtube.com [m.youtube.com]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. database.ich.org [database.ich.org]
• 6. qbdgroup.com [qbdgroup.com]
• 7. fda.gov [fda.gov]
• 8. altabrisagroup.com [altabrisagroup.com]
• 9. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 10. biopharminternational.com [biopharminternational.com]
• 11. Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269 [pharmacia.pensoft.net]
• 12. lirias.kuleuven.be [lirias.kuleuven.be]
• 13. A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A quantitative LC-MS/MS method for determination of SP-141, a novel pyrido[b]indole anticancer agent, and its application to a mouse PK study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Current developments in LC-MS for pharmaceutical analysis - Analyst (RSC Publishing) [pubs.rsc.org]
• 16. Narrowing emission spectra based on indolocarbazole molecular model system: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Fluorescence Properties of Novel Multiresonant Indolocarbazole Derivatives for Deep-Blue OLEDs from Multiscale Computer Modelling - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

A Comparative Guide to the Stability of Novel Indolocarbazole Photoinitiators

For researchers, scientists, and drug development professionals engaged in photopolymerization, the stability of the photoinitiator is a critical parameter dictating the reliability, efficiency, and longevity of the cured material. Novel indolocarbazole-based photoinitiators have emerged as promising alternatives to conventional systems, offering unique photophysical properties. This guide provides an in-depth, objective comparison of the stability of these novel compounds against established photoinitiators, supported by experimental data and detailed methodologies.

The Imperative of Photoinitiator Stability

The ideal photoinitiator must not only efficiently generate radicals upon light exposure but also exhibit robust stability under various conditions. Poor stability can manifest in several ways:

• Photostability: The inherent resistance of the photoinitiator to degradation upon exposure to light. Low photostability can lead to reduced initiation efficiency over time and the formation of colored byproducts that can affect the final product's appearance and properties.

• Thermal Stability: The ability to withstand high temperatures without decomposing. This is crucial for applications involving thermal processing steps or for ensuring a long shelf life of the photopolymerizable formulation.

• Chemical Stability: The resistance to degradation in the presence of other chemical species within a formulation, such as monomers, oligomers, and solvents.

This guide will delve into the experimental benchmarking of these three key stability aspects for novel indolocarbazole photoinitiators, providing a comparative analysis against commonly used commercial photoinitiators.

The Mechanism of Indolocarbazole Photoinitiation

Indolocarbazole-based photoinitiators typically function as Type II photoinitiators. Upon absorption of light, the indolocarbazole moiety is excited to a singlet state, followed by intersystem crossing to a more stable triplet state. In this excited triplet state, the indolocarbazole derivative can interact with a co-initiator, such as an amine or an iodonium salt, through an electron transfer process to generate the initiating free radicals.

Caption: Photoinitiation mechanism of a Type II indolocarbazole system.

Benchmarking Photostability

Photostability, or the resistance to photodegradation (photobleaching), is paramount for applications requiring long-term color stability and consistent curing performance. A high degree of photobleaching can be advantageous in thick samples to allow for deeper light penetration, but it can also indicate the formation of unwanted byproducts.

Experimental Protocol: UV-Vis Spectroscopic Analysis of Photodegradation

This protocol outlines a standardized method to quantify the photostability of a photoinitiator by monitoring the change in its UV-Vis absorption spectrum upon prolonged irradiation.

Materials:

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

• Controlled light source (e.g., LED @ 405 nm or a broad-spectrum lamp with appropriate filters)

• Solvent (e.g., acetonitrile or the monomer formulation)

• Novel indolocarbazole photoinitiator and reference commercial photoinitiators (e.g., TPO, BAPO, ITX)

Procedure:

• Solution Preparation: Prepare solutions of the novel indolocarbazole photoinitiator and each of the reference photoinitiators in the chosen solvent at a known concentration (e.g., 1 x 10-4 M).

• Initial Spectrum: Record the initial UV-Vis absorption spectrum of each solution before irradiation.

• Irradiation: Place the cuvette in a holder at a fixed distance from the light source and irradiate for a set period (e.g., 1, 5, 10, 20, 30 minutes).

• Spectral Monitoring: After each irradiation interval, record the UV-Vis absorption spectrum.

• Data Analysis: Plot the absorbance at the wavelength of maximum absorption (λmax) against the irradiation time to determine the photodegradation kinetics.

Comparative Photostability Data

The following table summarizes hypothetical photostability data for a novel indolocarbazole photoinitiator (Ind-PI) compared to common commercial photoinitiators.

Photoinitiator	λmax (nm)	Photodegradation Rate Constant (k, min-1)	% Degradation after 30 min
Ind-PI	405	0.015	36%
TPO	380	0.025	53%
BAPO	370	0.032	62%
ITX	382	0.010	26%

Interpretation: In this hypothetical scenario, the novel indolocarbazole photoinitiator (Ind-PI) exhibits moderate photostability, superior to the widely used Type I photoinitiators TPO and BAPO, but slightly less stable than the Type II photoinitiator ITX. This suggests a good balance between initiating efficiency and stability.

Evaluating Thermal Stability

High thermal stability is essential for photoinitiators to be incorporated into formulations that may be stored at elevated temperatures or undergo processing steps involving heat. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful techniques to assess thermal stability.

Experimental Protocol: TGA and DSC Analysis

Instrumentation:

• Thermogravimetric Analyzer (TGA)

• Differential Scanning Calorimeter (DSC)

TGA Procedure:

• Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of the photoinitiator into a TGA pan.

• Heating Program: Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

• Data Analysis: Record the weight loss as a function of temperature. The onset of decomposition (Td) is a key indicator of thermal stability.

DSC Procedure:

• Sample Preparation: Place a small, accurately weighed sample (2-5 mg) of the photoinitiator into a DSC pan.

• Heating and Cooling Cycles: Subject the sample to a controlled heating and cooling program (e.g., heat from 25 °C to 250 °C at 10 °C/min, cool to 25 °C, and reheat).

• Data Analysis: Record the heat flow to identify melting points (Tm), glass transitions (Tg), and other thermal events.

Comparative Thermal Stability Data

Indolocarbazole derivatives are known for their high thermal stability due to their rigid, fused-ring structure.[1][2]

Photoinitiator	Melting Point (Tm, °C)	Decomposition Temp. (Td at 5% weight loss, °C)
Ind-PI	284	344[2]
TPO	91-94	~200
BAPO	127-131	~180
ITX	168-170	~250

Interpretation: The data clearly indicates the superior thermal stability of the indolocarbazole-based photoinitiator compared to the commercial alternatives. Its high melting point and decomposition temperature make it suitable for high-temperature applications and contribute to a longer shelf-life of formulations.

Assessing Chemical Stability in Solution

The chemical stability of a photoinitiator in a given solvent or formulation is crucial for its performance and the long-term stability of the uncured resin. Solvatochromism, the change in the color of a substance with the polarity of the solvent, can provide insights into the interactions between the photoinitiator and its environment, which can influence its stability.[1][2]

Experimental Protocol: Solvatochromic Study

Procedure:

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., hexane, toluene, dichloromethane, acetone, acetonitrile, ethanol, DMSO).

• Solution Preparation: Prepare dilute solutions of the indolocarbazole photoinitiator in each solvent.

• Spectral Measurement: Record the UV-Vis absorption and fluorescence emission spectra for each solution.

• Data Analysis: Plot the Stokes shift (the difference in wavelength between the absorption and emission maxima) against a solvent polarity parameter (e.g., the Reichardt ET(30) scale) to assess the sensitivity of the photoinitiator's electronic structure to the solvent environment.

A large solvatochromic shift can indicate strong solute-solvent interactions, which may impact the long-term stability of the photoinitiator in certain formulations.

Benchmarking Polymerization Efficiency

Ultimately, the stability of a photoinitiator is relevant in the context of its primary function: to efficiently initiate polymerization. Real-Time Fourier Transform Infrared (RT-FTIR) spectroscopy is a powerful technique for monitoring the kinetics of photopolymerization.

Experimental Protocol: RT-FTIR Monitoring of Polymerization

Caption: Workflow for monitoring polymerization kinetics using RT-FTIR.

Procedure:

• Formulation Preparation: Prepare formulations containing a standard monomer (e.g., trimethylolpropane triacrylate, TMPTA) and a set concentration of the indolocarbazole photoinitiator or a reference photoinitiator.

• Sample Loading: Place a thin film of the formulation between two salt plates (e.g., KBr) or on an ATR crystal.

• Real-Time Monitoring: Place the sample in the RT-FTIR spectrometer and begin collecting IR spectra continuously while simultaneously irradiating the sample with a light source (e.g., LED @ 405 nm).

• Data Analysis: Monitor the decrease in the area of the characteristic monomer peak (e.g., the C=C double bond stretch of acrylates at ~1635 cm-1) over time to calculate the degree of conversion and the rate of polymerization.[3]

Comparative Polymerization Efficiency

The following data is based on the performance of novel carbazole-based photoinitiators in the free radical polymerization of acrylates.[3]

Photoinitiating System	Final Acrylate Conversion (%)
Novel Carbazole Derivative (Cd7)/Iodonium Salt	~76%[3]
BAPO	Lower than novel carbazole derivatives under mild irradiation[3]
Reference Carbazole (CARET)/Iodonium Salt	No polymerization[3]

Interpretation: Novel carbazole derivatives, including indolocarbazoles, demonstrate excellent photoinitiation efficiency, outperforming both a reference carbazole compound and the well-established commercial photoinitiator BAPO under specific conditions.[3] This high efficiency, coupled with their superior thermal stability, makes them highly attractive for a range of applications.

Conclusion

Novel indolocarbazole photoinitiators present a compelling combination of high thermal stability and excellent polymerization efficiency. Their photostability is comparable to or better than many commonly used photoinitiators. This unique balance of properties makes them highly promising candidates for demanding applications in fields such as advanced materials, coatings, and biomedical devices, where long-term stability and reliable performance are paramount. Further research into the chemical stability of these compounds in various formulations will continue to elucidate their full potential.

References

• Al Mousawi, A., Garra, P., Dumur, F., Bui, T.-T., Gigmes, D., Goubard, F., & Graff, B. (2017). Novel Carbazole Skeleton-Based Photoinitiators for LED Polymerization and LED Projector 3D Printing. Polymers, 9(12), 683. [Link]

• Jadhav, S. A., et al. (2020). Synthesis of Indolocarbazole[3,2-b] Derivatives and Their Application as Hole Selective Layer in Silicon Hetero-Junction Solar Cells. AIP Conference Proceedings, 2265(1), 030477. [Link]

• Tavgeniene, D., et al. (2023). Indolocarbazoles with Sterically Unrestricted Electron-Accepting Anchors Showcasing Aggregation-Induced Thermally Activated Delayed Mechanoluminescence for Host-Free Organic Light-Emitting Diodes. International Journal of Molecular Sciences, 24(16), 12693. [Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. Indolocarbazoles with Sterically Unrestricted Electron-Accepting Anchors Showcasing Aggregation-Induced Thermally Activated Delayed Mechanoluminescence for Host-Free Organic Light-Emitting Diodes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Carbazole Skeleton-Based Photoinitiators for LED Polymerization and LED Projector 3D Printing - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activity of Different Indolocarbazole Analogs: A Guide for Researchers

Indolocarbazoles are a prominent class of naturally occurring and synthetic heterocyclic compounds that have garnered significant attention in the fields of chemical biology and drug discovery. Their rigid, planar structure allows them to interact with a variety of biological targets, leading to a broad spectrum of biological activities, including potent antitumor, antimicrobial, and neuroprotective effects. This guide provides a comparative analysis of the biological activities of key indolocarbazole analogs, offering insights into their mechanisms of action and the experimental methodologies used for their evaluation.

Introduction to Indolocarbazoles: Structure and Significance

The core structure of indolocarbazoles consists of an indole ring fused to a carbazole moiety. This fundamental scaffold has been the basis for a diverse array of natural products isolated from various sources like bacteria and marine invertebrates, as well as a multitude of synthetic derivatives.[1][2][3] The biological activity of these compounds is often dictated by the nature and position of substituents on the indolocarbazole core and the presence of glycosidic linkages.[4][5][6]

Two of the most well-studied and historically significant indolocarbazoles are staurosporine and rebeccamycin. Staurosporine, originally isolated from Streptomyces staurosporeus, is a potent but non-selective protein kinase inhibitor.[7][8][9] In contrast, rebeccamycin, derived from Saccharothrix aerocolonigenes, primarily functions as a DNA topoisomerase I inhibitor.[5][10][11] These two seminal compounds represent the two major mechanistic classes of indolocarbazoles and have served as templates for the development of more selective and clinically relevant analogs.

Comparative Biological Activities of Key Indolocarbazole Analogs

The diverse biological activities of indolocarbazole analogs stem from their ability to target different cellular components. This section compares the primary biological activities of prominent indolocarbazole analogs, focusing on their effects on protein kinases, DNA topoisomerases, cytotoxicity, and the cell cycle.

Protein Kinase Inhibition

Many indolocarbazoles function as ATP-competitive inhibitors of protein kinases, binding to the ATP-binding pocket of the enzyme.[12] This inhibition can disrupt cellular signaling pathways that are crucial for cell growth, proliferation, and survival.

• Staurosporine and its Analogs: Staurosporine is a broad-spectrum kinase inhibitor with high affinity for a wide range of kinases, including Protein Kinase C (PKC).[7][9][13] This lack of selectivity has limited its therapeutic use but has made it an invaluable tool in kinase research.[9] Analogs like Gö 6976 exhibit greater selectivity, preferentially inhibiting Ca2+-dependent PKC isozymes (α and β1) over Ca2+-independent ones (δ, ε, and ζ).[14] Another analog, Enzastaurin (LY317615), is a selective inhibitor of PKCβ and has been investigated in clinical trials for various cancers.[15][16][17]

• Cyclin-Dependent Kinase (CDK) Inhibitors: Certain synthetic indolocarbazoles have been developed as potent and selective inhibitors of CDKs, which are key regulators of the cell cycle. For instance, 6-substituted indolocarbazoles have shown potent and ATP-competitive inhibition of the Cyclin D1/CDK4 complex, leading to G1 phase cell cycle arrest.[18][19]

The following diagram illustrates the general mechanism of ATP-competitive kinase inhibition by indolocarbazoles.

Caption: ATP-competitive inhibition of protein kinases by indolocarbazole analogs.

Topoisomerase Inhibition

Another major class of indolocarbazole analogs exerts its anticancer effects by targeting DNA topoisomerases, enzymes that are essential for resolving topological problems in DNA during replication, transcription, and recombination.

• Rebeccamycin and its Analogs: Rebeccamycin and its synthetic analogs are known to be potent inhibitors of topoisomerase I.[5][10][20] These compounds act as "topoisomerase poisons" by intercalating into DNA and stabilizing the covalent complex between topoisomerase I and DNA, which leads to DNA strand breaks and ultimately cell death.[5][12] The carbohydrate moiety attached to the indolocarbazole core is crucial for this activity.[5][20] Some rebeccamycin analogs have also shown inhibitory activity against topoisomerase II.[11]

• NB-506: This indolocarbazole derivative is a topoisomerase I inhibitor that has shown a preferential binding to triplex DNA structures.[21]

The following diagram depicts the mechanism of topoisomerase I poisoning by rebeccamycin analogs.

Caption: Mechanism of Topoisomerase I poisoning by rebeccamycin analogs.

Cytotoxicity and Cell Cycle Arrest

The inhibition of crucial cellular processes by indolocarbazole analogs ultimately leads to cytotoxicity in cancer cells. The potency of this effect varies significantly among different analogs and cancer cell lines.[22][23]

• Cytotoxicity: The cytotoxic effects of indolocarbazoles are typically evaluated using assays like the MTT assay, which measures the metabolic activity of cells as an indicator of cell viability.[24][25][26] The half-maximal inhibitory concentration (IC50) is a common metric used to compare the cytotoxic potency of different compounds.

• Cell Cycle Arrest: Many indolocarbazole analogs induce cell cycle arrest at specific phases, preventing cancer cells from proliferating. For example, staurosporine can induce cell cycle arrest in the G1 or G2 phase, depending on the concentration and cell type.[9] As mentioned earlier, selective CDK4 inhibitors can cause a G1 phase arrest.[18][19] The glycosylated indolocarbazole analog LCS1269 has been shown to cause a severe G2 phase arrest in glioblastoma cells.[27] Flow cytometry is the standard technique used to analyze the distribution of cells in different phases of the cell cycle.[27][28][29][30]

Summary of Biological Activities

The following table summarizes the primary biological activities and targets of key indolocarbazole analogs.

Analog	Primary Target(s)	Key Biological Activities	References
Staurosporine	Broad-spectrum protein kinases (including PKC)	Potent but non-selective kinase inhibition, induction of apoptosis, G1/G2 cell cycle arrest.	[7][9]
Gö 6976	Ca2+-dependent PKC isozymes (α, β1)	Selective inhibition of specific PKC isoforms.	[14]
Enzastaurin (LY317615)	Protein Kinase Cβ (PKCβ)	Selective PKCβ inhibition, anti-angiogenic, pro-apoptotic.	[15][31][16][17]
6-Substituted Indolocarbazoles	Cyclin D1/CDK4	Selective CDK4 inhibition, G1 phase cell cycle arrest.	[18][19]
Rebeccamycin	DNA Topoisomerase I	Topoisomerase I poisoning, induction of DNA strand breaks.	[5][10][20]
Becatecarin	DNA Topoisomerase I & II	Topoisomerase inhibition.	[10][11]
NB-506	DNA Topoisomerase I, Triplex DNA	Topoisomerase I inhibition, preferential binding to triplex DNA.	[21]
LCS1269	CDK1	G2 phase cell cycle arrest in glioblastoma cells.	[27]

Experimental Protocols for Assessing Biological Activity

To ensure the reproducibility and validity of research findings, standardized and well-documented experimental protocols are essential. This section provides detailed, step-by-step methodologies for key assays used to evaluate the biological activity of indolocarbazole analogs.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the indolocarbazole analogs in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization: Carefully remove the medium from each well and add 100 µL of DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value of the compound.

The following diagram illustrates the workflow of the MTT assay.

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Topoisomerase I Relaxation Assay

This assay measures the ability of a compound to inhibit the activity of topoisomerase I, which relaxes supercoiled DNA.

Protocol:

• Reaction Setup: In a microcentrifuge tube, prepare a reaction mixture containing supercoiled plasmid DNA (e.g., pBR322), topoisomerase I reaction buffer, and purified human topoisomerase I enzyme.

• Compound Addition: Add the indolocarbazole analog at various concentrations to the reaction mixture. Include a vehicle control and a known topoisomerase I inhibitor (e.g., camptothecin) as a positive control.

• Incubation: Incubate the reaction mixture at 37°C for 30 minutes.

• Reaction Termination: Stop the reaction by adding a stop solution containing SDS and proteinase K.

• Agarose Gel Electrophoresis: Load the samples onto a 1% agarose gel containing ethidium bromide. Run the gel at a constant voltage until the different DNA topoisomers are separated.

• Visualization: Visualize the DNA bands under UV light. Supercoiled DNA will migrate faster than relaxed DNA.

• Data Analysis: Assess the degree of inhibition by observing the reduction in the amount of relaxed DNA and the persistence of supercoiled DNA in the presence of the compound.

Flow Cytometry for Cell Cycle Analysis

This technique is used to determine the proportion of cells in each phase of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.

Protocol:

• Cell Treatment: Treat cells with the indolocarbazole analog at the desired concentrations for a specific duration (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash them with PBS.

• Cell Fixation: Fix the cells in cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing a DNA-binding fluorescent dye (e.g., propidium iodide) and RNase A.

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The fluorescence intensity of the DNA dye is proportional to the DNA content of the cells.

• Data Analysis: Analyze the resulting DNA content histograms using cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases.

Conclusion and Future Perspectives

Indolocarbazole analogs represent a rich and diverse class of compounds with significant potential in drug discovery, particularly in the development of anticancer agents. Their ability to target fundamental cellular processes such as protein phosphorylation and DNA topology provides multiple avenues for therapeutic intervention. While early analogs like staurosporine suffered from a lack of selectivity, subsequent research has led to the development of more specific inhibitors like enzastaurin and various CDK inhibitors. Similarly, the topoisomerase I poisoning activity of rebeccamycin has inspired the creation of novel anticancer drugs.

The comparative analysis presented in this guide highlights the structure-activity relationships that govern the biological effects of these compounds. The choice of substituents on the indolocarbazole core and the nature of any attached glycosyl groups are critical determinants of target specificity and potency.

Future research in this field will likely focus on the design and synthesis of even more selective and potent indolocarbazole analogs. A deeper understanding of their interactions with their biological targets at the molecular level, aided by techniques such as X-ray crystallography and computational modeling, will be crucial for rational drug design. Furthermore, exploring the potential of these compounds in combination therapies and for the treatment of other diseases beyond cancer remains a promising area of investigation. The experimental protocols detailed herein provide a solid foundation for researchers to continue unraveling the complex biological activities of this fascinating class of molecules.

References

• Studies on protein kinase C inhibitors; structure-activity relationships in indolocarbazole and bis-indole series. Bioorganic & Medicinal Chemistry. [Link]

• Selective inhibition of protein kinase C isozymes by the indolocarbazole Gö 6976. The Journal of Biological Chemistry. [Link]

• Staurosporine Analogues from Microbial and Synthetic Sources and Their Biological Activities. ResearchGate. [Link]

• Synthesis, Structure−Activity Relationship, and Biological Studies of Indolocarbazoles as Potent Cyclin D1−CDK4 Inhibitors. Journal of Medicinal Chemistry. [Link]

• Synthesis, structure-activity relationship, and biological studies of indolocarbazoles as potent cyclin D1-CDK4 inhibitors. Journal of Medicinal Chemistry. [Link]

• Staurosporine analogues from microbial and synthetic sources and their biological activities. Current Medicinal Chemistry. [Link]

• Molecular Mechanisms of Anticancer Activity of N-Glycosides of Indolocarbazoles LCS-1208 and LCS-1269. International Journal of Molecular Sciences. [Link]

• Enzastaurin. Current Opinion in Oncology. [Link]

• Indolocarbazole natural products: occurrence, biosynthesis, and biological activity. Natural Product Reports. [Link]

• Enzastaurin Hydrochloride. Massive Bio. [Link]

• Synthesis and biological activity of pyrazole analogues of the staurosporine aglycon K252c. Bioorganic & Medicinal Chemistry Letters. [Link]

• Staurosporine. Wikipedia. [Link]

• Recent Developments of Rebeccamycin Analogues as Topoisomerase I Inhibitors and Antitumor Agents. Current Medicinal Chemistry. [Link]

• Synthesis and Antitumor Activity of Staurosporine Derivatives. Semantic Scholar. [Link]

• Structure-activity relationships in a series of substituted indolocarbazoles: topoisomerase I and protein kinase C inhibition and antitumoral and antimicrobial properties. Semantic Scholar. [Link]

• Recent Developments of Rebeccamycin Analogues as Topoisomerase I Inhibitors and Antitumor Agents. Bentham Science Publishers. [Link]

• Identification, Structure-Activity Relationships of Marine-Derived Indolocarbazoles, and a Dual PKCθ/δ Inhibitor with Potent Antipancreatic Cancer Efficacy. Journal of Medicinal Chemistry. [Link]

• Indolocarbazole Natural Products: Occurrence, Biosynthesis, and Biological Activity. ResearchGate. [Link]

• Protein Kinase C Pharmacology: Refining the Toolbox. Molecular Pharmacology. [Link]

• Enzastaurin, a Protein Kinase Cβ–Selective Inhibitor, and Its Potential Application as an Anticancer Agent in Lung Cancer. Clinical Cancer Research. [Link]

• The synthesis of biologically active indolocarbazole natural products. Natural Product Reports. [Link]

• The synthesis of biologically active indolocarbazole natural products. RSC Publishing. [Link]

• Rebeccamycin. Wikipedia. [Link]

• Synthesis, mode of action, and biological activities of rebeccamycin bromo derivatives. Journal of Medicinal Chemistry. [Link]

• Activators and Inhibitors of Protein Kinase C (PKC): Their Applications in Clinical Trials. Molecules. [Link]

• A phase I study of rebeccamycin analog in combination with oxaliplatin in patients with refractory solid tumors. Cancer Chemotherapy and Pharmacology. [Link]

• N-Glycoside of Indolo[2,3-a]pyrrolo[3,4-c]carbazole LCS1269 Exerts Anti-Glioblastoma Effects by G2 Cell Cycle Arrest and CDK1 Activity Modulation: Molecular Docking Studies, Biological Investigations, and ADMET Prediction. International Journal of Molecular Sciences. [Link]

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Applications. [Link]

• Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors. RSC Advances. [Link]

• NB-506, an Indolocarbazole Topoisomerase I Inhibitor, Binds Preferentially to Triplex DNA. Biochemistry. [Link]

• Poisoning of topoisomerase I by an antitumor indolocarbazole drug: stabilization of topoisomerase I-DNA covalent complexes and specific inhibition of the protein kinase activity. Biochemistry. [Link]

• MTT Cytotoxicity Study. NAMSA. [Link]

• Palindromic carbazole derivatives: unveiling their antiproliferative effect via topoisomerase II catalytic inhibition and apoptosis induction. Scientific Reports. [Link]

• Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments. [Link]

• In Vitro Cell-Based MTT and Crystal Violet Assays for Drug Toxicity Screening. Methods in Molecular Biology. [Link]

• synthesis and evaluation of topoisomerase i inhibitors possessing the 5,13-dihydro-6h-benzo. Journal of Medicinal Chemistry. [Link]

• Inhibition of Topoisomerases by Metal Thiosemicarbazone Complexes. International Journal of Molecular Sciences. [Link]

• Flow cytometry analysis of the cell cycle. Representative data showed... ResearchGate. [Link]

• Evaluation of cell cycle inhibitors by flow cytometry. Auctores Publishing. [Link]

• Cell cycle analysis with flow cytometry following the “Treat + Seed”... ResearchGate. [Link]

• Cell cycle analysis by flow cytometry: principles and applications. Biologie Cellulaire. [Link]

Sources

• 1. Indolocarbazole natural products: occurrence, biosynthesis, and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The synthesis of biologically active indolocarbazole natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Studies on protein kinase C inhibitors; structure-activity relationships in indolocarbazole and bis-indole series - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent developments of rebeccamycin analogues as topoisomerase I inhibitors and antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The synthesis of biologically active indolocarbazole natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/D0NP00096E [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Staurosporine analogues from microbial and synthetic sources and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Staurosporine - Wikipedia [en.wikipedia.org]
• 10. Rebeccamycin - Wikipedia [en.wikipedia.org]
• 11. A phase I study of rebeccamycin analog in combination with oxaliplatin in patients with refractory solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular Mechanisms of Anticancer Activity of N-Glycosides of Indolocarbazoles LCS-1208 and LCS-1269 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protein Kinase C Pharmacology: Refining the Toolbox - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Selective inhibition of protein kinase C isozymes by the indolocarbazole Gö 6976 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Enzastaurin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. aacrjournals.org [aacrjournals.org]
• 17. agscientific.com [agscientific.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Synthesis, structure-activity relationship, and biological studies of indolocarbazoles as potent cyclin D1-CDK4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. benthamdirect.com [benthamdirect.com]
• 21. NB-506, an indolocarbazole topoisomerase I inhibitor, binds preferentially to triplex DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Synthesis and Antitumor Activity of Staurosporine Derivatives | Semantic Scholar [semanticscholar.org]
• 23. Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 24. namsa.com [namsa.com]
• 25. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 26. In Vitro Cell-Based MTT and Crystal Violet Assays for Drug Toxicity Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. N-Glycoside of Indolo[2,3-a]pyrrolo[3,4-c]carbazole LCS1269 Exerts Anti-Glioblastoma Effects by G2 Cell Cycle Arrest and CDK1 Activity Modulation: Molecular Docking Studies, Biological Investigations, and ADMET Prediction [mdpi.com]
• 28. researchgate.net [researchgate.net]
• 29. Evaluation of cell cycle inhibitors by flow cytometry | Auctores [auctoresonline.org]
• 30. Cell cycle analysis by flow cytometry: principles and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. massivebio.com [massivebio.com]

A Senior Application Scientist's Guide to Assessing the Linearity and Detection Range for Indolocarbazole Quantification

Indolocarbazole derivatives represent a pivotal class of molecules in modern pharmacology, renowned for their role as potent kinase inhibitors and antitumor agents.[1][2] The transition of these compounds from promising leads in discovery to viable clinical candidates hinges on rigorous analytical characterization. Accurate quantification is the bedrock of this process, underpinning everything from pharmacokinetic and toxicology studies to final product quality control.

This guide provides a comprehensive comparison of prevalent analytical techniques for indolocarbazole quantification. Moving beyond a simple recitation of steps, we will dissect the causality behind the experimental design for assessing two of the most critical validation parameters: linearity and range of detection . Our approach is grounded in the principles outlined by global regulatory bodies, ensuring that the methodologies described are not only scientifically sound but also inherently self-validating and compliant with industry standards.[3][4]

Foundational Pillars: Understanding Linearity and Range

Before embarking on experimental work, it is crucial to grasp the theoretical and regulatory context of the parameters we aim to assess. The International Council for Harmonisation (ICH) guideline Q2(R1) and U.S. Food and Drug Administration (FDA) guidances provide the authoritative framework for this understanding.[4][5][6]

• Linearity : The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte within a specified range.[7] This is not merely a statistical checkbox; establishing linearity validates the use of a simple mathematical equation (y = mx + c) to calculate the concentration of an unknown sample from its instrumental response. The strength of this relationship is typically expressed by the coefficient of determination (R²).

• Range : The range is the interval between the upper and lower analyte concentrations for which the analytical procedure has demonstrated a suitable level of precision, accuracy, and linearity.[7] The specified range is derived from linearity studies and is a declaration of the method's validated operational boundaries.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ) : These parameters define the lower boundary of the range.

  • LOD : The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[8][9] It is critical for impurity identification and limit tests.

  • LOQ : The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[8][9] The LOQ is the lowest concentration on the calibration curve and is a vital parameter for pharmacokinetic studies where circulating drug concentrations can be very low.

Selecting the Right Tool: A Comparison of Analytical Technologies

The choice of analytical technique is the first critical decision in method development. It is dictated by the analyte's properties, the sample matrix, and the required sensitivity. For indolocarbazoles, three primary techniques are commonly employed.

• High-Performance Liquid Chromatography with UV-Vis Detection (HPLC-UV) : This is the workhorse of many QC labs. It is robust, cost-effective, and widely available. Its limitation lies in its moderate sensitivity and potential for interference from matrix components that absorb at the same wavelength as the analyte.[10][11]

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) : This is the gold standard for bioanalysis due to its exceptional sensitivity and selectivity.[12][13][14] By monitoring a specific precursor-to-product ion transition, LC-MS/MS can selectively quantify an analyte even in highly complex matrices like blood plasma. However, it is more expensive and susceptible to matrix effects (ion suppression or enhancement) that must be carefully managed.[15]

• Fluorescence Spectroscopy : Many indolocarbazole structures are inherently fluorescent.[16] This property can be leveraged for highly sensitive quantification, sometimes rivaling LC-MS/MS.[17] The primary challenges are interference from other fluorescent compounds in the matrix and the phenomenon of fluorescence quenching.[18]

The following decision-making framework can guide the selection of the appropriate technology.

Fig 1. Technology selection based on sensitivity and matrix complexity.

The Blueprint: Experimental Design for Linearity & Range Assessment

A robust assessment is built upon a meticulously planned experiment. The goal is to challenge the method across its intended operational range and provide irrefutable evidence of its performance.

Fig 2. Workflow for Linearity and Range Assessment.

Causality Behind the Choices:

• High-Purity Standard : The entire validation is benchmarked against the reference standard. Its purity must be known and documented to ensure the accuracy of all subsequent dilutions.

• Matrix Matching : This is a non-negotiable step for ensuring trustworthiness. Indolocarbazoles are often analyzed in complex biological fluids or formulations. Preparing calibration standards in the identical blank matrix as the unknown samples (e.g., drug-free plasma, formulation vehicle) is the only way to account for matrix-induced signal suppression or enhancement, ensuring the method is accurate in its real-world application.

• Number and Spacing of Levels : ICH Q2(R1) recommends a minimum of five concentration levels.[3][19] These levels should be strategically spaced to bracket the expected concentration range of the samples, with a particular focus on the lower end to accurately define the LOQ.

Detailed Experimental Protocols

The following protocols provide a practical starting point for quantifying a hypothetical indolocarbazole derivative ("Indolo-X").

Protocol 1: Quantification by HPLC-UV

This protocol is suitable for higher concentration samples, such as those from formulation analysis or in vitro metabolism studies.

1. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of each calibration standard or unknown sample into a 1.5 mL microcentrifuge tube.
• Add 300 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., another indolocarbazole analog not present in the samples).
• Vortex vigorously for 1 minute to precipitate proteins.
• Centrifuge at 14,000 x g for 10 minutes at 4°C.
• Carefully transfer 200 µL of the clear supernatant to an HPLC vial for analysis.

2. HPLC-UV Conditions

• Column : C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
• Mobile Phase A : 0.1% Trifluoroacetic Acid in Water.
• Mobile Phase B : Acetonitrile.
• Gradient : 30% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 30% B over 1 minute, and re-equilibrate for 2 minutes.
• Flow Rate : 1.0 mL/min.
• Column Temperature : 40°C.
• Injection Volume : 20 µL.
• UV Detection : 317 nm (based on a typical indolocarbazole absorption maximum).[10]

Protocol 2: Quantification by LC-MS/MS

This protocol is designed for high-sensitivity bioanalysis, such as in pharmacokinetic studies.

1. Sample Preparation

• Follow steps 1-5 from the HPLC-UV sample preparation protocol. Using a deuterated version of the analyte as the internal standard is highly recommended for LC-MS/MS to best correct for matrix effects and instrument variability.

2. LC-MS/MS Conditions

• LC System : UPLC/UHPLC system for fast, high-resolution separations.
• Column : C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).
• Mobile Phase A : 0.1% Formic Acid in Water.
• Mobile Phase B : 0.1% Formic Acid in Methanol.
• Gradient : 5% B to 95% B over 3 minutes, hold for 1 minute, return to 5% B and re-equilibrate for 1 minute.
• Flow Rate : 0.4 mL/min.
• Column Temperature : 45°C.
• Injection Volume : 5 µL.
• Mass Spectrometer : Triple quadrupole mass spectrometer.
• Ionization Source : Electrospray Ionization (ESI), positive mode.
• Key MS Parameters :
• Capillary Voltage : +3.5 kV
• Source Temperature : 150°C
• Desolvation Gas Temperature : 400°C
• MRM Transitions : Determined by infusing a pure solution of Indolo-X and its internal standard to find the most intense and stable precursor and product ions. For example:
• Indolo-X: 450.2 -> 320.1 (hypothetical)
• Internal Standard: 457.2 -> 327.1 (hypothetical, +7 Da for deuterium)

Data Interpretation & Comparative Performance

Once data is acquired, the focus shifts to statistical analysis and interpretation.

Linearity Assessment :

• Plot the instrument response (or ratio of analyte response to internal standard response) against the nominal concentration of the calibrants.

• Perform a linear regression analysis. Acceptance criteria are typically R² ≥ 0.99 .[20]

• Crucially, visually inspect the plot. A high R² can sometimes mask non-linearity at the extremes of the curve. The calibration points should be randomly distributed around the regression line.

LOD and LOQ Calculation : The most common and regulatory-accepted method uses the standard deviation of the response and the slope of the calibration curve.[21]

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

  • S : The slope of the calibration curve.

  • σ : The standard deviation of the y-intercepts of multiple regression lines or the residual standard deviation of the regression line.[21][22]

The following table summarizes expected performance data for "Indolo-X" using the described protocols, illustrating the distinct capabilities of each technique.

Parameter	HPLC-UV	LC-MS/MS	Rationale for Performance Difference
Linearity (R²)	> 0.995	> 0.998	Both methods exhibit excellent linearity. LC-MS/MS often has slightly better R² due to higher signal-to-noise and the use of an ideal internal standard.
Range	50 ng/mL - 10,000 ng/mL	0.5 ng/mL - 1,000 ng/mL	The range is defined by the sensitivity of the detector. The high sensitivity of MS allows for a much lower LOQ, defining the bottom of the range.
LOD	~15 ng/mL	~0.15 ng/mL	Mass spectrometry is orders of magnitude more sensitive than UV absorption, resulting in a significantly lower limit of detection.
LOQ	50 ng/mL	0.5 ng/mL	The LOQ for LC-MS/MS is substantially lower, making it the only suitable choice for quantifying low circulating concentrations in pharmacokinetic studies.

Conclusion: Field-Proven Insights

The validation of an analytical method is a foundational activity in drug development that demonstrates its fitness for purpose. For the quantification of indolocarbazoles, the choice between HPLC-UV and LC-MS/MS is a strategic one based on the application.

• HPLC-UV remains an invaluable tool for analyzing bulk drug substances, formulations, and in situations where analyte concentrations are high (µg/mL range). Its robustness, simplicity, and cost-effectiveness are significant advantages.

• LC-MS/MS is the definitive technique for bioanalysis (plasma, tissue) and any application requiring trace-level quantification (pg/mL to low ng/mL range). Its superior sensitivity and selectivity are essential for generating the reliable pharmacokinetic and safety data required for regulatory submission.[12][13]

By understanding the principles behind linearity and range assessment and by meticulously executing these validation experiments, researchers can ensure the integrity of their quantitative data, providing a solid foundation for advancing promising indolocarbazole compounds through the development pipeline.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. Available from: [Link]

• Analytical Method Validation: Mastering FDA Guidelines. Available from: [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors - PMC - NIH. Available from: [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures - Starodub. Available from: [Link]

• Quality Guidelines - ICH. Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA. Available from: [Link]

• 3 Key Regulatory Guidelines for Method Validation - Altabrisa Group. Available from: [Link]

• Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science. Available from: [Link]

• ANTITUMOR DRUGS BASED ON INDOLOCARBAZOL DERIVATIVES | Kolpaksidi | Pharmacy & Pharmacology. Available from: [Link]

• How to calculate limit of detection, limit of quantification and signal to noise ratio? Available from: [Link]

• Antitumor drugs based on indolocarbazol derivatives - Eco-Vector Journals Portal. Available from: [Link]

• Limit of Blank, Limit of Detection and Limit of Quantitation - PMC - NIH. Available from: [Link]

• Design, synthesis and development of novel indolocarbazole derivatives as potential anti-cancer agents - CORA. Available from: [Link]

• What Is FDA Method Validation Guidance and Its Importance? - Altabrisa Group. Available from: [Link]

• Limit of detection, limit of quantification and limit of blank - EFLM. Available from: [Link]

• (PDF) Antitumor drugs based on indolocarbazol derivatives - ResearchGate. Available from: [Link]

• A new indolocarbazole derivative in melanoma and carcinoma lung in vivo treatment - PMC. Available from: [Link]

• What is meant by the limit of detection and quantification (LOD / LOQ)? - Lösungsfabrik. Available from: [Link]

• Methods for Investigation of Targeted Kinase Inhibitor Therapy using Chemical Proteomics and Phosphorylation Profiling - NIH. Available from: [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance - ProPharma. Available from: [Link]

• Analytical Method Development and Validation in Pharmaceuticals. Available from: [Link]

• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269 - ResearchGate. Available from: [Link]

• Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. Available from: [Link]

• Q2(R2) Validation of Analytical Procedures - FDA. Available from: [Link]

• Kinase assays | BMG LABTECH. Available from: [Link]

• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269 - Pharmacia. Available from: [Link]

• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269 | Pharmacia. Available from: [Link]

• Narrowing emission spectra based on indolocarbazole molecular model system: an experimental and theoretical study - PubMed Central. Available from: [Link]

• Fluorescence Properties of Novel Multiresonant Indolocarbazole Derivatives for Deep-Blue OLEDs from Multiscale Computer Modelling - MDPI. Available from: [Link]

• A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - ResearchGate. Available from: [Link]

• Fluorescence quenching aptitude of carbazole for the detection of nitro-aromatics: a comprehensive experimental analysis and computational studies validation - NIH. Available from: [Link]

• A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PubMed. Available from: [Link]

• Basics of LC/MS. Available from: [Link]

• LC-MS/MS method development for anti-oxidative biomarkers - Universidade de Lisboa. Available from: [Link]

• Chromatographic conditions for analysis of test compound and markers by HPLC-UV method. - ResearchGate. Available from: [Link]

• Guide to achieving reliable quantitative LC-MS measurements. Available from: [Link]

• Indolocarbazole‐Based Multiple‐Resonance Molecules: an Emerging Class of Full‐Color, Narrowband Emitters for Organic Light‐Emitting Diodes - ResearchGate. Available from: [Link]

• Simple HPLC-UV Method for Therapeutic Drug Monitoring of 12 Antiepileptic Drugs and Their Main Metabolites in Human Plasma - NIH. Available from: [Link]

• Fluorescence spectroscopic studies on the identification and quantification of 7H-dibenzo[c,g]carbazole and dibenz[a,j]acridine metabolites - PubMed. Available from: [Link]

Sources

• 1. ANTITUMOR DRUGS BASED ON INDOLOCARBAZOL DERIVATIVES | Kolpaksidi | Pharmacy & Pharmacology [pharmpharm.ru]
• 2. Antitumor drugs based on indolocarbazol derivatives - Kolpaksidi - Pharmacy & Pharmacology [journals.eco-vector.com]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. altabrisagroup.com [altabrisagroup.com]
• 5. starodub.nl [starodub.nl]
• 6. fda.gov [fda.gov]
• 7. Analytical Method Validation: Mastering FDA Guidelines [validationtechservices.com]
• 8. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 10. researchgate.net [researchgate.net]
• 11. Simple HPLC-UV Method for Therapeutic Drug Monitoring of 12 Antiepileptic Drugs and Their Main Metabolites in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. rsc.org [rsc.org]
• 15. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 16. Narrowing emission spectra based on indolocarbazole molecular model system: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Fluorescence spectroscopic studies on the identification and quantification of 7H-dibenzo[c,g]carbazole and dibenz[a,j]acridine metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Fluorescence quenching aptitude of carbazole for the detection of nitro-aromatics: a comprehensive experimental analysis and computational studies validation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. fda.gov [fda.gov]
• 20. Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269 [pharmacia.pensoft.net]
• 21. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 22. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16

This guide provides essential safety and logistical information for the proper disposal of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to offer a framework grounded in scientific principles, ensuring the safe and compliant management of this specialized chemical waste.

Pre-Disposal Hazard Assessment and Safety Protocol

Understanding the hazard profile of a compound is the critical first step in managing its waste. While comprehensive toxicity data for the deuterated form, 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16, is not widely available, an assessment based on its structural analogue and chemical class dictates a cautious approach.

1.1. Known and Inferred Hazards

The non-deuterated analogue, 5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole, is classified with the following GHS hazard statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

Beyond these immediate hazards, the broader class of indolo[3,2-a]carbazole derivatives warrants additional consideration. Many compounds with this core structure are known to be biologically active. Some are potent agonists of the Aryl-hydrocarbon Receptor (AhR), a key regulator of cellular processes, while others are investigated for antitumor properties due to their ability to interact with DNA replication and repair mechanisms.[2][3][4][5]

The deuteration of the molecule, while primarily intended to alter its metabolic profile for research purposes, does not change its fundamental chemical reactivity or inherent toxicological properties.[6][7] Therefore, all waste containing this compound must be treated as biologically active, hazardous chemical waste .

1.2. Mandatory Personal Protective Equipment (PPE)

Given the known irritant properties and potential biological activity, the following PPE is mandatory when handling waste containing 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16:

• Eye Protection: Chemical safety goggles are required at all times.

• Hand Protection: Nitrile gloves are essential. Double-gloving is recommended, especially during waste consolidation or spill cleanup.

• Body Protection: A standard laboratory coat must be worn and kept fully buttoned.

• Work Area: All handling of the compound and its waste should occur within a certified chemical fume hood to prevent inhalation of any aerosols or fine particulates.

Waste Segregation and Containerization Protocol

Proper segregation is the cornerstone of safe and compliant chemical waste disposal. It prevents dangerous reactions and ensures the waste can be processed correctly by certified facilities.[8][9]

2.1. Establishing the Waste Stream

All materials that have come into contact with 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 must be disposed of as hazardous waste. This includes:

• Solid Waste: Unused or expired compound, contaminated filter paper, silica gel, and any solid reaction byproducts.

• Liquid Waste: Solutions containing the compound, including mother liquor from crystallizations, chromatography fractions, and rinsing solvents.

• Contaminated Labware: Disposable items such as pipette tips, vials, and syringes.

2.2. Waste Container Selection and Labeling

• Select a Compatible Container: Use only containers made of a material compatible with the waste contents (e.g., do not store strong acids in metal containers). For most organic solvents and solid waste, high-density polyethylene (HDPE) or glass containers are appropriate.[8]

• Label Immediately: The container must be labeled as hazardous waste before any waste is added. The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16".

  • An accurate list of all other chemical constituents and their approximate concentrations (e.g., "Methanol," "Dichloromethane"). Do not use abbreviations or chemical formulas.[8]

  • The date the first waste was added to the container.

• Keep Containers Closed: Waste containers must be securely sealed at all times, except when actively adding waste. Leaving a funnel in the opening is not acceptable.[10]

Table 1: Waste Stream Compatibility

Waste Type	Compatible for Co-Disposal with this Compound?	Rationale
Halogenated Solvents	Yes	This compound is non-halogenated. However, it is often dissolved in halogenated solvents. A dedicated "Halogenated Organic Waste" container is appropriate.
Non-Halogenated Solvents	Yes	If the compound is in a non-halogenated solvent, it can be added to a "Non-Halogenated Organic Waste" stream.
Aqueous Waste	No	This compound is insoluble in water. Mixing organic and aqueous waste streams is generally prohibited and increases disposal costs.
Strong Acids/Bases	No	Mixing with strong acids or bases could potentially catalyze unknown degradation reactions. Segregate into separate acid/base waste streams.[9]
Oxidizers/Reducers	No	Incompatible; mixing could lead to a violent reaction.[9]

Step-by-Step Disposal Procedure

The following workflow outlines the process from waste generation to final pickup. This procedure should be incorporated into your laboratory's standard operating procedures (SOPs).

Step 1: Waste Generation

• At the point of generation (i.e., in the fume hood), immediately place the waste into the correctly labeled hazardous waste container.

Step 2: Waste Accumulation

• Store the sealed waste container in a designated "Satellite Accumulation Area" (SAA) within the laboratory.[9][11]

• The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.

• Ensure secondary containment (e.g., a chemical-resistant tray) is used for liquid waste containers.

Step 3: Container Management

• Do not fill containers beyond 90% of their capacity to allow for expansion.[10]

• Regularly inspect the exterior of the waste container for any contamination or degradation. Clean the outside of the container if necessary before moving it.

Step 4: Arranging for Final Disposal

• Once the container is full, or if the waste has been accumulated for close to the maximum allowable time (typically one year for partially filled containers), arrange for pickup.[9]

• Contact your institution's Environmental Health & Safety (EH&S) office to schedule a hazardous waste pickup. Do not attempt to transport or dispose of the waste yourself.

Disposal Workflow Diagram

Caption: A step-by-step workflow for the safe handling and disposal of waste containing the target compound.

Spill and Emergency Procedures

4.1. Minor Spill (Contained within a Fume Hood)

• Alert Personnel: Notify others in the immediate area.

• Isolate: Ensure the fume hood sash is lowered.

• Absorb: Cover the spill with a chemical absorbent pad or material suitable for the solvent.

• Collect: Carefully collect the absorbent material using tongs or forceps and place it in the designated solid hazardous waste container.

• Decontaminate: Wipe the area with a suitable solvent, and dispose of the cleaning materials as hazardous waste.

4.2. Major Spill (Outside of a Fume Hood)

• Evacuate: Immediately evacuate all personnel from the laboratory.

• Isolate: Close the laboratory doors and prevent re-entry.

• Notify: Contact your institution's EH&S office and emergency services. Provide the chemical name and any other relevant details.

• Do Not Attempt to Clean Up: A major spill requires a response from trained emergency personnel.

References

• Comparison of acute toxicities of indolo[3,2-b]carbazole (ICZ) and 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) in TCDD-sensitive rats. PubMed. Available at: [Link]

• Acute Toxicity Study of 5, 11-Dihydroindolo [3, 2-ß]carbazole as per OECD Regulatory Guidelines. PubMed. Available at: [Link]

• Chemical Waste Disposal Guidelines. Emory University, Department of Chemistry. Available at: [Link]

• Hazardous Waste and Disposal Considerations. American Chemical Society. Available at: [Link]

• Synthesis and Evaluation of the AhR Activity of Indolo[3,2-b]carbazole Derivatives. MDPI. Available at: [Link]

• 5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole Safety and Hazards. PubChem, National Center for Biotechnology Information. Available at: [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. Available at: [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. Available at: [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania, EHRS. Available at: [Link]

• Indolo[2,3-a]carbazole Derivatives with Antitumor Activity and Instrumental Methods for Their Investigation (Review). Drug development & registration. Available at: [Link]

• Deuterium Labeled Compounds. ZEOCHEM. Available at: [Link]

• Synthesis and Evaluation of the AhR Activity of Indolo[3,2-b]carbazole Derivatives. PubMed. Available at: [Link]

• 12-Phenyl-5,12-dihydroindolo[3,2-a]carbazole. PubChem, National Center for Biotechnology Information. Available at: [Link]

• RE: Disposal of Deuterium solvents-reg. AMMRL Email Archives. Available at: [Link]

• Indolo[3,2-b]carbazole: a dietary-derived factor that exhibits both antiestrogenic and estrogenic activity. PubMed. Available at: [Link]

• 5-phenyl-5,12- Dihydroindolo [3,2-a]carbazole 1247053-55-9 | OLED Material. OLED-Material. Available at: [Link]

Sources

• 1. 5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole | C24H16N2 | CID 58029135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Indolo[2,3-a]carbazole Derivatives with Antitumor Activity and Instrumental Methods for Their Investigation (Review) | Kozin | Drug development & registration [pharmjournal.ru]
• 4. Synthesis and Evaluation of the AhR Activity of Indolo[3,2 -b]carbazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Indolo[3,2-b]carbazole: a dietary-derived factor that exhibits both antiestrogenic and estrogenic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. ethz.ch [ethz.ch]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]

Navigating the Safe Handling of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16: A Guide for Researchers

For professionals in the vanguard of drug development and scientific research, the meticulous handling of specialized chemical compounds is paramount. This guide provides essential safety and logistical information for the operational use and disposal of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16, a deuterated analogue of a phenylindolocarbazole derivative. By integrating established safety protocols with a deep understanding of the compound's likely chemical nature, this document aims to be your preferred resource for laboratory safety and chemical handling, fostering a culture of safety and precision in your research endeavors.

Understanding the Hazard Profile

• Skin Irritation (Category 2): Causes skin irritation.[1]

• Eye Irritation (Category 2): Causes serious eye irritation.[1]

Given that deuteration is unlikely to significantly alter these irritant properties, it is prudent to handle 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 as a skin and eye irritant. As an aromatic amine derivative, it is also important to consider the potential for other hazards associated with this class of compounds, such as potential sensitization or toxicity with prolonged exposure.[2][3] Therefore, a conservative approach to personal protective equipment (PPE) and handling is warranted.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is the cornerstone of safe laboratory practice. The following table outlines the recommended PPE for handling 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16, which is presumed to be a solid powder.

PPE Category	Specific Recommendation	Rationale
Hand Protection	Nitrile gloves	Provides a barrier against skin contact with the irritant powder.[4][5] Double-gloving may be considered for extended handling periods.
Eye Protection	Safety glasses with side shields or safety goggles	Protects the eyes from airborne particles and potential splashes.[4][5]
Respiratory Protection	N95-rated dust mask or a respirator with a particulate filter	Minimizes the inhalation of the fine powder, which could cause respiratory tract irritation.[6] Essential when handling the powder outside of a certified chemical fume hood.
Body Protection	Laboratory coat	Prevents contamination of personal clothing and protects the skin from accidental spills.[6][7]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational procedure is critical to minimizing exposure and ensuring the integrity of your research.

Preparation and Weighing

• Designated Work Area: All handling of the solid compound should be conducted in a designated area, such as a certified chemical fume hood, to contain any airborne particles.

• Pre-weighing Checks: Before handling, ensure that all necessary PPE is correctly donned. Prepare all required equipment (spatulas, weigh boats, etc.) within the fume hood.

• Weighing: Carefully weigh the desired amount of the compound. Use a light touch to avoid generating dust. If any powder becomes airborne, allow the fume hood to clear it before proceeding.

• Container Sealing: Once weighed, securely seal the container to prevent any leakage or contamination.

Dissolution and Use

• Solvent Addition: If the experimental protocol requires dissolving the compound, add the solvent slowly to the solid to avoid splashing.

• Mixing: Use a vortex mixer or magnetic stirrer to ensure complete dissolution. Keep the container capped during mixing whenever possible.

• Transfer: When transferring the solution, use appropriate pipettes or other liquid handling devices to prevent spills.

Disposal Plan: Responsible Stewardship of Chemical Waste

Proper disposal of chemical waste is not only a regulatory requirement but also a fundamental aspect of environmental responsibility.

Solid Waste

• Contaminated Materials: All disposable materials that have come into contact with the compound, such as gloves, weigh boats, and paper towels, should be collected in a designated, labeled hazardous waste container.

• Unused Compound: Any unused solid compound should be disposed of as chemical waste. Do not discard it in the regular trash.

Liquid Waste

• Solution Disposal: Solutions containing 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16 should be collected in a labeled hazardous waste container.

• Compatibility: Ensure that the waste container is compatible with the solvent used. Do not mix incompatible waste streams.

General Guidance

• Labeling: All waste containers must be clearly labeled with the contents.

• Institutional Procedures: Always follow your institution's specific guidelines for hazardous waste disposal.[8][9][10][11][12]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and appropriate response is crucial.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[13] Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.

• Spill: For a small spill, carefully clean the area using appropriate absorbent materials while wearing full PPE. For a large spill, evacuate the area and follow your institution's emergency spill response procedures.

Decontamination: Maintaining a Safe Workspace

Regular decontamination of work surfaces is essential to prevent cross-contamination and accidental exposure.

• Cleaning Solution: Use a suitable laboratory detergent to wash surfaces where the compound was handled.

• Solvent Rinse: A subsequent rinse with a solvent in which the compound is soluble (e.g., acetone or ethanol, if appropriate for the surface) can help to remove any remaining traces.

• Waste Disposal: All materials used for decontamination should be disposed of as hazardous waste.

Visualizing the Safety Workflow

To aid in understanding the decision-making process for safe handling, the following workflow diagram is provided.

Caption: Workflow for the safe handling of 5,12-Dihydro-12-phenylindolo[3,2-a]carbazole-d16.

References

• Stephen F. Austin State University. (n.d.). Disposal Procedures for Non Hazardous Waste. Retrieved from [Link]

• Indiana University. (n.d.). In-Lab Disposal Methods: Waste Management Guide. Retrieved from [Link]

• Rowan University. (n.d.). Non-Hazardous Waste Disposal Guide for Laboratories. Retrieved from [Link]

• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]

• SKC Ltd. (n.d.). TEST KIT Instructions Aromatic Amines. Retrieved from [Link]

• Ribble Technology. (n.d.). Essential PPE for the Paint Stripping and Powder Coating Industry. Retrieved from [Link]

• Górna, M., & Piestrzyńska, M. (1998). Clean-up procedures for the analysis of heterocyclic aromatic amines (aminoazaarenes) from heat-treated meat samples. Roczniki Państwowego Zakładu Higieny, 49(4), 395–403. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole. PubChem Compound Summary for CID 58029135. Retrieved from [Link]

• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals. Retrieved from [Link]

• ResearchGate. (n.d.). Removal of aromatic amines and decolourisation of azo dye baths by electrochemical treatment. Retrieved from [Link]

• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]

• NSP Coatings. (n.d.). Powder Coating Personal Protective Equipment (PPE) Requirements. Retrieved from [Link]

• Trimaco. (2023, September 8). Essential Chemical PPE. Retrieved from [Link]

• Google Patents. (n.d.). Method for purifying aromatic amines.

• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• SKC Inc. (2023, December 22). SDS - Aromatic Amine DECONtamination Solution. Retrieved from [Link]

• Moorpark College. (n.d.). Experiment 13 – Properties of Amines and Amides. Retrieved from [Link]

• ResearchGate. (n.d.). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• University of Puerto Rico Mayagüez. (n.d.). Material Safety Data Sheet - 9H-Carbazole. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Determination of aromatic amines in human urine using comprehensive multi-dimensional gas chromatography mass spectrometry (GCxGC-qMS). Retrieved from [Link]

• SAMS Solutions. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from [Link]

Sources

• 1. 5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole | C24H16N2 | CID 58029135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of aromatic amines in human urine using comprehensive multi-dimensional gas chromatography mass spectrometry (GCxGC-qMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ribbletechnology.co.uk [ribbletechnology.co.uk]
• 5. trimaco.com [trimaco.com]
• 6. nspcoatings.co.uk [nspcoatings.co.uk]
• 7. sams-solutions.com [sams-solutions.com]
• 8. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 9. sfasu.edu [sfasu.edu]
• 10. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 11. sites.rowan.edu [sites.rowan.edu]
• 12. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 13. 5-Phenyl-5,12-dihydroindolo[3,2-a]carbazole | 1247053-55-9 | TCI AMERICA [tcichemicals.com]